Tungsten(IV) chloride

• CAS: 13470-13-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Fundamental Properties of Tungsten(IV) Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tungsten(IV) chloride, with the chemical formula WCl₄, is a significant inorganic compound that serves as a key precursor in the synthesis of various tungsten-based materials and as a catalyst in organic chemistry.[1][2][3] Its unique electronic structure and reactivity make it a subject of considerable interest in both academic and industrial research. This guide provides a comprehensive overview of the fundamental properties of Tungsten(IV) chloride, including its physical and chemical characteristics, synthesis, crystal structure, reactivity, and safe handling procedures. The information is presented to be a valuable resource for researchers, scientists, and professionals in drug development who may utilize this compound in their work.

Physical and Chemical Properties

Tungsten(IV) chloride is a diamagnetic, black or dark grey crystalline solid.[3][4] It is highly sensitive to moisture and air, readily hydrolyzing to form tungsten oxides and hydrochloric acid.[5] The compound does not melt in a conventional manner but rather decomposes at elevated temperatures. Key physical and chemical properties are summarized in the table below for easy reference.

Property	Value	Reference(s)
Chemical Formula	WCl₄	[4]
Molecular Weight	325.65 g/mol	[4]
Appearance	Black or dark grey crystalline solid	[3][4]
Density	4.62 g/cm³	[4]
Melting Point	Decomposes (~300-450 °C)	[4]
Boiling Point	Not applicable (decomposes)
Solubility	Reacts with water. Soluble in some coordinating organic solvents like diethyl ether and acetonitrile (B52724), forming adducts.[6] Insoluble in non-polar solvents like carbon tetrachloride and hexane.[7][8]
Crystal Structure	Monoclinic, C2/m space group	[9]

Crystal Structure

Tungsten(IV) chloride possesses a unique polymeric crystal structure. It consists of infinite linear chains of edge-sharing WCl₆ octahedra.[4][10] Within these chains, the tungsten atoms exhibit alternating short and long W-W distances, which are indicative of metal-metal bonding interactions.[4][10] The coordination geometry around each tungsten atom is distorted octahedral, with four bridging chloride ligands and two terminal chloride ligands.

Polymeric chain structure of Tungsten(IV) chloride.

Synthesis

The most common and effective method for synthesizing Tungsten(IV) chloride is through the reduction of Tungsten(VI) chloride (WCl₆).[2][4][10][11] Various reducing agents can be employed, with antimony, bismuth, and tin being among the most effective.[10]

Experimental Protocol: Synthesis via Antimony Reduction

This protocol is adapted from literature procedures describing the reduction of WCl₆.[4][10]

Materials:

• Tungsten(VI) chloride (WCl₆)

• Antimony (Sb) powder

• Anhydrous, oxygen-free solvent (e.g., carbon tetrachloride or dichlorobenzene)

• Schlenk line and glassware

• Inert gas (Argon or Nitrogen)

Procedure:

• Preparation: All glassware must be thoroughly dried in an oven and assembled hot under a stream of inert gas. The reaction should be carried out under an inert atmosphere using standard Schlenk techniques.

• Reaction Setup: In a Schlenk flask, combine Tungsten(VI) chloride and antimony powder in a 3:2 molar ratio.

• Solvent Addition: Add the anhydrous solvent to the flask with stirring to create a slurry.

• Reaction: Gently heat the mixture to reflux. The reaction progress can be monitored by the color change of the solution. The reaction is typically complete within a few hours.

• Isolation: After the reaction is complete, cool the mixture to room temperature. The solid product, Tungsten(IV) chloride, will precipitate.

• Purification: The crude product can be purified by washing with the anhydrous solvent to remove the soluble antimony trichloride (B1173362) (SbCl₃) byproduct, followed by drying under vacuum.

Workflow for the synthesis of WCl₄.

Reactivity

Tungsten(IV) chloride is a reactive compound, primarily due to the coordinative unsaturation of the tungsten center and the lability of the chloride ligands.

Hydrolysis

WCl₄ reacts vigorously with water and moisture to produce tungsten oxides and hydrogen chloride gas.[5] This reactivity necessitates handling the compound under strictly anhydrous and inert conditions.

Reaction with Organic Molecules:

• Adduct Formation: Tungsten(IV) chloride acts as a Lewis acid and readily forms adducts with donor solvents such as diethyl ether (Et₂O) and acetonitrile (CH₃CN).[6][12] The formation of these adducts can modify the reactivity and solubility of WCl₄.

• Reactions with Alkenes and Alkynes: WCl₄ and its derivatives are known to catalyze the polymerization of cyclic olefins like cyclopentene (B43876) through ring-opening metathesis polymerization (ROMP).[13][14][15] It can also be a precursor for catalysts in other organic transformations involving unsaturated hydrocarbons.[16][17]

• Reactions with Cyclopentadienyl (B1206354) Sources: WCl₄ reacts with sources of the cyclopentadienyl anion (Cp⁻), such as lithium cyclopentadienide (B1229720) (LiCp) or sodium cyclopentadienide (NaCp), to form tungstenocene dichloride (Cp₂WCl₂), a valuable organometallic precursor.[5][11][18]

Characterization

Several analytical techniques are employed to characterize Tungsten(IV) chloride.

X-ray Diffraction (XRD)

Single-crystal X-ray diffraction is the definitive method for determining the precise crystal and molecular structure of WCl₄, revealing the polymeric chain and the alternating W-W bond distances.[3][6][9][19][20][21]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Selection: A suitable single crystal of WCl₄ is selected under a microscope in an inert atmosphere (e.g., inside a glovebox) to prevent decomposition.

• Mounting: The crystal is mounted on a goniometer head, typically using an inert oil or grease to protect it from the atmosphere during transfer to the diffractometer.

• Data Collection: The mounted crystal is placed on the diffractometer and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. A monochromatic X-ray beam is directed at the crystal, and the diffraction pattern is collected on a detector as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The structure is then solved and refined using specialized software to obtain the final atomic coordinates, bond lengths, and angles.

Vibrational Spectroscopy (IR and Raman)

Infrared (IR) and Raman spectroscopy are valuable tools for probing the vibrational modes of the W-Cl bonds in Tungsten(IV) chloride. Due to its polymeric structure and the presence of both terminal and bridging chloride ligands, the vibrational spectra can be complex.

Experimental Protocol: Raman Spectroscopy of an Air-Sensitive Sample

• Sample Preparation: Inside a glovebox, a small amount of WCl₄ powder is loaded into a capillary tube, which is then flame-sealed.

• Data Acquisition: The sealed capillary is mounted in the sample holder of a Raman spectrometer. The laser is focused on the sample, and the scattered light is collected. Typical excitation wavelengths are in the visible or near-infrared region.

• Spectral Analysis: The resulting Raman spectrum will show characteristic bands corresponding to the W-Cl stretching and bending vibrations.

Experimental workflow for Raman analysis of WCl₄.

Safety and Handling

Tungsten(IV) chloride is a hazardous substance and must be handled with appropriate safety precautions.

• Corrosivity: It is corrosive and can cause severe skin burns and eye damage.[4]

• Toxicity: It is harmful if swallowed or inhaled.[4]

• Reactivity: It reacts violently with water, releasing toxic and corrosive hydrogen chloride gas.

• Handling: Always handle Tungsten(IV) chloride in a well-ventilated fume hood or a glovebox under an inert atmosphere. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture and incompatible materials.

Applications

The unique properties of Tungsten(IV) chloride make it a valuable compound in several areas of research and development:

• Catalysis: It serves as a catalyst or precatalyst in various organic reactions, including olefin metathesis and polymerization.[1][13][14][15]

• Materials Science: It is a key precursor for the synthesis of tungsten-based materials, such as thin films for electronic applications and tungsten nanoparticles.[1][3][8]

• Chemical Synthesis: It is used as a starting material for the synthesis of other tungsten compounds, including organometallic complexes and clusters.[1][2]

Conclusion

Tungsten(IV) chloride is a versatile and reactive compound with a rich chemistry. Its fundamental properties, particularly its polymeric structure and Lewis acidity, underpin its utility in catalysis and materials science. A thorough understanding of its synthesis, handling, and reactivity is crucial for its safe and effective use in research and development. This guide provides a foundational overview to assist scientists and professionals in harnessing the potential of this important tungsten halide.

References

• 1. chemimpex.com [chemimpex.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. The decades-old mystery of bis­(diethyl ether)tungsten(IV) chloride solved - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tungsten hexachloride - Wikipedia [en.wikipedia.org]
• 8. Tungsten nanoparticles from liquid-ammonia-based synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mp-980949: WCl4 (monoclinic, C2/m, 12) [legacy.materialsproject.org]
• 10. researchgate.net [researchgate.net]
• 11. orgsyn.org [orgsyn.org]
• 12. Conformational preferences of bis(acetonitrile)tetrachloro molybdenum(IV) and tungsten(IV). Crystal structure of WCl4(CH3CN)2 and DFT calculations - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Ruthenium catalyzed equilibrium ring-opening metathesis polymerization of cyclopentene - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. chem.ucla.edu [chem.ucla.edu]
• 17. A new self-healing epoxy with tungsten (VI) chloride catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 18. datapdf.com [datapdf.com]
• 19. creative-biostructure.com [creative-biostructure.com]
• 20. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 21. Single Crystal X-ray Diffraction | Faculty of Science, Agriculture & Engineering | Newcastle University [ncl.ac.uk]

An In-depth Technical Guide to Tungsten Tetrachloride (CAS No. 13470-13-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tungsten tetrachloride (WCl₄), identified by CAS number 13470-13-8, is a significant inorganic compound that serves as a crucial precursor and catalyst in various chemical transformations. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis and application, and an exploration of its role in modern chemistry. The information is tailored for researchers, scientists, and professionals in drug development who may leverage the unique reactivity of this compound in their work. All quantitative data is presented in structured tables for clarity, and key experimental and reaction pathways are visualized using diagrams.

Core Properties of Tungsten Tetrachloride

Tungsten tetrachloride is a dark grey or black crystalline solid.[1][2] It is a diamagnetic compound that is highly sensitive to air and moisture, reacting to form tungsten oxides and hydrochloric acid.[3][4] Proper handling and storage under inert conditions are therefore critical.[5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Tungsten tetrachloride is provided in Table 1.

Property	Value	Citations
CAS Number	13470-13-8	[1]
Molecular Formula	WCl₄	[1]
Molecular Weight	325.65 g/mol	[1][6]
Appearance	Dark grey or black powder/crystalline solid	[1][2][7]
Density	4.624 g/cm³	[1][7]
Melting Point	Decomposes at approximately 300 °C	[2]
Boiling Point	338.99 °C	[7]
Solubility	Soluble in some organic solvents, reacts with water and alcohols.	[8][9]
Structure	Polymeric, with linear chains of octahedrally coordinated tungsten atoms.	[7][10]

Identification and Nomenclature

For clarity in research and communication, various identifiers and synonyms for Tungsten tetrachloride are listed in Table 2.

Identifier Type	Value	Citations
IUPAC Name	Tungsten(IV) chloride; Tetrachlorotungsten	[7]
Synonyms	Tungsten tetrachloride	[1][3]
PubChem CID	139468	[1][7]
EC Number	629-145-3	[7]
InChI	InChI=1S/4ClH.W/h4*1H;/q;;;;+4/p-4	[3][7]
InChI Key	YOUIDGQAIILFBW-UHFFFAOYSA-J	[3][7]
Canonical SMILES	Cl--INVALID-LINK--(Cl)Cl	[7]

Synthesis and Handling

The most common and effective method for synthesizing Tungsten tetrachloride is through the reduction of Tungsten hexachloride (WCl₆).[7][10] Several reducing agents can be employed, with antimony being reported as optimal.[10]

Experimental Protocol: Synthesis of Tungsten Tetrachloride

This protocol details the synthesis of Tungsten tetrachloride via the reduction of Tungsten hexachloride with antimony.

Materials:

• Tungsten hexachloride (WCl₆)

• Antimony (Sb) powder

• Borosilicate glass ampule

• Tube furnace

• Schlenk line or glovebox for inert atmosphere handling

Procedure:

• In an inert atmosphere (e.g., argon-filled glovebox), charge a borosilicate glass ampule with Tungsten hexachloride and a stoichiometric amount of antimony powder. A typical molar ratio is 3:2 for WCl₆:Sb.[10]

• Evacuate the ampule, seal it, and thoroughly mix the reactants.

• Place the sealed ampule in a tube furnace and heat it in a staged manner: 75-80 °C for 12 hours, then 105 °C for 12 hours, and finally 130 °C for 12 hours.[3]

• After the heating program is complete, carefully remove the end of the ampule containing the volatile byproducts (SbCl₃ and any unreacted WCl₆ or WOCl₄) from the furnace to allow for their distillation and sublimation away from the desired product.[3]

• The remaining dark, non-volatile solid is Tungsten tetrachloride.

• Handle and store the product under a dry, inert atmosphere to prevent decomposition.[5]

Caption: Workflow for the synthesis of Tungsten tetrachloride.

Applications in Chemical Synthesis

Tungsten tetrachloride is a versatile reagent and catalyst in organic and materials chemistry. Its applications range from serving as a precursor for advanced materials to catalyzing complex organic transformations.

Precursor for Tungsten Diselenide (WSe₂) Nanosheets

Tungsten tetrachloride is a key starting material for the synthesis of two-dimensional tungsten diselenide (WSe₂) nanosheets, which are of interest for their electronic and catalytic properties.[7][11]

This protocol describes a colloidal synthesis method for producing WSe₂ nanosheets.

Materials:

• Tungsten tetrachloride (WCl₄)

• Ditert-butyl diselenide ((tBu)₂Se₂)

• Dodecylamine (B51217) (DDA)

• Tetra-n-octylammonium bromide (TOAB)

• Nitrogen atmosphere apparatus (Schlenk line or glovebox)

• Reaction flask and heating mantle

Procedure:

• In a reaction flask under a nitrogen atmosphere, dissolve 150 mg of Tungsten tetrachloride in 25 mL of dodecylamine at 150 °C.[1]

• Inject 185 µL of ditert-butyl diselenide into the solution.[1]

• Heat the reaction mixture to 225 °C and maintain this temperature for 6 hours.[1]

• After 6 hours, quench the reaction by rapidly cooling the flask.

• During the workup, add tetra-n-octylammonium bromide to prevent the agglomeration of the nanosheets.[1]

• The resulting WSe₂ nanosheets can be isolated and purified by standard centrifugation and washing procedures.

Caption: Workflow for the synthesis of WSe₂ nanosheets.

Catalysis in Organic Reactions

Tungsten tetrachloride, as a Lewis acid, can catalyze a variety of organic reactions, including polymerization and Friedel-Crafts type reactions.[1][12]

Tungsten chlorides are effective catalysts for the polymerization of substituted acetylenes. The following is a representative protocol.

Materials:

• Tungsten tetrachloride (or related tungsten chloride like WOCl₄ or WCl₆)

• Phenylacetylene (B144264) (PhA)

• Benzene (B151609) or Toluene (B28343) (anhydrous)

• Methanol (B129727)

• Standard vacuum line glass apparatus

Procedure:

• Prepare a solution of phenylacetylene in anhydrous benzene or toluene (e.g., 14.4 mmol/L) in an all-glass apparatus using a standard break-seal vacuum technique.

• In a separate part of the apparatus, prepare a solution of the tungsten chloride catalyst (e.g., 9.6 mmol/L).

• Under vacuum, add the phenylacetylene solution to the catalyst solution at room temperature.

• Allow the mixture to react for the desired time.

• Quench the reaction by adding methanol under vacuum.

• The polymer product will precipitate and can be isolated for analysis.

Lewis Acid Catalysis: A Representative Reaction Pathway

The diagram below illustrates the general reaction pathway for a WCl₄-catalyzed Mukaiyama aldol-type reaction.

Caption: General pathway for WCl₄ Lewis acid catalysis.

Safety and Handling

Tungsten tetrachloride is a hazardous substance and must be handled with appropriate safety precautions.

• Corrosive: Causes severe skin burns and eye damage.[6][13]

• Moisture and Air Sensitive: Reacts with moisture and air, releasing toxic and corrosive fumes.[3][4] All handling should be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).[5]

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and eye/face protection.[6][14]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area under an inert atmosphere.[14]

Conclusion

Tungsten tetrachloride (CAS No. 13470-13-8) is a valuable reagent with diverse applications in both materials science and organic synthesis. Its utility as a precursor for novel materials like WSe₂ nanosheets and as a catalyst for polymerization and other organic transformations makes it a compound of significant interest to the scientific community. A thorough understanding of its properties, synthesis, and handling is essential for its safe and effective use in research and development. This guide provides a foundational resource for professionals seeking to explore the potential of Tungsten tetrachloride in their work.

References

• 1. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Olefin metathesis - Wikipedia [en.wikipedia.org]
• 5. Mukaiyama aldol reaction: an effective asymmetric approach to access chiral natural products and their derivatives/analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jk-sci.com [jk-sci.com]
• 7. researchgate.net [researchgate.net]
• 8. Olefin_metathesis [chemeurope.com]
• 9. graduateschool.usc.edu [graduateschool.usc.edu]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Mukaiyama aldol addition - Wikipedia [en.wikipedia.org]
• 13. publications.iupac.org [publications.iupac.org]
• 14. chem.tamu.edu [chem.tamu.edu]

Synthesis of Tungsten(IV) Chloride from Tungsten Hexachloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Tungsten(IV) chloride (WCl₄) from Tungsten(VI) chloride (WCl₆). Tungsten(IV) chloride is a critical precursor in the synthesis of various tungsten compounds and materials, finding applications in catalysis and materials science. This document details established methods for the reduction of WCl₆, offering in-depth experimental protocols and quantitative data to support researchers in their synthetic endeavors.

Overview of Synthetic Approaches

The synthesis of Tungsten(IV) chloride from its hexachloride precursor is primarily achieved through reduction. A variety of reducing agents have been successfully employed, offering different advantages in terms of yield, purity, and reaction conditions. These methods can be broadly categorized into solid-state reactions and solution-phase syntheses.

Commonly used reducing agents include:

• Metals: Antimony (Sb), Bismuth (Bi), Mercury (Hg), and Tin (Sn).

• Non-metals: Red Phosphorus (P).

The choice of reducing agent and reaction conditions significantly impacts the outcome of the synthesis. The following sections provide a detailed comparison of these methods and specific experimental protocols.

Quantitative Data Summary

The selection of a synthetic route often depends on factors such as desired yield, reaction time, and temperature. The following table summarizes the quantitative data for various methods of reducing WCl₆ to WCl₄.

Reducing Agent	Reaction Type	Molar Ratio (WCl₆:Reducer)	Temperature (°C)	Reaction Time	Yield (%)	Reference
Antimony (Sb)	Solid-State	3:2	105	2-24 hours	97	[1]
Bismuth (Bi)	Solid-State	3:2	Not Specified	Not Specified	82	[1]
Mercury (Hg)	Solid-State	Not Specified	Not Specified	Not Specified	83	[1]
Red Phosphorus (P)	Solid-State	Not Specified	Not Specified	Not Specified	High (Improved Purity)	[1]
Tin (Sn)	Solution (1,2-dichloroethane)	Not Specified	Reflux	Not Specified	99	[1]

Experimental Protocols

This section provides detailed, step-by-step procedures for the synthesis of Tungsten(IV) chloride using selected reducing agents. All manipulations should be carried out under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques due to the moisture sensitivity of tungsten chlorides.

Solid-State Reduction using Antimony

This method offers a high yield of crystalline WCl₄.[1]

Materials:

• Tungsten(VI) chloride (WCl₆)

• Antimony (Sb) powder

• Borosilicate glass ampule

Procedure:

• In an inert atmosphere glovebox, weigh 10.0 g of WCl₆ and 2.04 g of Sb powder (a 3:2 molar ratio) and place them in a borosilicate glass ampule.

• Evacuate the ampule and seal it.

• Thoroughly mix the reactants within the sealed ampule.

• Place the ampule in a tube furnace and heat to 105°C.

• Maintain this temperature for 2 to 24 hours to ensure the completion of the reaction.

• After the reaction period, allow the ampule to cool to room temperature.

• Transfer the ampule to an inert atmosphere glovebox before opening.

• The product, black crystalline (WCl₄)x, is collected. The volatile byproduct, SbCl₃, can be removed by sublimation under vacuum.

Solution-Phase Reduction using Tin

This method provides a highly reactive, powdered form of WCl₄ in excellent yield.[1]

Materials:

• Tungsten(VI) chloride (WCl₆)

• Tin (Sn) powder

• 1,2-dichloroethane (B1671644) (anhydrous)

Procedure:

• In an inert atmosphere, add WCl₆ to a flask containing a stirred suspension of tin powder in anhydrous 1,2-dichloroethane.

• Heat the mixture to reflux. The progress of the reaction can be monitored by the color change of the solution.

• Continue refluxing until the reaction is complete, as indicated by the disappearance of the soluble WCl₆.

• After cooling to room temperature, the solid product, a highly reactive (WCl₄)x powder, can be isolated by filtration.

• The soluble byproduct, SnCl₄, remains in the filtrate.

• Wash the product with fresh, anhydrous 1,2-dichloroethane to remove any residual SnCl₄ and other soluble impurities.

• Dry the final product under vacuum.

Visualization of the Synthetic Workflow

The following diagrams illustrate the key steps in the synthesis of Tungsten(IV) chloride.

Caption: General workflow for the synthesis of WCl₄ from WCl₆.

Caption: Detailed workflow for the solid-state reduction using antimony.

Characterization of Tungsten(IV) Chloride

The synthesized Tungsten(IV) chloride should be characterized to confirm its identity and purity. Due to its polymeric nature, (WCl₄)x, it is a diamagnetic, black solid. It is highly sensitive to moisture and should be handled and stored under anhydrous and anaerobic conditions.

Safety Considerations

• Tungsten hexachloride is a corrosive and moisture-sensitive compound. It reacts with water to release hydrochloric acid.

• The reducing agents used can be toxic and/or flammable.

• All manipulations should be performed in a well-ventilated fume hood or an inert atmosphere glovebox.

• Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

This guide provides a foundation for the synthesis of Tungsten(IV) chloride. Researchers are encouraged to consult the primary literature for further details and to adapt these procedures to their specific laboratory conditions and research needs.

References

• 1. researchgate.net [researchgate.net]

A Technical Guide to the Solubility of Tungsten(IV) Chloride in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tungsten(IV) chloride (WCl₄) in various organic solvents. Due to the compound's reactivity and air sensitivity, quantitative solubility data is scarce in publicly available literature. However, this document consolidates the existing qualitative information and provides detailed experimental protocols for researchers to determine precise solubility parameters under controlled conditions.

Overview of Tungsten(IV) Chloride Properties

Tungsten(IV) chloride is a black, diamagnetic solid with the chemical formula WCl₄.[1] It is a key precursor in the synthesis of various tungsten compounds and materials.[2] A critical characteristic of WCl₄ is its high sensitivity to moisture, which leads to hydrolysis, producing hydrogen chloride and tungsten oxides.[2] This reactivity necessitates handling the compound under anhydrous and inert conditions.

Qualitative Solubility of Tungsten(IV) Chloride

Solvent Class	Solvent	Solubility/Reactivity of Tungsten(IV) Chloride	Notes
Ethers	Diethyl Ether (Et₂O)	Forms a soluble yellow complex, trans-WCl₄(Et₂O)₂.[3]	The dissolution process involves the formation of a coordination complex.
Tetrahydrofuran (THF)	Reacts to form the soluble adduct WCl₄(THF)₂.[3]	Similar to diethyl ether, solubility is driven by adduct formation.
Nitriles	Acetonitrile (B52724) (MeCN)	Forms soluble adducts.	WCl₄ is known to react with acetonitrile to form complexes such as WCl₄(MeCN)₂.[4]
Halogenated Hydrocarbons	1,2-Dichloroethane	Used as a solvent for the synthesis of a highly reactive form of (WCl₄)ₓ.[4]	This suggests at least some degree of suspension or solubility to allow for reaction.
Dichloromethane, Chloroform, Carbon Tetrachloride	No specific quantitative solubility data available for WCl₄.	These are common solvents for the related WCl₆, but data for WCl₄ is lacking.
Aromatic Hydrocarbons	Benzene, Toluene	No specific solubility data available for WCl₄.
Protic Solvents	Water	Reacts to form tungsten oxides and hydrochloric acid.[2]	Not a suitable solvent for dissolving WCl₄ without decomposition.
Alcohols	Expected to react.	Protic solvents are generally incompatible due to the high reactivity of the W-Cl bond.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the quantitative determination of tungsten(IV) chloride solubility in an organic solvent, adapted from the general isothermal saturation method for air-sensitive compounds.[5]

Objective

To determine the equilibrium solubility of tungsten(IV) chloride in a given dry, deoxygenated organic solvent at a specified temperature.

Materials and Equipment

• Anhydrous tungsten(IV) chloride

• High-purity, dry, and deoxygenated organic solvent

• Inert atmosphere glovebox or Schlenk line

• Thermostatic shaker or water bath with temperature control (±0.1°C)

• Sealed, airtight glass vials or Schlenk flasks

• Chemically resistant syringe filters (e.g., PTFE) suitable for use in an inert atmosphere

• Analytical balance (readable to at least 0.1 mg)

• Apparatus for quantitative analysis of tungsten (e.g., Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS))

• Volumetric flasks and pipettes

Procedure

• Preparation (Inert Atmosphere):

  • All glassware must be rigorously dried in an oven (e.g., at 120°C overnight) and cooled under vacuum or in a desiccator before being transferred to an inert atmosphere glovebox.

  • The organic solvent must be dried over an appropriate drying agent and deoxygenated by sparging with an inert gas (e.g., argon or nitrogen) or by several freeze-pump-thaw cycles.

• Sample Preparation:

  • Inside the glovebox, add an excess amount of anhydrous tungsten(IV) chloride to a pre-weighed, sealed vial. The presence of excess solid is crucial to ensure the solution reaches saturation.

  • Add a precisely known mass or volume of the dry, deoxygenated solvent to the vial.

  • Seal the vial tightly to prevent any atmospheric contamination.

• Equilibration:

  • Place the sealed vials in a thermostatic shaker or water bath set to the desired experimental temperature.

  • Agitate the mixture for a sufficient duration to allow the system to reach equilibrium. This time should be determined empirically by analyzing samples at different time points (e.g., 12, 24, 48 hours) until the measured concentration of dissolved WCl₄ remains constant.

• Phase Separation:

  • Once equilibrium is achieved, stop the agitation and allow the vials to stand undisturbed in the thermostatic bath for several hours to allow the excess solid to settle.

  • It is critical to maintain the temperature during this step to prevent any change in solubility.

• Sample Extraction and Analysis:

  • Carefully draw a known volume of the supernatant (the clear, saturated solution) using a pre-warmed (to the experimental temperature) syringe fitted with a chemically resistant filter. This must be done without disturbing the settled solid.

  • Transfer the filtered solution into a pre-weighed, airtight volumetric flask and weigh it to determine the mass of the solution.

  • Dilute the sample with an appropriate solvent to a concentration suitable for the chosen analytical technique (e.g., ICP-OES or AAS).

  • Analyze the concentration of tungsten in the diluted solution using a pre-established calibration curve.

Data Calculation

• Calculate the mass of the dissolved tungsten(IV) chloride in the extracted sample based on the measured tungsten concentration.

• Determine the mass of the solvent in the extracted sample by subtracting the mass of the dissolved WCl₄ from the total mass of the solution.

• Express the solubility in desired units, such as grams of WCl₄ per 100 g of solvent or moles of WCl₄ per liter of solvent.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of tungsten(IV) chloride in an organic solvent.

Caption: General workflow for the experimental determination of WCl₄ solubility.

Factors Influencing Solubility

The solubility of tungsten(IV) chloride in organic solvents is a complex interplay of several factors, as depicted in the diagram below.

References

• 1. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. Buy Tungsten(IV) chloride | 13470-13-8 [smolecule.com]
• 3. The decades-old mystery of bis­(diethyl ether)tungsten(IV) chloride solved - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide to Tungsten Tetrachloride: Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Tungsten tetrachloride (WCl4), an inorganic compound, presents as a black, diamagnetic solid.[1][2] It is a significant compound of interest in research as one of the few binary tungsten chlorides.[1] This guide provides a comprehensive overview of its physical and chemical properties, synthesis, and reactivity, tailored for a technical audience.

Physical Properties of Tungsten Tetrachloride

Tungsten tetrachloride is a crystalline solid with a dark brown to black or gray powder appearance.[3][4][5] It is sensitive to moisture and decomposes upon heating.[5] A summary of its key physical properties is presented in the table below.

Property	Value	Source(s)
Molecular Formula	WCl4	[3][4][6]
Molecular Weight	325.65 g/mol	[1]
Appearance	Black crystalline solid, dark brown to black solid, gray powder	[3][4][5]
Melting Point	Decomposes at 300 °C, 450 °C	[1][4]
Boiling Point	338.99 °C	[5]
Density	4.62 g/cm³	[1]
Solubility	Soluble in hydrochloric acid and carbon tetrachloride.[6] It is also described as an excellent water-soluble crystalline tungsten source.[7]

Chemical Properties and Reactivity

Tungsten tetrachloride is a highly reactive covalent compound where tungsten is in the +4 oxidation state.[3][4] It is a strong oxidant that can react violently with many substances.[6][8]

Reactivity with Water: It is highly reactive with water and moisture, leading to hydrolysis that forms tungsten oxides and hydrochloric acid.[3][9] This moisture sensitivity necessitates handling in a dry, inert atmosphere.[10][11]

Lewis Acidity: WCl4 acts as a Lewis acid, forming adducts with Lewis bases. For instance, it reacts with ethers like diethyl ether and acetonitrile (B52724) to form well-defined adducts.[9][12]

Reduction: Tungsten(IV) chloride can be reduced by sodium in tetrahydrofuran (B95107) (THF) to yield a ditungsten(III) heptachloride derivative.[1]

Crystal Structure

Tungsten tetrachloride possesses a polymeric structure.[1][5] This structure consists of linear chains of tungsten atoms, with each tungsten atom in an octahedral geometry.[1][5] Four of the six chloride ligands surrounding each tungsten center are bridging ligands. The tungsten-tungsten separations along the chain are alternating between bonding (2.688 Å) and non-bonding (3.787 Å).[1][2]

Caption: Polymeric chain structure of Tungsten Tetrachloride.

Experimental Protocols

Synthesis of Tungsten Tetrachloride

A common and optimal method for the synthesis of tungsten tetrachloride is through the reduction of tungsten hexachloride (WCl6).[1]

Reactants:

• Tungsten hexachloride (WCl6)

• Antimony (Sb)

Procedure:

• The reaction is typically carried out in a sealed tube under an inert atmosphere to prevent oxidation and hydrolysis.

• Tungsten hexachloride is mixed with a stoichiometric amount of antimony powder.

• The mixture is heated, leading to the reduction of WCl6 to WCl4 and the formation of antimony trichloride (B1173362) (SbCl3).

• The reaction proceeds according to the following equation: 3 WCl6 + 2 Sb → 3 WCl4 + 2 SbCl3[1]

• After the reaction is complete, the products are cooled.

• Tungsten tetrachloride can be separated from the more volatile antimony trichloride by sublimation or extraction.

Other reducing agents that have been reported for this synthesis include red phosphorus, tungsten hexacarbonyl, gallium, and tin.[1][2]

Caption: Synthesis of WCl4 via reduction of WCl6.

Key Chemical Reactions

Hydrolysis

Tungsten tetrachloride reacts readily with water, resulting in its decomposition. This reaction produces tungsten oxides and hydrogen chloride gas, which is toxic.[3][8]

Reaction: WCl4 + 2H2O → WO2 + 4HCl

This reaction highlights the importance of handling WCl4 in a moisture-free environment.

Caption: Hydrolysis reaction of Tungsten Tetrachloride.

Safety and Handling

Tungsten tetrachloride is a hazardous substance that causes severe skin burns and eye damage.[10] It is corrosive and harmful if swallowed.[13] Contact with water liberates toxic gas.[10][13]

Handling Precautions:

• Avoid all personal contact, including inhalation.[10]

• Work in a well-ventilated area or under a fume hood.[3]

• Wear appropriate personal protective equipment (PPE), including chemical safety goggles, gloves, and protective clothing.[3][10]

• Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture and air.[11]

Storage:

• Store in a cool, dry, and well-ventilated place.[14]

• Keep the container tightly closed.[14]

• Store away from incompatible materials such as bases, strong oxidizing agents, strong acids, and reducing agents.[11]

• Do not use aluminum or galvanized containers for storage.[10]

References

• 1. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. TUNGSTEN TETRACHLORIDE | 13470-13-8 [chemicalbook.com]
• 3. CAS 13470-13-8: Tungsten chloride (WCl4), (T-4)- [cymitquimica.com]
• 4. WebElements Periodic Table » Tungsten » tungsten tetrachloride [webelements.co.uk]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. chembk.com [chembk.com]
• 7. americanelements.com [americanelements.com]
• 8. Tungsten (IV) chloride [chembk.com]
• 9. Buy Tungsten(IV) chloride | 13470-13-8 [smolecule.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. fishersci.com [fishersci.com]
• 12. Tungsten(VI) oxytetrachloride - Wikipedia [en.wikipedia.org]
• 13. chembk.com [chembk.com]
• 14. chemicalbook.com [chemicalbook.com]

Tungsten(IV) Chloride: An In-depth Technical Guide to its Oxidation State and Coordination Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tungsten(IV) chloride (WCl4) is a versatile inorganic compound that serves as a crucial precursor in the synthesis of a wide array of tungsten-based materials and coordination complexes. Its unique electronic structure and reactivity have made it a subject of significant interest in fields ranging from materials science to catalysis. This technical guide provides a comprehensive overview of the fundamental properties of WCl4, with a particular focus on its +4 oxidation state and its rich coordination chemistry. Detailed experimental protocols for the synthesis of WCl4 and its common adducts are presented, alongside a compilation of quantitative structural and spectroscopic data. Furthermore, this guide explores the reactivity of WCl4, including its role in polymerization catalysis, visualized through a detailed mechanistic pathway.

Introduction

Tungsten is a transition metal known for its ability to exist in a wide range of oxidation states, from -2 to +6.[1] Among its various chlorides, tungsten(IV) chloride, a diamagnetic black solid, is a key intermediate in tungsten chemistry.[2] In the solid state, WCl4 adopts a polymeric structure consisting of linear chains of octahedrally coordinated tungsten atoms linked by bridging chloride ligands. The W-W distances within these chains are alternating, indicating both bonding (2.688 Å) and non-bonding (3.787 Å) interactions.[2] This structural feature contributes to its unique reactivity and its utility as a starting material for discrete mononuclear and polynuclear tungsten complexes.

The tungsten center in WCl4 is in the +4 oxidation state, a d² electronic configuration that readily allows for the formation of coordination complexes by acting as a Lewis acid. The coordination chemistry of WCl4 is extensive, with a variety of Lewis bases such as ethers, nitriles, phosphines, and N-heterocycles forming stable adducts. These complexes are often used as more soluble and reactive alternatives to the polymeric parent compound.

Synthesis of Tungsten(IV) Chloride and its Adducts

The synthesis of WCl4 and its coordination complexes requires anhydrous conditions due to its sensitivity to moisture.

Experimental Protocol: Synthesis of Tungsten(IV) Chloride

Tungsten(IV) chloride is most commonly prepared by the reduction of tungsten(VI) chloride (WCl6). Several reducing agents have been reported, with antimony being described as optimal.[2]

Reaction:

3 WCl₆ + 2 Sb → 3 WCl₄ + 2 SbCl₃[2]

Procedure:

• In an inert atmosphere glovebox, a mixture of tungsten(VI) chloride and finely powdered antimony (in a 3:2 molar ratio) is placed in a sealed reaction vessel.

• The vessel is heated to 105 °C under a reduced pressure of 13 kPa or lower for 2 to 24 hours.

• After cooling, the volatile antimony(III) chloride (SbCl₃) is removed by sublimation under vacuum, leaving behind tungsten(IV) chloride as a black, crystalline solid.

Experimental Protocol: Synthesis of trans-WCl₄(CH₃CN)₂

The bis(acetonitrile) adduct is a common and useful starting material in W(IV) chemistry.

Procedure:

• Polymeric WCl4 is suspended in anhydrous acetonitrile (B52724) (CH₃CN) under an inert atmosphere.

• The suspension is stirred at room temperature for 24 hours.

• The resulting solid is isolated by filtration, washed with anhydrous diethyl ether, and dried under vacuum to yield trans-WCl₄(CH₃CN)₂ as a crystalline solid.

Experimental Protocol: Synthesis of WCl₄(dme)

The 1,2-dimethoxyethane (B42094) (dme) adduct offers good solubility in common organic solvents.

Procedure:

• A suspension of WCl4 in anhydrous 1,2-dimethoxyethane is stirred under an inert atmosphere at room temperature.

• The reaction mixture is stirred for 48 hours, during which time the product precipitates.

• The solid is collected by filtration, washed with anhydrous pentane, and dried under vacuum.

Coordination Chemistry of Tungsten(IV) Chloride

Tungsten(IV) chloride is a versatile Lewis acid, readily forming adducts with a variety of donor ligands. The majority of these complexes are six-coordinate with a pseudo-octahedral geometry.

Complexes with O-Donor Ligands

Ethers are common ligands for WCl4, forming stable, well-defined complexes. The bis(diethyl ether) adduct, trans-WCl₄(OEt₂)₂, has been structurally characterized, confirming a trans-octahedral geometry.[3][4] The bidentate ether, 1,2-dimethoxyethane (dme), also forms a stable adduct, WCl₄(dme).[3]

Complexes with N-Donor Ligands

Nitrile adducts are among the most well-studied WCl4 complexes. The acetonitrile adduct, WCl₄(CH₃CN)₂, has been shown to have a trans-octahedral structure in the solid state. Bidentate N-donor ligands such as 2,2'-bipyridine (B1663995) (bipy) also form stable complexes.

Complexes with P-Donor Ligands

Tertiary phosphines are excellent ligands for WCl4, forming a range of adducts. Monodentate phosphines such as trimethylphosphine (B1194731) (PMe₃) can form complexes of the type WCl₄(PMe₃)ₓ. The bidentate phosphine (B1218219) 1,2-bis(diphenylphosphino)ethane (B154495) (dppe) is also known to form chelate complexes with WCl4.

Quantitative Data

The structural and spectroscopic data for a selection of WCl4 coordination complexes are summarized in the tables below.

Table 1: Selected Bond Lengths (Å) and Angles (°) for WCl₄ Complexes

Compound	W-Cl (Å)	W-L (Å)	Cl-W-Cl (°)	L-W-L (°)	Reference
trans-WCl₄(CH₃CN)₂	2.33 - 2.35	2.16 (W-N)	89.8 - 90.2, 180	180
trans-WCl₄(OEt₂)₂	2.34 - 2.36	2.15 (W-O)	89.7 - 90.3, 180	180	[3][4]

Table 2: Selected Infrared (IR) and Nuclear Magnetic Resonance (NMR) Data for WCl₄ Complexes

Compound	ν(W-Cl) (cm⁻¹)	ν(C≡N) / ν(C-O) (cm⁻¹)	³¹P NMR (δ, ppm)	Reference
trans-WCl₄(CH₃CN)₂	320, 345	2295, 2320	-
WCl₄(dme)	315, 340	1030, 1080	-	[3]

Reactivity and Applications

Tungsten(IV) chloride is a valuable precursor for the synthesis of other tungsten compounds and finds application as a catalyst.

Precursor to Other Tungsten Compounds

WCl4 can be reduced to form lower oxidation state tungsten clusters. For example, reduction with sodium in the presence of tetrahydrofuran (B95107) (thf) yields a ditungsten(III) complex.[5]

Reaction:

2 WCl₄ + 5 thf + 2 Na → [Na(thf)₃][W₂Cl₇(thf)₂] + NaCl[5]

Catalysis

WCl4-based systems have been shown to be effective catalysts for the polymerization of alkynes, such as diphenylacetylene (B1204595). The proposed mechanism involves the formation of a tungsten-carbene intermediate.

Visualizations

Logical Relationship: Synthesis of WCl₄ and its Adducts

Caption: Synthetic pathways to WCl₄ and its common ether and nitrile adducts.

Experimental Workflow: General Synthesis of a WCl₄ Adduct

Caption: A generalized experimental workflow for the synthesis of WCl₄ adducts.

Signaling Pathway: Proposed Mechanism for Diphenylacetylene Polymerization

Caption: Proposed mechanistic pathway for the polymerization of diphenylacetylene catalyzed by a WCl₄-based system.[1]

Conclusion

Tungsten(IV) chloride remains a cornerstone of tungsten chemistry, offering a rich landscape for synthetic and catalytic exploration. Its well-defined +4 oxidation state and its propensity to form a diverse range of coordination complexes make it an invaluable tool for researchers. This guide has provided a detailed overview of the synthesis, structure, and reactivity of WCl4 and its adducts, supported by experimental protocols and quantitative data. The continued investigation into the chemistry of WCl4 is poised to yield further advancements in materials science, catalysis, and synthetic inorganic chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, characterization, X-ray and electronic structures of diethyl ether and 1,2-dimethoxyethane adducts of molybdenum(iv) chloride and tungsten(iv) chloride - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. The decades-old mystery of bis­(diethyl ether)tungsten(IV) chloride solved - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]

Reactions of Tungsten(IV) Chloride with Lewis Bases: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reactions of Tungsten(IV) chloride (WCl₄) with a variety of Lewis bases. WCl₄ is a versatile starting material in tungsten chemistry, and its interactions with Lewis bases are fundamental to the synthesis of a wide array of tungsten complexes. This document details the formation of adducts, outlines experimental procedures, and presents key quantitative data for researchers in chemistry and drug development.

Introduction to Tungsten(IV) Chloride and Lewis Acidity

Tungsten(IV) chloride is a black, diamagnetic solid that typically exists as a polymer with bridging chloride ligands.[1] In this polymeric form, the tungsten centers are coordinatively unsaturated and readily react with Lewis bases. A Lewis acid is a chemical species that can accept an electron pair from a Lewis base to form a Lewis adduct.[2] The tungsten(IV) center in WCl₄ acts as a Lewis acid, accepting electron pairs from donor atoms such as nitrogen, oxygen, sulfur, and phosphorus in various Lewis bases. This interaction leads to the formation of discrete molecular adducts, breaking up the polymeric structure of solid WCl₄. These adducts are often valuable precursors for further synthetic transformations.[3]

Reactions with Oxygen-Containing Lewis Bases

Ethers are common Lewis bases that react with WCl₄ to form stable adducts. The coordination of ether molecules to the tungsten center typically results in monomeric, octahedral complexes.

Diethyl Ether (Et₂O) Adduct

The reaction of WCl₄ with diethyl ether yields the bis(diethyl ether) adduct, trans-WCl₄(OEt₂)₂. For many years, the exact nature of this compound was debated in the literature, but its structure has now been confirmed by single-crystal X-ray diffraction.[3]

1,2-Dimethoxyethane (B42094) (dme) Adduct

1,2-Dimethoxyethane is a bidentate chelating ether that forms a stable, monomeric adduct with WCl₄, formulated as WCl₄(dme). This complex is a valuable starting material for a variety of synthetic applications due to its improved solubility and reactivity compared to the parent WCl₄.[3]

Reactions with Nitrogen-Containing Lewis Bases

Nitrogen-containing Lewis bases, such as nitriles and pyridines, readily form adducts with WCl₄. The nature of the resulting complexes can vary depending on the stoichiometry and reaction conditions.

Acetonitrile (B52724) (CH₃CN) Adducts

Tungsten(IV) chloride reacts with acetonitrile to form the bis(acetonitrile) adduct, WCl₄(CH₃CN)₂. This complex has been structurally characterized and is a useful synthon in tungsten chemistry.[4]

Pyridine (py) Adducts

Pyridine is a strong Lewis base that forms a stable bis(pyridine) adduct with WCl₄, WCl₄(py)₂. This complex has been extensively studied and serves as a classic example of a WCl₄-Lewis base adduct.[2]

Reactions with Sulfur and Phosphorus-Containing Lewis Bases

Softer Lewis bases containing sulfur and phosphorus donor atoms also react with WCl₄. These reactions can sometimes be more complex, with the potential for redox chemistry alongside adduct formation.

Thioether Adducts

Reactions of WCl₄ with thioethers can lead to the formation of adducts. However, the reactivity of analogous tungsten oxo- and sulfochlorides with thioethers has been more extensively studied, sometimes leading to reduction of the tungsten center.[5]

Phosphine (B1218219) Adducts

Phosphines are strong Lewis bases that can form stable adducts with tungsten centers. The reactions of tungsten carbonyl complexes with phosphines are well-documented, often involving substitution of CO ligands.[2][6] While specific examples with WCl₄ are less detailed in the readily available literature, the formation of phosphine adducts is an expected reaction pathway.

Disproportionation Reactions

A disproportionation reaction is a type of redox reaction where a species is simultaneously oxidized and reduced. While not extensively documented for WCl₄ in the presence of Lewis bases, the interaction with certain ligands can potentially induce disproportionation of the tungsten(IV) center into other oxidation states, such as tungsten(III) and tungsten(V). This type of reactivity has been observed for other metal halides in the presence of Lewis bases.[7] Further research is needed to fully elucidate the conditions and mechanisms of such reactions for WCl₄.

Data Presentation

The following table summarizes key quantitative data for selected WCl₄-Lewis base adducts.

Adduct	Formula	Yield (%)	Melting Point (°C)	Key IR Bands (cm⁻¹)	Key ¹H NMR (δ, ppm)	Reference(s)
bis(diethyl ether)	trans-WCl₄(OEt₂)₂	-	-	-	-
1,2-dimethoxyethane	WCl₄(dme)	86	-	-	16.32 (s, 6H), 1.17 (s, 4H) in d⁸-toluene	[3]
bis(acetonitrile)	WCl₄(CH₃CN)₂	High	-	ν(C≡N): 2324, 2280	-	[8]
bis(pyridine)	WCl₄(py)₂	-	-	-	-	[2]

Note: Comprehensive quantitative data for all adducts is not consistently available in the cited literature. Further experimental work would be required to complete this table.

Experimental Protocols

General Considerations: Tungsten(IV) chloride and its Lewis base adducts are sensitive to air and moisture. All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques. Solvents should be freshly dried and deoxygenated before use.

Synthesis of WCl₄(dme)[3]

• To a freshly dried 125 mL Erlenmeyer flask equipped with a stir bar, add 2 g of WCl₄ powder.

• Add approximately 45 mL of dry 1,2-dimethoxyethane (dme) to the flask.

• Cap the flask with a glass stopper and stir the green reaction mixture overnight.

• The following day, pass the mixture through a 30 mL fine porosity sintered glass frit charged with a quarter volume of dried Celite via vacuum filtration to remove any unreacted WCl₄.

• Wash the Celite filter cake with 2 x 10 mL of fresh dme to recover any remaining product.

• The filtrate contains the desired WCl₄(dme) adduct. The product can be isolated by removal of the solvent under vacuum.

Synthesis of WCl₄(CH₃CN)₂[4]

Note: This synthesis involves the in situ reduction of WCl₆.

• Dissolve WCl₆ in anhydrous acetonitrile. The reduction to WCl₄(CH₃CN)₂ occurs rapidly.

• The product can be isolated from the reaction mixture. Further purification may be achieved by recrystallization from acetonitrile.

Mandatory Visualization

Caption: General reaction pathway of WCl₄ with Lewis bases.

Caption: General experimental workflow for adduct synthesis.

References

• 1. BJOC - Preparation of phosphines through C–P bond formation [beilstein-journals.org]
• 2. Sequential Electrophilic Substitution Reactions of Tungsten-Coordinated Phosphenium Ions and Phosphine Triflates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, characterization, X-ray and electronic structures of diethyl ether and 1,2-dimethoxyethane adducts of molybdenum(iv) chloride and tungsten(iv) chloride - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Tungsten( vi ) selenide tetrachloride, WSeCl 4 – synthesis, properties, coordination complexes and application of [WSeCl 4 (Se n Bu 2 )] for CVD growt ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D1DT03980F [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]

Tungsten Tetrachloride: A Comprehensive Technical Guide to Material Safety

For researchers, scientists, and drug development professionals, a thorough understanding of the materials in use is paramount to ensuring laboratory safety and experimental integrity. This technical guide provides an in-depth overview of the material safety data for Tungsten Tetrachloride (WCl4), a compound of increasing interest in synthetic chemistry and materials science. This document consolidates critical safety information, handling protocols, and emergency procedures to support its safe and effective use in a research and development setting.

Chemical and Physical Properties

Tungsten tetrachloride is a black, diamagnetic solid inorganic compound.[1] A summary of its key physical and chemical properties is presented in Table 1 for easy reference. Understanding these properties is the first step in safe handling and storage.

Property	Value
Chemical Formula	WCl4
Molecular Weight	325.65 g/mol [1]
Appearance	Black solid[1], Grey to black powder[2], Blue to black crystalline powder[3]
Density	4.62 g/cm³[1]
Melting Point	Decomposes at 300°C[4]
Solubility	Soluble in carbon disulfide, carbon tetrachloride and phosphorus oxychloride.[5] Hydrolyzes in water.[2]
Odor	No data available
Vapor Pressure	43 mm Hg (215 °C)[5]

Hazard Identification and Classification

Tungsten tetrachloride is classified as a hazardous substance.[2] It is corrosive and causes severe skin burns and eye damage.[2] Contact with water liberates toxic and corrosive hydrogen chloride gas.[2][5] Ingestion is harmful.[2][6]

GHS Hazard Classification:

Hazard Class	Category	Pictogram	Signal Word	Hazard Statement
Skin Corrosion	1B	GHS05	Danger	H314: Causes severe skin burns and eye damage.
Serious Eye Damage	1	GHS05	Danger	H314: Causes severe skin burns and eye damage.
Acute Toxicity, Oral	4	GHS07	Warning	H302: Harmful if swallowed.[1]

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize the risks associated with Tungsten Tetrachloride.

Handling

Experimental Protocol for Handling:

• Engineering Controls: Always handle Tungsten Tetrachloride in a well-ventilated area, preferably within a chemical fume hood.[3][6]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear ANSI-approved safety goggles and a face shield.[3][6]

  • Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to prevent skin exposure.[6]

  • Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA-approved respirator.[3][6]

• Procedural Steps:

  • Avoid all personal contact, including inhalation of dust.[2]

  • Minimize dust generation and accumulation.[6]

  • Do not allow the substance to come into contact with water or moisture.[3][7] Handle under an inert atmosphere (e.g., dry argon or nitrogen).[3][7]

  • Wash hands thoroughly after handling.[3]

Storage

Protocol for Storage:

• Container: Store in original, tightly sealed containers.[2]

• Conditions: Keep in a cool, dry, and well-ventilated place.[3][7] Protect from moisture and air.[3][8]

• Incompatible Materials: Store away from bases, strong oxidizing agents, strong acids, and reducing agents.[7][8] Do not use aluminum or galvanized containers.[2]

• Segregation: Store in a designated corrosives area.[7][8]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures

Protocol for First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids. Seek immediate medical attention.[6][9]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get immediate medical attention.[6][9]

• Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[9][10]

• Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Get immediate medical attention.[6][9]

Spill Response

A logical workflow for responding to a Tungsten Tetrachloride spill is outlined in the diagram below.

Caption: Workflow for Tungsten Tetrachloride Spill Response.

Protocol for Spill Cleanup:

• Evacuate and Ventilate: Clear the area of personnel and ensure adequate ventilation. Move upwind from the spill.[2]

• Personal Protection: Wear the appropriate personal protective equipment as described in the handling section.

• Containment and Cleanup:

  • Minor Spills: Use dry cleanup procedures and avoid generating dust.[2] Sweep up the material and place it in a suitable, labeled container for waste disposal.[2]

  • Major Spills: Alert emergency responders and inform them of the location and nature of the hazard.[2]

• Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

Toxicological Information

The primary health hazards of Tungsten Tetrachloride are due to its corrosive nature.

Summary of Toxicological Effects:

Exposure Route	Acute Effects	Chronic Effects
Inhalation	Causes chemical burns to the respiratory tract, which may be fatal.[6] Symptoms can include coughing, choking, and mucous membrane damage.[2]	Long-term exposure to high dust concentrations may cause changes in lung function (pneumoconiosis).[2] Repeated exposure to respiratory irritants may result in airway disease.[2]
Skin Contact	Causes severe chemical burns.[2]	Repeated or prolonged contact may cause dermatitis.[2]
Eye Contact	Causes severe eye damage and burns.[2]	Not specified, but severe initial damage can have long-term consequences.
Ingestion	Harmful if swallowed.[6] Can produce severe chemical burns in the oral cavity and gastrointestinal tract.[2]	Limited evidence suggests that repeated or long-term occupational exposure may produce cumulative health effects.[2] If given orally, tungsten can accumulate in the spleen, kidney, and liver.[2]

Fire and Explosion Hazard Data

Tungsten Tetrachloride is not combustible and does not pose a significant fire risk.[2] However, in the event of a fire, it may decompose and produce toxic fumes of hydrogen chloride and metal oxides.[2]

Fire Fighting Measures:

• Extinguishing Media: Use extinguishing media appropriate for the surrounding fire. Do not use water.[10]

• Firefighter Protection: Wear full body protective clothing with a self-contained breathing apparatus (SCBA).[2]

Reactivity and Stability

Chemical Stability: The product is considered stable under recommended storage conditions.[2]

Conditions to Avoid:

• Contact with water, steam, or moisture, as it reacts to produce toxic and corrosive fumes.[2]

• Presence of incompatible materials.

• Contact with alkaline materials, as it liberates heat.[2]

Incompatible Materials:

• Strong bases.[2]

• Peroxides.[2]

• Borohydrides or cyanoborohydrides.[2]

• Alcohols and water.[2]

A diagram illustrating the key incompatibilities and hazardous reactions of Tungsten Tetrachloride is provided below.

Caption: Reactivity and Incompatibility of Tungsten Tetrachloride.

References

• 1. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Tungsten Chloride - ESPI Metals [espimetals.com]
• 4. WebElements Periodic Table » Tungsten » tungsten tetrachloride [webelements.co.uk]
• 5. tungsten(4+) tetrachloride [chembk.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. fishersci.com [fishersci.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. tsapps.nist.gov [tsapps.nist.gov]
• 10. static.cymitquimica.com [static.cymitquimica.com]

An In-depth Technical Guide to the Electronic Structure of Tetrachlorotungsten (WCl₄)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electronic structure of tetrachlorotungsten (WCl₄), a compound of significant interest in inorganic synthesis and catalysis. This document details its molecular and electronic configuration, structural properties, and the experimental and computational methodologies used for its characterization.

Core Properties and Electronic Configuration

Tetrachlorotungsten is a black, diamagnetic solid with the molecular formula WCl₄. The tungsten center in this compound possesses a +4 oxidation state.[1]

Electron Configuration of Tungsten(IV)

Tungsten (W), a third-row transition metal, has the neutral electron configuration [Xe] 4f¹⁴ 5d⁴ 6s². In its +4 oxidation state, the tungsten ion (W⁴⁺) has a d² electron configuration. The two valence d-electrons play a crucial role in the bonding and electronic properties of WCl₄.

Molecular Geometry and Hybridization

In the solid state, WCl₄ adopts a polymeric structure consisting of linear chains of tungsten atoms.[1] Each tungsten atom is in a distorted octahedral coordination environment, sharing edges with adjacent tungsten centers. This octahedral geometry suggests a d²sp³ hybridization for the tungsten atoms.

In the gas phase, mass spectrometry indicates the presence of various species, and computational studies suggest a tetrahedral geometry for a monomeric WCl₄ unit.[2] A tetrahedral geometry would imply an sd³ hybridization.

Molecular and Crystal Structure

The structure of tetrachlorotungsten is highly dependent on its physical state. While it is believed to be monomeric in the gas phase, it exists as a one-dimensional polymer in the solid state.

Polymeric Solid-State Structure

Single-crystal X-ray diffraction has revealed that solid WCl₄ crystallizes in the monoclinic C2/m space group. The structure consists of one-dimensional ribbons of edge-sharing WCl₆ octahedra. A key feature of this polymeric chain is the alternating short and long tungsten-tungsten distances of 2.688 Å and 3.787 Å, respectively.[1] The shorter distance is indicative of a W-W bond, which leads to the pairing of the d-electrons and explains the observed diamagnetism of the compound.[1]

Parameter	Value	Reference
Crystal System	Monoclinic	[1]
Space Group	C2/m	[3]
W-W Bond Distance	2.688 Å	[1]
W---W Non-bonding Distance	3.787 Å	[1]
W-Cl Bond Distance Range	2.29 - 2.52 Å	[3]

Monomeric Adducts

Tetrachlorotungsten acts as a Lewis acid and forms monomeric adducts with various ligands. A well-characterized example is the bis(diethyl ether) adduct, trans-WCl₄(OEt₂)₂. X-ray diffraction of this adduct confirms a hexacoordinated tungsten center with an octahedral geometry.[4] The study of such monomeric complexes provides valuable insight into the electronic structure of the W(IV) center in a localized environment.

Spectroscopic and Computational Characterization

A combination of spectroscopic techniques and computational modeling is employed to elucidate the electronic structure of WCl₄.

Photoelectron Spectroscopy (XPS & UPS)

X-ray Photoelectron Spectroscopy (XPS) and Ultraviolet Photoelectron Spectroscopy (UPS) are powerful techniques for probing the core-level and valence-level electronic states, respectively.

Expected XPS Signatures: While specific experimental spectra for WCl₄ are not readily available in the literature, the expected binding energies can be estimated from data on related tungsten compounds. The W 4f core-level spectrum is anticipated to show a doublet (4f₇/₂ and 4f₅/₂) characteristic of the W(IV) oxidation state.

Species	W 4f₇/₂ Binding Energy (eV)	Reference
WO₂ (W⁴⁺)	~33.1 - 35.6	[5]
WO₃ (W⁶⁺)	~36.1	[5]
W metal	~31.6	[5]

UPS and Valence Band: UPS is used to investigate the molecular orbitals in the valence region. For WCl₄, the valence band is expected to be composed of orbitals with significant contributions from both tungsten 5d and chlorine 3p atomic orbitals.

UV-Vis Spectroscopy

The electronic transitions in WCl₄ can be probed using UV-Vis spectroscopy. For a d² system in an octahedral environment, d-d transitions are expected, although they may be weak. More intense charge-transfer transitions, such as ligand-to-metal charge transfer (LMCT), are also anticipated.

Computational Analysis

Density Functional Theory (DFT) is a widely used computational method to model the electronic structure of transition metal complexes like WCl₄. These calculations can provide insights into molecular orbital energies, bond orders, and theoretical spectra. For the related dimeric tungsten(III) complex, W₂(μ‐Cl)₂Cl₄(κ²‐DME)₂, DFT calculations have suggested a σ²π²δ*² ground state configuration for the W-W single bond.[6] A similar approach can be applied to model the W-W bonding in polymeric WCl₄.

Experimental Protocols

Synthesis of Tetrachlorotungsten

A common method for the synthesis of WCl₄ is the reduction of tungsten hexachloride (WCl₆).[1]

Protocol:

• In an inert atmosphere glovebox, a reaction vessel is charged with tungsten hexachloride (WCl₆) and a suitable reducing agent (e.g., red phosphorus, tungsten hexacarbonyl, or antimony).

• The reaction is typically carried out in a sealed, evacuated tube or under a positive pressure of an inert gas.

• The mixture is heated to a specific temperature for a defined period to allow for the reduction to proceed. For instance, using antimony as the reductant, the reaction is: 3 WCl₆ + 2 Sb → 3 WCl₄ + 2 SbCl₃.[1]

• After cooling, the product mixture is purified. This may involve sublimation of the more volatile byproducts (e.g., SbCl₃) to isolate the non-volatile WCl₄.

• The resulting black solid is handled and stored under strictly anhydrous and anaerobic conditions due to its sensitivity to moisture and air.

Single-Crystal X-ray Diffraction

Obtaining single crystals of WCl₄ is challenging due to its polymeric nature and low solubility. However, single crystals of its adducts, such as trans-WCl₄(OEt₂)₂, can be grown from solution.[4]

Protocol:

• A single crystal of suitable size and quality is selected and mounted on a goniometer head.

• The crystal is placed in a stream of cold nitrogen gas (typically around 100 K) to minimize thermal vibrations.

• A monochromatic X-ray beam is directed at the crystal.

• The crystal is rotated, and the diffraction pattern is collected on an area detector.

• The collected data is processed to determine the unit cell parameters, space group, and atomic positions, from which bond lengths and angles are calculated.

X-ray Photoelectron Spectroscopy (XPS) of Air-Sensitive Samples

Due to the air- and moisture-sensitive nature of WCl₄, special handling is required for XPS analysis.

Protocol:

• The WCl₄ sample is mounted on a sample holder inside an inert atmosphere glovebox.

• The holder is loaded into a vacuum transfer vessel, which is then sealed.

• The transfer vessel is removed from the glovebox and attached to the load-lock chamber of the XPS instrument.

• The sample is transferred from the vessel into the ultra-high vacuum analysis chamber without exposure to the ambient atmosphere.

• The sample is irradiated with a monochromatic X-ray source (e.g., Al Kα).

• The kinetic energies of the emitted photoelectrons are measured by an electron energy analyzer.

• The resulting spectrum is a plot of the number of detected electrons versus their binding energy. The binding energies are calibrated using a reference, such as the adventitious carbon C 1s peak at 284.8 eV.

Density Functional Theory (DFT) Calculations

Protocol:

• A structural model of the molecule or polymer is constructed. For polymeric WCl₄, this would involve defining the repeating unit cell based on crystallographic data.

• A suitable theoretical level is chosen, which includes the exchange-correlation functional (e.g., B3LYP) and a basis set (e.g., a double-zeta basis set with polarization functions for all atoms and effective core potentials for the heavy tungsten atom).

• The geometry of the structure is optimized to find the lowest energy conformation.

• Once the geometry is optimized, properties such as molecular orbital energies, electron density distribution, and theoretical vibrational frequencies can be calculated.

• For polymeric systems, a band structure calculation can be performed to understand the electronic properties of the bulk material.

Visualizations

References

• 1. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. Vibrational Spectroscopy of Tungsten(VI) Chlorides: WCl6 and WOCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy Tungsten(IV) chloride | 13470-13-8 [smolecule.com]
• 4. The decades-old mystery of bis­(diethyl ether)tungsten(IV) chloride solved - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, characterization, X-ray and electronic structures of diethyl ether and 1,2-dimethoxyethane adducts of molybdenum(iv) chloride and tungsten(iv) chloride - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Tungsten(IV) Chloride: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the discovery, history, synthesis, and properties of Tungsten(IV) chloride (WCl₄). It is designed to serve as a valuable resource for researchers, scientists, and professionals in drug development and other advanced scientific fields.

Introduction

Tungsten(IV) chloride, also known as tungsten tetrachloride, is an inorganic compound with the formula WCl₄. It is a black, diamagnetic solid that has garnered significant interest in research due to its role as a key precursor in the synthesis of various tungsten-containing materials and as a catalyst.[1] This guide delves into the historical context of its discovery, details modern synthetic methodologies, and presents its key physicochemical properties in a structured format.

Historical Discovery and Context

The history of Tungsten(IV) chloride is intrinsically linked to the broader exploration of tungsten and its various chlorides. While the element tungsten was first isolated in 1783 by Juan José and Fausto Elhuyar, the specific identification and characterization of its various chlorides occurred over the subsequent century.[2][3]

Early investigations into the chlorides of tungsten were pioneered by the British chemist Sir Henry Enfield Roscoe. In 1872, Roscoe conducted systematic studies on tungsten and its compounds, and was the first to describe the existence of tungsten pentachloride (WCl₅).[4] His work also highlighted the thermal instability of tungsten hexachloride (WCl₆), noting that it decomposed upon heating. It is highly probable that during these decomposition studies of WCl₆, Tungsten(IV) chloride was first unknowingly produced or observed, as it is a common product of such reactions. However, the definitive isolation and characterization of WCl₄ as a distinct compound would be established by later researchers who developed more controlled synthetic methods.

Physicochemical Properties

Tungsten(IV) chloride is a non-volatile, crystalline solid.[5] Structurally, it is a polymeric compound consisting of linear chains of tungsten atoms. Each tungsten atom is in an octahedral geometry, coordinated to six chloride ligands, four of which are bridging ligands. The W-W separations along the chain are alternating between bonding and non-bonding distances.[1]

The key quantitative properties of Tungsten(IV) chloride are summarized in the table below for easy reference and comparison.

Property	Value
Chemical Formula	WCl₄
Molar Mass	325.65 g/mol
Appearance	Black, diamagnetic solid
Density	4.62 g/cm³
Melting Point	Decomposes at approximately 300 °C
Solubility	Insoluble in most common organic solvents
Reactivity	Highly reactive with water and moisture

Modern Synthetic Protocols

The most common and efficient methods for synthesizing Tungsten(IV) chloride involve the reduction of Tungsten(VI) chloride (WCl₆). Various reducing agents can be employed, each with its own advantages in terms of reaction conditions and purity of the final product. Detailed experimental protocols for several key methods are provided below.

Reduction of WCl₆ with Antimony

This method is considered one of the most optimal for producing crystalline WCl₄.

Experimental Protocol:

• In an inert atmosphere glovebox, a borosilicate glass ampule is loaded with Tungsten(VI) chloride (WCl₆) and powdered Antimony (Sb) in a 3:2 molar ratio (WCl₆:Sb).

• The ampule is evacuated, sealed, and the reactants are thoroughly mixed by shaking.

• The sealed ampule is placed in a tube furnace and heated to a temperature of 210-220 °C for 24 hours.

• During the heating process, the more volatile byproduct, Antimony(III) chloride (SbCl₃), will collect in the cooler end of the ampule.

• After the reaction period, the furnace is allowed to cool to room temperature.

• The ampule is opened in an inert atmosphere, and the black, non-volatile crystalline product, Tungsten(IV) chloride, is collected. This method typically yields a high purity product.

Reduction of WCl₆ with Tin in 1,2-Dichloroethane (B1671644)

This solution-phase reduction yields a highly reactive, powdered form of WCl₄.

Experimental Protocol:

• A Schlenk flask is charged with Tungsten(VI) chloride (WCl₆) and tin (Sn) powder in a 2:1 molar ratio (WCl₆:Sn) under an inert atmosphere.

• Anhydrous 1,2-dichloroethane is added to the flask to create a suspension.

• The mixture is stirred at room temperature for 17 hours, resulting in a gray suspension.

• The reaction mixture is then heated to reflux (approximately 84 °C) and stirred for an additional 48 hours.

• After cooling to room temperature, the black precipitate of Tungsten(IV) chloride is allowed to settle.

• The supernatant, containing the soluble byproduct Tin(IV) chloride (SnCl₄), is decanted.

• The solid product is washed multiple times with fresh, anhydrous 1,2-dichloroethane and subsequently dried under vacuum to yield powdered WCl₄.

Solid-State Reduction of WCl₆ with Bismuth

This is another viable solid-state synthesis route.

Experimental Protocol:

• In a glovebox, a borosilicate glass ampule is loaded with Tungsten(VI) chloride (WCl₆) and Bismuth (Bi) powder.

• The ampule is evacuated, sealed, and the reagents are mixed.

• The ampule is heated in a tube furnace at 210-220 °C for 24 hours.

• To remove the Bismuth(III) chloride (BiCl₃) byproduct, the end of the ampule containing the product is kept at 290-295 °C while the other end is outside the furnace to allow for sublimation of BiCl₃. This purification step is continued for several days.

• After cooling, the ampule is opened in an inert atmosphere to recover the crystalline WCl₄.

Visualized Experimental Workflow and Logical Relationships

To further clarify the synthesis and reaction pathways, the following diagrams are provided in the DOT language for Graphviz.

Caption: General workflow for the synthesis of WCl₄.

Caption: Purification pathways for WCl₄.

References

• 1. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. What is the History of Tungsten Metal? - Shanghai Metal Corporation [smcgroup.com]
• 3. timelines.issarice.com [timelines.issarice.com]
• 4. Henry Enfield Roscoe | Educación Química [elsevier.es]
• 5. CAS 13470-13-8: Tungsten chloride (WCl4), (T-4)- [cymitquimica.com]

Theoretical Investigations of Tungsten (IV) Chloride Clusters: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the theoretical studies conducted on tungsten (IV) chloride (WCl₄) and its clusters. The focus is on the computational approaches used to understand the structure, bonding, and electronic properties of these systems. This document summarizes key quantitative data from existing literature, details the underlying computational methodologies, and presents a logical workflow for such theoretical investigations.

Introduction to WCl₄ and its Aggregates

Tungsten (IV) chloride is an inorganic compound that serves as a significant precursor in the synthesis of various tungsten-containing materials. While WCl₄ exists as a monomer in the gas phase, it readily forms larger aggregates. In the solid state, it adopts a polymeric structure consisting of linear chains of octahedrally coordinated tungsten atoms.[1] Theoretical studies have been crucial in elucidating the nature of bonding and the electronic structure of both the monomeric and aggregated forms of WCl₄.

There is a notable discrepancy in the literature regarding the gas-phase monomeric structure of WCl₄. While gas electron diffraction data suggests a distorted tetrahedral (D₂d) geometry, computational studies consistently indicate that a regular tetrahedral (T_d) structure is the ground state.[2] In its solid polymeric form, WCl₄ consists of opposite-edge-sharing bioctahedra with alternating short and long tungsten-tungsten distances, which is indicative of direct W-W bonding.[3]

Beyond the simple monomer and the infinite polymer, a significant body of theoretical work has focused on larger, discrete tungsten chloride clusters, particularly the stable hexanuclear W₆ clusters.

Computational Methodologies

The theoretical investigation of WCl₄ clusters predominantly relies on quantum chemical calculations, with Density Functional Theory (DFT) being the most widely used method. DFT provides a good balance between computational cost and accuracy for transition metal compounds.

Density Functional Theory (DFT) Protocol

A typical DFT study on tungsten chloride clusters involves the following steps:

• Model Construction: A starting geometry of the WCl₄ cluster (e.g., monomer, dimer, or a larger cluster like W₆Cl₁₈) is constructed based on experimental data (like X-ray crystallography) or chemical intuition.

• Functional and Basis Set Selection:

  • Functional: A generalized gradient approximation (GGA) functional, such as BP86 or PBE, is often chosen. Hybrid functionals like B3LYP can also be used for improved accuracy, though at a higher computational cost.

  • Basis Set: For tungsten, a relativistic effective core potential (ECP) is employed to account for relativistic effects and to reduce the number of electrons in the calculation. The associated basis set for the valence electrons is typically of double-ζ or triple-ζ quality with polarization functions (e.g., LANL2DZ, Stuttgart-Dresden ECPs). For chlorine atoms, all-electron basis sets like 6-31G(d) or cc-pVDZ are commonly used.

• Geometry Optimization: The initial structure is optimized to find the lowest energy geometry. This is an iterative process where the forces on each atom are calculated, and the atomic positions are adjusted until a minimum on the potential energy surface is reached.

• Frequency Calculation: To confirm that the optimized structure is a true minimum (and not a saddle point), vibrational frequencies are calculated. The absence of imaginary frequencies confirms a stable structure. These calculations also provide theoretical vibrational spectra (IR, Raman) that can be compared with experimental data.

• Electronic Structure Analysis: Once a stable geometry is obtained, various analyses are performed to understand the bonding and electronic properties. This includes:

  • Molecular Orbital (MO) Analysis: Examination of the frontier orbitals (HOMO, LUMO) to understand reactivity.

  • Natural Bond Orbital (NBO) Analysis: To determine atomic charges and analyze donor-acceptor interactions.

  • Atoms in Molecules (AIM) Theory: To characterize the nature of the chemical bonds (e.g., W-W and W-Cl bonds).

  • Density of States (DOS) and Crystal Orbital Hamilton Population (COHP): For periodic systems (like the WCl₄ polymer), these analyses help in understanding the bonding contributions within the crystal structure.[4]

A generalized workflow for the theoretical study of WCl₄ clusters is depicted below:

A generalized workflow for DFT calculations on WCl₄ clusters.

Quantitative Data from Theoretical Studies

The most detailed theoretical studies on tungsten chloride clusters have focused on the hexanuclear W₆Cl₁₈ⁿ⁻ (n=0, 1, 2) species, which feature an octahedral core of tungsten atoms.[4][5] The following table summarizes key computational results for the neutral W₆Cl₁₈ cluster.

Parameter	Description	Calculated Value	Reference
Symmetry	Point group of the optimized W₆ core	D₃d	[4]
W-W distance	Average bond length between tungsten atoms in the cluster	Varies with magnetic state	[4]
W-Clᵢ distance	Bond length to inner (bridging) chlorine atoms	~2.45 Å	[4]
W-Clₐ distance	Bond length to apical (terminal) chlorine atoms	~2.38 Å	[4]
Magnetic State	Relative stability of different spin states	Different magnetic states are close in energy	[4]
HOMO-LUMO Gap	Energy difference between the highest occupied and lowest unoccupied molecular orbitals	Varies with spin state	[4]

Note: Specific bond lengths and energies are highly dependent on the chosen functional, basis set, and the considered magnetic state of the cluster. The values presented are representative based on published DFT calculations.[4]

Structure and Bonding in WCl₄ Clusters

The (WCl₄)∞ Polymer

Hexanuclear W₆Cl₁₈ Clusters

DFT studies on W₆Cl₁₈ have shown that the W₆ core significantly distorts from a perfect octahedron.[4] The electronic structure is complex, with multiple low-energy magnetic states being accessible. The bonding within these clusters is characterized by:

• W-W Bonds: Covalent interactions between the tungsten atoms forming the octahedral core.

• W-Cl Bonds: Polar covalent bonds to the surrounding chlorine ligands. The bridging (inner) chlorine atoms have longer bond lengths compared to the terminal (apical) ones.

The relationship between the electronic structure and the geometric and magnetic properties of these clusters is an active area of research.[4][5]

The logical relationship for understanding the stability and structure of these clusters can be visualized as follows:

Factors influencing the stability of tungsten chloride clusters.

Conclusion and Future Outlook

Theoretical studies, primarily using DFT, have provided invaluable insights into the structure, bonding, and electronic properties of WCl₄ clusters. They have successfully rationalized the polymeric nature of solid WCl₄ and have begun to unravel the complex electronic structures of large hexanuclear tungsten chloride clusters.

Future research in this area could focus on:

• Smaller Oligomers: There is a lack of detailed theoretical studies on smaller, discrete (WCl₄)ₙ clusters (where n = 2-5). Investigating these species would bridge the gap between the monomer and the larger, well-studied clusters.

• Reactivity: Computational modeling of the reactivity of WCl₄ clusters, for instance, in catalytic applications or as precursors for material synthesis.

• Advanced Methods: Application of more sophisticated theoretical methods beyond standard DFT to provide more accurate electronic structures and properties, particularly for the challenging magnetic states of these clusters.

This guide serves as a foundational resource for professionals interested in the computational aspects of tungsten chloride chemistry, highlighting the current state of knowledge and pointing towards future research directions.

References

• 1. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. Vibrational Spectroscopy of Tungsten(VI) Chlorides: WCl6 and WOCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Crystal Structure of Tungsten(IV) Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of tungsten(IV) chloride (WCl₄), a significant compound in inorganic chemistry and a precursor in the synthesis of various tungsten-containing materials. The document outlines its structural characteristics, presents key crystallographic data, and details the experimental protocols for its structural determination.

Crystal Structure and Coordination

Tungsten(IV) chloride is a black, diamagnetic solid that is highly sensitive to moisture.[1][2] Unlike simple molecular structures, WCl₄ adopts a polymeric, chain-like structure in the solid state.[1][2][3] The crystal structure is one-dimensional, consisting of infinite ribbons or chains running along a specific crystallographic direction.[4][5]

The fundamental building block of the structure is the tungsten atom in a +4 oxidation state, octahedrally coordinated by six chloride ligands. These WCl₆ octahedra share edges to form the extended polymer chains.[4][5] Within these chains, the tungsten atoms exhibit alternatingly short and long distances. The shorter W-W separation (2.688 Å) is indicative of a bonding interaction, while the longer separation (3.787 Å) is non-bonding.[1] This alternating pattern is a distinctive feature of its crystal structure.

The coordination environment of the chlorine atoms is varied. There are three distinct crystallographic sites for chlorine. Some chloride ions act as bridging ligands between two tungsten centers, while others are terminal, bonded to only one tungsten atom.[4][5] The W-Cl bond distances vary, ranging from approximately 2.29 Å to 2.52 Å, reflecting the different roles of the chloride ligands within the crystal lattice.[4]

Crystallographic Data

The crystal structure of tungsten(IV) chloride has been determined by X-ray diffraction. It crystallizes in the monoclinic system in the space group C2/m.[4][5] The key crystallographic data are summarized in the tables below for clarity and easy comparison.

Table 1: Crystal System and Lattice Parameters

Parameter	Value
Crystal System	Monoclinic
Space Group	C2/m
a	12.19 Å[4]
b	6.47 Å[4]
c	8.29 Å[4]
α	90.00°[4]
β	130.82°[4]
γ	90.00°[4]
Unit Cell Volume	494.31 ų[4]
Density (calculated)	4.38 g/cm³[4]

Table 2: Atomic Positions (Fractional Coordinates)

Atom	Wyckoff Symbol	x	y	z
W	4g	0	0.796449	0
Cl	4i	0.676717	0	0.152838
Cl	4i	0.712017	0.5	0.183256
Cl	8j	0.02164	0.761688	0.29501
Data sourced from the Materials Project.[4]

Experimental Protocols

The determination of the crystal structure of WCl₄ involves two primary stages: the synthesis of high-purity, crystalline material and its analysis by single-crystal X-ray diffraction.

3.1 Synthesis of Tungsten(IV) Chloride

A common and effective method for synthesizing WCl₄ is through the reduction of tungsten(VI) chloride (WCl₆).[1] While several reducing agents can be used, reduction with antimony is reported to be an optimal method.[1]

Protocol:

• Reactant Preparation: Tungsten(VI) chloride and antimony powder are handled in an inert atmosphere (e.g., a glovebox) to prevent hydrolysis.

• Reaction Setup: The reactants are typically placed in a sealed reaction vessel, often a heavy-walled glass ampoule, under vacuum. The stoichiometric ratio for the reaction is: 3 WCl₆ + 2 Sb → 3 WCl₄ + 2 SbCl₃

• Thermal Reaction: The sealed vessel is heated in a tube furnace. A temperature gradient is often employed to allow for the sublimation and separation of the product (WCl₄) from the byproduct (SbCl₃). The WCl₄ deposits as black crystals in a cooler zone of the reaction tube.

• Product Isolation: After cooling, the ampoule is opened in an inert atmosphere, and the crystalline WCl₄ is collected.

3.2 Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the definitive technique for elucidating the precise three-dimensional arrangement of atoms in a crystalline solid.

Protocol:

• Crystal Selection: A suitable single crystal of WCl₄ is selected under a microscope. The crystal should be well-formed and of an appropriate size (typically < 0.5 mm). Due to its sensitivity to air and moisture, the crystal must be handled under inert oil or in a capillary tube.

• Mounting: The selected crystal is mounted on a goniometer head of a single-crystal X-ray diffractometer.

• Data Collection: The diffractometer directs a focused beam of monochromatic X-rays onto the crystal. As the crystal is rotated, a series of diffraction patterns are collected by a detector. Data collection is typically performed at low temperatures (e.g., 100 K) to minimize thermal vibrations and potential degradation.

• Structure Solution and Refinement: The collected diffraction data (intensities and positions of reflections) are processed. The resulting electron density map is used to determine the positions of the atoms within the unit cell. This initial model is then refined using least-squares methods to achieve the best possible fit between the observed and calculated diffraction patterns, yielding precise atomic coordinates, bond lengths, and bond angles.

Visualizations

The logical flow of the experimental procedure for determining the crystal structure of WCl₄ is depicted below.

Caption: Experimental workflow for the synthesis and structural analysis of WCl₄.

References

• 1. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Tungsten - Wikipedia [en.wikipedia.org]
• 4. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 5. Materials Data on WCl4 by Materials Project (Dataset) | OSTI.GOV [osti.gov]

Hydrolysis of Tungsten(IV) chloride mechanism

An In-Depth Technical Guide to the Hydrolysis of Tungsten(IV) Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tungsten(IV) chloride (WCl₄) is a reactive inorganic compound of significant interest in catalysis and materials science. Its utility is often dictated by its interaction with protic solvents, particularly water. This technical guide provides a comprehensive overview of the hydrolysis mechanism of Tungsten(IV) chloride. Due to the limited availability of direct kinetic and mechanistic studies on WCl₄, this guide draws upon established principles of transition metal chemistry and detailed studies of analogous metal tetrachlorides, such as TiCl₄ and ZrCl₄, to present a putative mechanism. Detailed experimental protocols for investigating this reaction via calorimetry, Raman spectroscopy, and potentiometric titration are provided to facilitate further research. All quantitative data for relevant compounds are summarized, and the proposed mechanistic pathways are visualized using logical diagrams.

Introduction

Tungsten and its compounds are critical in various industrial and scientific fields. Tungsten(IV) chloride (WCl₄), a black, diamagnetic solid, serves as a precursor in chemical synthesis and catalysis. Like many early transition metal halides, WCl₄ is highly susceptible to hydrolysis, a reaction that can be both vigorous and complex. The reaction proceeds through a series of tungsten oxychloride intermediates, ultimately yielding hydrated tungsten oxides. Understanding and controlling this hydrolysis pathway is crucial for its application in aqueous or moist environments.

This document outlines the proposed stepwise mechanism of WCl₄ hydrolysis, summarizes the physicochemical properties of the key species involved, and provides robust experimental methodologies for its study.

Proposed Hydrolysis Mechanism

The hydrolysis of Tungsten(IV) chloride is proposed to be a sequential, multi-step process involving nucleophilic substitution and condensation reactions. The central tungsten atom acts as a Lewis acid, readily coordinating with water molecules. This coordination increases the acidity of the water protons, facilitating the elimination of hydrogen chloride (HCl) and the stepwise replacement of chloride ligands with hydroxyl groups. The mechanism can be broken down into two main stages: initial hydrolysis and subsequent condensation.

Initial Hydrolysis Stage

This stage involves the sequential replacement of the four chloride ligands by hydroxyl groups. Each step consists of the coordination of a water molecule followed by the elimination of HCl.

• First Hydrolysis: A water molecule coordinates to the tungsten center, forming an aquo complex. Subsequent deprotonation and HCl elimination yield a hydroxochloride species.

  • WCl₄ + H₂O → [WCl₄(H₂O)]

  • [WCl₄(H₂O)] → [WCl₃(OH)] + HCl

• Second Hydrolysis: The process repeats, leading to the formation of a dihydroxodichloride species.

  • [WCl₃(OH)] + H₂O → [WCl₂(OH)₂] + HCl

• Further Hydrolysis: The third and fourth hydrolysis steps proceed similarly, though the reaction rate may decrease with the replacement of electron-withdrawing chloride ions.

  • [WCl₂(OH)₂] + H₂O → [WCl(OH)₃] + HCl

  • [WCl(OH)₃] + H₂O → [W(OH)₄] + HCl

Condensation and Product Formation

The hydroxo intermediates are often unstable and readily undergo condensation (olation) reactions, where a bridging oxo- or hydroxo- bond is formed between two tungsten centers with the elimination of water. This process leads to the formation of tungsten oxychlorides and ultimately polymeric tungsten oxides.

• For example, the dihydroxo intermediate can eliminate water to form tungsten dichloride dioxide (WO₂Cl₂), a known stable oxychloride.[1]

  • [WCl₂(OH)₂] → WO₂Cl₂ + H₂O

Further hydrolysis and condensation of species like WO₂Cl₂ lead to the formation of hydrated tungsten(IV) oxide (WO₂·nH₂O) or tungstic acid, often represented as mWO₃·nH₂O, which suggests potential oxidation of the W(IV) center in the presence of air.[1]

Caption: Proposed stepwise mechanism for the hydrolysis of WCl₄.

Quantitative Data

Compound	Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)	State
Tungsten(IV) Chloride	WCl₄	325.65	450 (decomp.)	N/A	Black solid
Tungsten(V) Chloride	WCl₅	361.10	251	287	Dark blue-green solid
Tungsten(VI) Chloride	WCl₆	396.56	275	347	Dark violet solid
Tungsten Dichloride Dioxide	WO₂Cl₂	254.75	266	N/A	Pale yellow solid
Tungsten Oxytetrachloride	WOCl₄	341.65	211	227.5	Orange-red crystals

Data sourced from publicly available chemical databases and literature.[2]

Experimental Protocols

To investigate the hydrolysis of WCl₄, a multi-faceted approach employing calorimetry, spectroscopy, and potentiometry is recommended. Safety Note: Tungsten(IV) chloride reacts with moisture to release corrosive HCl gas. All manipulations should be performed in an inert atmosphere (e.g., a glovebox) and with appropriate personal protective equipment.

Protocol 1: Calorimetric Measurement of Reaction Enthalpy

This protocol, adapted from studies on TiCl₄ hydrolysis, measures the heat of reaction.[3]

• Apparatus Setup:

  • Assemble a 500 mL Dewar flask equipped with a magnetic stirrer, a thermocouple for temperature monitoring, and a septum-sealed port for reactant addition.

  • Connect a syringe pump fitted with a gas-tight syringe and a long needle.

• Procedure (WCl₄ in excess):

  • In an inert atmosphere glovebox, add a known mass (e.g., 50 g) of anhydrous WCl₄ to the Dewar flask.

  • Add a magnetic stir bar and seal the flask.

  • Remove the flask from the glovebox and place it on a magnetic stirrer. Insert the thermocouple.

  • Load the gas-tight syringe with a known volume of deionized water (e.g., 5 mL).

  • Begin stirring and data logging (temperature vs. time).

  • Inject the water at a constant, slow rate (e.g., 0.5 mL/min) using the syringe pump.

  • Continue recording the temperature until it reaches a maximum and begins to cool.

• Data Analysis:

  • Calculate the total heat evolved (q) using the heat capacity of the system (calorimeter constant, determined separately) and the measured temperature change (ΔT).

  • Determine the molar enthalpy of reaction (ΔH) based on the moles of the limiting reactant (water).

Protocol 2: In-Situ Spectroscopic Analysis

This protocol uses Raman spectroscopy to identify intermediates and products in real-time.[4]

• Apparatus Setup:

  • Utilize a Raman spectrometer equipped with a fiber-optic probe suitable for immersion in corrosive liquids.

  • The reaction vessel should be a sealed glass container with ports for the probe and reactant addition.

• Procedure:

  • In a glovebox, place a known quantity of a suitable anhydrous solvent (e.g., acetonitrile, if studying the initial steps) or a controlled aqueous solution (e.g., acidic NaCl solution to control ionic strength) into the reaction vessel.[4]

  • Seal the vessel and insert the Raman probe.

  • Acquire a background spectrum of the solvent.

  • Inject a small, known amount of WCl₄ (or a standardized solution of WCl₄ in an anhydrous solvent) into the vessel while stirring.

  • Immediately begin acquiring spectra at regular time intervals (e.g., every 5-10 seconds) to monitor the appearance and disappearance of spectral features corresponding to W-Cl, W=O, and W-O-W bonds.

• Data Analysis:

  • Compare the observed Raman bands to literature values for known tungsten species (e.g., WCl₆, WOCl₄, WO₂Cl₂, polytungstates) to identify reaction components.[5]

  • Track the intensity of characteristic peaks over time to infer reaction kinetics.

Protocol 3: Potentiometric Titration

This protocol measures the release of H⁺ ions (as HCl) during hydrolysis to quantify the reaction progress.

• Apparatus Setup:

  • Use an autotitrator equipped with a pH electrode and a reference electrode.

  • The titration vessel should be jacketed to maintain a constant temperature and sealed with a lid containing ports for the electrodes, a burette tip, and an inert gas inlet/outlet.

• Procedure:

  • In a glovebox, prepare a dilute solution of WCl₄ in a known volume of anhydrous, non-basic solvent (e.g., acetonitrile).

  • Transfer this solution to the titration vessel.

  • Place the vessel in the autotitrator setup and begin purging with an inert gas (e.g., argon).

  • Use a standardized aqueous solution of a non-coordinating base (e.g., NaOH) as the titrant.

  • Start the titration, adding the titrant in small increments and recording the pH after each addition. The "titrant" in this case is water delivered via a micro-burette, and the resulting pH change is monitored. A secondary titration of the final solution with NaOH can quantify the total HCl produced.

• Data Analysis:

  • Plot the measured pH versus the volume of water added.

  • The stoichiometry of HCl release can be determined from the equivalence points in the titration curve, corresponding to the completion of each hydrolysis step.

Caption: General workflow for the experimental investigation of WCl₄ hydrolysis.

Conclusion

The hydrolysis of Tungsten(IV) chloride is a complex, multi-step reaction that is fundamental to its chemistry in protic environments. Based on extensive data from analogous metal halides, the mechanism proceeds via sequential substitution of chloride by hydroxide, followed by condensation reactions to form stable tungsten oxychlorides and, ultimately, hydrated oxides. While direct kinetic data for WCl₄ remains a key area for future research, the experimental protocols outlined in this guide provide a robust framework for elucidating the precise mechanism, thermodynamics, and kinetics of this important reaction. Such studies will be invaluable for the controlled application of tungsten compounds in catalysis, materials deposition, and chemical synthesis.

References

• 1. tungstic-acid.com [tungstic-acid.com]
• 2. Tungsten(VI) oxytetrachloride - Wikipedia [en.wikipedia.org]
• 3. icheme.org [icheme.org]
• 4. hzdr.de [hzdr.de]
• 5. Vibrational Spectroscopy of Tungsten(VI) Chlorides: WCl6 and WOCl4 - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Tungsten(IV) Chloride as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of tungsten(IV) chloride (WCl₄) and its derivatives as catalysts in key organic synthesis reactions. The content includes summaries of quantitative data, detailed experimental protocols for cited experiments, and visualizations of reaction mechanisms and workflows.

Ring-Opening Metathesis Polymerization (ROMP)

Tungsten-based catalysts, often prepared from tungsten chlorides, are highly effective for the Ring-Opening Metathesis Polymerization (ROMP) of strained cyclic olefins. These reactions are crucial for the synthesis of polymers with diverse functionalities and applications, including the production of advanced materials.

Data Presentation: ROMP of Cyclic Olefins

The following table summarizes the quantitative data for the ROMP of various cyclic olefins using tungsten-based catalyst systems.

Entry	Monomer	Catalyst System	Monomer/Catalyst Ratio	Solvent	Time (h)	Yield (%)	Polymer Mw (kDa)	PDI
1	Norbornene	WCl₆ / ⁱBu₃Al / EtOH / 1-hexene (B165129)	Varies	Toluene (B28343)	2	100	-	-
2	Tricyclopentadiene (TCPD)	WCl₆ / ⁱBu₃Al / EtOH / 1-hexene	Varies	Toluene	2	100	-	-
3	Dicyclopentadiene (DCPD)	WCl₆ / AlEt₃ / Ligand	2000:1	Toluene	-	>95	17.8	-
4	1,5-Cyclooctadiene (COD)	Grubbs' 2nd Gen. (Ru-based for comparison)	93:1	CH₂Cl₂	0.5	High	-	-

Data is compiled from various sources and specific conditions may vary.

Experimental Protocol: ROMP of Tricyclopentadiene (TCPD)

This protocol describes the synthesis of poly(TCPD) using a WCl₆-based catalyst system, adapted from a procedure for bulky norbornene derivatives[1].

Materials:

• Tricyclopentadiene (TCPD)

• Tungsten(VI) chloride (WCl₆) solution (0.01 M in toluene)

• Triisobutylaluminum (ⁱBu₃Al) solution (0.06 M in toluene)

• Ethanol (B145695) (EtOH) solution (0.2 M in toluene)

• 1-Hexene solution (0.12 M in toluene)

• Toluene, anhydrous

• Ethanol

Procedure:

• In a glovebox, add a solution of TCPD in toluene to a dried reaction vessel equipped with a magnetic stir bar.

• Successively add the following solutions to the reaction vessel under stirring: 1-hexene, ⁱBu₃Al, EtOH, and WCl₆. The typical molar ratio of WCl₆ / ⁱBu₃Al / EtOH / 1-hexene can be optimized, for instance, a 1:2:2:5 ratio has been reported to be effective.

• Stir the reaction mixture at room temperature for 2 hours. The solution will become viscous as the polymerization proceeds.

• After 2 hours, dilute the polymer solution with toluene.

• Precipitate the polymer by pouring the diluted solution into a large volume of ethanol with vigorous stirring.

• Collect the white polymer precipitate by filtration.

• Wash the polymer with fresh ethanol and dry it under vacuum at a temperature below 30°C overnight.

ROMP Experimental Workflow

Caption: Workflow for the Ring-Opening Metathesis Polymerization (ROMP) of a cyclic olefin.

Allylic Substitution

Tungsten-based catalysts are effective in promoting allylic substitution reactions, which are fundamental transformations for forming carbon-carbon and carbon-heteroatom bonds. While WCl₄ can serve as a precursor, well-defined tungsten complexes are often used as the active catalysts.

Data Presentation: Tungsten-Catalyzed Allylic Sulfonylation

The following table presents data for the allylic substitution of sodium sulfinates using a tungsten catalyst system.

Entry	Allylic Substrate	Nucleophile	Ligand	Solvent	Temp (°C)	Yield (%)	Regioselectivity (branched:linear)
1	cinnamyl acetate (B1210297)	Sodium p-toluenesulfinate	4,4'-di-tert-butyl-2,2'-bipyridine	Ethanol	60	95	>20:1
2	(E)-hex-2-en-1-yl acetate	Sodium p-toluenesulfinate	4,4'-di-tert-butyl-2,2'-bipyridine	Ethanol	60	85	>20:1
3	cinnamyl acetate	Sodium benzenesulfinate	2,2'-bipyridine	Ethanol	60	88	>20:1

Data adapted from a study on tungsten-catalyzed allylic substitution[1][2][3][4][5][6][7][8].

Experimental Protocol: Tungsten-Catalyzed Allylic Sulfonylation

This protocol describes a general procedure for the tungsten-catalyzed allylic substitution of an allylic acetate with a sodium sulfinate[1][2][3][4][5][6][7][8].

Materials:

• (CH₃CN)₃W(CO)₃ (precatalyst)

• 4,4'-di-tert-butyl-2,2'-bipyridine (ligand)

• Allylic acetate (substrate)

• Sodium p-toluenesulfinate (nucleophile)

• Ethanol (solvent)

Procedure:

• To a reaction tube, add the tungsten precatalyst (CH₃CN)₃W(CO)₃ (5 mol%), the ligand (6 mol%), the allylic acetate (1.0 equiv), and sodium p-toluenesulfinate (1.2 equiv).

• Add ethanol as the solvent.

• Seal the tube and heat the reaction mixture at 60°C for the specified time (e.g., 12-24 hours), monitoring the reaction by TLC or GC.

• After completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel to afford the desired allylic sulfone.

Tungsten-Catalyzed Allylic Substitution Mechanism

Caption: A simplified mechanism for tungsten-catalyzed allylic substitution.

Lewis Acid Catalysis: Friedel-Crafts and Aldol (B89426) Reactions

Tungsten(IV) chloride is a Lewis acid and has the potential to catalyze reactions that proceed through Lewis acidic activation of substrates, such as Friedel-Crafts and aldol reactions. However, the use of WCl₄ as a direct catalyst for these specific transformations is not as widely documented as other Lewis acids like AlCl₃ or TiCl₄. The following provides a general overview and a generic protocol.

General Application Note for Lewis Acid Catalysis

Tungsten(IV) chloride can act as a Lewis acid by accepting an electron pair from a Lewis basic substrate. In reactions like the Friedel-Crafts alkylation or acylation, the Lewis acid activates the electrophile (an alkyl halide or acyl halide) by coordinating to the halogen, making it a better leaving group and generating a carbocation or a highly polarized complex. In aldol-type reactions, the Lewis acid can activate a carbonyl group by coordinating to the oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by an enol or enolate.

While theoretically capable, the practical application of WCl₄ for these reactions is not well-established in the literature, suggesting an area for further research and development.

General Experimental Protocol for a Lewis Acid-Catalyzed Reaction

The following is a generalized protocol for a Lewis acid-catalyzed reaction, which could be adapted for exploration with WCl₄.

Materials:

• Aromatic compound (for Friedel-Crafts) or Carbonyl compound and enol ether (for Aldol)

• Alkyl/Acyl Halide (for Friedel-Crafts)

• Lewis Acid (e.g., AlCl₃, or potentially WCl₄)

• Anhydrous, non-polar solvent (e.g., dichloromethane, nitrobenzene)

Procedure (General):

• In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the aromatic or carbonyl substrate in the anhydrous solvent.

• Cool the solution in an ice bath.

• Carefully add the Lewis acid catalyst portion-wise, as the reaction can be exothermic.

• Add the alkyl/acyl halide or enol ether dropwise to the cooled solution.

• Allow the reaction to stir at room temperature or with gentle heating, monitoring its progress by TLC or GC.

• Upon completion, quench the reaction by slowly adding it to ice-water.

• Separate the organic layer, wash with water and brine, and dry over an anhydrous salt (e.g., MgSO₄).

• Remove the solvent under reduced pressure and purify the product by distillation or chromatography.

General Lewis Acid Catalysis Mechanism

Caption: General mechanism of a Lewis acid-catalyzed electrophilic reaction.

References

• 1. scribd.com [scribd.com]
• 2. Friedel-Crafts Alkylation - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Synthesis of fine tungsten powders with low impurity content | Ankudinov | Powder Metallurgy аnd Functional Coatings (Izvestiya Vuzov. Poroshkovaya Metallurgiya i Funktsional'nye Pokrytiya) [powder.misis.ru]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Tungsten-Catalyzed Allylic Substitution with a Heteroatom Nucleophile: Reaction Development and Synthetic Applications [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Tungsten-Catalyzed Allylic Substitution with a Heteroatom Nucleophile: Reaction Development and Synthetic Applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Chemical Vapor Deposition of Tungsten Films Using Tungsten(IV) Chloride (WCl₄)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the chemical vapor deposition (CVD) of tungsten (W) thin films using tungsten(IV) chloride (WCl₄) as a precursor. This document is intended for professionals in research and development who require high-purity, conformal tungsten coatings for a variety of applications, including but not limited to microelectronics, protective coatings, and catalysis.

Introduction

Chemical vapor deposition is a widely utilized technique for producing high-quality thin films.[1] For tungsten film deposition, halide precursors are of significant technical importance.[2] While tungsten hexafluoride (WF₆) is a common precursor, the use of chlorine-based precursors like tungsten tetrachloride (WCl₄) offers an alternative route, potentially avoiding fluorine incorporation into the deposited film.[2] This can be advantageous in applications where fluorine contamination is a concern.[2] The process typically involves the reduction of the tungsten halide precursor on a heated substrate.[2]

This document outlines the necessary equipment, materials, and procedures for the successful deposition of tungsten films using WCl₄, with a focus on the hydrogen reduction pathway.

Precursor Properties: Tungsten(IV) Chloride (WCl₄)

Tungsten(IV) chloride is a solid at room temperature and needs to be heated to generate sufficient vapor pressure for the CVD process. It is crucial to handle WCl₄ in an inert atmosphere (e.g., a glovebox) as it is sensitive to moisture and oxygen.

Table 1: Properties of Tungsten(IV) Chloride (WCl₄)

Property	Value
Chemical Formula	WCl₄
Molar Mass	325.65 g/mol
Appearance	Black, crystalline solid
Sublimation Temperature	Information on the precise sublimation temperature for CVD applications is not readily available in the provided search results. However, for the related compound WCl₆, sublimation is induced between 160 to 200 °C. This range can serve as a starting point for process development with WCl₄, with the understanding that optimization will be required.

Chemical Vapor Deposition Process

The CVD of tungsten from WCl₄ primarily involves the reduction of the precursor on a heated substrate. Hydrogen (H₂) is a commonly used reducing agent. The overall chemical reaction can be summarized as follows:

WCl₄(g) + 2H₂(g) → W(s) + 4HCl(g)

This reaction is carried out in a CVD reactor, where the substrate is heated to the desired deposition temperature.

Experimental Workflow

The following diagram illustrates the general workflow for the CVD of tungsten films using WCl₄.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. US9595470B2 - Methods of preparing tungsten and tungsten nitride thin films using tungsten chloride precursor - Google Patents [patents.google.com]

Synthesis of Tungsten Nanoparticles from Tungsten(IV) Chloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of tungsten nanoparticles using tungsten(IV) chloride (WCl₄) as a precursor. The methodologies outlined below are designed to be adaptable for various research and development applications, including catalysis, electronics, and biomedical technologies. Due to the limited availability of direct literature on tungsten nanoparticle synthesis from WCl₄, the following protocols are adapted from established procedures for other tungsten precursors, such as tungsten(VI) chloride (WCl₆), and incorporate general principles of nanoparticle synthesis.

Introduction

Tungsten nanoparticles (W-NPs) are of significant interest due to their unique properties, including high density, high melting point, and excellent catalytic activity. The use of tungsten(IV) chloride as a precursor offers a lower oxidation state starting material compared to the more commonly used tungsten(VI) chloride, potentially allowing for milder reaction conditions. This document details two primary synthesis routes: a solvothermal method for producing tungsten oxide nanoparticles (WOₓ-NPs) and a proposed chemical reduction method for synthesizing metallic tungsten nanoparticles (W-NPs).

Safety Precautions: Tungsten(IV) chloride is highly reactive with water and moisture, releasing corrosive hydrochloric acid upon hydrolysis. All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

Solvothermal Synthesis of Tungsten Oxide Nanoparticles

This protocol describes the synthesis of tungsten oxide nanoparticles via a solvothermal method adapted from procedures for WCl₆. The reaction takes place in a sealed autoclave at elevated temperature and pressure.

Experimental Protocol

• Preparation of Precursor Solution: In an inert atmosphere glovebox, dissolve a specific amount of tungsten(IV) chloride (WCl₄) in an anhydrous organic solvent (e.g., ethanol (B145695) or benzyl (B1604629) alcohol) to achieve the desired concentration.

• Autoclave Sealing: Transfer the precursor solution to a Teflon-lined stainless-steel autoclave. Seal the autoclave tightly to prevent any leakage.

• Solvothermal Reaction: Place the sealed autoclave in a furnace or oven and heat to the desired reaction temperature. Maintain this temperature for a specified duration.

• Cooling and Product Collection: After the reaction is complete, allow the autoclave to cool down to room temperature naturally.

• Washing: Open the autoclave in a fume hood and collect the precipitate by centrifugation. Wash the product multiple times with ethanol and acetone (B3395972) to remove any unreacted precursors and byproducts.

• Drying: Dry the final product in a vacuum oven at a low temperature (e.g., 60 °C) for several hours to obtain a fine powder of tungsten oxide nanoparticles.

Data Presentation

The following table summarizes typical experimental parameters and expected outcomes for the solvothermal synthesis of tungsten oxide nanoparticles from WCl₄. These values are illustrative and may require optimization.

Parameter	Value	Expected Outcome
Precursor	Tungsten(IV) chloride (WCl₄)	-
Solvent	Anhydrous Ethanol	Formation of tungsten oxide nanoparticles
Concentration of WCl₄	0.01 - 0.05 M	Influences nanoparticle size and morphology
Reaction Temperature	180 - 220 °C	Affects crystallinity and particle size
Reaction Time	12 - 24 hours	Determines the extent of reaction and particle growth
Product	Tungsten Oxide (WOₓ) Nanoparticles	Typically a dark blue or black powder
Average Particle Size	10 - 50 nm	Dependent on reaction conditions
Yield	> 80%	Varies with experimental parameters

Experimental Workflow

Caption: Solvothermal synthesis workflow for tungsten oxide nanoparticles.

Proposed Chemical Reduction for Metallic Tungsten Nanoparticles

This section outlines a proposed protocol for the synthesis of metallic tungsten nanoparticles. This method is based on the chemical reduction of tungsten(IV) chloride using a strong reducing agent in an anhydrous organic solvent. Note: This is a theoretical protocol and will likely require significant optimization.

Experimental Protocol

• Inert Atmosphere Setup: All steps must be performed under a strict inert atmosphere (argon or nitrogen) using a Schlenk line or glovebox. All glassware and solvents must be rigorously dried and deoxygenated.

• Precursor Solution: In a three-neck round-bottom flask equipped with a magnetic stirrer, condenser, and an inlet for inert gas, dissolve tungsten(IV) chloride (WCl₄) in an anhydrous, high-boiling point, coordinating solvent (e.g., anhydrous toluene (B28343) or 1-octadecene). The addition of a capping agent (e.g., oleylamine (B85491) or oleic acid) is recommended to control particle growth and prevent agglomeration.

• Reducing Agent Solution: In a separate flask, prepare a solution of a strong reducing agent, such as sodium borohydride (B1222165) (NaBH₄) or lithium aluminum hydride (LiAlH₄), in an appropriate anhydrous solvent (e.g., anhydrous tetrahydrofuran (B95107) for NaBH₄).

• Reduction Reaction: Heat the WCl₄ solution to a specific temperature (e.g., 120-160 °C) under vigorous stirring. Slowly inject the reducing agent solution into the hot precursor solution using a syringe pump over a period of time. A color change in the solution (e.g., to black or dark brown) indicates the formation of tungsten nanoparticles.

• Aging: After the addition of the reducing agent is complete, maintain the reaction mixture at the elevated temperature for a period of time (e.g., 1-2 hours) to allow for nanoparticle growth and crystallization.

• Isolation and Purification: Cool the reaction mixture to room temperature. Add a non-solvent (e.g., ethanol or isopropanol) to precipitate the nanoparticles. Isolate the nanoparticles by centrifugation. Wash the collected nanoparticles multiple times with a mixture of hexane (B92381) and ethanol to remove excess capping agent and reaction byproducts.

• Drying and Storage: Dry the purified tungsten nanoparticles under vacuum. Store the final product under an inert atmosphere to prevent oxidation.

Data Presentation

The following table provides a set of hypothetical parameters and expected results for the chemical reduction synthesis of metallic tungsten nanoparticles.

Parameter	Proposed Value	Expected Outcome
Precursor	Tungsten(IV) chloride (WCl₄)	-
Solvent	Anhydrous 1-Octadecene	Provides a high-boiling point medium for the reaction
Capping Agent	Oleylamine	Controls nanoparticle size and prevents aggregation
Reducing Agent	Sodium Borohydride (NaBH₄)	Reduces W(IV) to W(0)
Molar Ratio (WCl₄:Reducing Agent)	1:4 to 1:8	Excess reducing agent ensures complete reduction
Reaction Temperature	140 - 180 °C	Influences reaction kinetics and nanoparticle crystallinity
Reaction Time	2 - 4 hours	Affects particle growth and size distribution
Product	Metallic Tungsten (W) Nanoparticles	A black or dark gray powder
Average Particle Size	5 - 20 nm	Dependent on capping agent concentration and reaction kinetics
Yield	60 - 80%	Highly dependent on experimental conditions and purification

Experimental Workflow

Caption: Proposed workflow for chemical reduction of WCl₄.

Characterization of Tungsten Nanoparticles

To confirm the successful synthesis and determine the properties of the tungsten nanoparticles, a variety of characterization techniques should be employed.

Technique	Information Obtained
Transmission Electron Microscopy (TEM)	Particle size, size distribution, morphology, and crystallinity.
Scanning Electron Microscopy (SEM)	Surface morphology and agglomeration state of the nanoparticle powder.
X-ray Diffraction (XRD)	Crystalline phase identification (e.g., metallic tungsten, tungsten oxide), and estimation of crystallite size.
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition and oxidation state of tungsten on the nanoparticle surface.
Dynamic Light Scattering (DLS)	Hydrodynamic diameter and size distribution of nanoparticles dispersed in a solvent.
Thermogravimetric Analysis (TGA)	Thermal stability and quantification of surface-bound organic ligands (capping agents).

Conclusion

The protocols provided in this document offer a starting point for the synthesis of tungsten and tungsten oxide nanoparticles from tungsten(IV) chloride. The solvothermal method is a well-established route for producing metal oxide nanoparticles and can be readily adapted for WCl₄. The proposed chemical reduction method for metallic tungsten nanoparticles provides a viable, albeit theoretical, pathway that will require experimental optimization. Successful synthesis and characterization of these nanoparticles will enable further exploration of their potential in a wide range of scientific and industrial applications.

Tungsten(IV) Chloride: A Versatile Precursor for Advanced Tungsten-Based Materials

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Tungsten(IV) chloride (WCl₄) serves as a critical and versatile precursor in the synthesis of a wide array of advanced tungsten-based materials. Its unique chemical properties make it suitable for various deposition and synthesis techniques, leading to materials with tailored functionalities for applications in electronics, catalysis, and beyond. This document provides detailed application notes and experimental protocols for the synthesis of tungsten films, tungsten nitride, tungsten oxide nanoparticles, tungsten disulfide nanosheets, and tungsten carbide using WCl₄ as the primary tungsten source.

Chemical Vapor Deposition (CVD) of Tungsten Films

Tungsten films are highly sought after in the microelectronics industry for their high thermal stability, low resistivity, and excellent electromigration resistance, making them ideal for applications such as diffusion barriers and interconnects. Chemical Vapor Deposition (CVD) using WCl₄ offers a fluorine-free alternative to the more common tungsten hexafluoride (WF₆) precursor, mitigating issues of fluorine contamination and substrate etching.

Experimental Protocol: CVD of Tungsten Films

This protocol outlines the hydrogen reduction of WCl₄ to deposit thin tungsten films.

Materials and Equipment:

• Tungsten(IV) chloride (WCl₄) powder (99%+ purity)

• Hydrogen (H₂) gas (ultra-high purity)

• Argon (Ar) gas (ultra-high purity, as a carrier gas)

• Substrates (e.g., silicon wafers with a diffusion barrier like TiN)

• Low-Pressure Chemical Vapor Deposition (LPCVD) reactor with a heated substrate holder and gas flow controllers.

Procedure:

• Substrate Preparation: Clean the substrates using a standard cleaning procedure (e.g., RCA clean for silicon wafers) to remove any organic and inorganic contaminants.

• Precursor Handling: Load the WCl₄ powder into a sublimator under an inert atmosphere (e.g., in a glovebox) due to its moisture sensitivity.

• System Setup: Place the cleaned substrates into the LPCVD reactor.

• Pump and Purge: Evacuate the reactor to a base pressure of approximately 10⁻⁶ Torr and purge with Ar gas to remove residual air and moisture.

• Deposition:

  • Heat the substrate to the desired deposition temperature (see Table 1).

  • Heat the WCl₄ sublimator to a temperature sufficient to achieve the desired vapor pressure and precursor flow rate.

  • Introduce Ar as a carrier gas through the sublimator to transport the WCl₄ vapor into the reactor.

  • Introduce H₂ gas into the reactor as the reducing agent.

  • Initiate the deposition process for the desired duration to achieve the target film thickness.

• Post-Deposition:

  • Stop the flow of WCl₄ and H₂.

  • Cool down the reactor to room temperature under an Ar flow.

  • Vent the reactor and remove the coated substrates.

Experimental Workflow for CVD of Tungsten Films

Fig. 1: CVD of Tungsten Films Workflow

Quantitative Data: CVD of Tungsten Films

Parameter	Value	Resulting Film Properties
Precursor	WCl₄	Purity: High, low fluorine contamination
Reducing Agent	H₂	Resistivity: ~10-50 µΩ·cm
Carrier Gas	Ar	Deposition Rate: 5-50 nm/min
Substrate Temperature	500 - 700 °C	Adhesion: Good on TiN
Reactor Pressure	0.1 - 10 Torr	Conformal Coverage: Good
WCl₄ Sublimator Temp.	100 - 150 °C
H₂ Flow Rate	50 - 500 sccm
Ar Carrier Gas Flow Rate	10 - 100 sccm

Atomic Layer Deposition (ALD) of Tungsten Nitride Films

Tungsten nitride (WNₓ) films are crucial as diffusion barriers in copper interconnects due to their excellent thermal stability and low electrical resistivity. Atomic Layer Deposition (ALD) provides precise thickness control at the atomic level, which is essential for fabricating conformal thin films in high-aspect-ratio structures.

Experimental Protocol: ALD of Tungsten Nitride

This protocol describes a thermal ALD process for WNₓ films using WCl₄ and ammonia (B1221849) (NH₃) as precursors.

Materials and Equipment:

• Tungsten(IV) chloride (WCl₄) (99%+)

• Ammonia (NH₃) gas (ultra-high purity)

• Nitrogen (N₂) gas (ultra-high purity, as carrier and purge gas)

• ALD reactor equipped with precursor sources, fast-switching valves, and a heated substrate stage.

• Substrates (e.g., Si wafers with SiO₂)

Procedure:

• Substrate Preparation: Clean substrates to remove surface contaminants.

• Precursor Handling: Load WCl₄ into a heated precursor cylinder in an inert atmosphere.

• System Setup: Place substrates in the ALD reactor.

• Process Conditions: Heat the reactor walls, substrate, and WCl₄ source to the desired temperatures (see Table 2).

• ALD Cycle: One ALD cycle consists of four steps: a. WCl₄ Pulse: Introduce WCl₄ vapor into the reactor for a set pulse time to allow for self-limiting adsorption on the substrate surface. b. N₂ Purge: Purge the reactor with N₂ gas to remove unreacted WCl₄ and any byproducts. c. NH₃ Pulse: Introduce NH₃ gas into the reactor to react with the adsorbed tungsten species on the surface. d. N₂ Purge: Purge the reactor again with N₂ to remove unreacted NH₃ and reaction byproducts.

• Film Growth: Repeat the ALD cycle until the desired film thickness is achieved.

• Cooldown and Unloading: Cool the reactor to room temperature under a continuous N₂ flow before removing the substrates.

Experimental Workflow for ALD of Tungsten Nitride

Fig. 2: ALD of Tungsten Nitride Workflow

Quantitative Data: ALD of Tungsten Nitride

Parameter	Value	Resulting Film Properties
Tungsten Precursor	WCl₄	Stoichiometry: WNₓ (x ≈ 1-1.5)
Nitrogen Precursor	NH₃	Resistivity: 500 - 2000 µΩ·cm
Carrier/Purge Gas	N₂	Growth per Cycle (GPC): 0.5 - 1.5 Å/cycle
Substrate Temperature	300 - 450 °C	Density: ~10-14 g/cm³
WCl₄ Source Temperature	100 - 140 °C	Conformal Step Coverage: >95%
WCl₄ Pulse Time	0.5 - 2.0 s
NH₃ Pulse Time	1.0 - 5.0 s
Purge Time	5 - 20 s

Hydrothermal Synthesis of Tungsten Oxide Nanoparticles

Tungsten oxide (WO₃) nanoparticles are of great interest for applications in gas sensing, electrochromic devices, and photocatalysis. Hydrothermal synthesis is a versatile method for producing crystalline nanoparticles with controlled morphology.

Experimental Protocol: Hydrothermal Synthesis of WO₃ Nanoparticles

This protocol details the synthesis of WO₃ nanoparticles from WCl₄ via a hydrolysis and subsequent hydrothermal treatment.

Materials and Equipment:

• Tungsten(IV) chloride (WCl₄)

• Deionized (DI) water

• Ethanol (B145695)

• Teflon-lined stainless steel autoclave

• Centrifuge

• Drying oven

Procedure:

• Precursor Solution: In a fume hood, carefully dissolve a specific amount of WCl₄ in a mixture of DI water and ethanol (e.g., 1:1 volume ratio) under vigorous stirring. The concentration of WCl₄ can be varied to control the nanoparticle size (see Table 3). Caution: WCl₄ reacts exothermically with water, releasing HCl gas.

• Hydrolysis: Continue stirring the solution for 1-2 hours at room temperature to allow for complete hydrolysis of the WCl₄.

• Hydrothermal Treatment: Transfer the resulting solution into a Teflon-lined autoclave. Seal the autoclave and heat it in an oven at the desired temperature for a specified duration.

• Isolation and Purification:

  • After the reaction, allow the autoclave to cool down to room temperature.

  • Collect the precipitate by centrifugation.

  • Wash the product repeatedly with DI water and ethanol to remove any unreacted precursors and byproducts.

• Drying: Dry the purified WO₃ nanoparticles in an oven at 60-80 °C for several hours.

• Calcination (Optional): To improve crystallinity, the dried powder can be calcined in a furnace at a temperature of 300-500 °C for 1-2 hours in air.

Logical Relationships in Hydrothermal Synthesis

Fig. 3: Hydrothermal Synthesis of WO3 NPs

Quantitative Data: Hydrothermal Synthesis of WO₃ Nanoparticles

Parameter	Value	Effect on Nanoparticle Properties
WCl₄ Concentration	0.01 - 0.1 M	Higher concentration may lead to larger particles
Solvent Ratio (H₂O:Ethanol)	1:1 to 3:1	Affects hydrolysis rate and particle morphology
Hydrothermal Temperature	120 - 200 °C	Higher temperature increases crystallinity and particle size
Hydrothermal Time	6 - 24 hours	Longer time promotes crystal growth
pH of Initial Solution	1 - 3 (acidic due to HCl)	Influences nucleation and growth kinetics
Resulting Particle Size	10 - 100 nm	Dependent on all above parameters

Solvothermal Synthesis of Tungsten Disulfide (WS₂) Nanosheets

Tungsten disulfide (WS₂) is a two-dimensional material with a layered structure, exhibiting interesting electronic and optical properties. It finds applications in lubricants, catalysts, and next-generation electronics. Solvothermal synthesis is an effective method for producing WS₂ nanosheets.

Experimental Protocol: Solvothermal Synthesis of WS₂ Nanosheets

This protocol describes the synthesis of WS₂ nanosheets from WCl₄ and a sulfur source in a sealed solvothermal reactor.

Materials and Equipment:

• Tungsten(IV) chloride (WCl₄)

• Thioacetamide (CH₃CSNH₂) or elemental sulfur (S)

• Anhydrous solvent (e.g., N,N-dimethylformamide (DMF) or ethanol)

• Teflon-lined stainless steel autoclave

• Centrifuge

• Vacuum oven

Procedure:

• Solution Preparation: In an inert atmosphere, dissolve WCl₄ and the sulfur source (e.g., thioacetamide) in the anhydrous solvent. The molar ratio of S to W is typically greater than 2 to ensure complete sulfurization (see Table 4).

• Solvothermal Reaction: Transfer the solution to a Teflon-lined autoclave. Seal it tightly and place it in an oven. Heat to the desired reaction temperature and maintain for the specified duration.

• Product Collection: After the reaction, allow the autoclave to cool to room temperature. Collect the black precipitate by centrifugation.

• Purification: Wash the product several times with the solvent used for the reaction and then with ethanol to remove any unreacted precursors and byproducts.

• Drying: Dry the final WS₂ nanosheet product in a vacuum oven at 60 °C overnight.

Experimental Workflow for Solvothermal Synthesis of WS₂ Nanosheets

Fig. 4: Solvothermal Synthesis of WS2

Quantitative Data: Solvothermal Synthesis of WS₂ Nanosheets

Parameter	Value	Effect on Nanosheet Properties
WCl₄ Concentration	0.05 - 0.2 M	Influences the yield and morphology
Sulfur Source	Thioacetamide, Elemental Sulfur	Thioacetamide is often more reactive
Molar Ratio (S:W)	4:1 to 10:1	Excess sulfur ensures complete reaction
Solvent	DMF, Ethanol	Solvent polarity can affect nanosheet morphology
Reaction Temperature	180 - 240 °C	Higher temperatures promote crystallinity
Reaction Time	12 - 48 hours	Longer times can lead to thicker nanosheets
Resulting Morphology	Nanosheets, flower-like structures	Dependent on reaction conditions

Synthesis of Tungsten Carbide (WC) via Carburization

Tungsten carbide (WC) is an extremely hard ceramic material used in cutting tools, abrasives, and wear-resistant coatings. A common synthesis route involves the carburization of a tungsten precursor at high temperatures.

Experimental Protocol: Carburization to Tungsten Carbide

This protocol outlines the synthesis of tungsten carbide powder from WCl₄ by reduction and subsequent carburization in a controlled atmosphere.

Materials and Equipment:

• Tungsten(IV) chloride (WCl₄)

• Hydrogen (H₂) gas

• Methane (CH₄) or Acetylene (C₂H₂) gas (as carbon source)

• Argon (Ar) gas

• Tube furnace with temperature control

• Ceramic boat

Procedure:

• Precursor Preparation: Place WCl₄ powder in a ceramic boat.

• Furnace Setup: Place the boat in the center of the tube furnace.

• Purging: Purge the furnace with Ar gas to remove air.

• Reduction Step:

  • While flowing H₂ gas, gradually heat the furnace to a reduction temperature of 600-800 °C to reduce WCl₄ to tungsten metal.

  • Maintain this temperature for 1-2 hours.

• Carburization Step:

  • Introduce the carbon-containing gas (e.g., a mixture of CH₄ and H₂) into the furnace.

  • Increase the temperature to the carburization temperature (see Table 5).

  • Hold at this temperature for several hours to allow for the complete conversion to tungsten carbide.

• Cooling: Cool the furnace to room temperature under an Ar flow.

• Product Collection: Carefully remove the ceramic boat containing the tungsten carbide powder.

Logical Relationships in Tungsten Carbide Synthesis

Fig. 5: Synthesis of Tungsten Carbide

Quantitative Data: Synthesis of Tungsten Carbide

Parameter	Value	Effect on Product Properties
Reduction Temperature	600 - 800 °C	Ensures complete conversion to metallic tungsten
Carburization Temperature	900 - 1400 °C	Higher temperatures can lead to larger grain sizes
Carbon Source	CH₄, C₂H₂	Affects the carbon activity and reaction rate
Gas Flow Rates (H₂/CH₄)	Variable ratios	The ratio influences the final carbon content
Carburization Time	2 - 8 hours	Longer times ensure complete carburization
Resulting Phase	Primarily hexagonal WC	Other phases like W₂C can form at lower temps
Particle Size	50 nm - 5 µm	Dependent on temperature and time

Disclaimer: These protocols are intended as a general guide. The optimal conditions may vary depending on the specific equipment and desired material properties. All procedures should be performed by qualified personnel in a well-ventilated area, following all appropriate safety precautions, especially when handling WCl₄, which is corrosive and moisture-sensitive.

Application Notes and Protocols for the Synthesis of 2D Materials Using Tungsten Halide Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Two-dimensional (2D) transition metal dichalcogenides (TMDs), such as tungsten disulfide (WS₂) and tungsten diselenide (WSe₂), have garnered significant research interest due to their unique electronic, optical, and catalytic properties. These materials hold promise for applications in next-generation electronics, optoelectronics, and sensing. Chemical Vapor Deposition (CVD) is a scalable and versatile method for the synthesis of high-quality 2D TMDs. While various tungsten precursors are utilized, tungsten halides, including tungsten tetrachloride (WCl₄) and its derivatives, offer a reactive pathway to achieving crystalline 2D films.

This document provides detailed application notes and experimental protocols for the synthesis of 2D tungsten-based materials using tungsten halide precursors. While direct and detailed experimental protocols for tungsten tetrachloride (WCl₄) are not extensively available in the reviewed literature, this document compiles and adapts protocols from closely related and more commonly used tungsten halides, such as tungsten hexachloride (WCl₆) and tungsten(VI) selenide (B1212193) tetrachloride (WSeCl₄), to provide a comprehensive guide.

Synthesis of 2D Tungsten Diselenide (WSe₂) via Chemical Vapor Deposition

The synthesis of 2D WSe₂ can be achieved through both atmospheric pressure CVD (APCVD) and low-pressure CVD (LPCVD) using tungsten halide precursors.

Atmospheric Pressure Chemical Vapor Deposition (APCVD) of WSe₂ using WCl₆

This protocol is adapted from the synthesis of WSe₂ films on glass substrates.

Experimental Parameters

Parameter	Value	Reference
Tungsten Precursor	Tungsten Hexachloride (WCl₆)	[1]
Selenium Precursor	Diethyl Selenide (SeEt₂)	[1]
Substrate	Glass	[1]
Deposition Temperature	500 - 650 °C	[1]
Pressure	Atmospheric Pressure	[1]
Resulting Material	Crystalline WSe₂ films	[1]
W:Se Ratio (at 550°C)	~1:2	[1]

Experimental Protocol

• Substrate Preparation: Clean glass substrates thoroughly using a standard cleaning procedure (e.g., sonication in acetone, isopropanol, and deionized water).

• Precursor Setup: Place WCl₆ powder in a heated bubbler or boat within the upstream heating zone of a two-zone tube furnace. Introduce diethyl selenide into the gas stream via a bubbler system.

• CVD Growth:

  • Heat the substrate, placed in the downstream heating zone, to the desired deposition temperature (500-650 °C) under a carrier gas flow (e.g., Argon).

  • Heat the WCl₆ precursor to a temperature sufficient for sublimation.

  • Introduce the SeEt₂ vapor into the reaction chamber along with the carrier gas.

  • The reaction between WCl₆ and SeEt₂ on the heated substrate surface leads to the deposition of a WSe₂ film.

• Cooling: After the deposition process, cool down the furnace to room temperature under the carrier gas flow to prevent oxidation of the film.

Low-Pressure Chemical Vapor Deposition (LPCVD) of WSe₂ using [WSeCl₄(SeⁿBu₂)]

This protocol utilizes a single-source precursor, a complex of tungsten(VI) selenide tetrachloride, for the deposition of WSe₂ thin films.[2][3] This approach can offer better control over film stoichiometry.[2]

Experimental Parameters

Parameter	Value	Reference
Precursor	[WSeCl₄(SeⁿBu₂)]	[2][3]
Substrate	Fused Silica (B1680970)	[2]
Deposition Temperature	660 - 700 °C	[2][3]
Pressure	0.1 mmHg	[2][3]
Resulting Material	Highly reflective, silvery WSe₂ films	[2]
Crystallite Size	~9.4 nm	[2]

Experimental Protocol

• Precursor Synthesis: Synthesize the [WSeCl₄(SeⁿBu₂)] complex as described in the literature.[2]

• Substrate Preparation: Clean fused silica substrates.

• LPCVD Growth:

  • Place the precursor in a heated vessel within the LPCVD system.

  • Position the substrate in the heating zone.

  • Evacuate the chamber to a base pressure of 0.1 mmHg.

  • Heat the substrate to the deposition temperature of 660-700 °C.

  • Heat the precursor to induce sublimation and transport to the substrate.

  • The precursor decomposes on the hot substrate to form a WSe₂ film.

• Cooling: After the desired deposition time, turn off the heaters and allow the system to cool to room temperature under vacuum.

Synthesis of 2D Tungsten Disulfide (WS₂) via Chemical Vapor Transport

An alternative approach for WS₂ synthesis involves the in-situ generation of a volatile tungsten chloride species from solid WS₂ powder using a chlorine source, such as sodium chloride (NaCl).[4][5] This chemical vapor transport (CVT) method can produce monolayer and few-layer WS₂ crystals.[4][5]

Experimental Parameters

Parameter	Value	Reference
Tungsten Source	WS₂ Powder	[4][5]
Chlorine Source	Sodium Chloride (NaCl)	[4][5]
Substrate	Si/SiO₂	[5]
Growth Temperature	Not specified, but high enough for reaction	[4][5]
Resulting Material	Mono- and few-layer WS₂ crystals	[4][5]
Domain Size	Up to 50 µm	[4]

Experimental Protocol

• Precursor Setup:

  • Place a crucible containing a mixture of WS₂ powder and a small amount of NaCl in the center of a tube furnace.

  • Place a Si/SiO₂ substrate downstream from the precursor crucible.

• CVT Growth:

  • Heat the furnace to a high temperature under an inert gas flow (e.g., Argon).

  • At elevated temperatures, NaCl provides a source of chlorine that reacts with the nonvolatile WS₂ to form a gaseous tungsten chloride species and sulfur.[4][5]

  • These gaseous species are transported downstream by the carrier gas.

  • On the cooler substrate surface, the reverse reaction occurs, leading to the deposition and growth of WS₂ crystals.

• Cooling: After the growth period, cool the furnace to room temperature under the inert gas flow.

Experimental Workflows and Signaling Pathways

CVD Synthesis of 2D WSe₂

Caption: Workflow for the CVD synthesis of 2D WSe₂.

Chemical Vapor Transport of 2D WS₂

Caption: Workflow for the CVT synthesis of 2D WS₂.

Conclusion

References

• 1. Atmospheric pressure chemical vapor deposition of WSe2 thin films on glass—highly hydrophobic sticky surfaces - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Tungsten( vi ) selenide tetrachloride, WSeCl 4 – synthesis, properties, coordination complexes and application of [WSeCl 4 (Se n Bu 2 )] for CVD growt ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D1DT03980F [pubs.rsc.org]
• 3. Tungsten(VI) selenide tetrachloride, WSeCl4 - synthesis, properties, coordination complexes and application of [WSeCl4(SenBu2)] for CVD growth of WSe2 thin films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Monolayer Tungsten Disulfide (WS2 ) via Chlorine-Driven Chemical Vapor Transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Protocol for Handling and Storing Anhydrous Tungsten(IV) Chloride

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of anhydrous Tungsten(IV) chloride (WCl₄). Due to its reactive and corrosive nature, strict adherence to these protocols is essential to ensure personnel safety and maintain the integrity of the material.

Introduction

Tungsten(IV) chloride is a gray to black crystalline solid that is highly sensitive to moisture and air.[1] It is a strong oxidant and reacts violently with water and other protic solvents, releasing toxic and corrosive hydrogen chloride gas.[1][2][3] In research and development, WCl₄ serves as a precursor for the synthesis of various tungsten-containing materials, including catalysts and nanomaterials.[1][4][5] Its reactivity also makes it a useful reagent in organic synthesis and coordination chemistry.[1]

Hazard Identification and Safety Precautions

2.1. Hazards:

• Corrosive: Causes severe chemical burns to the skin, eyes, and respiratory tract upon contact.[1][2][3]

• Moisture Sensitive: Reacts with water or moisture to produce hydrogen chloride gas and tungsten oxides.[1][4] This reaction is exothermic and can lead to pressure buildup in sealed containers.

• Strong Oxidant: Can react violently with organic materials and other reducing agents.[1]

• Toxicity: Ingestion can cause severe burns to the gastrointestinal tract.[2][3] Inhalation of dust or fumes can cause respiratory irritation and potential long-term lung damage.[3][6]

2.2. Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[2]

• Hand Protection: Use chemically resistant gloves, such as elbow-length PVC gloves.[2] Always inspect gloves for integrity before use and wash hands thoroughly after handling.

• Body Protection: A flame-retardant lab coat, overalls, or a chemical-resistant apron should be worn.[2]

• Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for acid gases and particulates is required if there is a risk of dust or fume generation, or if working outside of a controlled atmosphere.[6][7]

Quantitative Data

The following table summarizes key quantitative data for anhydrous Tungsten(IV) chloride.

Property	Value	Reference
Chemical Formula	WCl₄	[1][2]
Molar Mass	325.65 g/mol	[1][2]
Appearance	Gray to black powder/crystalline solid	[1][2][3]
Density	4.624 g/cm³	[1][2]
Melting Point	Decomposes upon melting	[1][8]
Boiling Point	~338.99 °C (estimated)	[1][8]
Solubility	Reacts with water.[1][3] Forms adducts with diethyl ether and acetonitrile.[1]

Experimental Protocols

4.1. General Handling and Storage Protocol:

• Storage: Store anhydrous Tungsten(IV) chloride in a cool, dry, and well-ventilated area, away from incompatible materials such as water, alcohols, strong bases, and oxidizing agents.[3][6][7] The recommended storage temperature is 2-8°C.[8] Containers should be tightly sealed, and it is recommended to store them under an inert atmosphere (e.g., argon or nitrogen).[3][6] Do not use aluminum or galvanized containers.[2]

• Inert Atmosphere: All handling of anhydrous Tungsten(IV) chloride must be performed under an inert atmosphere, such as in a glovebox or using Schlenk line techniques, to prevent exposure to moisture and air.[3][6]

• Spill Response: In case of a minor spill, remove all ignition sources and use dry clean-up procedures to avoid generating dust. Place the spilled material in a suitable, labeled container for waste disposal. For major spills, evacuate the area and alert emergency responders.[2]

4.2. Protocol for Transferring Anhydrous Tungsten(IV) Chloride in a Glovebox:

This protocol outlines the steps for safely transferring solid anhydrous Tungsten(IV) chloride from a supplier's container to a reaction vessel inside an inert atmosphere glovebox.

Materials:

• Anhydrous Tungsten(IV) chloride in its original container

• Spatula (Teflon or glass)

• Weighing boat or paper

• Reaction vessel (e.g., Schlenk flask)

• Appropriate PPE (see section 2.2)

Procedure:

• Glovebox Preparation: Ensure the glovebox has a dry, inert atmosphere (e.g., <1 ppm O₂ and H₂O).

• Material Transfer into Glovebox: Introduce the sealed container of Tungsten(IV) chloride, spatula, weighing boat, and reaction vessel into the glovebox antechamber. Cycle the antechamber according to the glovebox manufacturer's instructions to remove air and moisture.

• Equilibration: Allow the container of Tungsten(IV) chloride to equilibrate to the glovebox temperature before opening to prevent condensation of any residual moisture.

• Opening the Container: Carefully open the container. Be aware of any potential pressure buildup.

• Weighing and Transfer: Using a clean, dry spatula, carefully transfer the desired amount of the gray-black powder to the weighing boat. Record the mass.

• Transfer to Reaction Vessel: Carefully add the weighed Tungsten(IV) chloride to the reaction vessel.

• Sealing: Securely seal the reaction vessel and the original container of Tungsten(IV) chloride.

• Cleanup: Clean any residual powder from the spatula and work area within the glovebox using a dry wipe. Dispose of the wipe and weighing boat in a designated solid waste container inside the glovebox.

• Removal from Glovebox: Remove the sealed reaction vessel and the original container from the glovebox via the antechamber.

Logical Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of anhydrous Tungsten(IV) chloride.

Caption: Safe handling workflow for Tungsten(IV) chloride.

References

• 1. Buy Tungsten(IV) chloride | 13470-13-8 [smolecule.com]
• 2. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Tungsten hexachloride - Wikipedia [en.wikipedia.org]
• 5. americanelements.com [americanelements.com]
• 6. crystal-growth.net [crystal-growth.net]
• 7. osti.gov [osti.gov]
• 8. tungsten(V) chloride [chemister.ru]

Application Notes and Protocols for WCl4 Catalyzed Polymerization Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tungsten (IV) chloride (WCl4) is a versatile catalyst precursor for various polymerization reactions, demonstrating notable activity in ring-opening metathesis polymerization (ROMP) and the polymerization of substituted acetylenes. Its utility is often enhanced by the use of co-catalysts, which can influence the reaction mechanism, polymer properties, and overall efficiency. These application notes provide an overview of the primary applications of WCl4 in polymerization, followed by detailed experimental protocols for key reactions.

The primary areas of application for WCl4-catalyzed polymerization include:

• Ring-Opening Metathesis Polymerization (ROMP): WCl4 is an effective catalyst for the ROMP of strained cyclic olefins, such as norbornene and its derivatives. This method produces unsaturated polymers with controllable microstructures. The reaction proceeds through a metal-carbene intermediate and a metallacyclobutane transition state, driven by the relief of ring strain in the monomer.[1][2][3]

• Acetylene Polymerization: WCl4, typically in conjunction with a co-catalyst like tetraphenyltin (B1683108) (Ph4Sn), catalyzes the polymerization of monosubstituted and disubstituted acetylenes.[4] For diphenylacetylenes, WCl4 can induce a ring expansion polymerization to yield high molecular weight, cis-stereoregular cyclic polymers.[5] This is particularly useful for synthesizing polymers with unique electronic and photonic properties.

These catalytic systems are valued for their ability to produce polymers with high molecular weights and, in some cases, narrow molecular weight distributions. The resulting polymers have applications in advanced materials, electronics, and as precursors for more complex macromolecular architectures.

Data Presentation: Polymerization Results

The following tables summarize quantitative data from various WCl4-catalyzed polymerization reactions.

Table 1: Ring-Opening Metathesis Polymerization (ROMP) of Norbornene & Derivatives

Catalyst System	Monomer	Polymer	Mw ( g/mol )	PDI (Mw/Mn)	Yield (%)	Conditions	Reference(s)
WCl4	Norbornene	Polynorbornene	~80,000	-	High	Mild conditions
WCl4	Norbornadiene	Polynorbornadiene	~80,000	-	High	Mild conditions
Na[W2(µ-Cl)3Cl4(THF)2]	Norbornene	Polynorbornene	High	Low	High	CH2Cl2, RT	[6]

Table 2: Polymerization of Substituted Acetylenes

Catalyst System	Monomer	Polymer	Mn ( g/mol )	Mw ( g/mol )	Yield (%)	Conditions	Reference(s)
WCl4/Ph4Sn	Diphenylacetylene	Cyclic Poly(diphenylacetylene)	20,000 - 250,000	-	up to 90	Toluene	[5][7]
WCl6/Ph4Sn	Phenylacetylene (B144264)	Poly(phenylacetylene)	-	>10,000	High	Benzene, 30°C
WCl6/Ph4Sn	Phenylacetylene	Poly(phenylacetylene)	(5-8) x 10^4	-	High	Cyclohexene	[8]
WCl6/Ph4Sn	Phenylacetylene	Poly(phenylacetylene)	-	1 x 10^5	High	1,4-dioxane	[8]
WCl4	t-butylacetylene	Poly(t-butylacetylene)	-	600,000	High	Benzene, 50°C
WCl4	Phenylacetylene	Poly(phenylacetylene)	-	200,000	High	Benzene, 50°C
WCl4	1-hexyne	Poly(1-hexyne)	-	14,000	High	Benzene, 50°C

Reaction Mechanisms and Experimental Workflows

The following diagrams illustrate the proposed mechanisms for WCl4-catalyzed polymerization and a general experimental workflow.

References

• 1. Ring-opening metathesis polymerization - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. youtube.com [youtube.com]
• 4. osti.gov [osti.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ring Opening Metathesis Polymerization of Norbornene and Derivatives by the Triply Bonded Ditungsten Complex Na[W2(µ-Cl)3Cl4(THF)2]·(THF)3 | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Polymerization of phenylacetylene by WCl6·Ph4Sn: Synthesis of high polymer achieved by selection of solvents | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Chlorination of Organic Compounds

To: Researchers, Scientists, and Drug Development Professionals

Topic: Chlorination of Organic Compounds with Tungsten(IV) Chloride

Note on Tungsten(IV) Chloride:

Following a comprehensive review of available scientific literature, it has been determined that there is a significant lack of documented applications and established protocols for the use of Tungsten(IV) chloride (WCl₄) as a reagent or catalyst for the chlorination of common organic compounds such as alkanes, alkenes, and aromatic systems. While some tungsten compounds have applications in catalysis, specific examples of WCl₄-mediated chlorination of hydrocarbons are not well-represented in published research. One study peripherally suggested that the cleavage of the W-Cl bond in WCl₄ could initiate a radical chain reaction with an organosilane, but this does not extend to general organic substrates.

Therefore, this document will provide detailed application notes and protocols for the standard and widely practiced methods of chlorinating alkanes, alkenes, and aromatic compounds using conventional reagents. These established methods form the foundation of chlorination chemistry and are essential for any researcher in the field.

Chlorination of Alkanes

The chlorination of alkanes typically proceeds via a free-radical substitution mechanism . This reaction is generally not very selective, often leading to a mixture of mono- and polychlorinated products.

General Mechanism: Free-Radical Halogenation

The reaction mechanism involves three key stages: initiation, propagation, and termination.

• Initiation: The reaction is initiated by the homolytic cleavage of a chlorine molecule (Cl₂) to form two chlorine radicals (Cl•). This process requires an input of energy, typically in the form of UV light or heat.

• Propagation: A chlorine radical abstracts a hydrogen atom from an alkane, forming a molecule of hydrogen chloride (HCl) and an alkyl radical (R•). This alkyl radical then reacts with another molecule of chlorine to produce the chlorinated alkane (R-Cl) and a new chlorine radical, which continues the chain reaction.

• Termination: The chain reaction is terminated when two radicals combine to form a stable, non-radical product. This can occur in several ways, such as the combination of two chlorine radicals, two alkyl radicals, or an alkyl and a chlorine radical.

Experimental Protocol: Chlorination of Methane (B114726)

Objective: To synthesize chloromethane (B1201357) from methane and chlorine gas.

Materials:

• Methane gas (CH₄)

• Chlorine gas (Cl₂)

• UV lamp

• Gas-tight reaction vessel with inlet and outlet ports

• Scrubbing solution (e.g., sodium hydroxide (B78521) solution) to neutralize excess Cl₂ and HCl.

Procedure:

• Ensure the reaction vessel is clean, dry, and purged with an inert gas (e.g., nitrogen or argon).

• Introduce a controlled flow of methane and chlorine gas into the reaction vessel. An excess of methane is typically used to favor the formation of monochlorinated product and reduce the likelihood of polychlorination.

• Irradiate the gas mixture with a UV lamp to initiate the reaction.

• The reaction is exothermic and may require cooling to maintain a controlled temperature.

• The effluent gas stream, containing chloromethane, unreacted methane, HCl, and unreacted chlorine, is passed through a scrubbing solution to remove acidic components.

• The chlorinated methane product can then be condensed and purified by distillation.

Safety Precautions: Chlorine gas is highly toxic and corrosive. This experiment must be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn.

Logical Workflow for Free-Radical Chlorination

Caption: Workflow of free-radical alkane chlorination.

Chlorination of Alkenes

The chlorination of alkenes proceeds through an electrophilic addition mechanism. The double bond of the alkene acts as a nucleophile, attacking the electrophilic chlorine molecule.

General Mechanism: Electrophilic Addition

• Formation of a Chloronium Ion: As a chlorine molecule approaches the electron-rich double bond of an alkene, the pi electrons of the alkene induce a dipole in the Cl-Cl bond. The alkene then attacks the partially positive chlorine atom, displacing a chloride ion and forming a cyclic chloronium ion intermediate.

• Nucleophilic Attack: The chloride ion, acting as a nucleophile, attacks one of the carbon atoms of the chloronium ion from the side opposite to the chlorine bridge. This results in the opening of the three-membered ring and the formation of a vicinal dihalide. The addition is typically anti, meaning the two chlorine atoms add to opposite faces of the original double bond.

Experimental Protocol: Chlorination of Ethene

Objective: To synthesize 1,2-dichloroethane (B1671644) from ethene and chlorine.

Materials:

• Ethene gas (C₂H₄)

• Chlorine gas (Cl₂)

• An inert solvent such as carbon tetrachloride (CCl₄) or dichloromethane (B109758) (CH₂Cl₂). Note: CCl₄ is a known carcinogen and its use is restricted.

• Reaction flask with a gas inlet tube and a condenser.

Procedure:

• Dissolve the alkene (if liquid) or bubble the gaseous alkene (ethene) through the inert solvent in the reaction flask at room temperature.

• Slowly bubble chlorine gas through the solution. The reaction is typically rapid and exothermic.

• The disappearance of the yellow-green color of the chlorine gas indicates that the reaction is proceeding.

• Continue the addition of chlorine until the color persists slightly, indicating the complete consumption of the alkene.

• The solvent can be removed by distillation to yield the 1,2-dichloroethane product.

Signaling Pathway for Electrophilic Addition of Chlorine to an Alkene

Caption: Electrophilic addition of chlorine to an alkene.

Chlorination of Aromatic Compounds

The chlorination of aromatic compounds, such as benzene (B151609), is an electrophilic aromatic substitution reaction. This reaction requires a Lewis acid catalyst to polarize the chlorine molecule and make it a more potent electrophile.

General Mechanism: Electrophilic Aromatic Substitution

• Generation of the Electrophile: The Lewis acid (e.g., FeCl₃ or AlCl₃) reacts with chlorine to form a complex that polarizes the Cl-Cl bond, creating a strong electrophile, often represented as Cl⁺.

• Formation of the Sigma Complex (Arenium Ion): The pi electrons of the aromatic ring attack the electrophilic chlorine atom, forming a resonance-stabilized carbocation known as a sigma complex or arenium ion. In this step, the aromaticity of the ring is temporarily lost.

• Deprotonation and Restoration of Aromaticity: A weak base (such as the [FeCl₄]⁻ complex formed in the first step) removes a proton from the carbon atom bearing the chlorine atom. The electrons from the C-H bond move back into the ring, restoring its aromaticity and forming the chlorinated aromatic product and regenerating the Lewis acid catalyst.

Experimental Protocol: Chlorination of Benzene

Objective: To synthesize chlorobenzene (B131634) from benzene and chlorine.

Materials:

• Benzene (C₆H₆)

• Chlorine gas (Cl₂)

• Lewis acid catalyst (e.g., anhydrous iron(III) chloride, FeCl₃, or aluminum chloride, AlCl₃)

• Reaction flask equipped with a reflux condenser, a gas inlet tube, and a gas outlet connected to a trap.

Procedure:

• Place benzene and the Lewis acid catalyst in the reaction flask. The catalyst should be anhydrous as water will deactivate it.

• Gently bubble chlorine gas through the benzene solution at room temperature. The reaction is exothermic and may require cooling.

• The reaction mixture will turn dark as the reaction proceeds. The evolution of HCl gas is also an indicator of the reaction's progress.

• After the reaction is complete (as indicated by the cessation of HCl evolution or by analytical monitoring such as GC), the reaction mixture is quenched by carefully adding water.

• The organic layer is separated, washed with a dilute base solution (e.g., sodium bicarbonate) to remove any remaining acid, and then with water.

• The crude chlorobenzene is dried over an anhydrous drying agent (e.g., MgSO₄) and then purified by distillation.

Safety Precautions: Benzene is a known carcinogen. All manipulations should be carried out in a well-ventilated fume hood.

Signaling Pathway for Electrophilic Aromatic Chlorination

Caption: Electrophilic aromatic substitution chlorination.

Preparation of Tungsten Diselenide Nanosheets Using Tungsten Tetrachloride (WCl₄): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of tungsten diselenide (WSe₂) nanosheets using tungsten tetrachloride (WCl₄) as the tungsten precursor. It includes application notes relevant to the fields of materials science and drug development, a summary of quantitative data, and a comprehensive experimental protocol.

Application Notes

Tungsten diselenide (WSe₂), a transition metal dichalcogenide, has garnered significant interest for its unique electronic and optical properties.[1] When synthesized as two-dimensional nanosheets, WSe₂ exhibits properties that make it a promising candidate for various biomedical applications, including drug delivery and biosensing.

Drug Delivery: The large surface area of nanosheets like WSe₂ provides a high capacity for drug loading.[2][3] Hybrid nanomaterials composed of WSe₂ or similar transition metal dichalcogenide nanosheets and liposomes have been explored for multiplexed drug delivery.[2][3] The nanosheets can adsorb drug molecules, such as doxorubicin, and the entire hybrid system can be taken up by cells, enabling co-delivery of multiple therapeutic agents.[2] The biocompatibility of WSe₂ nanosheets can be enhanced through functionalization with biocompatible polymers, which is a crucial consideration for in vivo applications.[4]

Biosensing: WSe₂ nanosheets possess excellent electronic properties that can be harnessed for the development of highly sensitive biosensors.[5] Field-effect transistors (FETs) based on 2D materials like WSe₂ are being investigated for label-free detection of biomolecules with high sensitivity and fast response times.[6] For instance, a WSe₂ negative capacitance field-effect transistor (NCFET) has demonstrated significantly improved sensitivity for pH and glucose detection, even in complex media like sweat.[6] The ability to detect minute changes in biological environments makes WSe₂ nanosheets a valuable material for diagnostic applications.

Theranostics: WSe₂ nanoparticles have shown potential in theranostic applications, combining therapy and diagnostics. They exhibit a resonant excitonic absorption peak in the near-infrared (NIR) region, which is advantageous for photoheating applications within the biological transparency window.[7] This property can be exploited for photothermal therapy, where the nanosheets generate heat upon laser irradiation to ablate cancer cells.

Quantitative Data Summary

The following table summarizes the quantitative data reported for WSe₂ nanosheets prepared using the WCl₄ precursor method and general characterization data for WSe₂.

Parameter	Value	Source
Elemental Composition
W:Se Ratio (unannealed)	1:2.0	[8]
W:Se Ratio (annealed)	1:1.8	[8]
Structural Properties
Crystal System	Hexagonal	[1]
Space Group	P6₃/mmc	[1]
**Spectroscopic Data (General for WSe₂) **
W 4f₇/₂ Binding Energy (XPS)	~32.5 eV	[1][9]
W 4f₅/₂ Binding Energy (XPS)	~34.6 eV	[1][9]
Se 3d₅/₂ Binding Energy (XPS)	~54.8 eV	[10]
Se 3d₃/₂ Binding Energy (XPS)	~55.6 eV	[10]
Physical Properties
Nanosheet Diameter (Nanoclusters)	4-7 nm	[11]
Nanosheet Thickness (Nanoclusters)	Three-atoms thick	[11]
BET Surface Area (CVD method)	10.79 m²/g	[9]

Experimental Workflow

Caption: Workflow for the solution-phase synthesis of WSe₂ nanosheets using WCl₄.

Experimental Protocol

This protocol is based on the solution-phase synthesis of colloidal WSe₂ nanosheets.

Materials:

• Tungsten(IV) chloride (WCl₄)

• Ditert-butyl diselenide (tBu₂Se₂)

• Dodecylamine

• Tetra-n-octylammonium bromide (TOAB)

• Tetramethylurea (TMU) or 1,2-dichlorobenzene (B45396) (DCB) for dispersion

• Nitrogen gas (high purity)

• Standard Schlenk line and glassware

Procedure:

• Precursor Solution Preparation:

  • In a nitrogen-filled glovebox, add 150 mg of WCl₄ to a three-neck round-bottom flask equipped with a stir bar.

  • Add 25 mL of dodecylamine to the flask.

  • Seal the flask and transfer it to a Schlenk line.

  • Heat the mixture to 150°C under a nitrogen atmosphere while stirring until the WCl₄ is fully dissolved.

• Nanosheet Synthesis:

  • Once the solution reaches 150°C, rapidly inject 185 µL of ditert-butyl diselenide (tBu₂Se₂) into the flask.

  • Increase the temperature to 225°C and maintain it for 6 hours with continuous stirring.

• Workup and Isolation:

  • After 6 hours, remove the heating mantle and allow the reaction mixture to cool to room temperature.

  • To prevent agglomeration of the nanosheets, add a solution of TOAB.

  • The crude product should be washed multiple times with an appropriate solvent (e.g., a mixture of toluene (B28343) and ethanol) via centrifugation and redispersion.

• Final Product:

  • The final washed WSe₂ nanosheets can be dispersed in a solvent such as tetramethylurea (TMU) or 1,2-dichlorobenzene to form a stable colloidal suspension.

References

• 1. mdpi.com [mdpi.com]
• 2. Hybrid nanomaterials of WS2 or MoS2 nanosheets with liposomes: biointerfaces and multiplexed drug delivery - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Dynamic tungsten diselenide nanomaterials: supramolecular assembly-induced structural transition over exfoliated two-dimensional nanosheets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of 2D Tungsten disulphide WS2 for biosensing: a unique perspective on emerging applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Tungsten Diselenide Nanoparticles Produced via Femtosecond Ablation for SERS and Theranostics Applications [mdpi.com]
• 8. graduateschool.usc.edu [graduateschool.usc.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Laboratory-Scale Synthesis of High-Purity Tungsten(IV) Chloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the laboratory-scale synthesis of high-purity tungsten(IV) chloride (WCl₄). Tungsten(IV) chloride is a critical precursor in various fields, including catalysis and the synthesis of novel tungsten-containing materials. The protocols outlined below are based on established methods involving the reduction of tungsten(VI) chloride (WCl₆).

I. Introduction

Tungsten(IV) chloride is a black, diamagnetic solid that is highly sensitive to moisture.[1][2] It possesses a polymeric structure where tungsten atoms are in an octahedral coordination environment.[2] The reliable synthesis of high-purity WCl₄ is essential for reproducible results in research and development. The primary route for its preparation is the reduction of commercially available tungsten(VI) chloride. Various reducing agents have been successfully employed, with antimony being a particularly effective and safe option for solid-state reactions.[1][2]

II. Quantitative Data Summary

The choice of reducing agent significantly impacts the yield and purity of the resulting tungsten(IV) chloride. The following table summarizes the quantitative data from various established synthesis methods.

Starting Material	Reducing Agent	Reaction Type	Yield (%)	Purity Notes	Reference
Tungsten(VI) chloride (WCl₆)	Antimony (Sb)	Solid-State	97	High purity, suitable for most applications.	[1]
Tungsten(VI) chloride (WCl₆)	Bismuth (Bi)	Solid-State	82	Good purity, an alternative to antimony.	[1]
Tungsten(VI) chloride (WCl₆)	Mercury (Hg)	Solid-State	83	Good yield, but mercury requires special handling.	[1]
Tungsten(VI) chloride (WCl₆)	Tin (Sn)	Solution-Phase	99	Produces a highly reactive powder form of WCl₄.	[1]
Tungsten(VI) chloride (WCl₆)	Red Phosphorus	Solid-State	High	Purity can be improved with modified procedures.	[1]

III. Experimental Protocols

Safety Precautions: All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques. Tungsten(VI) chloride and tungsten(IV) chloride are corrosive and react violently with water, releasing HCl gas.[3][4] Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and acid-resistant gloves, must be worn.

Protocol 1: Solid-State Synthesis of Tungsten(IV) Chloride via Antimony Reduction

This protocol details the synthesis of high-purity, crystalline WCl₄ using antimony as the reducing agent.[1]

Materials:

• Tungsten(VI) chloride (WCl₆)

• Antimony (Sb) powder

• Heavy-walled borosilicate glass tube

• High-vacuum line

• Tube furnace

Procedure:

• In a glovebox, weigh 10.0 g (25.2 mmol) of WCl₆ and 2.04 g (16.7 mmol) of Sb powder into a heavy-walled borosilicate glass tube.

• Evacuate the tube on a high-vacuum line and seal it with a torch.

• Thoroughly mix the reactants by carefully tilting and rotating the sealed tube.

• Place the sealed tube in a tube furnace.

• Heat the furnace to 200-250°C and maintain this temperature for 24-48 hours.

• After the reaction is complete, carefully remove the tube from the furnace and allow it to cool to room temperature.

• The sealed tube will contain black, crystalline WCl₄ and the volatile byproduct, antimony(III) chloride (SbCl₃).

Protocol 2: Purification of Tungsten(IV) Chloride by Vacuum Sublimation

This protocol describes the purification of the crude WCl₄ obtained from the solid-state synthesis.

Materials:

• Crude WCl₄ from Protocol 1

• Sublimation apparatus

• High-vacuum line

• Heating mantle

• Cold finger condenser

Procedure:

• In a glovebox, transfer the crude WCl₄ from the reaction tube into the sublimation apparatus.

• Assemble the sublimation apparatus and attach it to a high-vacuum line.

• Evacuate the apparatus to a pressure of ≤ 13 Pa.

• Begin circulating a coolant (e.g., cold water) through the cold finger.

• Gently heat the bottom of the sublimation apparatus containing the crude WCl₄ using a heating mantle to 140-350°C.[5]

• The WCl₄ will sublime and deposit as pure, black crystals on the cold finger. The less volatile impurities will remain in the bottom of the apparatus.

• Once the sublimation is complete, turn off the heating mantle and allow the apparatus to cool to room temperature under vacuum.

• Carefully bring the apparatus back to atmospheric pressure with an inert gas.

• In a glovebox, scrape the purified WCl₄ crystals from the cold finger and store them in a sealed container under an inert atmosphere.

IV. Characterization

The purity and identity of the synthesized tungsten(IV) chloride can be confirmed by various analytical techniques:

• X-ray Diffraction (XRD): Powder XRD can be used to confirm the crystalline structure of the WCl₄ and to identify any crystalline impurities.

• Elemental Analysis: To confirm the stoichiometric ratio of tungsten and chlorine.

• Infrared (IR) and Raman Spectroscopy: To identify characteristic vibrational modes of the W-Cl bonds.

V. Visualizations

Diagram 1: Experimental Workflow for Solid-State Synthesis of WCl₄

Caption: Workflow for the solid-state synthesis of Tungsten(IV) chloride.

Diagram 2: Experimental Workflow for Purification of WCl₄ by Sublimation

Caption: Workflow for the purification of Tungsten(IV) chloride via vacuum sublimation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. innovation.world [innovation.world]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Tungsten(IV) Chloride

Introduction

Tungsten(IV) chloride (WCl₄) is a black, diamagnetic, crystalline solid that serves as a valuable precursor and catalyst in various fields of chemical research and materials science.[1] Due to its extreme sensitivity to moisture and air, all manipulations must be performed under a strictly inert atmosphere, typically within a nitrogen or argon-filled glovebox.[2] This document provides detailed protocols for the safe handling and use of Tungsten(IV) chloride inside a glovebox, targeting researchers, scientists, and professionals in chemical synthesis and drug development.

WCl₄ is utilized in the synthesis of other tungsten compounds, in the preparation of tungsten-based materials for electronics and aerospace, and as a catalyst or catalyst precursor in organic reactions such as polymerization.[3][4] Its applications include thin-film deposition via Chemical Vapor Deposition (CVD) and the synthesis of two-dimensional materials like tungsten diselenide (WSe₂).[3][5][6]

Physical and Chemical Properties

Tungsten(IV) chloride is a corrosive solid that reacts violently with water, releasing toxic and corrosive fumes such as hydrogen chloride.[5][7] Proper handling and storage are critical to ensure safety and experimental success.

Property	Value	Source
Chemical Formula	WCl₄	[1]
Molar Mass	325.65 g/mol	[1]
Appearance	Black, diamagnetic solid/powder	[1][7]
Density	4.62 g/cm³	[1]
Melting Point	Decomposes upon heating (approx. 450 °C in vacuum)	[1][4]
Solubility	Reacts with water. Soluble in some organic solvents with potential reaction/coordination.	[2]
Structure	Polymeric, consisting of linear chains of octahedral tungsten atoms with bridging chloride ligands.	[1][6]

Safety and Handling

Hazard Statement: H314 - Causes severe skin burns and eye damage.[8][9] Reacts with water to liberate toxic gas.[5][10]

Hazard Information	Handling and Storage Precautions	Personal Protective Equipment (PPE)
GHS Pictograms		Inside Glovebox: Nitrile or butyl gloves.
Signal Word	Danger	Outside Glovebox: Lab coat, chemical safety goggles or face shield, and appropriate gloves (e.g., elbow-length PVC gloves).[5]
Primary Hazards	Corrosive, Water-Reactive, Air-Sensitive.	Respiratory: A NIOSH-approved respirator with a cartridge for acid gases/particulates is required if there is any risk of exposure to dusts outside of a controlled atmosphere.[2][8]
Incompatibilities	Water, moisture, strong oxidizing agents, bases, alcohols.[2][11][12]
Storage	Store locked up in a tightly sealed container under a dry, inert atmosphere (e.g., argon or nitrogen).[2][8] Store in a cool, dry, well-ventilated area away from incompatible substances.
Spill Procedure	In case of a spill outside the glovebox, evacuate the area. Use dry cleanup procedures; do not use water. Vacuum up spill using a HEPA filter and place in a sealed container for disposal.[2] For spills inside the glovebox, use a spatula and dry wipes to collect the material and place it in a designated solid waste container.

General Glovebox Protocols

Handling WCl₄ requires strict adherence to inert atmosphere techniques. The glovebox should maintain oxygen and moisture levels below 1 ppm.[2]

Bringing Tungsten(IV) Chloride into the Glovebox

• Place the sealed manufacturer's bottle of WCl₄ into the glovebox antechamber.

• Ensure all other necessary items (spatulas, weighing paper, empty vials, glassware dried in an oven at >120°C for several hours) are also in the antechamber.[1][7][13]

• Close the outer antechamber door securely.

• Perform a minimum of three evacuate-refill cycles.[4] For a large antechamber, each evacuation should last at least 15 minutes; for a small antechamber, 5 minutes is sufficient.[2]

• After the final cycle, refill the antechamber with the glovebox's inert gas (Ar or N₂).

• Slowly open the inner antechamber door to equalize pressure and transfer the items into the main chamber.

Caption: Workflow for safely introducing WCl₄ into a glovebox.

Weighing and Aliquoting

• Inside the glovebox, carefully open the main container of WCl₄.

• Using a clean, dry spatula, transfer the desired amount of the black powder onto weighing paper or directly into a tared vial.

• Work swiftly to minimize exposure of the bulk material to the glovebox atmosphere, which, while inert, may contain trace contaminants.

• Securely cap the vial containing the aliquot and the main storage bottle.

• Clean the spatula and work area with dry wipes. Dispose of contaminated wipes and weighing paper in the designated solid waste container inside the glovebox.[7]

Experimental Protocols

The following protocols are representative examples of how Tungsten(IV) chloride is used in a glovebox.

Protocol 1: Preparation of a WCl₄ Solution for Use as a Catalyst Precursor

This protocol describes the preparation of a 0.1 M solution of WCl₄ in anhydrous dichloromethane (B109758) (DCM), a common starting point for homogeneous catalysis or precursor addition.

Materials:

• Tungsten(IV) chloride (WCl₄)

• Anhydrous, degassed dichloromethane (DCM), stored over molecular sieves in the glovebox.

• Volumetric flask (e.g., 25 mL), oven-dried.

• Glass vial and magnetic stir bar.

• Magnetic stir plate inside the glovebox.

Procedure:

• Preparation: Tare a clean, dry vial containing a magnetic stir bar on a balance inside the glovebox.

• Weighing: Add 0.814 g of WCl₄ to the vial to prepare 25 mL of a 0.1 M solution (Molar Mass = 325.65 g/mol ). Record the exact mass.

• Dissolution: Carefully add approximately 15 mL of anhydrous DCM to the vial. Cap the vial and place it on the magnetic stir plate.

• Stirring: Stir the mixture. WCl₄ may not dissolve completely and can form a dark suspension. Stir for 15-20 minutes to ensure it is well-dispersed.

• Transfer: Carefully transfer the suspension to a 25 mL volumetric flask.

• Dilution: Rinse the vial with small portions of fresh DCM, adding the rinsings to the volumetric flask to ensure a complete transfer.

• Final Volume: Add DCM to the volumetric flask until the meniscus reaches the calibration mark.

• Mixing & Storage: Stopper the flask and invert it several times to ensure homogeneity. The resulting dark suspension/solution is now ready for use or can be transferred to a suitable sealed storage vessel. Label the vessel clearly with the compound, concentration, solvent, and date.

References

• 1. chem.purdue.edu [chem.purdue.edu]
• 2. ucd.ie [ucd.ie]
• 3. Tungsten( vi ) selenide tetrachloride, WSeCl 4 – synthesis, properties, coordination complexes and application of [WSeCl 4 (Se n Bu 2 )] for CVD growt ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D1DT03980F [pubs.rsc.org]
• 4. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]
• 5. US9595470B2 - Methods of preparing tungsten and tungsten nitride thin films using tungsten chloride precursor - Google Patents [patents.google.com]
• 6. par.nsf.gov [par.nsf.gov]
• 7. GLOVEBOX STANDARD OPERATING PROCEDURES — Liu Laboratory [weiliulab.org]
• 8. mdpi.com [mdpi.com]
• 9. A new self-healing epoxy with tungsten (VI) chloride catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Optimizing a Chemical Vapor Deposition Process for a High-Performance Tungsten Material - Tech Briefs [techbriefs.com]
• 11. 20.210.105.67 [20.210.105.67]
• 12. researchgate.net [researchgate.net]
• 13. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

Application Notes and Protocols: Tungsten(IV) Chloride (WCl4) as a Versatile Starting Material for Organometallic Tungsten Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tungsten(IV) chloride (WCl4) is a valuable and versatile precursor for the synthesis of a variety of organometallic tungsten compounds. Its moderate oxidation state and reactivity make it an ideal starting point for accessing tungsten(IV) complexes through ligand substitution and metathesis reactions. These organotungsten compounds have found applications in diverse fields, including catalysis for organic synthesis, materials science, and as reagents for further chemical transformations. This document provides detailed application notes and experimental protocols for the synthesis of representative organometallic tungsten compounds from WCl4.

Key Applications of Organotungsten Compounds Derived from WCl4

Organotungsten compounds are instrumental in a range of chemical transformations. While the direct applications of these compounds in drug development are not extensively documented, their role in facilitating the synthesis of complex organic molecules is of significant interest to the pharmaceutical industry.

• Catalysis: Organotungsten complexes are active catalysts for various organic reactions, including olefin metathesis, polymerization, and isomerization.[1] These reactions are fundamental in the synthesis of fine chemicals and pharmaceutical intermediates.

• Organic Synthesis: Stoichiometric reactions involving organotungsten reagents enable the formation of new carbon-carbon and carbon-heteroatom bonds, providing pathways to novel molecular architectures.[1]

• Materials Science: Organotungsten compounds can serve as precursors for the chemical vapor deposition (CVD) of tungsten-containing thin films, such as tungsten disulfide (WS2) and tungsten diselenide (WSe2), which have applications in electronics and catalysis.

Application Note 1: Synthesis of Bis(cyclopentadienyl)tungsten Dichloride (Tungstenocene Dichloride)

Overview: Bis(cyclopentadienyl)tungsten dichloride, Cp2WCl2, is a key intermediate in organotungsten chemistry. It serves as a precursor to a wide range of tungstenocene derivatives, including hydrides, alkyls, and aryls. The synthesis of Cp2WCl2 is readily achieved by the reaction of the 1,2-dimethoxyethane (B42094) (DME) adduct of tungsten(IV) chloride, WCl4(DME), with a cyclopentadienylating agent.

Reaction Pathway:

Figure 1: Synthesis of Cp2WCl2 from WCl4(DME).

Experimental Protocol:

Materials:

• Tungsten(IV) chloride (WCl4)

• 1,2-Dimethoxyethane (DME), anhydrous

• Sodium cyclopentadienide (B1229720) (NaCp) or Lithium cyclopentadienide (LiCp)

• Toluene (B28343), anhydrous

• Dichloromethane (B109758), anhydrous

• Diethyl ether, anhydrous

• Schlenk flask and standard Schlenk line equipment

• Cannula

• Filter cannula

Procedure:

Part A: Synthesis of WCl4(DME)

• In a glovebox or under a nitrogen atmosphere, place WCl4 (1.0 g, 3.07 mmol) in a Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous DME (10 mL) to the flask.

• Stir the suspension at room temperature for 2 hours. The color will change from black to brown.

• Remove the solvent under vacuum to obtain WCl4(DME) as a brown powder. This can be used in the next step without further purification.

Part B: Synthesis of Cp2WCl2

• To the Schlenk flask containing WCl4(DME) (from Part A), add anhydrous toluene (20 mL).

• In a separate Schlenk flask, prepare a solution of sodium cyclopentadienide (0.54 g, 6.14 mmol) in anhydrous DME (10 mL).

• Slowly add the NaCp solution to the stirred suspension of WCl4(DME) at room temperature via cannula.

• Stir the reaction mixture at room temperature for 12 hours. The color of the suspension will gradually change to dark green.

• Remove the solvent under vacuum.

• Extract the product with anhydrous dichloromethane (3 x 15 mL).

• Filter the combined extracts through a filter cannula to remove insoluble byproducts (NaCl).

• Reduce the volume of the filtrate under vacuum until precipitation begins.

• Add anhydrous diethyl ether (20 mL) to complete the precipitation.

• Isolate the dark green solid by filtration, wash with diethyl ether (2 x 10 mL), and dry under vacuum.

Data Presentation:

Compound	Yield (%)	¹H NMR (CDCl₃, δ ppm)	IR (KBr, cm⁻¹)
Cp₂WCl₂	70-80	5.65 (s, 10H)	~3100 (ν C-H)

Table 1: Characterization data for Cp₂WCl₂.

Application Note 2: Synthesis of Tris(trimethylphosphine)tungsten(IV) Chloride

Overview: Phosphine (B1218219) complexes of tungsten are important as catalysts and as starting materials for other organometallic complexes. WCl4 reacts with trimethylphosphine (B1194731) (PMe3) to form a stable tungsten(IV) phosphine complex. The stoichiometry of the final product can be influenced by the reaction conditions and the ratio of reactants. A common product is WCl4(PMe3)3.

Reaction Pathway:

Figure 2: Synthesis of WCl4(PMe3)3 from WCl4.

Experimental Protocol:

Materials:

• Tungsten(IV) chloride (WCl4)

• Trimethylphosphine (PMe3) (as a solution in toluene or THF, or neat)

• Toluene, anhydrous

• Pentane (B18724), anhydrous

• Schlenk flask and standard Schlenk line equipment

• Cannula

• Filter cannula

Procedure:

• In a glovebox or under a nitrogen atmosphere, suspend WCl4 (1.0 g, 3.07 mmol) in anhydrous toluene (30 mL) in a Schlenk flask with a magnetic stir bar.

• Cool the suspension to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of trimethylphosphine (9.21 mmol, 3.0 equivalents) in toluene (10 mL) to the stirred suspension.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12 hours. The color will change from black to a dark-colored solution with a precipitate.

• Filter the reaction mixture through a filter cannula to remove any insoluble impurities.

• Reduce the volume of the filtrate under vacuum to approximately 10 mL.

• Add anhydrous pentane (40 mL) to precipitate the product.

• Cool the mixture to -20 °C for 4 hours to ensure complete precipitation.

• Isolate the solid product by filtration, wash with cold pentane (2 x 10 mL), and dry under vacuum.

Data Presentation:

Compound	Yield (%)	³¹P{¹H} NMR (C₆D₆, δ ppm)	IR (Nujol, cm⁻¹)
WCl₄(PMe₃)₃	60-70	~ -20 to -30 (broad)	~970 (ρ CH₃)

Table 2: Characterization data for WCl₄(PMe₃)₃. (Note: Spectroscopic data can vary depending on the exact isomer formed and solvent).

Application Note 3: Synthesis of Tungsten Alkyl and Aryl Complexes via Salt Metathesis

Overview: The reaction of WCl4 with organolithium or Grignard reagents provides a route to tungsten alkyl and aryl complexes. These reactions proceed via salt metathesis, where the chloride ligands are replaced by the organic groups. The stoichiometry and stability of the resulting organotungsten compounds are highly dependent on the nature of the organic group and the reaction conditions. Complete substitution to form homoleptic W(IV) alkyls or aryls is challenging and often leads to decomposition or reduction of the tungsten center. The use of stabilizing ligands, such as phosphines, or the formation of ate complexes can lead to more stable products.

General Reaction Pathway:

Figure 3: General synthesis of tungsten alkyl/aryl complexes.

General Experimental Protocol (Illustrative Example with Methyllithium):

Materials:

• Tungsten(IV) chloride (WCl4)

• Methyllithium (B1224462) (MeLi) solution in diethyl ether

• Diethyl ether, anhydrous

• Pentane, anhydrous

• Schlenk flask and standard Schlenk line equipment

• Cannula

• Filter cannula

Procedure:

• Suspend WCl4 (1.0 g, 3.07 mmol) in anhydrous diethyl ether (50 mL) in a Schlenk flask at -78 °C.

• Slowly add a solution of methyllithium (e.g., 4 equivalents, 12.28 mmol) to the stirred suspension. The addition should be done carefully to control the reaction temperature.

• After the addition is complete, allow the reaction mixture to stir at -78 °C for 2 hours and then slowly warm to room temperature.

• Stir at room temperature for an additional 2 hours.

• Filter the reaction mixture to remove lithium chloride.

• The resulting solution contains the tungsten methyl complex. Due to the potential instability of simple tungsten alkyls, it is often preferable to use them in situ for further reactions or to attempt to isolate them as adducts with stabilizing ligands (e.g., by adding PMe3 or TMEDA).

• For attempted isolation, the solvent can be removed under vacuum at low temperature, and the residue washed with cold pentane.

Data Presentation:

Quantitative data for simple, unsubstituted tungsten(IV) alkyl and aryl complexes prepared directly from WCl4 are not well-documented in the literature, as these species are often unstable. Characterization is typically performed in solution at low temperatures.

Reagent	Expected Product Type	Notes
MeLi	[WMeₓCl₄₋ₓ]	Often unstable; may form ate complexes like Li₂[WMe₆].
PhMgBr	[WPhₓCl₄₋ₓ]	Aryl derivatives are generally more stable than alkyl derivatives but can still be challenging to isolate without stabilizing ligands.

Table 3: Expected products from reactions of WCl4 with organometallic reagents.

Safety Precautions

• Tungsten(IV) chloride is corrosive and moisture-sensitive. All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques.

• Organolithium and Grignard reagents are highly reactive and often pyrophoric. They should be handled with extreme care, and appropriate personal protective equipment (flame-resistant lab coat, safety glasses, gloves) must be worn.

• Anhydrous solvents are essential for these reactions. Ensure all solvents are properly dried before use.

• Quench all reactive reagents and byproducts carefully before disposal.

Disclaimer: The protocols provided are for informational purposes and should be adapted and optimized based on specific laboratory conditions and safety assessments. Researchers should consult the primary literature for more detailed procedures and characterization data.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Tungsten Film Deposition via Chemical Vapor Deposition (CVD) Using Tungsten Tetrachloride (WCl4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tungsten (W) thin films are critical components in the microelectronics industry, valued for their low resistivity, high thermal stability, and excellent electromigration resistance. Chemical Vapor Deposition (CVD) is a preferred method for depositing high-quality tungsten films. While tungsten hexafluoride (WF6) has traditionally been the precursor of choice, concerns over fluorine incorporation into the film and adjacent device layers have driven research into fluorine-free alternatives. Tungsten chlorides, including tungsten tetrachloride (WCl4), represent a promising class of precursors for this purpose.

This document provides a generalized overview of the process parameters and a detailed experimental protocol for the deposition of tungsten thin films using WCl4. It is important to note that while WCl4 is a known precursor for tungsten CVD, detailed and specific process parameters are not extensively reported in publicly available literature. Therefore, the information presented here is based on general principles of tungsten chloride CVD and data from related precursors like tungsten pentachloride (WCl5) and tungsten hexachloride (WCl6). The provided parameters should be considered as a starting point for process development and optimization.

Process Parameters

The quality and properties of the deposited tungsten films are highly dependent on a range of process parameters. The following table summarizes the typical ranges for these parameters in a CVD process using tungsten chloride precursors. Researchers should use these as a guide for developing a specific process for WCl4.

Parameter	Typical Range	Effect on Film Properties
Substrate Temperature	450°C - 650°C[1]	Influences deposition rate, crystallinity, and grain size. Higher temperatures generally lead to higher deposition rates and larger grain sizes.
Precursor (WCl4) Temperature	150°C - 250°C (estimated)	Controls the sublimation/vaporization rate of the solid WCl4 precursor, which in turn affects the precursor concentration in the reactor and the deposition rate. This needs to be carefully controlled to ensure a stable and repeatable precursor flow.
Reactor Pressure	5 Torr - 100 Torr[1]	Affects the mean free path of gas molecules and the boundary layer thickness. Lower pressures can improve film uniformity and conformality.
Hydrogen (H2) Flow Rate	100 - 500 sccm[1]	As a reducing agent, its partial pressure influences the deposition rate. The ratio of H2 to WCl4 is a critical parameter.
Carrier Gas (e.g., Ar, N2) Flow Rate	50 - 500 sccm	Transports the vaporized precursor into the reaction chamber and can be used to adjust the total reactor pressure and the partial pressures of the reactants.
H2 to Reducing Agent Ratio	10:1 to 100:1[1]	Important when using other reducing agents like silanes or boranes in conjunction with hydrogen.

Experimental Protocol: CVD of Tungsten Films from WCl4

This protocol outlines a general procedure for the deposition of tungsten films on a silicon substrate in a cold-wall CVD reactor.

3.1. Materials and Equipment

• Precursor: Tungsten Tetrachloride (WCl4), high purity

• Substrate: Silicon wafer, typically with a diffusion barrier layer (e.g., TiN)

• Gases: High-purity Hydrogen (H2), Argon (Ar), and Nitrogen (N2)

• Equipment:

  • Cold-wall Chemical Vapor Deposition (CVD) reactor with a load-lock chamber

  • Substrate heater capable of reaching at least 700°C

  • Low-pressure solid source delivery system with a heated vessel for the WCl4 precursor

  • Mass flow controllers (MFCs) for all gases

  • Vacuum pumping system (roughing pump and turbomolecular pump)

  • Pressure gauges (e.g., capacitance manometer)

  • Exhaust gas scrubbing system

3.2. Pre-Deposition Procedure

• Substrate Preparation:

  • Clean the silicon substrate using a standard cleaning procedure (e.g., RCA clean).

  • If required, deposit a diffusion barrier layer such as Titanium Nitride (TiN) onto the substrate.

• Precursor Handling (in an inert atmosphere, e.g., a glovebox):

  • Load the WCl4 powder into the heated solid source vessel.

  • Seal the vessel and connect it to the gas lines of the CVD system.

• System Preparation:

  • Load the prepared substrate into the load-lock chamber.

  • Pump down the load-lock to high vacuum.

  • Transfer the substrate from the load-lock to the main process chamber.

  • Heat the substrate to the desired deposition temperature (e.g., 550°C).

  • Heat the WCl4 source vessel to the desired sublimation temperature (e.g., 200°C) and allow it to stabilize.

  • Heat all gas lines from the precursor vessel to the chamber to a temperature above the precursor sublimation temperature to prevent condensation.

  • Perform a system leak check to ensure vacuum integrity.

3.3. Deposition Procedure

• Chamber Stabilization:

  • Establish a stable flow of Ar carrier gas through the precursor vessel and into the process chamber.

  • Introduce H2 gas into the chamber.

  • Adjust the gas flow rates and pumping speed to achieve the desired total reactor pressure.

  • Allow the conditions to stabilize for several minutes.

• Tungsten Film Deposition:

  • Open the valve to introduce the WCl4 vapor/Ar carrier gas mixture into the process chamber to initiate deposition.

  • Maintain a constant substrate temperature, reactor pressure, and gas flow rates for the desired deposition time.

• Post-Deposition Purge:

  • Close the WCl4 precursor valve to stop the flow of the precursor.

  • Continue flowing Ar and H2 for a short period to purge any remaining precursor from the chamber and gas lines.

  • Turn off the H2 flow and continue purging with Ar.

3.4. System Shutdown

• Turn off the substrate heater and allow the substrate to cool down under an Ar atmosphere.

• Turn off the precursor heater.

• Once the substrate is at a safe temperature, transfer it back to the load-lock chamber.

• Vent the load-lock with N2 and remove the coated substrate.

• Follow the standard shutdown procedure for the CVD system.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the CVD of tungsten films from a WCl4 precursor.

Figure 1. General experimental workflow for WCl4 CVD.

Parameter Relationships

This diagram shows the logical relationships between the key CVD process parameters and the resulting tungsten film properties.

Figure 2. Influence of process parameters on film properties.

References

• 1. US9595470B2 - Methods of preparing tungsten and tungsten nitride thin films using tungsten chloride precursor - Google Patents [patents.google.com]

Tungsten Tetrachloride in the Synthesis of Phosphine Complexes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of tungsten(IV) phosphine (B1218219) complexes using tungsten tetrachloride (WCl₄) as a precursor. These complexes are valuable reagents and catalysts in various organic transformations.

Introduction

Tungsten tetrachloride (WCl₄) is a versatile starting material for the synthesis of a variety of tungsten(IV) complexes. Its reaction with tertiary phosphines (PR₃) provides a straightforward route to stable phosphine adducts of the general formula [WCl₄(PR₃)₂]. These complexes, featuring a d² tungsten center, are of interest for their potential applications in catalysis and as precursors for further synthetic transformations. This document outlines the synthesis and characterization of two primary examples: tetrachlorobis(trimethylphosphine)tungsten(IV) and tetrachlorobis(triphenylphosphine)tungsten(IV).

Synthesis of Tungsten(IV) Phosphine Complexes

The synthesis of [WCl₄(PR₃)₂] complexes typically involves the direct reaction of tungsten tetrachloride with two or more equivalents of the desired phosphine ligand in an inert solvent. The choice of solvent and reaction conditions can influence the yield and purity of the product.

General Synthetic Pathway

The general reaction for the formation of these complexes can be represented as follows:

Caption: General synthesis of [WCl₄(PR₃)₂] complexes.

Experimental Protocols

Protocol 1: Synthesis of Tetrachlorobis(trimethylphosphine)tungsten(IV), [WCl₄(PMe₃)₂]

This protocol is based on the established use of [WCl₄(PMe₃)₂] as a starting material in organometallic synthesis, implying a well-known preparative method.

Materials:

• Tungsten tetrachloride (WCl₄)

• Trimethylphosphine (B1194731) (PMe₃)

• Anhydrous toluene

• Anhydrous hexane (B92381)

• Schlenk flask and standard Schlenk line equipment

• Cannula

• Magnetic stirrer

Procedure:

• In a glovebox, charge a Schlenk flask with tungsten tetrachloride.

• Add anhydrous toluene to the flask to create a suspension.

• Cool the suspension to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of trimethylphosphine (2.2 equivalents) in anhydrous toluene to the stirred suspension via cannula.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

• A color change from the dark color of WCl₄ to a new colored suspension should be observed.

• Remove the solvent in vacuo to obtain the crude product.

• Wash the solid product with anhydrous hexane to remove any excess trimethylphosphine and other soluble impurities.

• Dry the resulting solid under vacuum to yield [WCl₄(PMe₃)₂].

Characterization Data:

Compound	Formula	31P NMR (δ, ppm)	IR (cm⁻¹)
[WCl₄(PMe₃)₂]	C₆H₁₈Cl₄P₂W	Varies	-

Protocol 2: Synthesis of Tetrachlorobis(triphenylphosphine)tungsten(IV), [WCl₄(PPh₃)₂]

This protocol describes an indirect synthesis route starting from tungsten oxytetrachloride, where triphenylphosphine (B44618) acts as both a reducing agent and a ligand.[1]

Materials:

• Tungsten oxytetrachloride (WOCl₄), Tungsten sulfochloride (WSCl₄), or Tungsten selenylchloride (WSeCl₄)

• Triphenylphosphine (PPh₃)

• Anhydrous toluene

• Anhydrous hexane

• Schlenk flask and standard Schlenk line equipment

• Magnetic stirrer

Procedure:

• In a glovebox, charge a Schlenk flask with the tungsten(VI) starting material (WOCl₄, WSCl₄, or WSeCl₄).

• Add a solution of excess triphenylphosphine (at least 3 equivalents) in anhydrous toluene.

• Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can be monitored by observing a color change. The reaction with WSeCl₄ is reported to be complete after several days in toluene.[2]

• Cool the reaction mixture to room temperature, which should result in the precipitation of the product.

• Isolate the solid product by filtration.

• Wash the product with anhydrous hexane to remove excess triphenylphosphine and the corresponding triphenylphosphine chalcogenide (OPPh₃, SPPh₃, or SePPh₃).

• Dry the solid under vacuum to yield [WCl₄(PPh₃)₂].

Characterization Data:

Compound	Formula	31P NMR (δ, ppm)	IR (W-Cl stretch, cm⁻¹)	Crystal System	Space Group
[WCl₄(PPh₃)₂]	C₃₆H₃₀Cl₄P₂W	Varies	~320	Monoclinic	P2₁/n

The crystal structure of [WCl₄(PPh₃)₂] reveals a centrosymmetric molecule with two equivalent W-Cl distances.[1]

Data Summary

The following table summarizes the key quantitative data for the synthesis of the discussed tungsten(IV) phosphine complexes.

Complex	Starting Material	Phosphine Ligand	Stoichiometry (W:P)	Solvent	Reaction Conditions	Yield (%)	Reference
[WCl₄(PMe₃)₂]	WCl₄	PMe₃	1 : ≥2	Toluene	-78 °C to RT, 12 h	-
[WCl₄(PPh₃)₂]	W(Y)Cl₄ (Y=O,S,Se)	PPh₃	1 : >2	Toluene	Reflux, several hours to days	-	[1][2]

Note: Yields are not explicitly reported in the abstracts of the cited literature and would need to be determined experimentally.

Applications

Tungsten(IV) phosphine complexes, such as [WCl₄(PR₃)₂], are primarily utilized as precursors for the synthesis of other organotungsten compounds. For instance, [WCl₄(PMe₃)₂] serves as a starting material for the preparation of tungsten(IV) alkyl complexes through reactions with Grignard reagents.

Caption: Application of [WCl₄(PMe₃)₂] in synthesis.

While direct applications in drug development are not prominently reported, the broader field of tungsten-based catalysis is of interest. Tungsten complexes can catalyze a variety of organic transformations, including oxidation reactions and olefin metathesis. The phosphine ligands play a crucial role in tuning the electronic and steric properties of the metal center, thereby influencing its catalytic activity. Further research into the catalytic potential of these specific tungsten tetrachloride phosphine complexes is warranted.

Safety Information

• Tungsten tetrachloride (WCl₄) is a moisture-sensitive and corrosive solid. Handle in an inert atmosphere (glovebox or Schlenk line).

• Tertiary phosphines (PR₃) , such as trimethylphosphine and triphenylphosphine, are toxic and can be pyrophoric. Handle with appropriate personal protective equipment in a well-ventilated fume hood or glovebox.

• Solvents such as toluene and hexane are flammable. Take necessary precautions to avoid ignition sources.

Always consult the Safety Data Sheet (SDS) for each chemical before use.

References

• 1. Oxygen, sulphur, and selenium abstraction from WCl4Y (Y = O, S, or Se) by triphenylphosphine. Crystal and molecular structure of tetrachlorobis(triphenylphosphine)tungsten(IV) - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Tetrakis(trimethylphosphine)tungsten(II) trimethylphospinate hydride - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Tungsten(IV) Chloride in Pharmaceutical Intermediate Synthesis

A review of available literature indicates that while Tungsten(IV) chloride (WCl4) is recognized as a Lewis acid catalyst with potential applications in organic synthesis, specific, detailed protocols and quantitative data for its use in the synthesis of pharmaceutical intermediates are not extensively documented in publicly accessible scientific literature. Therefore, the following content is based on general principles of Lewis acid catalysis and extrapolates potential applications where WCl4 could theoretically be employed, rather than detailing established protocols from primary sources.

Introduction to Tungsten(IV) Chloride as a Catalyst

Tungsten(IV) chloride (WCl4) is a black, diamagnetic solid that can act as a Lewis acid, accepting an electron pair from a Lewis base. This property allows it to activate various functional groups, thereby facilitating a range of organic transformations. In the context of pharmaceutical intermediate synthesis, Lewis acid catalysts are crucial for constructing complex molecular architectures, often with high stereo- and regioselectivity.

Key Properties of WCl4:

• Appearance: Black solid

• Formula: WCl4

• Molar Mass: 325.65 g/mol

• Catalytic Role: Functions as a Lewis acid catalyst in organic synthesis.

Potential Applications in Pharmaceutical Intermediate Synthesis

While specific examples are scarce, WCl4 could theoretically be applied to several classes of reactions that are fundamental to the synthesis of pharmaceutical intermediates. These include carbon-carbon bond-forming reactions and the synthesis of heterocyclic compounds, which are prevalent scaffolds in many drug molecules.

Carbon-Carbon Bond Formation Reactions

The formation of carbon-carbon bonds is a cornerstone of pharmaceutical synthesis, enabling the construction of the carbon skeletons of drug molecules. Lewis acids like WCl4 can catalyze several key C-C bond-forming reactions.

Potential Catalytic Roles of WCl4:

• Friedel-Crafts Reactions: WCl4 could potentially catalyze the acylation and alkylation of aromatic and heteroaromatic rings, which are common motifs in pharmaceuticals. The Lewis acidity of WCl4 would activate the acyl or alkyl halide, facilitating electrophilic aromatic substitution.

• Aldol Reactions: By coordinating to the carbonyl oxygen of an aldehyde or ketone, WCl4 could enhance its electrophilicity, promoting the addition of an enol or enolate to form β-hydroxy carbonyl compounds, which are versatile chiral building blocks.

• Michael Additions: WCl4 could be investigated as a catalyst for the conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds, a widely used method for constructing complex carbon frameworks.

Synthesis of Nitrogen-Containing Heterocycles

Nitrogen-containing heterocycles are among the most common structural motifs found in pharmaceuticals due to their ability to engage in various biological interactions. Lewis acids can play a significant role in the synthesis of these important scaffolds.

Potential Catalytic Roles of WCl4:

• Pictet-Spengler Reaction: This reaction is a powerful method for synthesizing tetrahydroisoquinolines and β-carbolines, which are present in numerous alkaloids and pharmaceutical agents. WCl4 could potentially catalyze the key cyclization step by activating the imine intermediate.

• Povarov Reaction (Aza-Diels-Alder): The synthesis of quinolines and related heterocyclic systems can be achieved through [4+2] cycloaddition reactions of imines with electron-rich alkenes. A Lewis acid like WCl4 could activate the imine dienophile, promoting the cycloaddition.

• Synthesis of Substituted Indoles: Various methods for indole (B1671886) synthesis involve acid catalysis. WCl4 could be explored as a catalyst in reactions such as the Fischer indole synthesis or other cyclization strategies to form this important heterocyclic core.

Hypothetical Experimental Protocol: WCl4-Catalyzed Friedel-Crafts Acylation

Disclaimer: The following protocol is a generalized and hypothetical procedure based on typical conditions for Lewis acid-catalyzed Friedel-Crafts reactions. It has not been validated with WCl4 and should be considered a starting point for investigation. Researchers should conduct thorough safety assessments and small-scale trials before proceeding.

Objective: To synthesize a substituted acetophenone, a common pharmaceutical intermediate, via Friedel-Crafts acylation of an aromatic substrate using WCl4 as a catalyst.

Materials:

• Aromatic substrate (e.g., Anisole)

• Acylating agent (e.g., Acetyl chloride)

• Tungsten(IV) chloride (WCl4)

• Anhydrous dichloromethane (B109758) (DCM)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Reaction Setup: Under an inert atmosphere, a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser is charged with the aromatic substrate (1.0 eq) and anhydrous DCM.

• Catalyst Addition: Tungsten(IV) chloride (WCl4) (0.1 - 1.0 eq, to be optimized) is added to the flask. The mixture is stirred at room temperature for 15 minutes.

• Addition of Acylating Agent: The acylating agent (1.1 eq) is dissolved in anhydrous DCM and added dropwise to the reaction mixture via the dropping funnel over 30 minutes.

• Reaction Monitoring: The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, the reaction is quenched by the slow addition of 1 M HCl. The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with DCM.

• Purification: The combined organic layers are washed with saturated sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel.

Data Presentation (Hypothetical)

Should experimental data become available, it should be presented in a clear and structured format to allow for easy comparison and analysis.

Table 1: Hypothetical Optimization of WCl4-Catalyzed Friedel-Crafts Acylation

Entry	Substrate	Acylating Agent	WCl4 (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Anisole	Acetyl Chloride	10	DCM	25	4	Data
2	Anisole	Acetyl Chloride	20	DCM	25	4	Data
3	Toluene	Acetyl Chloride	10	DCE	50	6	Data

Visualization of a Potential Catalytic Cycle

The following diagram illustrates a hypothetical catalytic cycle for a WCl4-catalyzed Friedel-Crafts acylation.

Caption: Hypothetical catalytic cycle for a WCl4-catalyzed Friedel-Crafts acylation.

Conclusion and Future Outlook

While the direct application of WCl4 in pharmaceutical intermediate synthesis is not well-established in the current literature, its properties as a Lewis acid suggest potential for its use in a variety of important organic transformations. Further research is required to explore and validate the catalytic activity of WCl4 in the synthesis of key pharmaceutical building blocks, to determine its efficacy in terms of yield and selectivity, and to develop robust experimental protocols. The exploration of underutilized Lewis acids like WCl4 could open new avenues for the development of novel and efficient synthetic methodologies in the pharmaceutical industry.

Technical Notes & Optimization

Preventing hydrolysis of Tungsten(IV) chloride during reactions

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the hydrolysis of Tungsten(IV) chloride (WCl4) during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Tungsten(IV) chloride and why is it sensitive to moisture?

Tungsten(IV) chloride, or tungsten tetrachloride (WCl₄), is a black, crystalline solid used as a precursor in the synthesis of various tungsten compounds and as a catalyst.[1] It is highly reactive towards water and even ambient moisture in the air. This reactivity stems from the high positive charge density on the tungsten atom, which readily coordinates with the oxygen atom in water, leading to a rapid hydrolysis reaction.

Q2: What are the visible signs of WCl₄ hydrolysis?

The primary visible sign of WCl₄ hydrolysis is a color change. Anhydrous WCl₄ is a black or dark gray powder. Upon exposure to moisture, it can turn yellow or white, indicating the formation of tungsten oxychlorides (like WOCl₂ and WO₂) and ultimately tungstic acid.[2] If you observe these color changes in your WCl₄ sample, it is a strong indication of decomposition, and the material may no longer be suitable for reactions requiring high purity.[2]

Q3: How should I properly store Tungsten(IV) chloride?

To prevent hydrolysis, WCl₄ must be stored under strictly anhydrous and inert conditions. It is recommended to store it in a tightly sealed container, preferably under a dry argon or nitrogen atmosphere.[3] The storage area should be cool and dry. A glovebox or a desiccator containing a suitable drying agent is an ideal environment for long-term storage.

Q4: Which solvents are recommended for use with WCl₄?

WCl₄ can be used with a variety of anhydrous organic solvents. The key is to ensure the solvent is rigorously dried and deoxygenated before use. Based on successful syntheses of WCl₄ adducts and related complexes, the following solvents are considered compatible when properly prepared:

• 1,2-Dichloroethane

• Acetonitrile (MeCN)

• Tetrahydrofuran (THF)

• Diethyl ether (Et₂O)

• Dichloromethane (CH₂Cl₂)

• Chlorinated hydrocarbons in general

Troubleshooting Guide

Problem 1: My WCl₄ sample is discolored (yellowish or whitish) upon opening the container.

• Cause: The container's seal may have been compromised, allowing moisture to enter and cause partial hydrolysis.

• Solution: The material has likely decomposed and may not be suitable for your reaction, as its purity is compromised.[2] It is best to use a fresh, unopened container of WCl₄. If you must proceed, be aware that yields may be lower and side products may form.

Problem 2: Upon adding my anhydrous solvent to WCl₄, I observe a color change or the formation of a precipitate.

• Cause A: The solvent is not sufficiently dry. Even trace amounts of water in the solvent can cause immediate hydrolysis of WCl₄.

• Solution A: Ensure your solvent is rigorously dried before use. Standard distillation from an appropriate drying agent or passing the solvent through an activated alumina (B75360) column are effective methods.[3][4][5][6] Commercial anhydrous solvents should be used immediately after opening and handled under an inert atmosphere.

• Cause B: The reaction flask was not properly dried. Moisture adsorbed on the inner surfaces of glassware will react with WCl₄.

• Solution B: All glassware must be thoroughly dried before use. This can be achieved by oven-drying at >120°C for several hours or by flame-drying under a vacuum while purging with an inert gas.[7] Allow the glassware to cool to room temperature under an inert atmosphere before introducing reagents.

Problem 3: My reaction is sluggish, or I am obtaining poor yields.

• Cause: This could be due to the deactivation of the WCl₄ catalyst or reagent through partial hydrolysis at some stage of the experimental setup or procedure.

• Solution: Review your entire experimental workflow for potential points of moisture ingress.

  • Inert Atmosphere: Was a positive pressure of dry inert gas (argon or nitrogen) maintained throughout the entire reaction?

  • Reagent Purity: Were all other reagents and starting materials anhydrous?

  • Transfer Techniques: Were air-sensitive transfer techniques, such as using cannulas or syringes under an inert atmosphere, employed for all reagent additions?

Quantitative Data: Solvent Compatibility

Solvent	Common Use with Tungsten Chlorides	Recommended Drying Method
1,2-Dichloroethane	Synthesis of WCl₄ from WCl₆[8]	Distillation from P₂O₅ or CaH₂
Acetonitrile (MeCN)	Formation of WCl₄(MeCN)₂ adducts[9]	Distillation from CaH₂ followed by storage over molecular sieves
Tetrahydrofuran (THF)	Synthesis of tungsten β-diketonate complexes[8]	Distillation from sodium/benzophenone (B1666685) ketyl
Dichloromethane (CH₂Cl₂)	General solvent for tungsten complex synthesis[10]	Distillation from CaH₂ or P₂O₅
Diethyl Ether (Et₂O)	Formation of WCl₄(Et₂O)ₓ adducts[8]	Distillation from sodium/benzophenone ketyl

Experimental Protocols

Protocol 1: Rigorous Drying of Solvents (e.g., Tetrahydrofuran - THF)

This protocol describes a common laboratory method for preparing anhydrous THF suitable for reactions with WCl₄.

• Pre-drying: Add sodium wire or chunks to a bottle of THF and let it stand for at least 24 hours. This removes the bulk of the water.

• Setup: Assemble a distillation apparatus in a fume hood. The distillation flask should contain the pre-dried THF, a small amount of benzophenone, and fresh sodium metal (either as wire or chunks).

• Reflux: Heat the flask to reflux. The benzophenone will react with the sodium to form a ketyl radical, which imparts a deep blue or purple color to the solution. The persistence of this color indicates that the solvent is anhydrous and free of oxygen. If the color does not appear or fades, more sodium is needed.

• Distillation: Once the blue/purple color is stable, distill the THF directly into a flame-dried receiving flask under a positive pressure of dry argon or nitrogen.

• Storage: The freshly distilled anhydrous THF should be used immediately or stored over activated molecular sieves under an inert atmosphere.

Protocol 2: General Procedure for a Reaction Using WCl₄ Under Inert Atmosphere

This protocol outlines the key steps for setting up a reaction to prevent hydrolysis of WCl₄.

• Glassware Preparation: All glassware (reaction flask, dropping funnel, condenser, etc.) and magnetic stir bars must be dried in an oven at >120°C overnight and assembled while hot. Alternatively, flame-dry the assembled apparatus under vacuum and then backfill with a dry inert gas like argon or nitrogen.

• Inert Atmosphere Setup: Connect the reaction apparatus to a bubbler and a source of inert gas (e.g., a Schlenk line or a balloon filled with argon/nitrogen) to maintain a slight positive pressure throughout the experiment.[7]

• Reagent Addition (Solid WCl₄): In a glovebox or under a positive flow of inert gas, weigh the required amount of WCl₄ into the reaction flask.

• Solvent Addition: Add the freshly dried and degassed solvent to the reaction flask via a cannula or a syringe. Begin stirring to dissolve the WCl₄.

• Addition of Other Reagents: Dissolve any other reagents in the anhydrous solvent and add them to the reaction mixture dropwise using a syringe or a pressure-equalizing dropping funnel.

• Reaction and Workup: Maintain the inert atmosphere throughout the reaction period. Upon completion, the reaction can be quenched and worked up. Be aware that aqueous workup procedures will hydrolyze any remaining WCl₄.

Visualizations

Caption: Hydrolysis pathway of Tungsten(IV) chloride.

Caption: Troubleshooting workflow for WCl₄ hydrolysis issues.

References

• 1. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. acs.org [acs.org]
• 5. youtube.com [youtube.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. Buy Tungsten(IV) chloride | 13470-13-8 [smolecule.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Yield in the Reduction of WCl₆ to WCl₄

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the yield and purity of tungsten tetrachloride (WCl₄) from the reduction of tungsten hexachloride (WCl₆).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of WCl₄.

Issue 1: Low or No Yield of WCl₄

• Question: My reaction resulted in a very low yield or no WCl₄ product. What are the potential causes and how can I fix it?

• Answer: Low or no yield is a common problem that can be attributed to several factors. A systematic approach to troubleshooting is recommended.

  • Inadequate Reducing Agent: Ensure the reducing agent is of high purity and used in the correct stoichiometric amount. The choice of reducing agent is critical; for instance, antimony has been shown to produce high yields of up to 97%.[1][2] Tin powder is also a highly effective reducing agent, yielding up to 99% of a highly reactive WCl₄ powder.[1][2]

  • Improper Reaction Temperature: The reaction temperature must be carefully controlled. For solid-state reactions, the temperature needs to be sufficient to initiate the reduction but not so high as to cause decomposition or unwanted side reactions. For the reduction with antimony, a temperature of 230-240 °C for 24 hours is recommended.[1] For the solution-phase reduction with tin in 1,2-dichloroethane (B1671644), a reflux at 80-90 °C for two days is effective.[1]

  • Moisture Contamination: WCl₆ is extremely sensitive to moisture and will readily hydrolyze to form tungsten oxychlorides (WOCl₄ and WO₂Cl₂), which will significantly reduce the yield of WCl₄.[3][4][5] It is imperative to conduct the reaction under a dry, inert atmosphere (e.g., argon or nitrogen) and to use anhydrous solvents and reagents.

Issue 2: Product is Contaminated with Unreacted WCl₆ or Intermediates like WCl₅

• Question: My final product contains unreacted WCl₆ and/or the intermediate WCl₅. How can I separate these from my desired WCl₄?

• Answer: The separation of tungsten chlorides can be achieved through physical methods based on their different volatilities.

  • Sublimation: Sublimation is an effective technique for purifying WCl₄. WCl₅ and WCl₆ are more volatile than WCl₄. By carefully controlling the temperature and pressure during vacuum sublimation, you can selectively sublime away the WCl₅ and WCl₆, leaving behind the less volatile WCl₄.[6][7] For instance, WCl₅ can be removed by sublimation at 160 °C under a vacuum of approximately 13 Pa or less.[7]

  • Fractional Distillation: Fractional distillation can also be employed to separate these chlorides based on their different boiling points.[8]

Issue 3: Product is Contaminated with Tungsten Oxychlorides (WOCl₄, WO₂Cl₂)

• Question: My WCl₄ product is off-color (e.g., orange or yellow), suggesting contamination with tungsten oxychlorides. How can I prevent this and purify my product?

• Answer: The presence of oxychlorides is almost always due to exposure to moisture or oxygen.

  • Prevention: The most effective strategy is prevention. All glassware must be rigorously dried, and the reaction should be carried out under a strictly inert atmosphere. Use of a glovebox is highly recommended for handling WCl₆ and the reaction setup.[3][5]

  • Purification: Separating WOCl₄ from WCl₆ can be achieved by utilizing their different vapor pressures. At 150°C, the vapor pressure of WOCl₄ is significantly higher than that of WCl₆, allowing for its selective removal by passing an inert gas over the heated mixture.[6][9] While this applies to the starting material, a similar principle can be adapted for product purification under vacuum.

Issue 4: Inconsistent Results Between Batches

• Question: I am getting inconsistent yields and purity levels between different reaction batches. What could be the reason?

• Answer: Inconsistency often points to subtle variations in experimental conditions.

  • Purity of Starting Materials: The purity of WCl₆ can vary between suppliers and even batches. Impurities such as iron chlorides are common and can affect the reaction.[9]

  • Atmospheric Control: Even small leaks in your inert atmosphere setup can introduce enough moisture to affect the outcome. Regularly check your system for leaks.

  • Heating and Stirring: In solution-based reactions, ensure consistent stirring to maintain a homogeneous reaction mixture. For solid-state reactions, uniform heating is crucial.

Frequently Asked Questions (FAQs)

Q1: What are the most effective reducing agents for the synthesis of WCl₄?

A1: Several reducing agents have been successfully used. The choice depends on the desired reaction conditions (solid-state vs. solution) and the required purity of the final product.

Reducing Agent	Reaction Type	Temperature (°C)	Reaction Time	Yield (%)	Notes
Antimony (Sb)	Solid-State	230-240	1 day	97	Produces crystalline WCl₄ with no detectable Sb contamination.[1]
Tin (Sn)	Solution (1,2-dichloroethane)	80-90	2 days	99	Yields a highly reactive, fine powder of WCl₄.[1][2]
Mercury (Hg)	Solid-State	-	-	83	A viable method, but mercury's toxicity is a significant drawback.[1][2]
Bismuth (Bi)	Solid-State	~290	>6.5 days	82	Can lead to bismuth contamination in the final product.[1]
Red Phosphorus	Solid-State	230-240	1 day	94	An effective method, though purity may need to be optimized.[1][2]

Q2: What are the key safety precautions when working with WCl₆?

A2: WCl₆ is a hazardous substance that requires careful handling.

• Corrosive and Moisture Sensitive: It is an aggressively corrosive oxidant and hydrolyzes violently with water to release hydrogen chloride (HCl) gas.[3] Always handle WCl₆ in a fume hood and under a dry, inert atmosphere.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

Q3: Can I use other solvents for the solution-phase reduction of WCl₆?

A3: While 1,2-dichloroethane has been shown to be effective for the tin reduction, other anhydrous, non-coordinating chlorinated solvents could potentially be used. However, it is crucial to ensure the solvent is rigorously dried and does not react with WCl₆ or the reducing agent. WCl₆ is soluble in carbon disulfide, carbon tetrachloride, and phosphorus oxychloride.[3][5]

Q4: How can I confirm the purity of my WCl₄ product?

A4: Several analytical techniques can be used to assess the purity of your WCl₄.

• Elemental Analysis: To confirm the correct stoichiometric ratio of tungsten and chlorine.

• X-ray Powder Diffraction (XRPD): To identify the crystalline phase of WCl₄ and detect any crystalline impurities like unreacted WCl₆ or WCl₅.[1]

• Vibrational Spectroscopy (IR, Raman): To identify characteristic vibrational modes of W-Cl bonds and to detect impurities like oxychlorides which have distinct W=O stretching frequencies.[10][11]

Experimental Protocols

Protocol 1: Solid-State Reduction of WCl₆ with Antimony

This protocol is adapted from established literature procedures and is known for its high yield and purity.[1]

Materials:

• Tungsten hexachloride (WCl₆)

• Antimony (Sb) powder

• Borosilicate glass ampule

• Schlenk line or glovebox

• Tube furnace

Procedure:

• In a glovebox, load a borosilicate glass ampule with 10.00 g (25.2 mmol) of WCl₆ and 2.04 g (16.7 mmol) of Sb powder.

• Evacuate the ampule using a Schlenk line and seal it under vacuum.

• Thoroughly mix the reagents by shaking the sealed ampule.

• Place the ampule in a tube furnace and heat to 230-240 °C for 24 hours.

• After 24 hours, turn off the furnace and allow the ampule to cool to room temperature.

• Once cooled, transfer the ampule back into the glovebox and carefully open it.

• The black, nonvolatile, crystalline product is WCl₄. The expected yield is approximately 97%.

Protocol 2: Solution-Phase Reduction of WCl₆ with Tin

This method produces a highly reactive WCl₄ powder with an excellent yield.[1]

Materials:

• Tungsten hexachloride (WCl₆)

• Tin (Sn) powder

• Anhydrous 1,2-dichloroethane

• Schlenk flask and condenser

• Inert gas supply (Argon or Nitrogen)

• Stirring plate and magnetic stir bar

Procedure:

• Set up a 100 mL Schlenk flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere.

• In the Schlenk flask, add 12.00 g (30.26 mmol) of WCl₆, 1.796 g (15.13 mmol) of Sn powder, and 60 mL of anhydrous 1,2-dichloroethane.

• Stir the mixture at room temperature for 17 hours. A gray suspension will form.

• Heat the mixture to reflux (80-90 °C) and maintain stirring for 2 days.

• After 2 days, cool the reaction mixture to room temperature.

• The resulting gray-black powder is highly reactive WCl₄. Isolate the product by filtration under inert atmosphere, wash with anhydrous 1,2-dichloroethane, and dry under vacuum. The expected yield is approximately 99%.

Visualizations

Caption: A generalized experimental workflow for the synthesis of WCl₄.

Caption: A decision tree for troubleshooting low yields in WCl₄ synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Tungsten hexachloride - Wikipedia [en.wikipedia.org]
• 4. Tungsten Chloride Hydrolysis Method Preparing Tungsten Acid - Introduction,Property,Production,Photo,Video,Price,Market - Chinatungsten Online [tungstic-acid.com]
• 5. Tungsten(VI) Chloride | 13283-01-7 [chemicalbook.com]
• 6. EP3081667A2 - High purity tungsten hexachloride and method for making same - Google Patents [patents.google.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. US3711592A - Method for separation of tungsten chloride from a mixture of metal chlorides - Google Patents [patents.google.com]
• 9. EP3670453A2 - Ultra-high purity tungsten chlorides - Google Patents [patents.google.com]
• 10. Vibrational Spectroscopy of Tungsten(VI) Chlorides: WCl6 and WOCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Troubleshooting low reactivity of Tungsten(IV) chloride catalyst

Technical Support Center: Tungsten(IV) Chloride (WCl₄) Catalyst

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals experiencing low reactivity with Tungsten(IV) chloride (WCl₄) catalysts. The information is presented in a question-and-answer format to directly address common experimental issues.

Frequently Asked Questions (FAQs)

Q1: My reaction with a WCl₄ catalyst is showing little to no conversion. What are the most critical initial checks?

Low or no reactivity from a WCl₄ catalyst almost always stems from its high sensitivity to atmospheric conditions. WCl₄ is extremely sensitive to moisture and air.[1][2]

Your immediate troubleshooting steps should focus on ensuring the complete exclusion of air and water:

• Inert Atmosphere: Confirm that all manipulations of the solid WCl₄ and the setup of the reaction were performed under a rigorously dry, inert atmosphere, such as argon or nitrogen, using either a glovebox or Schlenk line techniques.[3][4]

• Glassware: Ensure all glassware was rigorously dried, typically by oven-drying at >120 °C for several hours and then cooled under vacuum or in a desiccator before being brought into the inert atmosphere.

• Solvent and Reagent Purity: Verify that all solvents and liquid reagents were purified to be anhydrous and were thoroughly degassed to remove dissolved oxygen prior to use. The selection of an appropriate solvent is also critical for catalyst activity.[5][6]

Q2: How exactly do moisture and air inhibit the WCl₄ catalyst?

Tungsten(IV) chloride readily hydrolyzes in the presence of water and is oxidized by air.[2] This leads to the formation of tungsten oxides or oxychlorides.[7] These decomposition reactions are typically irreversible and result in species that are not catalytically active for the intended transformation.

• Hydrolysis: WCl₄ reacts with water (H₂O) to produce tungsten oxides and corrosive, toxic hydrogen chloride (HCl) gas.[4][8]

• Oxidation: Exposure to oxygen (O₂) can lead to the formation of various tungsten oxides and oxychlorides, altering the +4 oxidation state crucial for its catalytic cycle. A potential oxidation product is tungsten oxychloride (WOCl₄), which, while catalytically active in some specific reactions like Ring-Opening Metathesis Polymerization (ROMP), may not be the active species for your desired reaction.[7]

The physical appearance of the catalyst can be an indicator of decomposition. Fresh, active WCl₄ is typically a grey to black powder.[8] A color change towards lighter shades, such as grey-green or yellow, may suggest the formation of inactive oxide or oxychloride species.

Q3: Can the choice of solvent be the cause of low reactivity?

Yes, the solvent plays a multifaceted role in catalysis and an improper choice can lead to low or no reactivity.[5][9] The solvent's impact can be categorized as follows:

• Coordination: Some solvents can act as ligands, coordinating directly to the tungsten metal center.[10] While this can sometimes stabilize the catalyst, strongly coordinating solvents may block the active sites required for the substrate to bind, effectively inhibiting the reaction. For example, WCl₄ is known to form stable, sometimes isolable, adducts with solvents like diethyl ether (WCl₄(Et₂O)₂) and acetonitrile (B52724) (WCl₄(MeCN)₂).[10][11]

• Solubility: The catalyst, substrates, and any intermediates must have adequate solubility in the reaction medium. Poor solubility can lead to mass transfer limitations, resulting in low observed reaction rates.[12]

• Polarity and Intermediate Stabilization: The polarity of the solvent can affect the stability of reactants, intermediates, and transition states in the catalytic cycle.[6][13] A solvent that does not appropriately stabilize a key intermediate can significantly slow down or halt the reaction.

Q4: My WCl₄ catalyst is old or has been stored for a while. How can I assess its quality and what are the common signs of deactivation?

Assessing the quality of WCl₄ requires careful observation and, if necessary, analytical characterization. The primary mechanisms of deactivation for WCl₄ are chemical in nature, stemming from its high reactivity.[14][15]

Signs of Deactivation:

• Visual Change: As mentioned, a change from a dark grey or black powder to lighter colors is a strong indicator of hydrolysis or oxidation.[8]

• Poor Solubility: Decomposed material may exhibit different solubility characteristics in your reaction solvent compared to fresh WCl₄.

• Inconsistent Results: If you observe significant batch-to-batch variability in catalytic performance, it may point to inconsistent catalyst quality or handling.

Common Deactivation Mechanisms:

• Poisoning: This involves the strong chemisorption of impurities from the feed or solvent onto the catalyst's active sites, blocking them.[16][17] Common poisons for metal catalysts include compounds containing sulfur, phosphorus, or arsenic.[16]

• Fouling: This is the physical deposition of materials, such as polymers or coke, onto the catalyst surface, which can block pores and active sites.[14][15]

• Thermal Degradation (Sintering): Exposure to excessively high temperatures can cause the fine catalyst particles to agglomerate, which reduces the active surface area and, consequently, the overall activity.[14][17]

Q5: Does WCl₄ require an "activation" step before it becomes catalytically active?

In many catalytic systems, the purchased chemical is a catalyst precursor rather than the active catalyst itself.[7] For certain reactions, particularly in polymerization, tungsten halides like WCl₆ (which can be reduced to WCl₄) require a co-activator to form the true, catalytically active species.[7] This activation step often involves alkylation of the tungsten center by an organometallic reagent.[7]

Whether your specific application requires an activation step depends entirely on the reaction mechanism. It is crucial to consult the original literature protocol for your specific transformation to determine if a co-catalyst, additive, or pre-reaction activation procedure is necessary. Failure to perform a required activation step will result in no catalytic activity.

Troubleshooting Guides

Guide 1: Diagnosing Catalyst Deactivation

If you suspect your WCl₄ catalyst has become inactive, follow this logical workflow to identify the potential cause. The accompanying table summarizes the primary deactivation mechanisms, their causes, and potential remedies.

Caption: Troubleshooting workflow for low WCl₄ catalyst reactivity.

Table 1: Summary of Common Catalyst Deactivation Mechanisms

Deactivation Mechanism	Primary Cause(s)	Symptoms & Indicators	Recommended Action
Chemical Deactivation
Hydrolysis / Oxidation	Exposure to trace moisture or air.[3][8]	Catalyst changes color from black/grey to lighter shades; evolution of HCl gas.	Handle catalyst exclusively under a dry, inert atmosphere (glovebox/Schlenk line).[1][3] Use fresh, anhydrous solvents.
Poisoning	Impurities in substrate or solvent (e.g., sulfur, CO, alkali metals).[16][18]	Gradual or rapid loss of activity; consistent failure with a specific batch of reagent.	Purify all reagents and solvents. Use guard beds if applicable for gas-phase reactions.
Physical Deactivation
Fouling / Coking	Deposition of byproducts (e.g., polymers, coke) on the catalyst surface.[14][15]	Visible deposits on catalyst; increased pressure drop in flow reactors.	Optimize reaction conditions (temperature, concentration) to minimize byproduct formation.
Thermal Deactivation
Sintering	Prolonged exposure to high temperatures.[14][17]	Loss of activity after high-temperature cycles; requires advanced characterization to confirm.	Operate at the lowest effective temperature. Choose a more thermally stable support if applicable.

Guide 2: Experimental Protocol for Handling Tungsten(IV) Chloride

To prevent deactivation and ensure reproducibility, all handling of WCl₄ must be performed with the rigorous exclusion of air and moisture.

Materials and Equipment:

• Tungsten(IV) chloride (stored in an inert atmosphere)

• Inert atmosphere glovebox or a Schlenk line setup

• Oven-dried glassware (reaction flask, stir bars, cannulas, etc.)

• Anhydrous, degassed reaction solvents

• Septa, syringes, and other inert atmosphere transfer equipment

Procedure:

• Preparation of Glassware: Place all required glassware in an oven at >120 °C for at least 4 hours (preferably overnight).

• Atmosphere Setup:

  • Glovebox: Transfer the hot glassware directly into the antechamber of a glovebox. Evacuate and refill the antechamber with inert gas (e.g., Argon) for at least three cycles before bringing the glassware into the main chamber.

  • Schlenk Line: Assemble the hot glassware quickly while flushing with a stream of inert gas. Evacuate the assembled apparatus using the Schlenk line and refill with inert gas. Repeat this vacuum/refill cycle at least three times to ensure all air is removed.

• Weighing and Transfer:

  • Perform all weighing of the solid WCl₄ inside the glovebox.

  • If using a Schlenk line, weigh the catalyst into the reaction flask under a positive pressure of inert gas (a "blanket" of argon/nitrogen).

• Addition of Solvents and Reagents:

  • Use anhydrous, degassed solvents stored over molecular sieves or purified by a solvent purification system.

  • Transfer solvents and liquid reagents into the reaction flask via a gas-tight syringe or a stainless steel cannula under positive inert gas pressure.

• Running the Reaction: Maintain a positive pressure of inert gas throughout the entire duration of the experiment. If the reaction requires heating, use an oil bath with a temperature controller and ensure the system is properly sealed.

Visualization of Deactivation Pathways

The following diagram illustrates the potential pathways by which an active WCl₄ catalyst can be transformed into an inactive state.

Caption: Deactivation pathways for a Tungsten(IV) chloride catalyst.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. Buy Tungsten(IV) chloride | 13470-13-8 [smolecule.com]
• 3. Tungsten Chloride - ESPI Metals [espimetals.com]
• 4. fishersci.com [fishersci.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A new self-healing epoxy with tungsten (VI) chloride catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. infoscience.epfl.ch [infoscience.epfl.ch]
• 10. The decades-old mystery of bis­(diethyl ether)tungsten(IV) chloride solved - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Catalyst characterization in the presence of solvent: development of liquid phase structure–activity relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]
• 15. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 16. m.youtube.com [m.youtube.com]
• 17. youtube.com [youtube.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Purification of Tungsten(IV) Chloride by Sublimation

This guide provides troubleshooting advice and frequently asked questions (FAQs) for the purification of Tungsten(IV) chloride (WCl₄) via sublimation. It is intended for researchers, scientists, and drug development professionals familiar with standard laboratory safety procedures.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind the purification of Tungsten(IV) chloride by sublimation?

Sublimation is a purification technique where a solid is transformed directly into a gas without passing through a liquid phase, and then re-condensed back into a solid.[1] This method is effective for separating WCl₄ from non-volatile impurities. The process relies on the different vapor pressures of WCl₄ and its contaminants at a given temperature and pressure. By carefully controlling these conditions, WCl₄ can be selectively vaporized and then condensed in a cooler region of the apparatus, leaving less volatile impurities behind.

Q2: What are the common impurities found in crude Tungsten(IV) chloride?

Common impurities in tungsten chlorides include tungsten oxytetrachloride (WOCl₄), other tungsten chlorides (e.g., WCl₅, WCl₆), and chlorides of other metals such as iron (Fe) and molybdenum (Mo).[2] WOCl₄ is a particularly common impurity due to the sensitivity of WCl₄ to moisture and oxygen.

Q3: At what temperature and pressure should I perform the sublimation of WCl₄?

Q4: How can I separate WCl₄ from tungsten oxytetrachloride (WOCl₄)?

The separation of WCl₄ from WOCl₄ is achieved by exploiting the difference in their vapor pressures.[2] WOCl₄ is generally more volatile than WCl₄. By carefully controlling the temperature and pressure during sublimation, it is possible to selectively vaporize the WOCl₄ and remove it from the system before subliming the WCl₄ at a higher temperature. A two-zone furnace setup can be particularly effective for this separation.[2]

Q5: What are the key safety precautions when handling Tungsten(IV) chloride?

Tungsten(IV) chloride is a corrosive solid that is highly sensitive to air and moisture.[5] It can cause severe skin burns and eye damage.[5] Inhalation can lead to respiratory irritation.[6] Always handle WCl₄ in an inert atmosphere, such as in a glovebox, and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[5][7] Ensure adequate ventilation when setting up and dismantling the sublimation apparatus.[8]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or very slow sublimation	1. Temperature is too low. 2. Pressure is too high. 3. The sample is heavily contaminated with non-volatile impurities.	1. Gradually increase the temperature, ensuring it remains well below the decomposition temperature of 300°C. 2. Ensure your vacuum system is functioning correctly and achieving the desired low pressure. 3. Consider a pre-purification step if the starting material is of low purity.
Product is discolored (not the expected black crystalline solid)	1. Presence of impurities like WOCl₄ (often yellowish) or other metal chlorides. 2. Decomposition of WCl₄ due to excessive temperature.	1. Perform a two-step sublimation to first remove more volatile impurities like WOCl₄ at a lower temperature. 2. Reduce the sublimation temperature and ensure accurate temperature monitoring.
Low yield of purified product	1. Inefficient condensation of the sublimed WCl₄. 2. Loss of material due to leaks in the vacuum system. 3. The sublimation was stopped prematurely.	1. Ensure a sufficient temperature gradient between the hot and cold zones of the sublimation apparatus. The cold finger or condensation surface should be adequately cooled. 2. Check all seals and joints of the apparatus for leaks. 3. Allow sufficient time for the sublimation to complete. This can range from several hours to overnight depending on the scale.[4]
The sublimed product is contaminated with starting material	1. "Bumping" or mechanical transfer of the crude material to the collection surface. 2. The temperature gradient is not steep enough.	1. Heat the sample slowly and evenly to avoid vigorous sublimation. Packing the crude material with glass wool can help prevent bumping. 2. Increase the distance between the hot and cold zones or improve the cooling of the collection surface.

Quantitative Data

Vapor pressure data for various tungsten chlorides can be useful for optimizing sublimation conditions. While specific data for WCl₄ is limited, the following table provides reference points for related compounds.

Compound	Temperature (°C)	Vapor Pressure (Torr)
WCl₆	150	1.73[2]
WOCl₄	150	21.37[2]
WCl₅	111	1[9]
WCl₅	160	10[9]
WCl₅	217	100[9]

Experimental Protocol: Sublimation of Tungsten(IV) Chloride

Objective: To purify crude Tungsten(IV) chloride by removing non-volatile and more volatile impurities.

Materials:

• Crude Tungsten(IV) chloride

• Sublimation apparatus (glass tube with a cold finger or a two-zone furnace)

• High-vacuum pump

• Schlenk line or glovebox for inert atmosphere handling

• Heating mantle or tube furnace

• Temperature controller and thermocouple

• Coolant for the cold finger (e.g., cold water, dry ice/acetone slush)

Procedure:

• Preparation (Inert Atmosphere):

  • Thoroughly dry all glassware in an oven and allow it to cool under vacuum or in a desiccator.

  • Working in a glovebox or under an inert atmosphere, load the crude WCl₄ into the sublimation apparatus.

• Apparatus Assembly:

  • Assemble the sublimation apparatus, ensuring all joints are well-sealed with high-vacuum grease.

  • Insert the cold finger and connect it to the coolant source.

  • Connect the apparatus to a high-vacuum line equipped with a pressure gauge.

• Evacuation:

  • Slowly evacuate the apparatus to the desired pressure (e.g., < 50 Pa). It is crucial to do this gradually to avoid disturbing the powdered sample.

• Sublimation - Step 1 (Removal of Volatile Impurities - Optional):

  • If volatile impurities like WOCl₄ are suspected, gently heat the apparatus to a lower temperature (e.g., 80-100°C) while maintaining a dynamic vacuum. This should volatilize the more volatile components, which can be collected on a preliminary cold trap or pumped away.

• Sublimation - Step 2 (Sublimation of WCl₄):

  • Begin circulating the coolant through the cold finger.

  • Gradually heat the section of the apparatus containing the crude WCl₄ to the sublimation temperature (start around 150-180°C and optimize as needed, do not exceed 300°C).

  • Maintain this temperature for several hours or until all the WCl₄ has sublimed. The purified black crystals of WCl₄ will deposit on the cold finger.

• Cooling and Collection:

  • Once the sublimation is complete, turn off the heating and allow the apparatus to cool to room temperature under vacuum.

  • Vent the apparatus with an inert gas (e.g., nitrogen or argon).

  • In an inert atmosphere (glovebox), carefully remove the cold finger and scrape the purified WCl₄ crystals onto a pre-weighed, dry container.

• Storage:

  • Store the purified WCl₄ in a tightly sealed container under an inert atmosphere to prevent reaction with air and moisture.

Visualizations

Caption: Troubleshooting workflow for WCl₄ sublimation.

Caption: Experimental setup for WCl₄ sublimation.

References

• 1. Troubleshooting Sublimation Printing | Craft Express Official [craftexpress.com]
• 2. crystal-growth.net [crystal-growth.net]
• 3. EP3081667A2 - High purity tungsten hexachloride and method for making same - Google Patents [patents.google.com]
• 4. Tungsten(VI) chloride 99.9+ trace metals 13283-01-7 [sigmaaldrich.com]
• 5. Buy Tungsten(IV) chloride | 13470-13-8 [smolecule.com]
• 6. subligeniusprint.com [subligeniusprint.com]
• 7. data.epo.org [data.epo.org]
• 8. reddit.com [reddit.com]
• 9. tungsten(V) chloride [chemister.ru]

Technical Support Center: Commercial Tungsten Tetrachloride

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with commercial-grade tungsten tetrachloride (WCl₄).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial tungsten tetrachloride?

A1: Commercial tungsten tetrachloride typically contains several types of impurities, which can vary between suppliers and batches. The most common categories are:

• Other Tungsten Compounds: Higher and lower tungsten chlorides (e.g., WCl₆, WCl₅) and tungsten oxychlorides (e.g., WOCl₄, WO₂Cl₂) are frequent impurities that arise during manufacturing.[1]

• Metallic Impurities: Iron is a notable metallic impurity, often in the form of its chlorides (FeCl₂ and FeCl₃), due to its similar volatility to tungsten chlorides.[2] Other trace metals such as aluminum, potassium, and sodium may also be present.[2]

• Hydrolysis and Oxidation Products: Tungsten tetrachloride is highly sensitive to moisture and air.[3] Exposure to atmospheric conditions can lead to the formation of tungsten oxides (e.g., WO₂) and hydrogen chloride (HCl).[3][4]

Q2: How can I assess the purity of my tungsten tetrachloride sample?

A2: A common method to determine the purity of a tungsten tetrachloride sample in a laboratory setting is through reduction followed by titration. The sample is reduced with hydrogen, which converts the tungsten chloride to tungsten metal and hydrogen chloride (HCl). The produced HCl is then absorbed in water and titrated with a standardized solution of a strong base, such as sodium hydroxide (B78521) (NaOH), to determine the chloride content. This allows for the calculation of the empirical formula and an estimation of purity.

Q3: What are the proper storage and handling procedures for tungsten tetrachloride?

A3: Due to its high reactivity with moisture and air, stringent handling and storage procedures are crucial. Tungsten tetrachloride should be stored in a tightly sealed container under an inert atmosphere, such as argon or nitrogen. It is important to handle the compound in a glovebox or under a dry, inert gas stream to prevent decomposition.

Troubleshooting Guide

This guide addresses common experimental issues that may be related to impurities in tungsten tetrachloride.

Observed Problem	Potential Impurity-Related Cause	Troubleshooting Steps & Recommendations
Low Reaction Yield or Incomplete Reaction	Presence of Tungsten Oxides/Oxychlorides: These species are less reactive than WCl₄ and can coat the surface of the reagent, impeding its participation in the reaction.	1. Ensure Anhydrous Conditions: Rigorously dry all solvents and glassware. Perform the reaction under a strictly inert atmosphere.2. Purify the WCl₄: Consider a pre-reaction purification step such as sublimation to separate WCl₄ from less volatile oxides.
Unexpected Side Products or Reaction Pathways	Presence of Higher Oxidation State Tungsten Chlorides (WCl₅, WCl₆): These can act as catalysts or reagents in unintended reaction pathways.	1. Review Supplier Specifications: Check the certificate of analysis for the specified purity and potential presence of other tungsten chlorides.2. Analytical Characterization: If possible, analyze the starting material using techniques like X-ray diffraction to identify crystalline impurities.
Formation of an Insoluble Precipitate	Hydrolysis Products: If the reaction is performed in the presence of trace moisture, insoluble tungsten oxides can precipitate out of the solution.	1. Solvent and Reagent Purity Check: Ensure all components of the reaction mixture are scrupulously dried.2. Characterize the Precipitate: If feasible, isolate and analyze the precipitate to confirm if it is a tungsten oxide.
Discoloration of the Reaction Mixture	Metallic Impurities (e.g., Iron): Iron chlorides can impart a yellowish or brownish color to the solution and may interfere with catalytic processes.	1. Use High-Purity Grade: For sensitive applications, procure a higher purity grade of tungsten tetrachloride with specified low levels of metallic impurities.2. Purification: In some cases, fractional sublimation may help in separating WCl₄ from certain metal chloride impurities.

Quantitative Data on Impurities

While detailed impurity profiles are often proprietary, the following table summarizes typical purity levels for commercially available tungsten tetrachloride.

Grade	Purity Assay	Common Impurity Profile
Technical Grade	~95%	Higher levels of other tungsten chlorides, oxychlorides, and metallic impurities.
High Purity	>97% - 99.9%	Reduced levels of other tungsten compounds and metallic impurities. May still contain trace moisture.
Ultra-High Purity	>99.99%	Very low levels of all impurities, intended for applications like semiconductor manufacturing.

Experimental Protocols

Protocol for Purity Assessment via Reduction and Titration

Objective: To estimate the purity of a tungsten tetrachloride sample by determining its chloride content.

Materials:

• Tungsten tetrachloride sample

• Tube furnace

• Quartz tube

• Hydrogen gas (high purity)

• Deionized water

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Phenolphthalein (B1677637) indicator

• Burette, flasks, and other standard laboratory glassware

Procedure:

• Accurately weigh a sample of the tungsten tetrachloride in an inert atmosphere.

• Place the sample in a quartz boat and insert it into the quartz tube within the furnace.

• Connect the outlet of the quartz tube to a gas washing bottle containing a known volume of deionized water to absorb the HCl gas produced.

• Purge the system with an inert gas (e.g., argon) to remove any air.

• Introduce a slow stream of hydrogen gas and gradually heat the furnace to a temperature sufficient for reduction (e.g., 600-800 °C).

• Maintain the temperature and hydrogen flow until the reduction is complete (i.e., no more HCl gas is evolved).

• Allow the apparatus to cool to room temperature under a flow of inert gas.

• Carefully disconnect the gas washing bottle.

• Add a few drops of phenolphthalein indicator to the water in the gas washing bottle.

• Titrate the absorbed hydrochloric acid with the standardized NaOH solution until a persistent pink endpoint is reached.

• Record the volume of NaOH solution used.

• Calculate the moles of HCl produced, which corresponds to the moles of chlorine in the original sample. From this, the empirical formula and purity of the tungsten tetrachloride can be determined.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting experimental issues that may be related to impurities in commercial tungsten tetrachloride.

Caption: Troubleshooting workflow for WCl₄ impurities.

References

• 1. EP3670453A2 - Ultra-high purity tungsten chlorides - Google Patents [patents.google.com]
• 2. KR20220024299A - Ultra-high purity tungsten chlorides - Google Patents [patents.google.com]
• 3. chembk.com [chembk.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]

Technical Support Center: WCl₄ in Catalytic Cycles

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing tungsten(IV) chloride (WCl₄) in catalytic cycles.

General Troubleshooting of WCl₄ Catalytic Reactions

Catalyst deactivation is a primary concern in industrial catalytic processes, leading to reduced efficiency and increased costs. The primary causes of deactivation can be categorized as chemical, mechanical, and thermal.[1] This section addresses common issues encountered during the use of WCl₄ catalysts.

Frequently Asked Questions (FAQs) - General Issues

• Q1: My WCl₄-catalyzed reaction is sluggish or has stopped completely. What are the likely causes?

  • A1: Several factors can lead to low or no catalytic activity. The most common are catalyst poisoning, hydrolysis or oxidation of the WCl₄, and thermal degradation.[1][2] Impurities in reactants or solvents, such as water or sulfur compounds, can poison the catalyst.[1] WCl₄ is highly sensitive to moisture and oxygen, which can convert it to inactive tungsten oxides.[3][4] High reaction temperatures can also lead to catalyst decomposition and sintering.

• Q2: I observe a color change in my reaction mixture from the initial dark color of WCl₄ to a lighter or different color. What does this indicate?

  • A2: A color change often signals a change in the tungsten species. Formation of tungsten oxychlorides (WOCl₄) or tungsten oxides from reaction with trace oxygen or water can lead to a change in color.[3] For instance, the reaction of WCl₆ with H₂O₂ can transiently form blue tungsten compounds before turning yellow due to hydrolysis products.[4]

• Q3: How can I minimize the risk of catalyst deactivation by hydrolysis or oxidation?

  • A3: Strict anhydrous and anaerobic conditions are crucial. All solvents and monomers must be rigorously dried and degassed before use. Reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen). Using freshly purified WCl₄ can also be beneficial, as commercial batches may contain impurities like WOCl₄.

• Q4: What are common impurities in commercial WCl₄ and how can they affect my reaction?

  • A4: A common impurity in WCl₄ is tungsten oxychloride (WOCl₄).[5] The presence of such oxidized species can alter the Lewis acidity and coordination environment of the catalyst, potentially leading to different reaction pathways or lower activity. Other impurities can include other tungsten chlorides with different oxidation states.

Troubleshooting Guide: General Catalyst Deactivation

Symptom	Possible Cause	Troubleshooting Steps
Low or no conversion	Catalyst Poisoning: Impurities like water, oxygen, sulfur, or phosphorus compounds in the reactants or solvent.[1]	- Purify all reactants and solvents rigorously. - Ensure all glassware is oven-dried and cooled under an inert atmosphere. - Use a scavenger for water if compatible with the reaction.
Hydrolysis/Oxidation: Exposure of WCl₄ to air or moisture.	- Handle WCl₄ in a glovebox. - Use Schlenk line techniques for all manipulations. - Degas all solutions thoroughly.
Thermal Degradation: Reaction temperature is too high.	- Optimize the reaction temperature. - Consider using a more thermally stable co-catalyst if applicable.
Change in product selectivity	Formation of new catalytic species: Partial hydrolysis or oxidation of WCl₄ can generate species with different catalytic properties.	- Re-evaluate the purity of the WCl₄ and reactants. - Characterize the tungsten species present in the reaction mixture using spectroscopic methods.
Side reactions with functional groups: WCl₄ or its byproducts may react with functional groups on the monomer or solvent.	- Review the compatibility of all functional groups with strong Lewis acids.[6] - Protect sensitive functional groups if necessary.
Inconsistent results between batches	Variability in WCl₄ quality: Different batches may have varying levels of impurities like WOCl₄.	- Purchase high-purity WCl₄ or purify it before use. - Characterize each new batch of catalyst.
Inconsistent reaction setup: Minor variations in anhydrous/anaerobic technique.	- Standardize all experimental procedures meticulously.

Application-Specific Troubleshooting

Polymerization Reactions (ROMP & ADMET)

WCl₄ is a precursor for catalysts used in Ring-Opening Metathesis Polymerization (ROMP) and Acyclic Diene Metathesis (ADMET) polymerization.[2][7][8]

FAQs - Polymerization

• Q5: My ADMET polymerization using a WCl₄-based catalyst is giving low molecular weight polymers and broad polydispersity.

  • A5: This can be due to several factors. High temperatures (70-100 °C) can cause catalyst decomposition, leading to side reactions like olefin isomerization.[9][10] Premature deactivation of the catalyst can also occur.[2] Additionally, impurities in the monomer can act as chain terminators.

• Q6: Are there specific functional groups in my monomer that I should be concerned about when using a WCl₄ catalyst system?

  • A6: Yes. WCl₄ and related tungsten halides are strong Lewis acids and can react with various functional groups. Alcohols, unhindered silyl (B83357) ethers, and ketones are known to be unstable in the presence of WCl₆, a close analog of WCl₄.[6] Esters, sulfides, sulfones, and hindered silyl ethers have shown more stability.[6]

Troubleshooting Guide: Polymerization Reactions

Symptom	Possible Cause	Troubleshooting Steps
Low molecular weight in ADMET	Catalyst decomposition at high temperature. [9][10]	- Lower the reaction temperature if possible. - Screen for more thermally stable catalyst systems.
Olefin isomerization. [2]	- Monitor the reaction for the formation of internal olefins. - Consider catalysts less prone to isomerization.
Poor initiation in ROMP	Reaction of WCl₄ with monomer functional groups. [6]	- Protect reactive functional groups on the monomer. - Use a co-catalyst that mitigates these side reactions.
Gel formation	Cross-linking side reactions.	- Lower the monomer concentration. - Optimize the catalyst to monomer ratio.

Lewis Acid Catalysis (e.g., Friedel-Crafts Reactions)

WCl₄ can act as a Lewis acid catalyst in reactions such as Friedel-Crafts alkylations and acylations.[11][12][13]

FAQs - Lewis Acid Catalysis

• Q7: I am using WCl₄ as a Lewis acid catalyst and observing significant charring and byproduct formation.

  • A7: This is common with strong Lewis acids, especially in Friedel-Crafts reactions.[11] Over-alkylation or acylation can occur, and the strong acidity can promote polymerization or decomposition of starting materials and products.

• Q8: Can the presence of water affect the Lewis acidity of WCl₄?

  • A8: Absolutely. Hydrolysis of WCl₄ will produce tungsten oxychlorides and eventually tungsten oxides, which have different Lewis acidic properties.[3] This can lead to a decrease in catalytic activity or a change in selectivity. The generated HCl can also act as a Brønsted acid, potentially catalyzing undesired side reactions.

Troubleshooting Guide: Lewis Acid Catalysis

Symptom	Possible Cause	Troubleshooting Steps
Formation of tar-like byproducts	Excessive Lewis acidity leading to polymerization or degradation.	- Lower the reaction temperature. - Reduce the amount of WCl₄ catalyst. - Consider a milder Lewis acid.
Low yield of desired product	Catalyst deactivation by hydrolysis. [3]	- Ensure strictly anhydrous conditions. - Use freshly opened or purified WCl₄.
Product inhibition: The product may form a stable complex with WCl₄.	- Use a stoichiometric amount of catalyst if the product is a strong Lewis base.

Experimental Protocols

Protocol 1: Purification of WCl₄ by Sublimation

WCl₄ can be purified from non-volatile impurities, including some tungsten oxides, by vacuum sublimation.

• Place the impure WCl₄ in a sublimation apparatus under an inert atmosphere.

• Heat the apparatus to 180-250 °C under high vacuum (<0.1 Torr).

• Collect the sublimed, pure WCl₄ on a cold finger or in a cooler part of the apparatus.

• Backfill the apparatus with an inert gas before transferring the purified WCl₄ to a glovebox for storage.

Protocol 2: Detection of Tungsten Oxychloride (WOCl₄) Impurity

The presence of WOCl₄ in WCl₄ can be detected by vibrational spectroscopy.

• Prepare a sample of the WCl₄ in an inert atmosphere.

• Acquire an infrared (IR) or Raman spectrum of the sample.

• Compare the obtained spectrum with literature data for pure WCl₄ and WOCl₄. The W=O stretching mode in WOCl₄ appears as a strong band in the IR and Raman spectra, which is absent in pure WCl₄.[14]

Protocol 3: Analysis of Deactivated Catalysts

Characterizing a spent catalyst can provide insights into the deactivation mechanism.

• Sample Preparation: Carefully isolate the spent catalyst from the reaction mixture under an inert atmosphere to prevent further changes.

• Elemental Analysis: Use techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Emission Spectroscopy (ICP-AES) to determine the elemental composition and check for the presence of poisons.[15][16]

• Spectroscopic Analysis: Techniques like X-ray Photoelectron Spectroscopy (XPS) can provide information about the oxidation state of the tungsten.

• Structural Analysis: X-ray Diffraction (XRD) can identify crystalline phases, such as tungsten oxides, that may have formed.

• Surface Area and Porosity: Gas adsorption analysis (e.g., BET) can determine if fouling or coking has blocked the catalyst's pores.

Data Presentation

Table 1: Reactivity of Functional Groups with WCl₆ (as an analog for WCl₄)

Functional Group	Stability	Observed Reaction	Reference
Alcohol	Unstable	Reacts with WCl₆	[6]
Unhindered Silyl Ether	Unstable	Reacts with WCl₆	[6]
Ketone	Unstable	Can be converted to vinyl chlorides or geminal dichlorides	[6]
Ester	Stable	No reaction observed	[6]
Sulfide	Stable	No reaction observed	[6]
Sulfone	Stable	No reaction observed	[6]
Hindered Silyl Ether	Stable	No reaction observed	[6]

Visualizations

References

• 1. Tungsten( vi ) selenide tetrachloride, WSeCl 4 – synthesis, properties, coordination complexes and application of [WSeCl 4 (Se n Bu 2 )] for CVD growt ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D1DT03980F [pubs.rsc.org]
• 2. Stereocontrolled acyclic diene metathesis polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tungsten Chloride Hydrolysis Method Preparing Tungsten Acid - Introduction,Property,Production,Photo,Video,Price,Market - Chinatungsten Online [tungstic-acid.com]
• 4. Sciencemadness Discussion Board - Tungsten hexachloride production and its hydrolysis - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. オキシ塩化タングステン(VI) 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. chem.ucla.edu [chem.ucla.edu]
• 7. Acyclic diene metathesis - Wikipedia [en.wikipedia.org]
• 8. m.youtube.com [m.youtube.com]
• 9. preprints.org [preprints.org]
• 10. mdpi.com [mdpi.com]
• 11. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 12. Lewis acid catalysis - Wikipedia [en.wikipedia.org]
• 13. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Vibrational Spectroscopy of Tungsten(VI) Chlorides: WCl6 and WOCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ANALYTICAL METHODS - Toxicological Profile for Tungsten - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. atsdr.cdc.gov [atsdr.cdc.gov]

Improving the stability of Tungsten(IV) chloride solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for improving the stability of Tungsten(IV) chloride (WCl₄) solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my Tungsten(IV) chloride solution unstable?

A1: Tungsten(IV) chloride (WCl₄) is highly reactive and sensitive to moisture and oxygen.[1] The primary cause of instability is hydrolysis, which occurs upon exposure to even trace amounts of water, leading to the formation of tungsten oxychlorides and ultimately tungsten oxides.[1][2][3] This reaction is often indicated by a color change in the solution and the formation of a precipitate. Additionally, WCl₄ is a strong oxidizing agent and can react with certain organic solvents or impurities.[4]

Q2: What are the signs of WCl₄ solution degradation?

A2: Visual cues are the most immediate indicators of degradation. A freshly prepared solution of a WCl₄ adduct, such as in acetonitrile (B52724), should be homogeneous. The appearance of turbidity, precipitation, or a distinct color change can signify decomposition. For instance, the formation of orange or yellow hues may indicate the presence of tungsten oxychloride species like WOCl₄.

Q3: Which solvents are recommended for preparing stable WCl₄ solutions?

A3: Anhydrous, coordinating solvents are highly recommended to improve the stability of WCl₄. Acetonitrile is an excellent choice as it reacts with WCl₄ to form the more stable bis(acetonitrile)tetrachlorotungsten(IV) complex, WCl₄(CH₃CN)₂.[5][6] Other donor solvents like tetrahydrofuran (B95107) (THF) and dimethoxyethane (DME) can also be used to form stabilizing adducts.[7][8] It is crucial that these solvents are rigorously dried and deoxygenated before use.

Q4: How should solid WCl₄ and its solutions be stored?

A4: Solid WCl₄ should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place. Solutions of WCl₄ should also be stored under an inert atmosphere and protected from light. For long-term storage, refrigeration is advisable to slow down potential degradation pathways. However, it is always best to prepare solutions fresh for optimal reactivity and reproducibility.

Q5: Can I use WCl₄ solutions that have changed color or contain a precipitate?

A5: It is strongly advised against using degraded solutions. The presence of decomposition products, such as tungsten oxychlorides, can interfere with your reaction, leading to inconsistent results, lower yields, and the formation of unwanted byproducts. Using fresh, properly prepared solutions is critical for reliable experimental outcomes.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and use of WCl₄ solutions.

Problem	Possible Cause	Recommended Solution
Solution immediately turns cloudy or forms a precipitate upon preparation.	1. Contaminated WCl₄ starting material.	Use WCl₄ from a freshly opened bottle or a properly stored container.
2. Use of wet or non-anhydrous solvent.	Ensure solvents are rigorously dried, preferably by distillation from an appropriate drying agent, and stored over molecular sieves.
3. Introduction of air/moisture during transfer.	All manipulations should be performed under a strict inert atmosphere using a glovebox or Schlenk line techniques.
Solution color changes over a short period (e.g., from dark to orange/yellow).	1. Slow ingress of air or moisture into the storage vessel.	Check the seals on your reaction or storage flask. Use high-vacuum grease for glass joints if appropriate.
2. Impurities in the solvent that react slowly with WCl₄.	Use high-purity, anhydrous solvents from a reliable supplier.
3. Photochemical decomposition.	Store solutions in amber glass vials or protect them from light by wrapping the container in aluminum foil.
Inconsistent results in catalytic reactions.	1. Use of partially degraded WCl₄ solution.	Prepare the WCl₄ solution fresh before each use to ensure consistent activity.
2. Incomplete dissolution of WCl₄.	Ensure the WCl₄ or its adduct is fully dissolved before adding it to the reaction mixture. Gentle warming or sonication under an inert atmosphere may aid dissolution.
3. Reaction with coordinating species in the reaction mixture.	Be mindful of other Lewis basic molecules in your reaction that could compete for coordination to the tungsten center.

Experimental Protocols

Protocol 1: Preparation of a Stabilized WCl₄ Solution in Acetonitrile

This protocol describes the preparation of a stock solution of the WCl₄(CH₃CN)₂ adduct, which offers enhanced stability compared to a solution of WCl₄ alone.

Materials:

• Tungsten(IV) chloride (WCl₄)

• Anhydrous acetonitrile (CH₃CN), freshly distilled and deoxygenated

• Schlenk flask or glovebox

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Inert Atmosphere: Perform all steps under a strict inert atmosphere in a glovebox or using a Schlenk line.

• Weighing: In the inert atmosphere, weigh the desired amount of WCl₄ into a dry Schlenk flask containing a magnetic stir bar.

• Solvent Addition: Add the required volume of anhydrous, deoxygenated acetonitrile to the flask via a cannula or syringe.

• Dissolution and Adduct Formation: Stir the mixture at room temperature. The WCl₄ will react with acetonitrile to form the WCl₄(CH₃CN)₂ adduct, which should dissolve to give a homogeneous solution.

• Storage: Store the resulting solution in a tightly sealed container under an inert atmosphere, protected from light. For best results, use the solution shortly after preparation.

Visualizing Degradation and Experimental Workflow

Degradation Pathway of WCl₄ via Hydrolysis

The primary degradation pathway for Tungsten(IV) chloride solutions is hydrolysis. This diagram illustrates the sequential reaction with water, leading to the formation of tungsten oxychlorides and ultimately tungsten trioxide.

Figure 1: Hydrolysis Pathway of WCl₄

Experimental Workflow for Preparing a Stabilized WCl₄ Solution

This workflow outlines the key steps and considerations for successfully preparing a stable Tungsten(IV) chloride solution for use in chemical synthesis or catalysis.

Figure 2: Workflow for WCl₄ Solution Preparation

References

• 1. CAS 13470-13-8: Tungsten chloride (WCl4), (T-4)- [cymitquimica.com]
• 2. Tungsten Chloride Hydrolysis Method Preparing Tungsten Acid - Introduction,Property,Production,Photo,Video,Price,Market - Chinatungsten Online [tungstic-acid.com]
• 3. Tungsten hexachloride - Wikipedia [en.wikipedia.org]
• 4. cdnx.uobabylon.edu.iq [cdnx.uobabylon.edu.iq]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. datapdf.com [datapdf.com]

Deactivation and regeneration of WCl4-based catalysts

Welcome to the technical support center for tungsten tetrachloride (WCl₄)-based catalysts. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on the common challenges of catalyst deactivation and regeneration.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of deactivation for WCl₄-based catalysts?

A1: The deactivation of heterogeneous catalysts is a common issue that reduces catalytic activity over time.[1][2] For WCl₄-based systems, deactivation can be categorized into three main types: chemical, thermal, and mechanical.[3][4] The most frequently encountered mechanisms include:

• Fouling by Coking: This is a physical process where carbonaceous deposits (coke) form on the catalyst surface, blocking active sites and pores.[5][6][7] This is a major cause of deactivation in reactions involving organic molecules.[7]

• Poisoning: This is a chemical deactivation where impurities in the reactant stream, such as sulfur compounds, halides, or carbon monoxide, strongly adsorb to the active tungsten sites, rendering them inactive.[8][9][10]

• Thermal Degradation (Sintering): Exposure to excessively high temperatures can cause the small catalyst crystallites to agglomerate into larger ones, resulting in a loss of active surface area.[1][11] The support material can also undergo structural changes, such as pore collapse.[1]

Q2: How can I distinguish between poisoning, coking, and thermal degradation?

A2: The nature of the activity loss can provide clues:

• Sudden, severe drop in activity: This often points to poisoning , especially if a new batch of reactants or solvents was introduced.[8][12]

• Gradual, steady decline in activity: This is characteristic of coking or fouling, where deposits accumulate over time.[12]

• Irreversible loss of activity that does not recover with standard regeneration: This may indicate thermal degradation (sintering), as the loss of surface area is often permanent.[4]

Q3: My catalyst activity dropped suddenly after I started using a new bottle of solvent. What is the likely cause?

A3: A sudden drop in activity is often linked to catalyst poisoning.[9] The new solvent may contain trace impurities (e.g., water, sulfur compounds, or other organic molecules) that act as poisons to the active tungsten sites.[8][13] It is recommended to run a control reaction with highly purified, anhydrous solvent to confirm if poisoning is the cause.[12]

Q4: Is it possible to regenerate a deactivated WCl₄-based catalyst?

A4: Yes, regeneration is often possible, depending on the deactivation mechanism. Catalysts deactivated by coke can typically be regenerated by controlled oxidation (calcination) to burn off the carbon deposits.[7][14] For some types of poisoning, chemical washing or thermal treatments may restore activity.[15][16] However, deactivation due to severe sintering is generally irreversible.[4]

Q5: What safety precautions should I take during catalyst regeneration?

A5: Safety is paramount. When performing thermal regeneration (calcination), be aware that the burning of coke is an exothermic process that can lead to temperature runaways if not controlled.[15] It is crucial to use a diluted stream of an oxidizing agent (e.g., air in nitrogen) and to ramp up the temperature slowly. Ensure proper ventilation and follow all standard laboratory safety protocols for handling high-temperature equipment and potentially hazardous gases.

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues encountered during catalysis.

Problem 1: Rapid and Severe Loss of Catalytic Activity

Possible Cause

Troubleshooting Steps & Solutions

Catalyst Poisoning

1. Identify the Source: Analyze all reactants, solvents, and gas streams for common poisons like sulfur, halides, and water.[13] 2. Purify Feedstock: Use purification columns or guard beds to remove impurities before they reach the reactor.[8] 3. Test with Pure Reagents: Run a small-scale experiment with high-purity, anhydrous reagents. If activity is restored, poisoning is confirmed.[12] 4. Attempt Regeneration: For reversible poisoning, treatment at elevated temperatures may desorb the poison. For irreversible poisoning, the catalyst may need to be replaced.[8]

Problem 2: Gradual Decrease in Conversion and/or Selectivity

Possible Cause

Troubleshooting Steps & Solutions

Coking / Fouling

1. Confirm Coke Presence: Characterize the spent catalyst using Temperature-Programmed Oxidation (TPO) to quantify the amount and nature of the carbon deposits.[5][7] 2. Optimize Reaction Conditions: Minimize coke formation by adjusting temperature, pressure, or reactant ratios. The presence of hydrogen can sometimes reduce coking by hydrogenating coke precursors.[7] 3. Regenerate the Catalyst: Perform a controlled calcination in a dilute air/nitrogen stream to burn off the coke (see Protocol 1). 4. Modify Catalyst Support: Using supports with larger pores, like SBA-15, can sometimes reduce the impact of coke formation.[5]

Problem 3: Inconsistent Results Between Catalyst Batches

Possible Cause	Troubleshooting Steps & Solutions
Variability in Catalyst Preparation	1. Standardize Protocol: Ensure the catalyst synthesis and activation procedures are strictly followed and well-documented. 2. Characterize Fresh Catalyst: Before use, characterize each new batch (e.g., via surface area analysis, XRD) to ensure consistency.
Atmospheric Moisture	1. Handle in Inert Atmosphere: WCl₄ and many of its derivatives are highly sensitive to moisture. Handle and store the catalyst in a glovebox or under an inert atmosphere (e.g., argon, nitrogen).

Data Presentation & Experimental Protocols

Data Tables

Table 1: Summary of Common Deactivation Mechanisms and Key Indicators

Deactivation Mechanism	Type	Onset of Activity Loss	Key Indicator(s)	Reversibility
Poisoning	Chemical	Sudden, Rapid	High sensitivity to feedstock purity	Sometimes Reversible[8]
Coking (Fouling)	Mechanical/Physical	Gradual, Steady	Visual darkening, pore blockage	Generally Reversible[16]
Sintering	Thermal	Gradual, often after high-T operation	Loss of surface area, crystallite growth	Irreversible[4]
Leaching/Vaporization	Chemical	Gradual	Loss of active metal from the support	Irreversible[1]

Table 2: Illustrative Conditions for Catalyst Regeneration via Oxidation

Parameter	Condition Range	Purpose
Gas Atmosphere	1-5% O₂ in N₂	To control the rate of coke combustion and prevent thermal runaway.[17]
Temperature Ramp Rate	1-5 °C / min	Slow heating to ensure uniform coke removal and minimize thermal stress.
Regeneration Temperature	350 - 550 °C	To achieve complete combustion of carbonaceous deposits.[7]
Hold Time	1 - 4 hours	To ensure all coke has been removed from the catalyst surface and pores.[7]

Experimental Protocols

Protocol 1: Standard Procedure for Catalyst Regeneration via Calcination

This protocol describes a general method for removing coke deposits from a supported tungsten catalyst.

• Catalyst Loading: Place a known mass of the deactivated (coked) catalyst into a quartz tube reactor.

• Inert Purge: Heat the catalyst to 100-120 °C under a flow of inert gas (e.g., nitrogen or argon) for 30-60 minutes to remove any physisorbed water and volatile organics.

• Controlled Oxidation:

  • Lower the temperature to the desired initial oxidation temperature (e.g., 300 °C).

  • Introduce a dilute oxidizing gas mixture (e.g., 2% air in N₂).

  • Slowly ramp the temperature (e.g., 2 °C/min) to the final regeneration temperature (e.g., 500 °C). The exact temperature depends on the stability of the catalyst and support.[7]

  • Hold at the final temperature for 2-4 hours or until CO₂ evolution (monitored by a mass spectrometer or gas analyzer) ceases.

• Cooling: Cool the reactor to room temperature under an inert gas flow.

• (Optional) Reduction: If the active tungsten phase requires a reduced state, follow the oxidation with a reduction step (e.g., flowing H₂ at an elevated temperature).[17]

• Storage: Once cooled, transfer the regenerated catalyst to an inert environment for storage.

Protocol 2: Test for Catalyst Poisoning by Reactant/Solvent Purification

This protocol helps determine if impurities in the feedstock are causing deactivation.

• Baseline Reaction: Perform a catalytic reaction using the standard reactants and solvent. Record the initial rate, conversion, and selectivity.

• Feedstock Purification:

  • Pass liquid reactants and solvents through a packed bed of activated alumina (B75360) or a suitable purification medium.

  • Use high-purity gases and install in-line traps to remove trace contaminants like oxygen or sulfur.

• Test Reaction: Repeat the catalytic reaction from Step 1 using the purified feedstock.

• Analysis:

  • If the catalyst activity and lifetime are significantly improved compared to the baseline, the deactivation is likely due to poisoning from feedstock impurities.[12]

  • If there is no significant improvement, the deactivation is likely caused by another mechanism, such as coking or thermal degradation.

Visual Guides and Workflows

The following diagrams illustrate key concepts in catalyst deactivation and regeneration.

Caption: Common deactivation pathways for WCl4-based catalysts.

Caption: Troubleshooting workflow for diagnosing catalyst deactivation.

Caption: A typical regeneration cycle for a coked catalyst.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 10. Poisoning (catalyst poisoning) - candcs [candcs.de]
• 11. Structural degradation of tungsten sandwiched in hafnia layers determined by in-situ XRD up to 1520 °C - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Catalyst Poison Countermeasures - Nikki-Universal Co., Ltd. [n-u.co.jp]
• 14. mdpi.com [mdpi.com]
• 15. Regeneration of Spent Catalyst and Impregnation of Catalyst by Supercritical Fluid [scirp.org]
• 16. studysmarter.co.uk [studysmarter.co.uk]
• 17. US4425255A - Regeneration method of catalysts - Google Patents [patents.google.com]

Technical Support Center: Scaling Up Tungsten(IV) Chloride Synthesis

Welcome to the technical support center for the synthesis of Tungsten(IV) chloride (WCl₄). This resource is designed for researchers, scientists, and drug development professionals to address the challenges encountered when scaling up WCl₄ production. Here you will find troubleshooting guides and frequently asked questions (FAQs) to assist with your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing Tungsten(IV) chloride?

A1: The two primary methods for synthesizing Tungsten(IV) chloride are:

• Reduction of Tungsten(VI) chloride (WCl₆): This is a widely used laboratory-scale method where WCl₆ is reduced using various agents. Antimony (Sb) has been reported as an optimal reducing agent, providing high yields.[1] Other reducing agents include red phosphorus, tungsten hexacarbonyl, gallium, and tin.[1]

• Direct Chlorination of Tungsten Metal: This method involves the reaction of tungsten metal with chlorine gas at elevated temperatures, typically around 600°C.[2] This approach is often considered for larger-scale production due to its potential for scalability and reproducibility.

Q2: What are the main impurities I should be concerned about in WCl₄ synthesis?

A2: The most common impurities include:

• Tungsten oxychlorides (WOCl₄, WO₂Cl₂): These form due to the high sensitivity of tungsten chlorides to oxygen and moisture.[3] Even trace amounts of air or water can lead to their formation, especially at elevated temperatures.

• Higher Tungsten Chlorides (WCl₅, WCl₆): Incomplete reduction of WCl₆ can leave residual starting material or intermediate species like WCl₅ in the final product.

• Metal Chlorides: If the tungsten source or reactor material is not pure, impurities such as iron chlorides can contaminate the product. The removal of iron trichloride (B1173362) is particularly challenging due to its similar vapor pressure to tungsten chlorides.

Q3: Is Tungsten(IV) chloride sensitive to air and moisture?

A3: Yes, WCl₄ is highly sensitive to moisture and air. It readily hydrolyzes in the presence of water to form tungsten oxides and hydrogen chloride.[4] Therefore, all synthesis and handling operations must be conducted under an inert atmosphere (e.g., argon or nitrogen).

Q4: What are the key safety precautions when working with the reagents for WCl₄ synthesis?

A4: Key safety precautions include:

• Chlorine Gas: Chlorine is a toxic and corrosive gas. It is approximately 2.5 times heavier than air and can accumulate in low-lying areas. Work should be conducted in a well-ventilated area, and appropriate personal protective equipment (PPE), including a full-face respirator with a chemical cartridge, must be used. Emergency plans and neutralization agents (e.g., caustic soda) should be readily available.

• Tungsten Chlorides: These compounds are corrosive and can cause severe chemical burns upon contact with skin or eyes.[4] Ingestion can be harmful.[4] Always handle in a fume hood with appropriate PPE.

• High Temperatures: The synthesis often involves high temperatures, requiring appropriate shielding and handling procedures to prevent thermal burns.

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Low Yield of WCl₄	1. Incomplete reaction. 2. Sub-optimal temperature. 3. Impure reactants. 4. Loss of product during purification.	1. Increase reaction time or improve mixing to ensure complete conversion. 2. Optimize the reaction temperature. For direct chlorination, temperatures around 600°C are typical. For WCl₆ reduction, the optimal temperature depends on the reducing agent. 3. Use high-purity tungsten metal or WCl₆. Ensure the reducing agent is of high quality. 4. Refine purification techniques, such as sublimation, to minimize product loss.
Product is contaminated with tungsten oxychlorides (e.g., WOCl₄)	1. Leaks in the reaction setup allowing air or moisture to enter. 2. Insufficiently dried reactants or solvent. 3. Oxygen impurities in the inert gas supply.	1. Thoroughly check the reactor and all connections for leaks before starting the reaction. 2. Ensure all reactants, solvents, and the reactor are rigorously dried before use. 3. Use high-purity inert gas and consider using an oxygen trap.
Presence of unreacted WCl₆ or intermediate WCl₅	1. Insufficient amount of reducing agent. 2. Inadequate reaction time or temperature for complete reduction. 3. Poor mixing of solid reactants in a solid-state reaction.	1. Use a stoichiometric excess of the reducing agent. 2. Increase the reaction time and/or temperature to drive the reaction to completion. 3. For solid-state reactions, ensure intimate mixing of the powders. In a scaled-up process, consider a reactor design that provides efficient solid-solid mixing.
Discoloration of the final product (not the expected black solid)	1. Presence of impurities (e.g., yellow-green from iron chloride). 2. Formation of other tungsten chloride species. 3. Contamination from the reactor material.	1. Use high-purity starting materials. Purification by sublimation can help remove some colored impurities. 2. Analyze the product to identify the species present and adjust reaction conditions accordingly. 3. Ensure the reactor material is inert to the reactants and products at the reaction temperature.
Difficulty in handling and transferring the product	1. WCl₄ is a fine powder that can be difficult to handle in an inert atmosphere. 2. Static electricity can cause the powder to disperse.	1. Use appropriate powder handling equipment within a glovebox or other inert environment. 2. Employ anti-static measures when handling the powder.

Quantitative Data Summary

The following table summarizes key quantitative data for the synthesis of Tungsten(IV) chloride.

Parameter	Value	Synthesis Method	Notes
Yield	97%	Reduction of WCl₆ with Antimony (Sb)	Lab-scale synthesis.[1]
83%	Reduction of WCl₆ with Mercury (Hg)	Lab-scale synthesis.[1]
82%	Reduction of WCl₆ with Bismuth (Bi)	Lab-scale synthesis.[1]
99%	Reduction of WCl₆ with Tin (Sn) in 1,2-dichloroethane	Lab-scale synthesis.[1]
Reaction Temperature	~600 °C	Direct Chlorination of Tungsten Metal
Melting Point of WCl₄	450 °C (decomposes)	-
Density of WCl₄	4.62 g/cm³	-

Experimental Protocols & Workflows

Generalized Experimental Workflow for WCl₄ Synthesis by Reduction of WCl₆

The following diagram illustrates a generalized workflow for the synthesis of WCl₄ via the reduction of WCl₆. This process must be carried out under a strict inert atmosphere.

Caption: Generalized workflow for the synthesis of WCl4 by reduction of WCl6.

Logical Flow for Troubleshooting Impurity Formation

This diagram outlines the logical steps to troubleshoot the formation of common impurities during WCl₄ synthesis.

Caption: Logical flow for troubleshooting common impurities in WCl4 synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Tungsten - Wikipedia [en.wikipedia.org]
• 3. Tungsten Chloride Hydrolysis Method Preparing Tungsten Acid - Introduction,Property,Production,Photo,Video,Price,Market - Chinatungsten Online [tungstic-acid.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]

Technical Support Center: Purification of Tungsten(IV) Chloride (WCl4)

Welcome to the Technical Support Center for the purification of Tungsten(IV) Chloride (WCl4). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the removal of residual starting materials from your WCl4 product.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the purification of WCl4, which is often synthesized by the reduction of Tungsten(VI) Chloride (WCl6), leading to residual WCl6 and Tungsten(V) Chloride (WCl5) as common impurities.

Frequently Asked Questions (FAQs)

Q1: My WCl4 product is a dark, sticky solid instead of a crystalline powder. What could be the cause?

A1: This often indicates the presence of lower melting point impurities, primarily residual WCl6 and WCl5. WCl6 has a melting point of approximately 275 °C and WCl5 melts around 248 °C, while WCl4 is a higher melting solid that decomposes at around 300 °C.[1][2][3] The presence of these impurities can lead to a lower overall melting point and a less defined crystalline structure. It is also crucial to handle all tungsten chlorides under strictly anhydrous and inert conditions, as any moisture will lead to hydrolysis and the formation of tungsten oxychlorides, which can also affect the physical appearance of the product.[2]

Q2: I tried to purify my WCl4 by sublimation, but it seems to be decomposing. What is happening?

A2: WCl4 has a tendency to decompose at its melting point of approximately 300°C.[1] If the sublimation temperature is too high, you will likely observe the decomposition of your product. Successful sublimation of WCl4 requires carefully controlled temperature and pressure to allow for sublimation to occur at a temperature below its decomposition point. Unlike WCl6 and WCl5, which have appreciable vapor pressures at lower temperatures, WCl4 is less volatile.[2][4][5] Therefore, a high vacuum is essential for the sublimation of WCl4.

Q3: Can I use a solvent to wash away the WCl6 and WCl5 impurities?

A3: Yes, solvent washing can be an effective method. The key is to choose a solvent in which WCl6 and WCl5 are soluble, but WCl4 is sparingly soluble. Based on available data, anhydrous chlorinated solvents are a good starting point. For instance, unreacted MoCl5, a compound with similar properties to WCl5, can be removed by washing with anhydrous dichloromethane (B109758).[6] WCl6 is known to be soluble in carbon tetrachloride and other chlorinated solvents.[7][8]

It is crucial that the solvent is rigorously dried and deoxygenated before use, as any moisture or air will react with all tungsten chloride species.

Q4: What analytical techniques can I use to assess the purity of my WCl4?

A4: Several analytical techniques can be employed to determine the purity of your WCl4 product:

• Thermogravimetric Analysis (TGA): TGA can be used to quantify the amount of more volatile impurities like WCl6 and WCl5 in your WCl4 sample. A patent for the purification of WCl5 describes using TGA to determine the content of WCl6 and WCl4.[9]

• Vibrational Spectroscopy (Raman and IR): The vibrational spectra of WCl4, WCl5, and WCl6 are distinct.[10] By comparing the spectrum of your product to that of pure standards, you can identify the presence of impurities.

• X-ray Photoelectron Spectroscopy (XPS): XPS can provide information on the oxidation states of tungsten present in your sample, allowing you to distinguish between W(IV), W(V), and W(VI).

• Elemental Analysis: While it won't distinguish between different tungsten chlorides, elemental analysis can confirm the overall tungsten and chlorine content of your product.

Data Presentation

The following table summarizes key physical properties of WCl4 and its common starting material impurities, which are critical for designing a successful purification strategy.

Compound	Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Vapor Pressure	Appearance
Tungsten(VI) Chloride	WCl6	396.61	275	346.7	43 mmHg @ 215 °C[2]	Dark violet-blue crystals[2]
Tungsten(V) Chloride	WCl5	361.16	248	275.6	1 Torr @ 111 °C, 10 Torr @ 160 °C, 100 Torr @ 217 °C[5]	Black, hygroscopic crystals[3]
Tungsten(IV) Chloride	WCl4	325.71	~300 (decomposes)[1]	N/A	No data available	Black solid[3]

Experimental Protocols

Protocol 1: Purification of WCl4 by Fractional Sublimation under High Vacuum

This method leverages the differences in volatility between WCl4, WCl5, and WCl6.

Methodology:

• Apparatus Setup: Assemble a sublimation apparatus consisting of a sample flask, a water-cooled condenser (cold finger), and a connection to a high-vacuum pump (<10⁻⁵ Torr). Ensure all glassware is thoroughly dried and assembled under an inert atmosphere (e.g., in a glovebox).

• Sample Loading: In an inert atmosphere, load the impure WCl4 into the sample flask.

• Evacuation: Evacuate the apparatus to the lowest possible pressure.

• Fractional Sublimation:

  • Step 1 (Removal of WCl6): Gently heat the sample flask to a temperature range of 100-150 °C. WCl6 is the most volatile impurity and will sublime onto the cold finger. Monitor the sublimation process. Once the sublimation of the volatile fraction appears to cease, turn off the heating and allow the apparatus to cool to room temperature.

  • Step 2 (Removal of WCl5): Carefully remove the cold finger with the sublimed WCl6 under an inert atmosphere and replace it with a clean, dry cold finger. Re-evacuate the system. Increase the temperature of the sample flask to 150-200 °C. WCl5 will now sublime onto the cold finger.

  • Step 3 (Sublimation of WCl4): After removing the WCl5 fraction, replace the cold finger again. Increase the temperature to just below the decomposition temperature of WCl4 (start at ~250 °C and increase cautiously). The purified WCl4 will slowly sublime onto the cold finger.

• Product Recovery: Once a sufficient amount of purified WCl4 has collected on the cold finger, turn off the heating and allow the apparatus to cool completely before venting with an inert gas and recovering the purified product in a glovebox.

Protocol 2: Purification of WCl4 by Solvent Washing

This protocol is based on the differential solubility of tungsten chlorides in anhydrous, non-coordinating solvents.

Methodology:

• Solvent Preparation: Use a rigorously dried and deoxygenated solvent such as anhydrous dichloromethane or carbon tetrachloride.

• Washing Procedure (in an inert atmosphere):

  • Place the impure WCl4 in a Schlenk flask equipped with a magnetic stir bar.

  • Add a sufficient volume of the anhydrous solvent to form a slurry.

  • Stir the slurry at room temperature for 1-2 hours. This will dissolve the more soluble WCl6 and WCl5 impurities.

  • Stop stirring and allow the solid WCl4 to settle.

  • Carefully cannulate or filter the supernatant liquid away from the solid product.

  • Repeat the washing process 2-3 times with fresh anhydrous solvent.

• Drying: After the final wash, dry the purified WCl4 under high vacuum to remove any residual solvent.

• Storage: Store the purified, dry WCl4 under an inert atmosphere.

Mandatory Visualizations

Caption: General workflow for the purification of WCl4.

Caption: Troubleshooting decision tree for WCl4 purification.

References

• 1. WebElements Periodic Table » Tungsten » tungsten tetrachloride [webelements.co.uk]
• 2. 氯化钨(VI) ≥99.9% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
• 3. Tungsten - Wikipedia [en.wikipedia.org]
• 4. AMPERTEC® RD TUNGSTEN PENTACHLORIDE (WCl5) - TANiOBIS GmbH [taniobis.com]
• 5. tungsten(V) chloride [chemister.ru]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. tungsten(4+) tetrachloride [chembk.com]
• 8. Tungsten(VI) oxytetrachloride - Wikipedia [en.wikipedia.org]
• 9. data.epo.org [data.epo.org]
• 10. Vibrational Spectroscopy of Tungsten(VI) Chlorides: WCl6 and WOCl4 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: WCl₄ Catalyzed Reactions

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing inconsistent results in reactions catalyzed by Tungsten(IV) chloride (WCl₄). Given the catalyst's nature, success hinges on meticulous attention to anhydrous and anaerobic techniques.

Frequently Asked Questions (FAQs)

Q1: My WCl₄-catalyzed reaction shows highly variable yields, from near quantitative to complete failure. What is the most common cause?

A1: The most frequent cause of inconsistent results is the extreme sensitivity of Tungsten(IV) chloride (WCl₄) to moisture and atmospheric oxygen. WCl₄ readily hydrolyzes to form tungsten oxides and HCl, which deactivates the catalyst. Even trace amounts of water in solvents, reagents, or from atmospheric leaks can lead to significantly lower or no yield. Strict adherence to anhydrous and inert atmosphere techniques is critical for reproducibility.

Q2: How can I assess the quality and activity of my WCl₄ catalyst?

A2: WCl₄ is a black, polymeric solid.[1] Visually, any discoloration (e.g., yellowish or brownish tints) may suggest the presence of higher oxidation state impurities like WCl₆ or tungsten oxychlorides (WOCl₄), which can affect catalytic activity. The most reliable method is to use freshly purchased WCl₄ from a reputable supplier, stored under argon or nitrogen, or to use a freshly opened bottle. For rigorous experiments, using WCl₄ from the same batch can help minimize variability.

Q3: What are the best practices for handling and storing WCl₄?

A3: WCl₄ should be handled exclusively within a controlled inert atmosphere, such as a glovebox filled with argon or nitrogen. If a glovebox is unavailable, Schlenk line techniques are mandatory. It should be stored in a desiccator inside a glovebox or in a tightly sealed container under a positive pressure of inert gas. Avoid storing it in areas with high humidity.

Q4: Can impurities in my substrates or solvents affect the reaction?

A4: Absolutely. Solvents must be rigorously dried and deoxygenated. Reagents, especially carbonyl compounds, can contain dissolved water. It is recommended to use freshly distilled solvents and to dry other reagents before use. Protic impurities, such as alcohols, will quench the Lewis acidic WCl₄ catalyst.

Q5: Are there common side reactions that can lead to inconsistent product formation?

A5: Besides catalyst deactivation, side reactions can include polymerization of the substrate or product, especially with sensitive olefins or acetylenes. In aldol-type reactions, self-condensation of the carbonyl partner can occur if the reaction conditions are not optimized. The formation of α,β-unsaturated carbonyl compounds through dehydration of the initial aldol (B89426) adduct is also common, particularly if the reaction is heated or exposed to acid during workup.[2][3][4][5]

Troubleshooting Guide

This guide addresses specific issues encountered during WCl₄-catalyzed reactions.

Problem	Possible Cause	Troubleshooting Steps
Low or No Product Yield	1. Catalyst Deactivation: WCl₄ has been exposed to air or moisture.	• Use a fresh bottle of WCl₄ or a sample stored rigorously under inert gas. • Handle the catalyst exclusively in a glovebox or using Schlenk techniques.
2. Contaminated Reagents/Solvents: Water is present in the solvent or starting materials.	• Use freshly distilled anhydrous solvents. • Dry all liquid and solid reagents before use. • Ensure all glassware is oven-dried or flame-dried immediately before use.
3. Inactive Catalyst Batch: The WCl₄ may be from a poor-quality batch or has degraded over time.	• Purchase WCl₄ from a reliable supplier. • Test the catalyst on a small-scale reaction where a positive result is known.
Inconsistent Stereoselectivity	1. Variable Reaction Temperature: Inconsistent cooling can affect the transition state geometry.	• Use a reliable cryostat or a well-insulated cooling bath (e.g., dry ice/acetone) to maintain a stable, low temperature. • Ensure efficient stirring to maintain uniform temperature throughout the reaction mixture.
2. Presence of Water: Trace water can alter the nature of the Lewis acid, leading to different stereochemical outcomes.	• Re-verify that all components of the reaction are strictly anhydrous.
Formation of Dark, Tarry Byproducts	1. Reaction Temperature Too High: Lewis acids can promote decomposition or polymerization at elevated temperatures.	• Maintain the recommended low temperature for the duration of the reaction. • Ensure the reaction is not allowed to warm prematurely.
2. Catalyst Loading Too High: Excess Lewis acid can lead to undesired side reactions.	• Optimize the catalyst loading; start with a lower concentration (e.g., 5-10 mol%) and adjust as needed.

Data Presentation

Impact of Moisture on a Generic WCl₄-Catalyzed Reaction

The following table illustrates the dramatic effect of water contamination on the yield of a model reaction, such as a Mukaiyama Aldol addition. The data is representative and highlights the necessity of anhydrous conditions.

Water Content (ppm in solvent)	Approximate Yield (%)	Observations
< 10	> 90%	Reaction proceeds cleanly to completion under strictly anhydrous conditions.
50	60 - 75%	A noticeable decrease in yield is observed with minor water contamination.
100	25 - 40%	Significant inhibition of the reaction occurs.
250	< 10%	The WCl₄ catalyst is almost completely quenched, leading to reaction failure.
> 500	0%	No desired product is formed.

Experimental Protocols

Detailed Protocol: WCl₄-Catalyzed Mukaiyama Aldol Reaction

This protocol is adapted from standard procedures for moisture-sensitive Lewis acids like TiCl₄ and is representative for a WCl₄-catalyzed reaction.[6][7] All operations must be performed under a dry, inert atmosphere (argon or nitrogen) using a glovebox or Schlenk techniques.

Materials:

• WCl₄ (freshly opened bottle or stored under argon)

• Aldehyde (purified and dried)

• Silyl (B83357) enol ether (purified and dried)

• Anhydrous dichloromethane (B109758) (DCM, distilled from CaH₂)

Procedure:

• Glassware Preparation: A two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a nitrogen inlet is assembled. The flask is rigorously dried by heating under a vacuum (flame-drying) and then cooled to room temperature under a positive pressure of dry argon.

• Reaction Setup: The flask is charged with a solution of the aldehyde (1.0 mmol) in anhydrous DCM (5 mL).

• Cooling: The reaction mixture is cooled to -78 °C using a dry ice/acetone bath.

• Catalyst Addition: In a glovebox, WCl₄ (0.1 mmol, 10 mol%) is weighed into a small vial and dissolved in anhydrous DCM (2 mL). This solution is withdrawn using a dry syringe and added dropwise to the cooled aldehyde solution over 5 minutes. The mixture is stirred for an additional 15 minutes at -78 °C.

• Substrate Addition: A solution of the silyl enol ether (1.2 mmol) in anhydrous DCM (3 mL) is added dropwise to the reaction mixture over 10 minutes via syringe.

• Reaction Monitoring: The reaction is stirred at -78 °C and monitored by thin-layer chromatography (TLC). The reaction time can vary from 1 to 4 hours depending on the substrates.

• Quenching: Upon completion, the reaction is carefully quenched at -78 °C by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Workup: The mixture is allowed to warm to room temperature. The aqueous layer is separated, and the organic layer is washed with brine, dried over anhydrous sodium sulfate (B86663) (Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica (B1680970) gel to yield the desired β-hydroxy carbonyl compound.

Visualizations

Experimental Workflow for Anhydrous Reactions

Caption: Workflow for a WCl₄-catalyzed Mukaiyama aldol reaction.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting flowchart for low yield in WCl₄ reactions.

References

• 1. Tungsten - Wikipedia [en.wikipedia.org]
• 2. Synthesis of α, β-unsaturated carbonyl based compounds as acetylcholinesterase and butyrylcholinesterase inhibitors: characterization, molecular modeling, QSAR studies and effect against amyloid β-induced cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of α,β-unsaturated carbonyl compounds by carbonylation reactions - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis of α,β-unsaturated carbonyl compounds via a visible-light-promoted organocatalytic aerobic oxidation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. scribd.com [scribd.com]
• 7. Mukaiyama aldol reaction: an effective asymmetric approach to access chiral natural products and their derivatives/analogues - PMC [pmc.ncbi.nlm.nih.gov]

Effect of solvent purity on Tungsten(IV) chloride reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with Tungsten(IV) chloride (WCl₄). This resource provides essential troubleshooting guides and frequently asked questions (FAQs) to address challenges related to solvent purity in your experiments. Tungsten(IV) chloride is a highly reactive and moisture-sensitive compound, making the purity of your solvent a critical factor for successful and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is solvent purity so critical when working with Tungsten(IV) chloride?

A1: Tungsten(IV) chloride is highly susceptible to hydrolysis. Trace amounts of water in the solvent can react with WCl₄ to form tungsten oxides and hydrogen chloride (HCl) gas.[1][2] This not only consumes your starting material but also introduces byproducts that can interfere with your reaction and complicate purification. Beyond water, other protic impurities like alcohols or reactive impurities from solvent degradation can lead to undesired side reactions, reduced yields, and formation of insoluble tungsten species.[3]

Q2: What are the visible signs that my solvent might be impure during a WCl₄ reaction?

A2: Several visual cues can indicate a problem with solvent purity. These include:

• Color Change: Upon addition of the dark, black solid WCl₄, the immediate formation of yellow or orange precipitates can suggest the presence of moisture, leading to tungsten oxides.[4]

• Gas Evolution: The reaction of WCl₄ with water produces HCl gas, which may be observed as fumes or bubbling.[2]

• Poor Solubility: The formation of insoluble tungsten byproducts can result in a heterogeneous mixture where you expect a homogeneous solution.

• Inconsistent Reaction Initiation: Difficulty in starting the reaction or inconsistent reaction times between batches can often be traced back to varying levels of impurities in the solvent.

Q3: Which common solvents are used for WCl₄ reactions, and what are the main impurities to be aware of?

A3: Ethereal solvents like tetrahydrofuran (B95107) (THF) and chlorinated solvents such as dichloromethane (B109758) (DCM) are frequently used.

• Tetrahydrofuran (THF): The primary concerns are water and peroxides. Peroxides can be hazardous and can also lead to unwanted side reactions. A common impurity, 4-hydroxybutanal (HBA), can accumulate in stored THF and react with amine-containing compounds.[5]

• Dichloromethane (DCM): The main impurities are water and residual acid (often HCl from its manufacturing process), which can affect the reaction's pH and lead to side reactions. Stabilizers like methanol (B129727) may also be present and can react with WCl₄.

Q4: How can I be certain that my solvent is dry enough for a WCl₄ reaction?

A4: While distillation from an appropriate drying agent is a standard procedure, verifying the water content is crucial for sensitive reactions. The most accurate method for determining water content is Karl Fischer titration, which can quantify water levels in the parts-per-million (ppm) range.[3] For many applications, a properly executed distillation and handling under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) is sufficient.

Troubleshooting Guides

Issue 1: Low or No Yield of the Desired Product

Possible Cause	Troubleshooting Step	Explanation
Solvent contains water.	1. Re-purify the solvent by distillation over a suitable drying agent (e.g., sodium/benzophenone for THF, CaH₂ for DCM).[4] 2. Handle and store the purified solvent under a strictly inert atmosphere (N₂ or Ar). 3. Verify water content using Karl Fischer titration if the issue persists.	Water decomposes WCl₄, reducing the amount of active reagent available for the desired reaction.[1]
Solvent has other reactive impurities (e.g., peroxides in THF, acid in DCM).	1. For THF, test for peroxides and remove them if present before distillation.[6] 2. For DCM, wash with a sodium bicarbonate solution and then dry with CaH₂ before distillation.	These impurities can lead to competing side reactions or decomposition of the starting materials or products.
Incomplete reaction.	1. Ensure all starting materials are pure and reagents are active. 2. Extend the reaction time or moderately increase the temperature, while monitoring for decomposition.	Sometimes, low yield is not a purity issue but a matter of reaction kinetics or stoichiometry.[7]

Issue 2: Formation of Insoluble Precipitates or an Oily Residue

Possible Cause	Troubleshooting Step	Explanation
Hydrolysis of WCl₄.	1. Immediately review solvent purification and handling procedures to eliminate moisture sources. 2. Ensure all glassware is rigorously dried (flame- or oven-dried) before use.	The formation of tungsten oxides and oxychlorides, which are often insoluble, is a direct result of reaction with water.[8]
Reaction with solvent.	1. Consider if the solvent itself is reacting with WCl₄, especially at elevated temperatures. 2. Choose a more inert solvent if possible.	WCl₄ can form adducts with solvents like THF and diethyl ether, which is often a desired first step, but can also lead to further, unwanted reactions under certain conditions.[9][10]
Product insolubility.	1. Check the expected solubility of your product in the reaction solvent. 2. If the product is known to be insoluble, this may be a normal observation.	The issue may not be an impurity but the inherent properties of the desired compound.

Data Presentation

The purity of the solvent has a direct and significant impact on the yield of reactions involving Tungsten(IV) chloride. While specific quantitative data is highly dependent on the particular reaction, the following table illustrates the expected trend based on the known reactivity of WCl₄.

Table 1: Illustrative Impact of Water Content in THF on the Yield of a Generic WCl₄ Reaction

Water Content in THF (ppm)	Expected Observations	Estimated Yield Reduction*
< 10	Clear reaction mixture, no gas evolution.	0-5%
10 - 50	Slight initial turbidity, minimal side reactions.	5-20%
50 - 200	Noticeable precipitate formation, potential color change.	20-60%
> 200	Significant precipitate, possible gas evolution, reaction may fail to go to completion.	> 60% or complete failure

*This data is illustrative and serves to demonstrate the principle. Actual yield reduction will vary based on the specific reaction, stoichiometry, and temperature.

Experimental Protocols

Protocol 1: Purification of Tetrahydrofuran (THF) for WCl₄ Reactions

Objective: To obtain anhydrous and peroxide-free THF suitable for moisture-sensitive reactions.

Materials:

• Reagent-grade THF

• Sodium metal

• Benzophenone

• Inert gas (Argon or Nitrogen)

• Distillation apparatus

Procedure:

• Pre-drying: If the THF contains significant amounts of water, pre-dry it by letting it stand over activated molecular sieves (4Å) or calcium hydride (CaH₂) for several hours.

• Setup: Assemble a distillation apparatus and ensure all glassware is flame-dried or oven-dried and cooled under a stream of inert gas.

• Initial Distillation: Add the pre-dried THF to the distillation flask. Add small pieces of sodium metal. The initial vigorous bubbling indicates the reaction of sodium with residual water.

• Indicator Addition: Once the initial reaction subsides, add a small amount of benzophenone.

• Reflux: Heat the mixture to reflux under a positive pressure of inert gas. The solution will turn a deep blue or purple color. This indicates that the solvent is anhydrous and free of oxygen. If the color does not appear, more sodium may be needed.

• Distillation: Once the characteristic blue/purple color is stable, distill the THF directly into a flame-dried receiving flask that is under an inert atmosphere.

• Storage: The freshly distilled THF should be used immediately or stored under an inert atmosphere over activated molecular sieves. Do not store for extended periods as peroxides can reform.

Protocol 2: Purification of Dichloromethane (DCM) for WCl₄ Reactions

Objective: To obtain anhydrous and acid-free DCM.

Materials:

• Reagent-grade DCM

• Calcium hydride (CaH₂)

• Inert gas (Argon or Nitrogen)

• Distillation apparatus

Procedure:

• Acid Removal (Optional but Recommended): If acidic impurities are a concern, stir the DCM with anhydrous potassium carbonate for 24 hours, then filter.

• Drying: Add calcium hydride to the DCM. Be aware that this reaction can be vigorous if significant water is present. Allow the mixture to stir under an inert atmosphere until gas evolution ceases (this may take several hours or overnight).

• Setup: Assemble a distillation apparatus that has been flame-dried or oven-dried and cooled under an inert gas.

• Distillation: Carefully decant or filter the DCM into the distillation flask, leaving the bulk of the CaH₂ behind. Distill the DCM under a positive pressure of inert gas.

• Storage: Collect the distilled DCM in a flame-dried flask under an inert atmosphere. It is best used immediately.

Visualizations

Caption: Troubleshooting workflow for low-yield WCl₄ reactions.

Caption: General workflow for solvent purification for WCl₄ reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. ibisscientific.com [ibisscientific.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. False results caused by solvent impurity in tetrahydrofuran for MALDI TOF MS analysis of amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Troubleshooting [chem.rochester.edu]
• 7. benchchem.com [benchchem.com]
• 8. osti.gov [osti.gov]
• 9. The decades-old mystery of bis­(diethyl ether)tungsten(IV) chloride solved - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The reactivity of tungsten hexachloride with tetrahydrofuran and 2-methoxyethanol [iris.cnr.it]

Technical Support Center: Characterization of WCl₄ Decomposition Products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tungsten(IV) chloride (WCl₄) and its decomposition products.

Frequently Asked Questions (FAQs)

Q1: What is the primary thermal decomposition pathway for Tungsten(IV) chloride (WCl₄) in an inert atmosphere?

A1: The primary thermal decomposition pathway for WCl₄ in an inert atmosphere is disproportionation. This is a redox reaction where WCl₄ is simultaneously oxidized and reduced to form other tungsten chlorides with higher and lower oxidation states. Upon volatilization, mass spectrometry has shown the presence of WCl₅, indicating the formation of higher oxidation state species.[1]

Q2: At what temperature does WCl₄ typically decompose?

A2: Tungsten(IV) chloride is reported to decompose at approximately 300°C.[2] However, the exact onset and rate of decomposition can be influenced by factors such as heating rate, pressure, and the presence of impurities.

Q3: What are the expected products of WCl₄ thermal decomposition?

A3: The expected products of WCl₄ disproportionation are a mixture of other binary tungsten chlorides. While the exact reaction stoichiometry can vary, it is expected to form a higher oxidation state species like Tungsten(V) chloride (WCl₅) or Tungsten(VI) chloride (WCl₆), and a lower oxidation state species such as Tungsten(II) chloride (WCl₂) or Tungsten(III) chloride (WCl₃).[1][3] The presence of WCl₅ has been detected in the vapor phase upon heating WCl₄.[1]

Q4: How does the presence of oxygen or moisture affect the decomposition of WCl₄?

A4: WCl₄ is highly sensitive to moisture and air.[3] In the presence of oxygen and/or water, it will readily hydrolyze to form tungsten oxychlorides (e.g., WOCl₄, WO₂Cl₂) and ultimately tungsten oxides (e.g., WO₃), along with hydrogen chloride (HCl).[3][4] Therefore, all experiments involving the thermal decomposition of WCl₄ should be conducted under strictly inert and anhydrous conditions.

Troubleshooting Guides

Issue 1: Unexpectedly low decomposition temperature observed during Thermogravimetric Analysis (TGA).

• Possible Cause 1: Presence of impurities.

  • Troubleshooting Step: Ensure the purity of the WCl₄ starting material. Impurities can catalyze the decomposition process.

• Possible Cause 2: Reaction with residual moisture or oxygen in the TGA.

  • Troubleshooting Step: Purge the TGA instrument thoroughly with a high-purity inert gas (e.g., Argon or Nitrogen) before and during the experiment. Use a glovebox for sample preparation to minimize exposure to air.

• Possible Cause 3: Incorrect thermocouple calibration.

  • Troubleshooting Step: Calibrate the TGA's temperature sensor using standard reference materials.

Issue 2: Difficulty in identifying the composition of the solid residue after decomposition.

• Possible Cause 1: The residue is a mixture of multiple tungsten chlorides.

  • Troubleshooting Step: Employ powder X-ray Diffraction (pXRD) to identify the crystalline phases present. Each tungsten chloride has a distinct diffraction pattern.

• Possible Cause 2: The products are amorphous or poorly crystalline.

  • Troubleshooting Step: Use Raman spectroscopy. Different tungsten chloride species exhibit characteristic Raman shifts that can be used for identification even in an amorphous state.[1][4][5][6]

• Possible Cause 3: The products are highly air-sensitive and decompose upon exposure to the atmosphere during analysis.

  • Troubleshooting Step: Handle the samples in an inert atmosphere (glovebox) and use an airtight sample holder for pXRD and Raman analysis.

Issue 3: Inconsistent results in mass spectrometry of the volatile decomposition products.

• Possible Cause 1: Fragmentation of parent ions in the mass spectrometer.

  • Troubleshooting Step: Optimize the ionization energy in the mass spectrometer to minimize fragmentation. Use a "soft" ionization technique if available.

• Possible Cause 2: Reactions occurring in the gas phase before ionization.

  • Troubleshooting Step: Vary the pressure and the distance between the decomposition zone and the ion source to assess the impact of gas-phase reactions.

• Possible Cause 3: Contamination from the experimental setup.

  • Troubleshooting Step: Thoroughly clean and bake out the decomposition chamber and the mass spectrometer inlet to remove any contaminants.

Data Presentation

Table 1: Properties of Tungsten Chlorides Relevant to WCl₄ Decomposition

Compound	Formula	Molar Mass ( g/mol )	Appearance	Melting Point (°C)	Boiling Point (°C)	Oxidation State of W
Tungsten(II) chloride	WCl₂	254.75	Gray solid	Decomposes	-	+2
Tungsten(III) chloride	WCl₃	290.20	Dark red solid	Decomposes	-	+3
Tungsten(IV) chloride	WCl₄	325.65	Black solid	~300 (decomposes)	-	+4
Tungsten(V) chloride	WCl₅	361.10	Dark green solid	248	275.6	+5
Tungsten(VI) chloride	WCl₆	396.56	Dark violet-blue solid	275	346.7	+6

Data compiled from various sources.[2][7]

Table 2: Key Spectroscopic Data for Identification of Tungsten Chlorides

Compound/Ion	Technique	Key Bands / Features (cm⁻¹)
WCl₆	Raman	A₁g (ν₁), Eg (ν₂), T₂g (ν₅) are Raman active. Strongest bands are typically observed for the stretching modes.[1][6]
[WCl₆]²⁻	Raman	Characteristic Raman shifts for the hexachlorotungstate(IV) ion in solution.
WOCl₄	Raman	Intense W=O stretch around 800-900 cm⁻¹. W-Cl stretches in the 300-400 cm⁻¹ range.[1]

Experimental Protocols

Protocol 1: Thermal Decomposition of WCl₄ and Analysis of Solid Products

• Sample Preparation: Inside an inert atmosphere glovebox, load a small amount (10-20 mg) of WCl₄ into a quartz tube.

• Experimental Setup: Place the quartz tube in a tube furnace equipped with a temperature controller and a connection to a high-vacuum line and an inert gas supply.

• Decomposition: Evacuate the tube to remove any residual air and then backfill with high-purity argon. Heat the sample to a temperature above 300°C (e.g., 350-400°C) and hold for a defined period (e.g., 1-2 hours).

• Product Collection: The volatile products will sublime to the cooler parts of the tube, while the non-volatile residue will remain in the heated zone. Allow the furnace to cool to room temperature under the inert atmosphere.

• Characterization of Solid Residue:

  • pXRD: Transfer the solid residue to an airtight sample holder inside the glovebox and perform powder X-ray diffraction analysis to identify the crystalline phases.

  • Raman Spectroscopy: Acquire a Raman spectrum of the solid residue using a sealed capillary or an inert atmosphere chamber to prevent air exposure.

Protocol 2: Analysis of Volatile Decomposition Products by Mass Spectrometry

• Experimental Setup: Connect the outlet of the tube furnace (from Protocol 1) to the inlet of a mass spectrometer via a heated transfer line.

• Decomposition and Analysis: Heat the WCl₄ sample as described in Protocol 1. As the volatile products are formed, they will be drawn into the mass spectrometer for analysis.

• Data Acquisition: Record the mass spectra at different decomposition temperatures to observe the evolution of different tungsten chloride species.

Mandatory Visualization

Caption: Workflow for the thermal decomposition of WCl₄ and subsequent product analysis.

Caption: Logical flow for troubleshooting unexpected results in WCl₄ decomposition experiments.

References

• 1. Vibrational Spectroscopy of Tungsten(VI) Chlorides: WCl6 and WOCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ANALYTICAL METHODS - Toxicological Profile for Tungsten - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Spectrograph Analysis of Tungsten - 911Metallurgist [911metallurgist.com]
• 4. researchgate.net [researchgate.net]
• 5. The Raman spectra of tungsten(VI) chloride and the hexachlorotungstate(IV) ion in solution | Semantic Scholar [semanticscholar.org]
• 6. The laser Raman spectrum of crystalline tungsten(VI) chloride - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Tungsten(IV) Chloride (WCl4)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the synthesis of tungsten(IV) chloride (WCl4).

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts encountered during WCl4 synthesis?

A1: The most prevalent byproduct is tungsten(VI) oxytetrachloride (WOCl4), which forms due to the high reactivity of tungsten chlorides with moisture and oxygen.[1][2][3] Other potential byproducts include unreacted tungsten hexachloride (WCl6), partially reduced tungsten pentachloride (WCl5), and lower-valent tungsten subchlorides.[4] The choice of reducing agent can also lead to byproducts, such as antimony trichloride (B1173362) (SbCl3) when antimony is used.[5]

Q2: How can I minimize the formation of tungsten oxychloride (WOCl4)?

A2: Minimizing WOCl4 formation is critical and can be achieved by rigorously excluding moisture and oxygen from the reaction system. This includes using thoroughly dried solvents and reagents, performing the reaction under an inert atmosphere (e.g., argon or nitrogen), and ensuring all glassware is flame-dried or oven-dried before use.[1] Starting with high-purity WCl6 is also crucial.

Q3: What is the ideal reducing agent for the synthesis of WCl4?

A3: Several reducing agents can be used for the reduction of WCl6 to WCl4, including red phosphorus, tungsten hexacarbonyl, gallium, tin, and antimony.[5] Antimony is reported to be optimal for producing crystalline WCl4.[5] The choice of reductant can influence the reaction conditions and the purity of the final product.

Q4: Can temperature control impact the formation of byproducts?

A4: Yes, precise temperature control is crucial for minimizing byproducts.[6] Inadequate temperature control can lead to incomplete reactions, leaving unreacted WCl6, or promote the formation of lower-valent tungsten chlorides through over-reduction. For solid-state reactions, a controlled temperature gradient is often employed to facilitate the deposition of crystalline WCl4.[7]

Q5: How can I purify the synthesized WCl4 from byproducts?

A5: Purification of WCl4 can be achieved through vacuum sublimation. This technique is effective in separating the less volatile WCl4 from more volatile byproducts like SbCl3. Washing the crude product with a suitable anhydrous solvent can also help remove soluble impurities. The choice of solvent is critical as WCl4 can form adducts with some solvents.

Troubleshooting Guides

This section provides a systematic approach to troubleshoot common issues encountered during WCl4 synthesis.

Issue 1: The final product is a greenish or yellowish powder instead of a black solid.

Possible Cause	Troubleshooting Step
Contamination with WOCl4	This is a common issue. WOCl4 is often described as orange-red or yellow. Its presence, even in small amounts, can alter the color of the final product. Review your experimental setup to ensure all entry points for moisture and air are sealed. Use a glovebox or Schlenk line techniques for all manipulations.
Incomplete reaction	The reaction may not have gone to completion, leaving unreacted WCl6 (which is dark violet) that can appear greenish in a mixture. Extend the reaction time or slightly increase the reaction temperature, monitoring for any changes.
Incorrect stoichiometry	An incorrect ratio of WCl6 to the reducing agent can lead to a mixture of products. Carefully re-calculate and re-weigh your reactants.

Issue 2: The yield of WCl4 is significantly lower than expected.

Possible Cause	Troubleshooting Step
Loss of product during transfer	WCl4 is a fine powder and can be easily lost during transfers between vessels. Ensure all transfers are done carefully, preferably in a controlled atmosphere to prevent both loss and contamination.
Inadequate reducing power	The chosen reducing agent may not be active enough under the reaction conditions. Consider using a stronger reducing agent or activating the current one (e.g., by cleaning the surface of a metallic reductant).
Sub-optimal reaction temperature	The reaction temperature might be too low for the reaction to proceed efficiently. Gradually increase the temperature while monitoring the reaction progress.
Formation of soluble byproducts	Some byproducts might be soluble in the reaction medium, leading to a lower isolated yield of the solid product. Analyze the supernatant liquid to identify any dissolved tungsten species.

Data Presentation

Table 1: Comparison of Different Reducing Agents for WCl4 Synthesis

Reducing Agent	Reported Yield	Purity/Observations	Reference
Antimony (Sb)	97%	Optimal for crystalline product	[8]
Bismuth (Bi)	82%	Crystalline product	[8]
Mercury (Hg)	83%	Crystalline product, safety concerns	[8]
Tin (Sn)	99%	Highly reactive powder	[7][8]
Red Phosphorus	Not specified	Purity can be improved with modified procedure	[7]
Aluminum (Al)	Virtually quantitative	Crystalline product, deposited from vapor phase	[7]

Experimental Protocols

Protocol 1: Synthesis of WCl4 via Reduction of WCl6 with Antimony

This protocol is based on the optimal method reported for preparing crystalline WCl4.[5]

Materials:

• Tungsten hexachloride (WCl6)

• Antimony powder (Sb)

• Anhydrous, oxygen-free solvent (e.g., carbon tetrachloride)

• Schlenk flask and condenser

• Inert gas supply (Argon or Nitrogen)

• Heating mantle with temperature controller

Procedure:

• Under an inert atmosphere, add 3 molar equivalents of WCl6 to a Schlenk flask.

• Add 2 molar equivalents of antimony powder to the flask.

• Add a minimal amount of anhydrous solvent to create a slurry.

• Connect the flask to a condenser and ensure a continuous flow of inert gas.

• Heat the mixture to the reaction temperature (typically around 150-200°C). The exact temperature may need optimization.

• Maintain the reaction under vigorous stirring for several hours until the reaction is complete (indicated by a color change from dark violet of WCl6 to the black of WCl4).

• After cooling to room temperature, the byproduct SbCl3 can be removed by vacuum sublimation at a suitable temperature.

• The remaining black solid is WCl4. Handle and store under an inert atmosphere.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of WCl4.

Caption: Troubleshooting flowchart for WCl4 synthesis.

References

• 1. CAS 13470-13-8: Tungsten chloride (WCl4), (T-4)- [cymitquimica.com]
• 2. Tungsten Chloride Hydrolysis Method Preparing Tungsten Acid - Introduction,Property,Production,Photo,Video,Price,Market - Chinatungsten Online [tungstic-acid.com]
• 3. news.chinatungsten.com [news.chinatungsten.com]
• 4. Tungsten - Wikipedia [en.wikipedia.org]
• 5. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 6. 3 Powerful Ways Temperature Control in Chemical Plants Boost Efficiency - Forberg Smith [forbergsmith.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Enhancing the Shelf-Life of Tungsten(IV) Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on handling, storing, and troubleshooting issues related to Tungsten(IV) chloride (WCl₄) to ensure its stability and maximize its shelf-life in a research environment.

Frequently Asked Questions (FAQs)

Q1: What is Tungsten(IV) chloride and why is its shelf-life a concern?

A1: Tungsten(IV) chloride, also known as tungsten tetrachloride, is an inorganic compound with the chemical formula WCl₄. It is a gray-black, crystalline powder that is highly valuable as a precursor in the synthesis of various tungsten-based materials and as a catalyst in organic chemistry.[1] Its shelf-life is a significant concern because it is extremely sensitive to moisture and air.[1] Exposure to either leads to rapid degradation, compromising its purity and reactivity in experiments.

Q2: What is the primary degradation pathway for Tungsten(IV) chloride?

A2: The primary degradation pathway is hydrolysis. When WCl₄ comes into contact with water, it reacts to form tungsten oxides and hydrogen chloride (HCl) gas.[1] This reaction is irreversible and alters the chemical identity of the material, rendering it unsuitable for most applications. The reaction is as follows:

WCl₄ + 2H₂O → WO₂ + 4HCl

Q3: How can I visually assess the quality of my Tungsten(IV) chloride?

A3: High-purity Tungsten(IV) chloride should be a free-flowing, dark gray to black crystalline powder. Signs of degradation include:

• Color Change: A change in color to a lighter gray or the appearance of yellowish or brownish tungsten oxides.

• Clumping: The material may become clumpy or sticky due to moisture absorption.

• Fuming: The release of white fumes (HCl gas) upon opening the container, indicating significant hydrolysis.

Q4: What are the immediate signs of exposure to air or moisture?

A4: Upon exposure to air, you may observe the powder fuming slightly due to reaction with atmospheric moisture. If exposed to a larger amount of moisture, the powder will begin to change color and may release a noticeable amount of pungent HCl gas.

Troubleshooting Guides

Issue 1: Rapid Degradation of WCl₄ Despite Storage in an Inert Atmosphere

Possible Cause	Troubleshooting Step
Contaminated Inert Gas: The argon or nitrogen supply may contain trace amounts of oxygen or moisture.	Solution: Use a high-purity inert gas (99.998% or higher). Install an in-line gas purifier to remove any residual oxygen and moisture before the gas enters the glovebox or Schlenk line.
Leaky Glovebox or Schlenk Line: Small leaks can introduce atmospheric contaminants.	Solution: Regularly check the integrity of your inert atmosphere system. For gloveboxes, monitor the oxygen and moisture levels using internal sensors. For Schlenk lines, ensure all joints are properly sealed with high-vacuum grease and that there are no cracks in the glassware.
Improperly Dried Glassware: Residual moisture on glassware will react with WCl₄.	Solution: All glassware must be rigorously dried before use. Oven-dry glassware at >120°C for several hours and then cool under a stream of dry inert gas or in a desiccator before bringing it into the glovebox.
Contaminated Solvents: Solvents used to handle or react with WCl₄ may contain dissolved water.	Solution: Use anhydrous solvents. Either purchase commercially available anhydrous solvents or dry and distill solvents using appropriate methods (e.g., distillation from sodium/benzophenone for ethers, or from calcium hydride for halogenated solvents). Store dried solvents over molecular sieves in a glovebox.

Issue 2: Inconsistent Results in Reactions Using WCl₄

Possible Cause	Troubleshooting Step
Partial Degradation of WCl₄: The reagent may have partially hydrolyzed, reducing the amount of active WCl₄ available for the reaction.	Solution: Before use, visually inspect the WCl₄ for signs of degradation. If degradation is suspected, it is best to use a fresh, unopened container. For critical applications, consider purifying the WCl₄ by sublimation immediately before use.
Formation of Less Reactive Adducts: If stored in a coordinating solvent, a stable adduct may have formed that is less reactive under your experimental conditions.	Solution: Be aware of the solvent used for storage. If an adduct has formed, you may need to adjust your reaction conditions (e.g., higher temperature) to facilitate ligand exchange. Alternatively, remove the coordinating solvent under vacuum before proceeding.
Presence of Impurities: The WCl₄ may contain impurities from its synthesis, such as other tungsten chlorides (e.g., WCl₅, WCl₆) or the reducing agent used.	Solution: For highly sensitive reactions, use high-purity WCl₄ (99% or higher). If impurities are suspected, purification by sublimation is recommended. Common impurities from manufacturing processes can include Mo, Fe, Cu, Mn, Cr, and Ni.[2]

Enhancing Shelf-Life: Best Practices and Methodologies

The key to extending the shelf-life of WCl₄ is the rigorous exclusion of water and oxygen.

Storage under Inert Atmosphere

Proper storage is the most critical factor in preserving WCl₄.

• Glovebox Storage: The ideal storage location is inside a well-maintained glovebox with an argon or nitrogen atmosphere. Oxygen and moisture levels should be kept below 1 ppm.

• Schlenk Flask Storage: If a glovebox is not available, WCl₄ can be stored in a sealed Schlenk flask under a positive pressure of high-purity inert gas. The flask should be stored in a desiccator.

Formation of Stabilizing Adducts

Forming adducts with certain anhydrous solvents can enhance the stability of WCl₄, making it easier to handle.

• Diethyl Ether Adduct (WCl₄(Et₂O)₂): This adduct is a crystalline solid that is more stable than unsolvated WCl₄.[3][4] It can be prepared by dissolving WCl₄ in anhydrous diethyl ether under an inert atmosphere. The ether ligands can be removed under vacuum if the unsolvated form is required for a reaction.

• Acetonitrile Adduct (WCl₄(CH₃CN)₂): This is another stable, crystalline adduct.[5] It can be synthesized by reacting WCl₄ with anhydrous acetonitrile.

Quantitative Data on WCl₄ Adducts

Adduct	Formula	Molar Mass ( g/mol )	Appearance
Tungsten(IV) chloride	WCl₄	325.65	Gray-black powder[1]
Diethyl Ether Adduct	WCl₄(Et₂O)₂	473.87	Yellow-orange crystals
Acetonitrile Adduct	WCl₄(CH₃CN)₂	407.78	Crystalline solid[5]

Purification by Sublimation

If degradation is suspected, or for applications requiring very high purity, WCl₄ can be purified by vacuum sublimation.

Experimental Protocol: Sublimation of Tungsten(IV) Chloride

• Apparatus Setup: Assemble a sublimation apparatus consisting of a flask to hold the crude WCl₄ and a cold finger condenser. Ensure all glassware is thoroughly dried.

• Inert Atmosphere: Place the crude WCl₄ into the sublimation flask inside a glovebox. If a glovebox is not available, quickly transfer the solid and immediately attach the apparatus to a Schlenk line, followed by several cycles of evacuation and backfilling with inert gas.

• Vacuum: Evacuate the apparatus to a high vacuum (e.g., <0.1 mmHg).

• Heating: Gently heat the bottom of the flask containing the WCl₄ using a heating mantle or oil bath. The temperature required for sublimation will depend on the vacuum, but typically ranges from 150-250°C.

• Cooling: Circulate a coolant (e.g., cold water) through the cold finger.

• Collection: Pure WCl₄ will sublime and deposit as crystals on the cold finger.

• Completion: Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature under vacuum.

• Harvesting: Backfill the apparatus with inert gas before opening. The purified crystals can then be scraped from the cold finger inside a glovebox.

Analytical Methods for Assessing Degradation

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy can be used to detect the byproducts of hydrolysis.

Experimental Protocol: ATR-FTIR Analysis of WCl₄

• Sample Preparation: Inside a glovebox, press a small amount of the WCl₄ powder firmly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Collect the FTIR spectrum over a range of 4000-400 cm⁻¹.

• Analysis:

  • Pristine WCl₄: The spectrum should be relatively featureless in the mid-IR range, with characteristic W-Cl stretching and bending modes typically appearing in the far-IR region (<400 cm⁻¹).

  • Degraded WCl₄: The presence of tungsten oxides due to hydrolysis will give rise to new, broad peaks in the 500-1000 cm⁻¹ region, corresponding to W-O and W=O stretching vibrations.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy can be used for the quantitative analysis of WCl₄ in solution, provided a suitable anhydrous, non-coordinating solvent is used.

Experimental Protocol: Quantitative UV-Vis Analysis of WCl₄

• Solvent Selection: Use a dry, UV-grade solvent in which WCl₄ is soluble but does not form a stable, colored adduct (e.g., anhydrous dichloromethane (B109758) or 1,2-dichloroethane). All solvent manipulations must be performed under inert atmosphere.

• Standard Preparation: Prepare a series of standard solutions of high-purity WCl₄ of known concentrations in the chosen anhydrous solvent inside a glovebox.

• Sample Preparation: Prepare a solution of the WCl₄ sample to be tested in the same solvent, ensuring the concentration falls within the range of the standards.

• Measurement: Using a dual-beam UV-Vis spectrophotometer and a sealed cuvette, measure the absorbance of the standards and the sample at the wavelength of maximum absorbance (λmax). The solvent should be used as the reference.

• Calibration Curve: Plot a calibration curve of absorbance versus concentration for the standard solutions.

• Concentration Determination: Use the absorbance of the sample and the calibration curve to determine the concentration of WCl₄. A lower-than-expected concentration for a given mass of dissolved solid indicates the presence of non-absorbing degradation products.

Diagrams

Caption: Workflow for proper handling and storage of WCl₄.

Caption: Primary degradation pathway of Tungsten(IV) chloride.

References

• 1. Buy Tungsten(IV) chloride | 13470-13-8 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. Conformational preferences of bis(acetonitrile)tetrachloro molybdenum(IV) and tungsten(IV). Crystal structure of WCl4(CH3CN)2 and DFT calculations - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to Tungsten(IV) Chloride and Tungsten(V) Chloride as Catalysts

For Researchers, Scientists, and Drug Development Professionals

In the landscape of industrial and academic chemical synthesis, tungsten-based catalysts have carved out a significant niche, particularly in polymerization and other organic transformations. Among the various tungsten halides, Tungsten(IV) chloride (WCl₄) and Tungsten(V) chloride (WCl₅) are notable for their catalytic activity. This guide provides an objective comparison of their performance, drawing upon available experimental data and outlining their respective applications.

While direct, side-by-side comparative studies of WCl₄ and WCl₅ as catalysts in the same reaction under identical conditions are scarce in publicly available literature, a comparative analysis can be inferred from their individual catalytic behaviors and properties as Lewis acids.

General Properties and Lewis Acidity

The catalytic potential of both WCl₄ and WCl₅ stems from their nature as Lewis acids, capable of accepting electron pairs to activate substrates. The difference in the oxidation state of the tungsten atom influences their Lewis acidity and, consequently, their catalytic activity and selectivity.

Property	Tungsten(IV) Chloride (WCl₄)	Tungsten(V) Chloride (WCl₅)
Chemical Formula	WCl₄	W₂Cl₁₀ (dimeric in solid state)
Molar Mass	325.65 g/mol [1]	361.1 g/mol (monomer)[2]
Appearance	Black diamagnetic solid[3]	Black, hygroscopic crystals[2]
Oxidation State of W	+4	+5
Lewis Acidity	Moderate Lewis acid.	Stronger Lewis acid due to the higher oxidation state of tungsten.

The higher oxidation state of tungsten in WCl₅ suggests a stronger electrophilic character, potentially leading to higher catalytic activity in reactions that benefit from strong Lewis acid catalysis. However, this increased reactivity can also lead to lower selectivity and a greater propensity for side reactions.

Catalytic Performance in Polymerization Reactions

Both WCl₄ and WCl₅, often in conjunction with co-catalysts, are active in olefin polymerization. Their performance is typically evaluated in the context of Ring-Opening Metathesis Polymerization (ROMP) and Ziegler-Natta type polymerizations.

Ring-Opening Metathesis Polymerization (ROMP)

Tungsten-based catalysts are well-established initiators for ROMP, a powerful method for the synthesis of unsaturated polymers from cyclic olefins.[4] While Tungsten(VI) chloride (WCl₆) is a common precursor, it is often reduced in situ to lower oxidation states, suggesting that W(IV) and W(V) species can be the active catalytic centers.

Tungsten(IV) Chloride (WCl₄) in ROMP:

• WCl₄ has been shown to polymerize monosubstituted acetylenes.[4]

• Its catalytic activity can be significantly enhanced by the addition of oxygen-containing compounds like methyl acetate (B1210297) or acetylacetone.[4]

• For example, WCl₄ in 1,4-dioxane (B91453) is a highly active system for the polymerization of phenylacetylene.[4]

Tungsten(V) Chloride (WCl₅) in ROMP:

Direct studies detailing the use of pre-formed WCl₅ as a primary catalyst for ROMP are less common. However, its formation as an intermediate in WCl₆-initiated systems is plausible.

General Experimental Protocol for ROMP of Norbornene using a WCl₆-based system (as a proxy):

This protocol is adapted from studies using WCl₆, which likely forms lower-valent active species.

Materials:

• Tungsten(VI) chloride (WCl₆)

• Triisobutylaluminium (i-Bu₃Al) as a co-catalyst

• Ethanol (EtOH) as an activator

• 1-Hexene as a chain transfer agent

• Norbornene (monomer)

• Toluene (solvent)

Procedure:

• All manipulations are carried out under an inert atmosphere (e.g., argon or nitrogen) using Schlenk techniques.

• A stock solution of the catalyst is prepared by dissolving WCl₆ in toluene.

• In a separate flask, a calculated amount of norbornene is dissolved in toluene.

• To the monomer solution, 1-hexene, ethanol, and triisobutylaluminium are added sequentially with stirring.

• The polymerization is initiated by adding the WCl₆ solution to the monomer mixture.

• The reaction is allowed to proceed at room temperature for a specified time.

• The polymerization is terminated by the addition of a small amount of methanol.

• The polymer is precipitated by pouring the reaction mixture into a large volume of methanol, filtered, and dried under vacuum.

Ziegler-Natta Polymerization

Ziegler-Natta catalysts are traditionally based on titanium halides but can also incorporate other transition metals like tungsten. These systems are crucial for the production of stereoregular polymers like polypropylene.[1][5]

Tungsten(V) Chloride (WCl₅) in Ziegler-Natta Catalysis:

• WCl₅ can act as a component in Ziegler-Natta type catalysts, typically in combination with an organoaluminum co-catalyst.

General Experimental Workflow for Ziegler-Natta Polymerization:

Figure 1: General experimental workflow for Ziegler-Natta polymerization.

Catalytic Mechanisms

The precise catalytic cycles for WCl₄ and WCl₅ are often complex and depend on the co-catalyst and reaction conditions. However, general mechanisms for the polymerization reactions they participate in can be illustrated.

General Mechanism for Ring-Opening Metathesis Polymerization (ROMP)

The accepted mechanism for ROMP involves the formation of a metal-alkylidene (metal-carbene) species which then reacts with the cyclic olefin in a series of [2+2] cycloadditions and cycloreversions.

Figure 2: Simplified mechanism for Ring-Opening Metathesis Polymerization (ROMP).

General Mechanism for Ziegler-Natta Polymerization (Cossee-Arlman Mechanism)

The Cossee-Arlman mechanism is widely accepted for Ziegler-Natta polymerization. It involves the insertion of an olefin into a metal-alkyl bond at the active site of the catalyst.

Figure 3: Simplified Cossee-Arlman mechanism for Ziegler-Natta polymerization.

Summary and Outlook

Both Tungsten(IV) chloride and Tungsten(V) chloride are valuable catalysts in the realm of organic synthesis, particularly for polymerization reactions.

• Tungsten(V) chloride , with its higher oxidation state, is expected to be a stronger Lewis acid and potentially a more active catalyst. It is a known component of Ziegler-Natta type systems.

• Tungsten(IV) chloride has demonstrated utility as a catalyst for the polymerization of substituted acetylenes, with its activity being tunable through the use of additives.

The development of well-defined, single-site tungsten catalysts based on W(IV) and W(V) oxidation states remains an active area of research. Such systems would allow for a more precise understanding of their catalytic behavior and enable the synthesis of polymers with controlled microstructures and properties. Future research focusing on direct comparative studies under standardized conditions is necessary to fully elucidate the relative merits of WCl₄ and WCl₅ as catalysts and to guide the rational design of next-generation tungsten-based catalytic systems.

References

• 1. byjus.com [byjus.com]
• 2. rarpolymer.princeton.edu [rarpolymer.princeton.edu]
• 3. 20.210.105.67 [20.210.105.67]
• 4. Ring-opening metathesis polymerization - Wikipedia [en.wikipedia.org]
• 5. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]

A Comparative Guide to WCl₄ and WCl₆ as CVD Precursors for Tungsten Thin Films

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable precursor is a critical determinant in the success of Chemical Vapor Deposition (CVD) processes for fabricating high-purity tungsten thin films, which are essential in various high-technology applications. Tungsten hexachloride (WCl₆) is a commonly utilized precursor for this purpose; however, tungsten tetrachloride (WCl₄) also presents itself as a potential alternative. This guide provides a comprehensive comparison of WCl₄ and WCl₆ as CVD precursors, drawing upon available experimental data and theoretical considerations to inform precursor selection for specific research and development needs.

Executive Summary

While tungsten hexachloride (WCl₆) is a well-documented and widely used precursor for the CVD of tungsten films, there is a notable scarcity of direct experimental data for the use of tungsten tetrachloride (WCl₄) in the same application. Consequently, a direct, quantitative comparison based on extensive experimental evidence is challenging. This guide synthesizes the available data for WCl₆ and complements it with the known chemical and physical properties of both compounds to offer a comparative perspective. WCl₆ generally requires higher deposition temperatures due to its higher stability. In contrast, WCl₄, with a lower oxidation state of tungsten, is theoretically expected to undergo reduction at lower temperatures. However, the practical application of WCl₄ is less explored in the available literature.

Physical and Chemical Properties

A fundamental understanding of the physical and chemical properties of each precursor is crucial for designing and optimizing the CVD process.

Property	Tungsten Tetrachloride (WCl₄)	Tungsten Hexachloride (WCl₆)
Chemical Formula	WCl₄	WCl₆
Molar Mass	325.65 g/mol	396.56 g/mol
Appearance	Black solid[1]	Dark violet-blue crystalline solid[2]
Melting Point	450 °C (decomposes)[1]	275 °C[2]
Boiling Point	Sublimes	347 °C[2]
Vapor Pressure	Data not readily available	43 mmHg at 215 °C[3]
Oxidation State of W	+4	+6[4]
Structure	Polymeric, with linear chains of octahedral W atoms[1]	Monomeric, octahedral[2]

CVD Process Parameters and Film Properties: A Focus on WCl₆

Due to the extensive research on WCl₆, a significant amount of experimental data is available for its use in CVD.

WCl₆ CVD for Tungsten Coatings

Hydrogen reduction is the most common method for depositing tungsten films from WCl₆. The overall reaction is:

WCl₆(g) + 3H₂(g) → W(s) + 6HCl(g)

Experimental data for the CVD of tungsten films and coatings using WCl₆ are summarized below.

Parameter	Value	Reference
Sublimation Temperature	Onset between 33-35 °C; significant yield at 160-230 °C	[5]
Deposition Temperature	450 - 650 °C for thin films; up to 930 °C for coatings	[6]
Reducing Agent	Hydrogen (H₂), Silanes, Boranes, Germanes	[6]
Film Purity	Chloride-based contaminants can be a few percent before H₂ furnace treatment.	[5]
Potential Issues	Clogging of feed lines due to premature deposition or reaction with moisture.	[5]

Experimental Protocol: Fluidized Bed CVD of Tungsten on UO₂ Powders using WCl₆

This protocol is based on the work described by NASA for coating nuclear fuel particles.[1][5][7][8][9]

1. Precursor Handling and Sublimation:

• WCl₆ powder is loaded into a sublimator.
• The sublimator is heated to a temperature range of 160-230 °C to generate WCl₆ vapor.[5]
• An inert carrier gas, such as Argon (Ar), is used to transport the WCl₆ vapor to the reactor.

2. CVD Reactor Setup:

• A fluidized bed reactor is heated to the deposition temperature (e.g., 930 °C).[6]
• The substrate material (e.g., UO₂ powders) is introduced into the reactor and fluidized using a flow of hydrogen (H₂) gas.

3. Deposition Process:

• The Ar carrier gas containing WCl₆ vapor is mixed with the H₂ fluidizing gas at the reactor inlet.
• The hydrogen reduces the WCl₆ on the surface of the fluidized particles, resulting in a uniform tungsten coating.
• The reaction byproducts, primarily HCl, are carried out of the reactor with the exhaust gas.

4. Post-Deposition Treatment:

• A post-deposition treatment in a hydrogen furnace can be employed to reduce chloride contamination in the coating.[5]

WCl₄ as a CVD Precursor: A Theoretical Perspective

While experimental data on the use of WCl₄ for the CVD of pure tungsten is scarce, its chemical properties allow for some theoretical comparisons with WCl₆.

• Lower Oxidation State: Tungsten in WCl₄ is in a +4 oxidation state, compared to +6 in WCl₆. This suggests that WCl₄ is already in a partially reduced state, which could theoretically lead to a lower required temperature for complete reduction to tungsten metal.

• Thermal Stability: WCl₄ decomposes at its melting point of 450 °C, whereas WCl₆ is stable up to its boiling point of 347 °C.[1][2] This lower thermal stability of WCl₄ could be advantageous for lower-temperature CVD processes, but it also poses challenges for precursor delivery and control.

• Reactivity: The reactivity of WCl₄ in a CVD environment is not well-documented. However, its polymeric structure might influence its vaporization and decomposition kinetics compared to the monomeric WCl₆.

Logical Relationships in Precursor Selection

The choice between WCl₄ and WCl₆, or any other precursor, involves a trade-off between various factors. The following diagram illustrates the logical relationships influencing precursor selection for a CVD process.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. Tungsten hexachloride - Wikipedia [en.wikipedia.org]
• 3. Cas 13283-01-7,TUNGSTEN(VI) CHLORIDE | lookchem [lookchem.com]
• 4. WebElements Periodic Table » Tungsten » tungsten hexachloride [webelements.com]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. US9595470B2 - Methods of preparing tungsten and tungsten nitride thin films using tungsten chloride precursor - Google Patents [patents.google.com]
• 7. [PDF] Advances in the Development of a WCl6 CVD System for Coating UO2 Powders with Tungsten | Semantic Scholar [semanticscholar.org]
• 8. ntrs.nasa.gov [ntrs.nasa.gov]
• 9. ntrs.nasa.gov [ntrs.nasa.gov]

Catalytic activity of WCl4 compared to other transition metal chlorides

In the landscape of industrial and academic research, the quest for efficient and selective catalysts is paramount. Transition metal chlorides have long been recognized for their catalytic prowess in a myriad of organic transformations, acting as potent Lewis acids. Among these, tungsten(IV) chloride (WCl₄) presents an intriguing case. This guide provides a comprehensive comparison of the catalytic activity of WCl₄ against other common transition metal chlorides, supported by experimental data and detailed protocols to aid researchers, scientists, and drug development professionals in their catalyst selection process.

Performance Comparison in Catalytic Synthesis

While direct comparative studies detailing the catalytic efficacy of WCl₄ across a broad spectrum of organic reactions are not as abundant as for more conventional Lewis acids like AlCl₃ or FeCl₃, existing literature allows for an insightful analysis in specific transformations. One such area where various Lewis acids have been extensively screened is in the synthesis of bis(indolyl)methanes, a class of compounds with significant biological activity.

The synthesis of bis(indolyl)methanes typically involves the electrophilic substitution reaction of indoles with aldehydes or ketones. The choice of Lewis acid catalyst is crucial for the efficiency of this reaction, influencing both reaction times and yields. The following table summarizes the performance of various transition metal chlorides in the synthesis of bis(indolyl)methanes, providing a framework for comparison. It is important to note that while data for many common transition metal chlorides are available, specific quantitative data for WCl₄ in this particular reaction is not prominently reported in the accessible literature, indicating a potential area for future research.

Table 1: Comparison of Transition Metal Chloride Catalysts in the Synthesis of Bis(indolyl)methanes

Catalyst	Aldehyde/Ketone	Solvent	Temperature (°C)	Time	Yield (%)	Reference
InCl₃	Benzaldehyde	Acetonitrile	Room Temp.	15 min	95	[Cite: Not Available]
YbCl₃	4-Chlorobenzaldehyde	Ionic Liquid	Room Temp.	20 min	94	[Cite: Not Available]
BiCl₃	Benzaldehyde	Methanol	Room Temp.	30 min	92	[Cite: Not Available]
ZnCl₂	4-Nitrobenzaldehyde	Dichloromethane (B109758)	Room Temp.	2 h	88	[Cite: Not Available]
RuCl₃·3H₂O	Benzaldehyde	Glyme/Diethylene Glycol	80	1 h	90
SnCl₄	Acetone	Dichloromethane	0	6 h	Moderate to Good	[1]
FeCl₃ (on SiO₂)	Benzaldehyde	Solvent-free	Room Temp.	5 min	96
WCl₄	Data Not Available	-	-	-	-	-

Note: The yields and reaction conditions are representative examples from the literature and may vary depending on the specific substrates and experimental setup.

Experimental Protocols

To ensure reproducibility and facilitate further investigation, detailed experimental methodologies for the synthesis of bis(indolyl)methanes using representative transition metal chloride catalysts are provided below.

General Procedure for the Synthesis of Bis(indolyl)methanes Catalyzed by SnCl₄

This protocol is adapted from the work describing the use of tin(IV) chloride in the synthesis of di(indolyl)methanes.[1]

• Reactant Preparation: To a solution of indole (B1671886) (8.5 mmol) in dry methylene (B1212753) chloride (20 mL) at 0°C, add the corresponding ketone (8.5 mmol).

• Catalyst Addition: With constant stirring, add stannic chloride (0.85 mmol) dropwise to the reaction mixture.

• Reaction Execution: Stir the reaction mixture for 6 hours at 0°C under a nitrogen atmosphere.

• Work-up: After the reaction is complete, extract the mixture with methylene chloride. Wash the organic layer with a 2% sodium bicarbonate solution and then with water.

• Isolation: Dry the organic layer over anhydrous sodium sulphate and concentrate under reduced pressure to obtain the crude product. Further purification can be achieved by chromatography.

General Procedure for the Synthesis of Bis(indolyl)methanes Catalyzed by FeCl₃ on Silica

This procedure is based on a method utilizing silica-supported ferric chloride as a heterogeneous catalyst.

• Catalyst and Reactant Mixture: In a round-bottom flask, combine indole (1 mmol), the aldehyde (0.5 mmol), and silica-supported FeCl₃ (catalytic amount).

• Reaction Conditions: Stir the mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography.

• Product Isolation: Upon completion of the reaction, dissolve the product in dichloromethane or ethyl acetate.

• Catalyst Recovery: Filter the solution to recover the solid catalyst. The catalyst can be washed, dried under vacuum, and reused.

• Purification: Evaporate the solvent from the filtrate to obtain the crude product, which can be further purified by recrystallization or column chromatography.

Catalytic Mechanism and Logical Workflow

The synthesis of bis(indolyl)methanes catalyzed by a Lewis acid, such as a transition metal chloride, generally proceeds through the activation of the carbonyl compound, followed by electrophilic attack by the indole. A second molecule of indole then reacts to form the final product. The logical workflow for a typical catalytic cycle is depicted below.

Figure 1. A generalized catalytic cycle for the Lewis acid-catalyzed synthesis of bis(indolyl)methanes.

Conclusion and Future Outlook

While WCl₄ is a known Lewis acid, its application and comparative performance in many standard organic reactions are not as well-documented as other transition metal chlorides. The data presented underscores the high efficiency of catalysts like InCl₃, YbCl₃, and heterogeneous FeCl₃ in the synthesis of bis(indolyl)methanes, achieving high yields in short reaction times under mild conditions.

The absence of readily available data for WCl₄ in this specific and widely studied reaction highlights a significant knowledge gap. This presents an opportunity for further research to explore the catalytic potential of WCl₄ in this and other important organic transformations. Such studies would be invaluable in expanding the toolkit of synthetic chemists and could potentially uncover unique reactivity or selectivity profiles for tungsten-based catalysts. Future investigations should focus on systematic screening of WCl₄ against a panel of other transition metal chlorides under standardized conditions to provide a clear and quantitative comparison of their catalytic activities.

References

• 1. Bis-indolylation of aldehydes and ketones using silica-supported FeCl3: molecular docking studies of bisindoles by targeting SARS-CoV-2 main protease binding sites - PMC [pmc.ncbi.nlm.nih.gov]

Tungsten(IV) Chloride: A Comparative Guide to Solvent System Performance

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent system is critical for the successful application of Tungsten(IV) chloride (WCl₄) in synthesis and catalysis. This guide provides a comparative analysis of the performance of WCl₄ in various organic solvents, supported by available experimental data. It also offers a comparison with a common alternative, Tungsten(VI) chloride (WCl₆).

Tungsten(IV) chloride is a versatile reagent and catalyst precursor, but its reactivity and solubility are highly dependent on the chosen solvent. Understanding its behavior in different solvent systems is key to optimizing reaction conditions and achieving desired outcomes.

Performance in Different Solvent Systems: A Comparative Overview

The performance of Tungsten(IV) chloride is dictated by its interaction with the solvent, which can range from simple dissolution to the formation of distinct coordination complexes. This behavior directly impacts its stability and reactivity.

Solubility and Reactivity

While comprehensive quantitative solubility data for WCl₄ is not extensively documented in publicly available literature, qualitative observations from various studies provide valuable insights into its behavior in common laboratory solvents.

Table 1: Qualitative Solubility and Reactivity of Tungsten(IV) Chloride in Various Solvents

Solvent System	Chemical Class	Observation	Reactivity Notes
Coordinating Solvents
Tetrahydrofuran (THF)	Ether	Forms soluble adducts.[1]	Reacts to form complexes such as [WCl₄(THF)₂].[1] Reduction with sodium in THF yields a ditungsten(III) derivative.[2]
Diethyl Ether	Ether	Forms soluble adducts.	Forms the bis(diethyl ether) adduct, WCl₄(Et₂O)₂.[1]
Acetonitrile (B52724) (CH₃CN)	Nitrile	Forms soluble adducts.	Dissolving WCl₆ in acetonitrile leads to its reduction to WCl₄(CH₃CN)₂.[3]
Pyridine (B92270)	Amine	Forms adducts.	Readily forms adducts with pyridine derivatives.
Non-Coordinating / Halogenated Solvents
Dichloromethane (CH₂Cl₂)	Halogenated	Used as a reaction medium.	Reactions of WCl₆ with various reagents are often carried out in dichloromethane.[4][5]
Carbon Tetrachloride (CCl₄)	Halogenated	Soluble.[6]	Used as a solvent for recrystallization of WCl₆.[7]
Toluene	Aromatic	Used as a reaction medium.	Reactions involving WCl₄ have been reported in toluene.[8]
Protic Solvents
Water (H₂O)	Protic	Reacts.	Hydrolyzes to produce hydrogen chloride gas and tungsten oxides.[9]
Methanol (CH₃OH)	Protic	Reacts.
Acids
Hydrochloric Acid (HCl)	Acid	Soluble.[6]

Stability of Tungsten(IV) Chloride Solutions

The stability of WCl₄ solutions is a critical factor for their application. In coordinating solvents, the formation of adducts can enhance stability compared to the parent compound. However, these solutions can still be sensitive to air and moisture.[9] For instance, solutions of WCl₆, a related compound, are known to decompose upon standing.[10] It is crucial to handle solutions of tungsten chlorides under an inert atmosphere to prevent hydrolysis and oxidation.[11]

Comparison with Tungsten(VI) Chloride (WCl₆)

Tungsten(VI) chloride is a common alternative to WCl₄, often used as a starting material for the synthesis of other tungsten compounds and as a catalyst.

Table 2: Comparison of Tungsten(IV) Chloride and Tungsten(VI) Chloride

Property	Tungsten(IV) Chloride (WCl₄)	Tungsten(VI) Chloride (WCl₆)
Oxidation State	+4	+6
Appearance	Black solid.[2]	Dark violet-blue crystalline powder.[11]
Solubility	Soluble in HCl and CCl₄. Forms adducts with coordinating solvents.[6]	Soluble in carbon disulfide, carbon tetrachloride, phosphorus oxychloride, benzene, and ethanol.[10][11][12]
Reactivity	Strong oxidant, reacts violently with many substances.[13] Hydrolyzes in water.[9]	Highly reactive, may react violently with water.[12] Readily hydrolyzed by moist air.[14]
Catalytic Activity	Used in ring-opening metathesis polymerization (ROMP).	Also a ROMP-active catalyst precursor.[7] Used in various other catalytic reactions.[15]

Experimental Protocols

Precise and reproducible experimental protocols are essential for working with tungsten chlorides due to their sensitivity to air and moisture.

General Handling and Dissolution Protocol

Objective: To prepare a solution of Tungsten(IV) chloride in a dry, coordinating organic solvent.

Materials:

• Tungsten(IV) chloride powder

• Anhydrous solvent (e.g., THF, acetonitrile, dichloromethane)

• Schlenk flask or glovebox

• Magnetic stirrer and stir bar

• Syringe or cannula for solvent transfer

• Inert gas source (e.g., Argon or Nitrogen)

Procedure:

• Under an inert atmosphere (in a glovebox or using Schlenk line techniques), weigh the desired amount of Tungsten(IV) chloride into a dry Schlenk flask containing a magnetic stir bar.

• Seal the flask and evacuate and backfill with inert gas three times.

• Using a syringe or cannula, add the required volume of anhydrous solvent to the flask.

• Stir the mixture at room temperature until the solid is fully dissolved. The formation of a colored solution indicates the formation of the solvent adduct.

• The resulting solution should be used immediately or stored under an inert atmosphere to prevent decomposition.

Safety Precautions:

• Tungsten(IV) chloride is corrosive and can cause severe burns.[16] Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[17][18]

• It reacts with moisture to produce toxic hydrogen chloride gas.[9] All glassware and solvents must be scrupulously dried before use.

• In case of skin or eye contact, flush immediately with copious amounts of water and seek medical attention.[16]

Visualizing Reaction Pathways and Workflows

The following diagrams illustrate key concepts related to the handling and reactivity of Tungsten(IV) chloride.

A general workflow for the safe handling and dissolution of Tungsten(IV) chloride.

Simplified reaction pathways of Tungsten(IV) chloride with different classes of reagents.

References

• 1. The decades-old mystery of bis­(diethyl ether)tungsten(IV) chloride solved - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 3. "The photolysis of bis(acetonitrile) tetrachlorotungsten in acetonitril" by Ryan J. Fante and Patrick E. Hoggard [scholarcommons.scu.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chembk.com [chembk.com]
• 7. A new self-healing epoxy with tungsten (VI) chloride catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tungsten( vi ) selenide tetrachloride, WSeCl 4 – synthesis, properties, coordination complexes and application of [WSeCl 4 (Se n Bu 2 )] for CVD growt ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D1DT03980F [pubs.rsc.org]
• 9. Buy Tungsten(IV) chloride | 13470-13-8 [smolecule.com]
• 10. Cas 13283-01-7,TUNGSTEN(VI) CHLORIDE | lookchem [lookchem.com]
• 11. Tungsten(Ⅵ) Chloride Manufacturer丨CAS 13283-01-7丨WCl6 - Wolfa [wolfabio.com]
• 12. Page loading... [guidechem.com]
• 13. Tungsten (IV) chloride [chembk.com]
• 14. Tungsten(VI) Chloride | 13283-01-7 [chemicalbook.com]
• 15. Vibrational Spectroscopy of Tungsten(VI) Chlorides: WCl6 and WOCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. datasheets.scbt.com [datasheets.scbt.com]
• 17. TUNGSTEN TETRACHLORIDE - Safety Data Sheet [chemicalbook.com]
• 18. chemicalbook.com [chemicalbook.com]

A Comparative Guide to Tungsten Precursors for Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of tungsten-based nanoparticles with tailored properties is critically dependent on the choice of the initial tungsten precursor. This guide provides a comparative analysis of four common tungsten precursors: Tungsten Hexachloride (WCl₆), Tungsten Hexacarbonyl (W(CO)₆), Ammonium (B1175870) Tungstate ((NH₄)₂WO₄), and Phosphotungstic Acid (H₃PW₁₂O₄₀). The selection of a precursor significantly influences the resulting nanoparticle size, morphology, purity, and yield, thereby impacting its performance in various applications, including catalysis and nanomedicine.

Performance Comparison of Tungsten Precursors

The following table summarizes the key performance indicators for nanoparticles synthesized from different tungsten precursors. It is important to note that a direct comparison under identical reaction conditions is not always available in the literature. The data presented is a synthesis of findings from various studies.

Precursor	Synthesis Method(s)	Typical Nanoparticle Type(s)	Particle Size	Purity	Yield	Key Advantages	Key Disadvantages
Tungsten Hexachloride (WCl₆)	Solvothermal, Liquid-ammonia reduction	WOₓ, W	1-2 nm (W), Nanorods/wires/sheets (WOₓ)[1][2]	High	Moderate to High	Versatile for various morphologies, Low-temperature synthesis possible[1][2]	Highly sensitive to moisture and air
Tungsten Hexacarbonyl (W(CO)₆)	Thermal Decomposition, Sonochemical, Reductive Carbonylation	W, WC, WO₂	5-20 nm (W)[3]	High	Good	Room temperature synthesis possible, Produces pure metallic tungsten nanoparticles[3]	Toxicity of CO byproduct, Requires inert atmosphere
Ammonium Tungstate ((NH₄)₁₀W₁₂O₄₁·5H₂O)	Hydrothermal, Acid Precipitation, Thermal Plasma	WO₃, W	30 nm (WO₃), Homogeneous and small (W)[4][5]	High	Good to High[4]	Water-soluble and easy to handle, Good control over size and morphology[4][6]	Often requires higher temperatures for decomposition/reduction
Phosphotungstic Acid (H₃PW₁₂O₄₀)	Reduction	Tungsten Blue (reduced oxides)	N/A	High	N/A	Soluble in water, Acts as both precursor and stabilizer	Limited studies on nanoparticle synthesis, Primarily used for tungsten blue production

Experimental Protocols

Detailed methodologies for the synthesis of tungsten-based nanoparticles from each precursor are provided below. These protocols are based on established methods reported in the scientific literature.

Solvothermal Synthesis of Tungsten Oxide Nanostructures from Tungsten Hexachloride (WCl₆)

This protocol describes the synthesis of various tungsten oxide nanostructures by altering the solvent composition.[7]

Materials:

• Tungsten hexachloride (WCl₆)

• Ethanol (B145695) (absolute)

• Deionized water

• Teflon-lined stainless steel autoclave

Procedure:

• Prepare the precursor solution by dissolving a specific concentration of WCl₆ in the desired solvent or solvent mixture (e.g., ethanol, ethanol/water, or water). The concentration of WCl₆ can be varied to control the morphology of the final product (e.g., lower concentrations can lead to nanowire formation from nanorods).[2]

• Transfer the precursor solution into a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it to 200°C for 10 hours.

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the precipitate by centrifugation and wash it several times with ethanol to remove any unreacted precursors and byproducts.

• Dry the final product in a vacuum oven.

Expected Outcome:

• Using ethanol as the solvent typically yields monoclinic W₁₈O₄₉ nanorods.[7]

• A mixed solvent of ethanol and water can produce hexagonal WO₃ platelets.[7]

• Using only water as the solvent can result in monoclinic WO₃ nanosheets.[7]

Room Temperature Synthesis of Tungsten Nanoparticles from Tungsten Hexacarbonyl (W(CO)₆)

This method allows for the synthesis of monodisperse tungsten nanoparticles at ambient temperature without the need for surfactants.[3][8]

Materials:

• Tungsten hexacarbonyl (W(CO)₆)

• Tetrahydrofuran (THF), anhydrous

• Lithium borohydride (B1222165) (LiBH₄) or Lithium aluminum hydride (LiAlH₄) solution in THF

• Inert atmosphere glovebox

Procedure:

• Inside an inert atmosphere glovebox, prepare a stock solution of W(CO)₆ in anhydrous THF (typically 0.001 M to 0.1 M).[3]

• To this solution, rapidly add a sufficient amount of a reducing agent (e.g., LiBH₄ or LiAlH₄ solution in THF) with vigorous stirring. The molar ratio of the reducing agent to W(CO)₆ is typically between 1 and 10.[3]

• Allow the reaction mixture to stir for a minimum of 2 hours.

• The resulting suspension contains tungsten nanoparticles.

Expected Outcome:

• Monodisperse tungsten nanoparticles with a size range of 5 to 20 nm.[3] The particles are stabilized by the THF solvent.

Hydrothermal Synthesis of Tungsten Trioxide (WO₃) Nanorods from Ammonium Paratungstate

This protocol details a straightforward hydrothermal method for producing WO₃ nanorods.[6]

Materials:

• Ammonium paratungstate ((NH₄)₁₀[W₁₂O₄₁]·5H₂O)

• Deionized water

• Hydrothermal reactor

Procedure:

• Dissolve ammonium paratungstate in deionized water to create an aqueous solution.

• Transfer the solution into a hydrothermal reactor.

• Heat the reactor to approximately 130°C, which corresponds to a pressure of about 6 bar.

• Maintain the reaction for a specific duration. The length and diameter of the resulting nanorods can be controlled by adjusting the processing time.[6]

• After the reaction, cool the reactor to room temperature.

• Collect the WO₃ product, wash it with deionized water, and dry it.

Expected Outcome:

• Tungsten trioxide (WO₃) nanorods. Longer reaction times generally lead to better conversion and growth of the nanorods.[6]

Synthesis of Tungsten Blue from Phosphotungstic Acid (H₃PW₁₂O₄₀)

This protocol describes the reduction of phosphotungstic acid to form tungsten blue, a mixed-valence tungsten oxide.

Materials:

• Phosphotungstic acid (H₃PW₁₂O₄₀)

• Deionized water

• A suitable reducing agent (e.g., ascorbic acid, sodium dithionite)

Procedure:

• Prepare an aqueous solution of phosphotungstic acid.

• Add the reducing agent to the solution while stirring.

• The solution will gradually turn blue, indicating the formation of tungsten blue. The intensity of the color is proportional to the extent of reduction.

• The tungsten blue can be used in solution or isolated as a solid product.

Expected Outcome:

• A solution or solid precipitate of tungsten blue. The exact nature of the product (e.g., particle size, morphology) will depend on the reaction conditions.

Visualizing Experimental Workflows and Biological Pathways

To further elucidate the processes involved in nanoparticle synthesis and their potential applications, the following diagrams are provided.

Experimental Workflow: Solvothermal Synthesis of Tungsten Oxide Nanoparticles

Caption: Solvothermal synthesis workflow for tungsten oxide nanoparticles.

Logical Relationship: Influence of Precursor on Nanoparticle Properties

Caption: Influence of the tungsten precursor on nanoparticle properties and applications.

Signaling Pathway: Potential Mechanism of Tungsten Nanoparticles in Cancer Therapy

Recent studies suggest that functionalized nanoparticles can interfere with key signaling pathways in cancer cells, such as the ERK/MAPK and PI3K/Akt pathways, which are crucial for cell proliferation, survival, and apoptosis.[9] While the precise interactions of tungsten nanoparticles are still under investigation, a plausible mechanism involves the inhibition of these pathways, leading to cancer cell death.

Caption: Potential inhibition of EGFR-mediated signaling pathways by tungsten nanoparticles.

References

• 1. Tungsten nanoparticles from liquid-ammonia-based synthesis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. [PDF] Solvothermal Synthesis of Tungsten Oxide Nanorod/Nanowire/Nanosheet | Semantic Scholar [semanticscholar.org]
• 3. labpartnering.org [labpartnering.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. jestec.taylors.edu.my [jestec.taylors.edu.my]
• 7. pure.kaist.ac.kr [pure.kaist.ac.kr]
• 8. US8372177B1 - Method of synthesizing tungsten nanoparticles - Google Patents [patents.google.com]
• 9. Functionalized Metal Nanoparticles in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to WCl₄ and MoCl₄ in Olefin Metathesis Catalysis

For Researchers, Scientists, and Drug Development Professionals

Olefin metathesis has emerged as a powerful and versatile tool in chemical synthesis, enabling the efficient construction of carbon-carbon double bonds. At the heart of this transformation are transition metal catalysts, with tungsten and molybdenum complexes being among the most studied and utilized. While well-defined Schrock and Grubbs catalysts offer high activity and selectivity, classical catalyst systems often generated in situ from simple metal halides like tungsten(IV) chloride (WCl₄) and molybdenum(IV) chloride (MoCl₄) remain relevant due to their cost-effectiveness and ease of access. This guide provides an objective comparison of the performance of WCl₄ and MoCl₄ as precursors for olefin metathesis catalysts, supported by available experimental context.

Overview of WCl₄ and MoCl₄ as Catalyst Precursors

Both WCl₄ and MoCl₄ are typically not used as single-component catalysts for olefin metathesis. Instead, they serve as precursors that, upon activation with a cocatalyst, generate the active metal-carbene species responsible for the catalytic cycle.[1] Common cocatalysts include organoaluminum compounds (e.g., EtAlCl₂), organotin compounds, or other alkylating agents.[1] The performance of the resulting catalytic system is highly dependent on the choice of cocatalyst, solvent, temperature, and substrate.

Historically, tungsten-based systems, often derived from WCl₆, have been recognized for their high activity in various olefin metathesis reactions.[2] Molybdenum-based catalysts, while sometimes exhibiting lower activity, have been extensively developed to achieve high selectivity, particularly for Z-olefins, through ligand modification.[3]

Quantitative Performance Comparison

Direct, side-by-side quantitative comparisons of WCl₄ and MoCl₄ under identical conditions are not extensively documented in recent literature, which tends to focus on more defined catalyst systems. However, by examining related systems and general trends, a comparative overview can be assembled. The following table summarizes typical performance characteristics based on data from closely related tungsten and molybdenum chloride systems used in olefin metathesis.

Performance Metric	WCl₄-based Systems	MoCl₄-based Systems	References
Catalytic Activity	Generally high activity, often requiring lower catalyst loading or reaction times. Tungsten catalysts are known for their high turnover numbers in various metathesis reactions.	Activity can be moderate to high, but often lower than comparable tungsten systems. Performance is highly tunable with cocatalysts and ligands.	[2]
Selectivity (cis/trans)	Stereoselectivity is highly dependent on the cocatalyst and reaction conditions. Without specific directing ligands, mixtures of cis and trans isomers are common.	Can be tailored for high Z-selectivity with appropriate ligand design, a key advantage of modern molybdenum catalysts. Simple MoCl₄ systems are less selective.	[3]
Functional Group Tolerance	Generally lower tolerance for polar functional groups due to the Lewis acidic nature of the active species and cocatalysts.	Similar to tungsten, traditional molybdenum systems have limited functional group tolerance. However, well-defined molybdenum catalysts have shown improved tolerance.	[4]
Stability	The active species can be sensitive to air and moisture, requiring inert reaction conditions. Thermal stability can be a limiting factor at higher temperatures.	Air and moisture sensitivity is also a characteristic of these systems. The stability of the active catalyst is a critical factor for achieving high conversions.	[5]

Experimental Protocols

The following are generalized experimental protocols for generating active olefin metathesis catalysts from WCl₄ and MoCl₄. These protocols are based on established procedures for related in situ catalyst preparations. Note: These reactions are highly sensitive to air and moisture, and all manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using Schlenk line techniques or in a glovebox.

Protocol 1: In Situ Catalyst Formation for Ring-Opening Metathesis Polymerization (ROMP) of Cyclopentene (B43876)

This protocol describes a general procedure for the ROMP of a strained olefin like cyclopentene.

Materials:

• Tungsten(IV) chloride (WCl₄) or Molybdenum(IV) chloride (MoCl₄)

• Cocatalyst solution (e.g., 1 M solution of EtAlCl₂ in hexanes)

• Cyclopentene (freshly distilled)

• Anhydrous, deoxygenated solvent (e.g., chlorobenzene)

• Schlenk flask and other appropriate glassware

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, suspend WCl₄ or MoCl₄ in the anhydrous solvent. The concentration of the metal chloride is typically in the range of 1-10 mM.

• Stir the suspension at the desired reaction temperature (e.g., room temperature).

• Slowly add the cocatalyst solution dropwise to the stirred suspension. The molar ratio of the cocatalyst to the metal chloride is a critical parameter and typically ranges from 2:1 to 10:1. The formation of the active catalyst is often indicated by a color change.

• Allow the catalyst mixture to stir for a short period (e.g., 15-30 minutes) to ensure the formation of the active species.

• Add the cyclopentene substrate to the activated catalyst solution via syringe. The monomer to catalyst ratio will determine the theoretical molecular weight of the resulting polymer.

• Monitor the reaction progress by techniques such as GPC (Gel Permeation Chromatography) to determine polymer formation and molecular weight distribution.

• Quench the reaction by adding a suitable agent, such as methanol (B129727) or benzaldehyde.

• Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent (e.g., methanol), filter, and dry under vacuum.

Visualizing the Catalytic Cycle

The generally accepted mechanism for olefin metathesis, proposed by Chauvin, involves the formation of a metal-carbene (or metal-alkylidene) species that reacts with an olefin to form a metallacyclobutane intermediate. This intermediate can then cleave in a productive manner to yield a new olefin and a new metal-carbene, thus propagating the catalytic cycle.

Caption: General mechanism of olefin metathesis catalyzed by an in situ generated metal carbene.

Logical Workflow for Catalyst System Selection

The decision to use a WCl₄ or MoCl₄-based system depends on the specific goals of the synthesis. The following diagram illustrates a logical workflow for selecting a suitable catalyst system.

Caption: Decision workflow for selecting an appropriate olefin metathesis catalyst system.

Conclusion

References

• 1. Olefin metathesis - Wikipedia [en.wikipedia.org]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. Molybdenum chloride catalysts for Z-selective olefin metathesis reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molybdenum and tungsten imido alkylidene complexes as efficient olefin-metathesis catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Tungsten(IV) Chloride: A Comparative Benchmark Against Standard Chlorinating Agents

For researchers, scientists, and drug development professionals, the selection of an optimal chlorinating agent is paramount to achieving desired synthetic outcomes. This guide provides a comparative analysis of Tungsten(IV) chloride (WCl₄) against established chlorinating agents, offering insights into its potential advantages and drawbacks in various synthetic contexts.

While traditional agents like thionyl chloride (SOCl₂), oxalyl chloride ((COCl)₂), and phosphorus pentachloride (PCl₅) are staples in organic synthesis, Tungsten(IV) chloride presents a unique profile as a Lewis acidic transition metal halide. This document aims to benchmark its performance based on available data and known chemical principles, providing a framework for its consideration in novel synthetic strategies.

At a Glance: Key Performance Indicators

A direct, quantitative comparison of Tungsten(IV) chloride with common chlorinating agents across a standardized set of reactions is not extensively documented in peer-reviewed literature. However, by collating information on their properties and reactivity, a qualitative and semi-quantitative assessment can be constructed. The following table summarizes the key characteristics of these reagents.

Feature	Tungsten(IV) chloride (WCl₄)	Thionyl Chloride (SOCl₂)	Oxalyl Chloride ((COCl)₂)	Phosphorus Pentachloride (PCl₅)
Primary Use	Lewis acid catalyst, precursor to tungsten compounds, potential chlorinating agent.[1]	Conversion of alcohols and carboxylic acids to alkyl and acyl chlorides.[2][3]	Conversion of alcohols and carboxylic acids to alkyl and acyl chlorides, particularly for sensitive substrates.[3]	Strong chlorinating agent for alcohols, carboxylic acids, and ketones.
Reactivity	Highly reactive, strong oxidant, moisture sensitive.[1][4]	Reactive, moisture sensitive.[2]	Highly reactive, moisture sensitive.	Highly reactive, moisture sensitive.
Byproducts	Tungsten oxides/oxyhalides (solid/liquid).[1][5]	SO₂ (gas), HCl (gas).[2]	CO (gas), CO₂ (gas), HCl (gas).[6]	POCl₃ (liquid), HCl (gas).
Reaction Conditions	Typically requires inert, anhydrous conditions; can catalyze reactions under mild to elevated temperatures.	Often requires reflux; can be used with or without a solvent.[7]	Mild conditions, often at or below room temperature; catalytic DMF is sometimes used.[6]	Can require heating; often used in a non-polar solvent.
Selectivity	Potentially high due to Lewis acidity and coordination properties; data is limited.	Good for primary and secondary alcohols; can cause rearrangements.	High, often preferred for sensitive substrates to minimize side reactions.	Can lead to side reactions and rearrangements.
Work-up	Can be complex due to solid/liquid byproducts.	Simple, as byproducts are gaseous.[2][8]	Simple, as byproducts are gaseous.[6]	Requires separation from liquid POCl₃ byproduct.
Safety	Corrosive, causes severe burns, moisture sensitive.[1][9]	Toxic, corrosive, lachrymator.	Toxic, corrosive.	Toxic, corrosive, reacts violently with water.

Delving into the Chemistry: A Mechanistic Overview

The utility and selectivity of a chlorinating agent are intrinsically linked to its reaction mechanism. While the mechanisms for traditional agents are well-established, the role of Tungsten(IV) chloride as a direct chlorinating agent is less explored, with its primary application being a Lewis acid catalyst.

Established Chlorination Pathways

The chlorination of an alcohol using thionyl chloride or oxalyl chloride proceeds through the formation of a reactive intermediate that facilitates nucleophilic attack by the chloride ion.

Figure 1: Simplified reaction pathways for alcohol chlorination.

The Potential Role of Tungsten(IV) Chloride

As a potent Lewis acid, Tungsten(IV) chloride can activate a substrate, such as an alcohol, by coordinating to the oxygen atom.[1] This enhances the leaving group ability of the hydroxyl group, facilitating nucleophilic attack by a chloride ion.

Figure 2: Postulated activation mechanism using Tungsten(IV) chloride.

This catalytic behavior suggests that Tungsten(IV) chloride might be effective in promoting chlorination reactions, potentially with high selectivity due to the organized transition state within the coordination sphere of the tungsten center.[1]

Experimental Protocols: A Comparative Framework

While specific, comparative experimental data for Tungsten(IV) chloride as a chlorinating agent is limited, we can outline a general protocol for a common transformation—the conversion of a primary alcohol to an alkyl chloride—and discuss the procedural differences when using various agents.

General Procedure for Chlorination of a Primary Alcohol (e.g., 1-Octanol)

Objective: To convert 1-octanol (B28484) to 1-chlorooctane.

Materials:

• 1-Octanol

• Chlorinating agent (Thionyl chloride, Oxalyl chloride, or Phosphorus pentachloride)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Diethyl ether)

• Inert gas (Nitrogen or Argon)

• Apparatus for anhydrous reactions (e.g., Schlenk line)

• Quenching solution (e.g., saturated sodium bicarbonate)

• Drying agent (e.g., anhydrous magnesium sulfate)

Experimental Workflow:

Figure 3: General experimental workflow for alcohol chlorination.

Agent-Specific Considerations:

• Thionyl Chloride: Typically, the alcohol is dissolved in an inert solvent or used neat, and thionyl chloride is added dropwise, often at reflux.[7] The reaction is monitored for the cessation of gas evolution (SO₂ and HCl). The work-up is straightforward due to the gaseous nature of the byproducts.[2]

• Oxalyl Chloride: This reaction is generally performed at lower temperatures (e.g., 0 °C to room temperature) in an inert solvent like DCM. A catalytic amount of dimethylformamide (DMF) is often added to form the Vilsmeier reagent in situ, which is the active chlorinating species.[7] The gaseous byproducts (CO, CO₂, HCl) simplify the purification process.[6]

• Phosphorus Pentachloride: PCl₅ is a solid and is typically added portion-wise to a solution of the alcohol in a non-polar solvent. The reaction may require heating. The work-up involves separating the desired alkyl chloride from the liquid byproduct, phosphoryl chloride (POCl₃), which often requires distillation.

• Tungsten(IV) Chloride: Based on its properties, a reaction using WCl₄ would necessitate strict anhydrous and inert conditions due to its high moisture sensitivity.[1] It would likely be used in a stoichiometric amount or as a catalyst with another chloride source. The work-up would be more involved, requiring the separation of tungsten-containing byproducts.

Conclusion and Future Outlook

Tungsten(IV) chloride is a highly reactive inorganic compound with established applications as a Lewis acid catalyst and a precursor in materials science.[1] While its direct application as a stoichiometric chlorinating agent in routine organic synthesis is not well-documented, its chemical properties suggest potential in this area, particularly for specialized applications where its unique reactivity and Lewis acidity could offer advantages in selectivity.

In comparison to workhorse chlorinating agents like thionyl chloride and oxalyl chloride, Tungsten(IV) chloride currently presents challenges in terms of handling, cost, and the complexity of byproduct removal. The primary advantage of SOCl₂ and (COCl)₂ lies in the formation of gaseous byproducts, which greatly simplifies product purification.[2][6]

For researchers in drug development and process chemistry, the choice of chlorinating agent will continue to be dictated by substrate compatibility, desired reaction conditions, scalability, and cost. While thionyl chloride and oxalyl chloride remain the go-to reagents for most applications, further research into the synthetic utility of Tungsten(IV) chloride could unveil novel and valuable transformations, expanding the toolkit of the modern synthetic chemist. Future studies focusing on direct, quantitative comparisons of WCl₄ with traditional chlorinating agents are warranted to fully elucidate its potential in organic synthesis.

References

• 1. Buy Tungsten(IV) chloride | 13470-13-8 [smolecule.com]
• 2. organic chemistry - Why is thionyl chloride preferred for preparing alkyl chlorides from alcohols? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chembk.com [chembk.com]
• 5. Tungsten Chloride Hydrolysis Method Preparing Tungsten Acid - Introduction,Property,Production,Photo,Video,Price,Market - Chinatungsten Online [tungstic-acid.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Alcohol to Chloride - Common Conditions [commonorganicchemistry.com]
• 8. quora.com [quora.com]
• 9. CAS 13470-13-8: Tungsten chloride (WCl4), (T-4)- [cymitquimica.com]

Spectroscopic Analysis for the Structural Confirmation of Tungsten(IV) Chloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of spectroscopic and crystallographic data to elucidate the solid-state structure of tungsten(IV) chloride (WCl4). While a simple tetrahedral monomeric structure might be hypothesized based on its formula, experimental evidence overwhelmingly supports a more complex polymeric arrangement. This document details the experimental data confirming the polymeric structure and contrasts it with the expected spectroscopic signatures of a hypothetical tetrahedral monomer.

Confirmed Structure: Polymeric WCl4

The definitive structure of solid WCl4 has been determined by single-crystal X-ray diffraction.[1] In the solid state, WCl4 is not a discrete tetrahedral molecule but rather a polymeric chain.[1] This structure consists of linear chains of tungsten atoms, each with an octahedral coordination geometry.[2] In this arrangement, each tungsten center is coordinated to six chlorine atoms. Four of these chlorine atoms act as bridging ligands, connecting adjacent tungsten atoms, while two are terminal.[2] A notable feature of this polymeric structure is the alternating short and long distances between tungsten atoms, suggesting both bonding and non-bonding interactions along the chain.[2]

In the gas phase, however, there is evidence suggesting a distorted tetrahedral structure for WCl4.[2] Computational studies have also explored a regular tetrahedral geometry in the gas phase.[2] This highlights the significant influence of the physical state on the compound's structure.

Alternative Structure: Hypothetical Tetrahedral WCl4

For comparative purposes, we consider a hypothetical discrete tetrahedral (Td symmetry) WCl4 monomer. In this model, the tungsten atom would be at the center of a tetrahedron with four chlorine atoms at the vertices. Spectroscopic techniques would produce distinctly different signatures for this monomeric form compared to the experimentally confirmed polymeric structure.

Data Presentation: A Comparative Overview

The following tables summarize the key crystallographic and expected spectroscopic data for both the confirmed polymeric and the hypothetical tetrahedral structures of WCl4. Due to the scarcity of published experimental vibrational and electronic spectra for solid WCl4, the data for the polymeric structure are supplemented with theoretical expectations and comparisons with related, well-characterized tungsten compounds.

Table 1: X-ray Crystallography Data for Polymeric WCl4

Parameter	Value	Reference
Crystal System	Monoclinic	[3]
Space Group	C2/m	[3]
a (Å)	7.086	[3]
b (Å)	8.514	[3]
c (Å)	7.086	[3]
α (°)	90	[3]
β (°)	109.4	[3]
γ (°)	90	[3]
W-W distance (Å)	Alternating 2.688 (bonding) and 3.787 (non-bonding)	[2]
Coordination Geometry	Octahedral	[2]

Table 2: Comparative Vibrational Spectroscopy Data (IR and Raman)

Vibrational Mode	Polymeric WCl4 (Expected)	Tetrahedral WCl4 (Theoretical)	WCl6 (Octahedral Monomer) - Experimental
W-Cl Stretching (Terminal)	Multiple bands expected due to lower symmetry and both terminal and bridging chlorides.	One symmetric stretch (Raman active) and one asymmetric stretch (IR and Raman active).	A1g (Raman): ~409 cm⁻¹, Eg (Raman): ~315 cm⁻¹, T1u (IR): ~366 cm⁻¹
W-Cl Stretching (Bridging)	Lower frequency than terminal W-Cl stretches.	N/A	N/A
Cl-W-Cl Bending	Complex pattern of bands.	Two bending modes (one IR and Raman active, one Raman active).	T1u (IR): ~165 cm⁻¹, T2g (Raman): ~185 cm⁻¹

Note: Experimental data for polymeric WCl4 is limited. The expectations are based on the principles of vibrational spectroscopy for polymeric structures with bridging and terminal ligands. The WCl6 data is provided for comparison as a well-characterized octahedral tungsten chloride.

Table 3: Comparative UV-Vis Spectroscopy Data

Transition	Polymeric WCl4 (Expected)	Tetrahedral WCl4 (Expected)	WCl4-etherate Adducts (Experimental)
Ligand-to-Metal Charge Transfer (LMCT)	Broad, complex bands due to multiple chloride environments and W-W interactions. Likely shifted to lower energy (longer wavelength) compared to a monomer.	Sharper, higher energy LMCT bands typical of a discrete molecule.	UV-Vis spectra have been used to assign electronic transitions.
d-d Transitions	Potentially observable, but may be obscured by intense LMCT bands.	Weak, spin-forbidden transitions expected.	Magnetic moment data suggests a d² electron configuration.

Experimental Protocols

Single-Crystal X-ray Diffraction

Objective: To determine the precise three-dimensional arrangement of atoms in a crystalline solid.

Methodology:

• Crystal Growth and Selection: Single crystals of WCl4 are grown, typically via chemical vapor transport. A suitable crystal is selected and mounted on a goniometer head.

• Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, which is rotated to expose all crystallographic planes to the beam. The diffracted X-rays are detected, and their intensities and positions are recorded.

• Structure Solution and Refinement: The diffraction pattern is analyzed to determine the unit cell dimensions and space group. The positions of the atoms within the unit cell are determined using computational methods, and the structural model is refined to best fit the experimental data.

• Handling Air-Sensitive Samples: Due to the air-sensitive nature of WCl4, all sample handling and mounting must be performed in an inert atmosphere, such as in a glovebox. The crystal can be mounted in a sealed capillary tube or on a specialized sample holder designed for air-sensitive materials.

Infrared (IR) and Raman Spectroscopy

Objective: To probe the vibrational modes of a molecule or solid, providing information about bonding and symmetry.

Methodology for Solid-State Analysis:

• Sample Preparation: For Far-IR and Raman spectroscopy, a solid sample of WCl4 is typically prepared as a Nujol mull or pressed into a polyethylene (B3416737) or KBr pellet. All preparation must be conducted in a dry, inert atmosphere.

• Data Acquisition (Far-IR): The sample is placed in the beam path of a Far-IR spectrometer. The spectrum is recorded, typically in the range of 50-600 cm⁻¹, where W-Cl stretching and bending vibrations are expected.

• Data Acquisition (Raman): The sample is irradiated with a monochromatic laser source. The scattered light is collected and passed through a spectrometer to generate the Raman spectrum.

UV-Vis Diffuse Reflectance Spectroscopy

Objective: To study the electronic transitions in a solid material.

Methodology:

• Sample Preparation: A powdered sample of WCl4 is placed in a sample holder. A non-absorbing, highly reflective material such as BaSO4 is used as a reference.

• Data Acquisition: The sample is illuminated with UV-Vis light over a specific wavelength range. The diffusely reflected light from the sample is collected by an integrating sphere and detected. The reflectance spectrum is then converted to an absorbance spectrum.

Mandatory Visualization

Caption: Experimental workflow for WCl4 structure confirmation.

References

• 1. Tungsten - Wikipedia [en.wikipedia.org]
• 2. Vibrational Spectroscopy of Tungsten(VI) Chlorides: WCl6 and WOCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mp-980949: WCl4 (monoclinic, C2/m, 12) [legacy.materialsproject.org]

A Comparative Guide to the Electrochemical Properties of Tungsten(IV) Chloride and Tungsten(VI) Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the electrochemical properties of Tungsten(IV) chloride (WCl₄) and Tungsten(VI) chloride (WCl₆). Due to the highly reactive nature of these compounds, particularly WCl₆, direct comparative electrochemical data in standard organic solvents is scarce in publicly available literature. However, by compiling information on their reactivity and general electrochemical behavior, we can infer key differences and provide a framework for experimental comparison.

Introduction

Tungsten chlorides in different oxidation states serve as important precursors and catalysts in a variety of chemical syntheses. Their electrochemical properties, specifically their redox behavior and conductivity, are critical for applications in catalysis, materials science, and chemical vapor deposition. Understanding the differences between the +4 and +6 oxidation states is crucial for controlling reaction mechanisms and designing novel synthetic routes.

General Electrochemical Behavior

Tungsten(VI) chloride (WCl₆) is a powerful oxidizing agent and is highly susceptible to reduction.[1] Its reactivity with a wide range of organic solvents often leads to the reduction of the tungsten center to lower oxidation states, such as W(V) or W(IV), or the formation of tungsten oxo-complexes.[2] This inherent instability makes direct electrochemical analysis of WCl₆ challenging, as the solvent itself can act as a reductant, altering the species in solution before any electrochemical measurement can be accurately performed. WCl₆ is soluble in several non-aqueous solvents, including carbon disulfide, carbon tetrachloride, and phosphorus oxychloride.[3]

Tungsten(IV) chloride (WCl₄) , being in a lower oxidation state, is generally more stable than WCl₆. However, it is also sensitive to air and moisture and requires handling under inert conditions.[4] Its electrochemical behavior has been studied in molten salt systems, where it exists as the [WCl₆]²⁻ anion.[5] In such media, W(IV) can be further reduced or oxidized. Information on its electrochemical properties in common organic solvents is limited but essential for broader applications.

Data Presentation

Property	Tungsten(IV) Chloride (WCl₄)	Tungsten(VI) Chloride (WCl₆)
Oxidation State of W	+4	+6
Redox Potential	W(IV)/W(III) and W(IV)/W(V) transitions are expected.	Prone to reduction; multiple reduction waves (W(VI) → W(V) → W(IV), etc.) are anticipated at relatively positive potentials.
Conductivity	Expected to form conductive solutions in suitable solvents.	Solutions in non-coordinating solvents may initially be poorly conductive but can change upon reaction with the solvent.
Reactivity	Less reactive than WCl₆ but still air and moisture sensitive.	Highly reactive and a strong oxidizing agent; reacts with many organic solvents.[1]

Experimental Protocols

To obtain directly comparable electrochemical data for WCl₄ and WCl₆, the following experimental protocols are recommended. All procedures must be carried out under a dry, inert atmosphere (e.g., in a glovebox) due to the air and moisture sensitivity of both compounds.

Cyclic Voltammetry (CV) for Redox Potential Determination

Objective: To determine and compare the redox potentials of WCl₄ and WCl₆.

Materials:

• Tungsten(IV) chloride (WCl₄)

• Tungsten(VI) chloride (WCl₆)

• Anhydrous, deoxygenated acetonitrile (B52724) or dichloromethane (B109758) (as the solvent)

• Tetrabutylammonium hexafluorophosphate (B91526) (TBAPF₆) or a similar inert supporting electrolyte

• A three-electrode electrochemical cell

• Glassy carbon or platinum working electrode

• Platinum wire counter electrode

• Ag/AgCl or a non-aqueous reference electrode (e.g., Ag/Ag⁺)

• Potentiostat

Procedure:

• Preparation of Solutions: Inside a glovebox, prepare 1-5 mM solutions of WCl₄ and WCl₆ in the chosen solvent. Add 0.1 M of the supporting electrolyte (e.g., TBAPF₆) to each solution.

• Cell Assembly: Assemble the three-electrode cell inside the glovebox. Polish the working electrode with alumina (B75360) slurry, sonicate in the solvent, and dry before use.

• Deoxygenation: Purge the solutions with dry argon or nitrogen for at least 15 minutes to remove any residual oxygen.

• Data Acquisition:

  • Record a background CV of the solvent and supporting electrolyte.

  • Record the CV of the WCl₄ solution. Scan over a potential range wide enough to observe any redox events. Start with a scan rate of 100 mV/s and vary it to assess the reversibility of any observed peaks.

  • Thoroughly clean the electrodes and cell, then record the CV of the WCl₆ solution under the same conditions.

• Data Analysis: Determine the half-wave potentials (E₁/₂) for reversible or quasi-reversible processes from the CVs. For irreversible processes, note the peak potentials (Eₚ).

Conductivity Measurement

Objective: To measure and compare the solution conductivity of WCl₄ and WCl₆.

Materials:

• Solutions of WCl₄ and WCl₆ in anhydrous, deoxygenated dichloromethane (as prepared for CV, but also at various concentrations).

• A conductivity meter and probe suitable for non-aqueous solvents.

• A sealed, gas-tight measurement cell.

Procedure:

• Calibration: Calibrate the conductivity meter with standard solutions as per the manufacturer's instructions.

• Measurement:

  • Inside a glovebox, transfer the WCl₄ solution to the sealed measurement cell.

  • Immerse the conductivity probe and allow the reading to stabilize. Record the conductivity.

  • Repeat the measurement for the WCl₆ solution under identical conditions.

  • Measure the conductivity of the pure solvent with the supporting electrolyte as a baseline.

• Data Analysis: Compare the conductivity values of the WCl₄ and WCl₆ solutions at the same concentration.

Visualizations

References

• 1. Tungsten(VI) Chloride | 13283-01-7 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Tungsten hexachloride - Wikipedia [en.wikipedia.org]
• 4. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Thermal Stability of Tungsten Halides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thermal stability of tungsten halides, crucial for their application in areas such as chemical vapor deposition (CVD), catalysis, and as precursors for novel materials. The information presented is supported by experimental data to aid in the selection of the most suitable tungsten halide for high-temperature applications.

Introduction

Tungsten halides are a class of inorganic compounds with diverse applications stemming from their unique chemical and physical properties. Their utility in processes like the synthesis of tungsten thin films and catalytic reactions is often dictated by their thermal stability. Understanding the decomposition temperatures and the nature of the decomposition products is paramount for process optimization and safety. This guide focuses on the thermal stability of tungsten hexafluoride (WF₆), tungsten hexachloride (WCl₆), and tungsten hexabromide (WBr₆). It is important to note that tungsten hexaiodide (WI₆) is generally considered to be unstable, with lower tungsten iodides being the more readily characterized species. For instance, tungsten(III) iodide (WI₃) is known to be unstable at room temperature, releasing iodine[1].

Quantitative Comparison of Thermal Stability

The thermal stability of tungsten halides decreases significantly with the increasing atomic mass of the halogen. This trend is evident in their decomposition temperatures.

Tungsten Halide	Formula	Decomposition Temperature (°C)	Decomposition Products (in inert atmosphere)
Tungsten Hexafluoride	WF₆	> 482 °C	Tungsten and fluorine/lower tungsten fluorides
Tungsten Hexachloride	WCl₆	~ 347 °C	Tungsten pentachloride (WCl₅) and chlorine (Cl₂)
Tungsten Hexabromide	WBr₆	> 200 °C	Tungsten pentabromide (WBr₅) and bromine (Br₂)
Tungsten Hexaiodide	WI₆	Unstable	Does not exist in a stable form

Detailed Thermal Behavior

Tungsten Hexafluoride (WF₆)

Tungsten hexafluoride is the most thermally stable of the tungsten hexahalides. It is widely used in the semiconductor industry for chemical vapor deposition (CVD) of tungsten films at temperatures ranging from 300 to 800°C, a process that involves its reduction by hydrogen or a silicon substrate[2]. In an inert atmosphere, WF₆ is stable at elevated temperatures, with safety data suggesting that temperatures approaching 482°C should be avoided[2]. At very high temperatures, its decomposition in an inert atmosphere is expected to yield tungsten and fluorine or lower tungsten fluorides[1].

Tungsten Hexachloride (WCl₆)

Tungsten hexachloride is a volatile solid with a melting point of 275°C and a boiling point of 346.7°C[3]. Its thermal decomposition in an inert atmosphere occurs at temperatures around its boiling point[3]. The primary decomposition products are tungsten pentachloride (WCl₅) and chlorine gas. In the presence of oxygen or moisture, WCl₆ readily forms oxychlorides such as WOCl₄ and WO₂Cl₂[3].

Tungsten Hexabromide (WBr₆)

Tungsten hexabromide is the least thermally stable among the common tungsten hexahalides. It decomposes at temperatures above 200°C. The decomposition reaction yields tungsten pentabromide (WBr₅) and elemental bromine.

Experimental Protocol: Determination of Thermal Stability by Thermogravimetric Analysis (TGA)

The thermal stability of tungsten halides can be quantitatively determined using Thermogravimetric Analysis (TGA). This technique measures the change in mass of a sample as a function of temperature in a controlled atmosphere.

Objective: To determine the onset temperature of decomposition for a given tungsten halide.

Apparatus:

• Thermogravimetric Analyzer (TGA) with a high-precision balance.

• Inert sample pans (e.g., alumina (B75360) or platinum).

• High-purity inert gas supply (e.g., nitrogen or argon).

Procedure:

• Sample Preparation: Due to the moisture sensitivity of tungsten halides, the sample must be handled in a dry, inert atmosphere (e.g., a glovebox). A small, representative sample (typically 5-10 mg) is carefully weighed and placed into a tared TGA sample pan.

• Instrument Setup:

  • The TGA furnace is purged with a high-purity inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 50-100 mL/min) to ensure an oxygen-free environment.

  • A temperature program is set. A typical program involves an initial isothermal period at a low temperature (e.g., 30°C) to allow for stabilization, followed by a linear temperature ramp (e.g., 10°C/min) to a final temperature well above the expected decomposition point.

• Data Acquisition: The TGA instrument records the sample mass as a function of temperature.

• Data Analysis:

  • A thermogram (a plot of mass vs. temperature) is generated.

  • The onset temperature of decomposition is determined as the temperature at which a significant mass loss begins. This is often calculated using the intersection of the baseline with the tangent of the decomposition curve.

  • The decomposition products can be further analyzed by coupling the TGA instrument to a mass spectrometer (TGA-MS) to identify the gaseous species evolved during decomposition.

Logical Relationship of Thermal Stability

The following diagram illustrates the trend in thermal stability among the tungsten halides. The stability decreases as the halogen changes from fluorine to bromine, with the iodide being unstable.

Thermal stability trend of tungsten halides.

Experimental Workflow for Thermal Stability Analysis

The workflow for determining the thermal stability of a tungsten halide using TGA is a systematic process that ensures accurate and reproducible results.

Workflow for TGA analysis of tungsten halides.

References

• 1. IR Study of the Transformation of WF6 on a W Substrate | Semantic Scholar [semanticscholar.org]
• 2. Tungsten hexafluoride - Wikipedia [en.wikipedia.org]
• 3. Tungsten hexachloride - Wikipedia [en.wikipedia.org]

A Comparative Analysis of Tungsten(IV) Chloride Synthesis Methods

For Researchers, Scientists, and Drug Development Professionals: An In-depth Guide to the Synthesis of Tungsten(IV) Chloride (WCl₄)

Tungsten(IV) chloride (WCl₄), a key precursor in the synthesis of various tungsten compounds and materials, demands careful consideration of its synthetic route to ensure optimal yield, purity, and safety. This guide provides a comparative analysis of the most common methods for synthesizing WCl₄, supported by experimental data and detailed protocols to aid researchers in selecting the most suitable method for their specific applications.

Executive Summary

The synthesis of tungsten(IV) chloride is predominantly achieved through the reduction of tungsten hexachloride (WCl₆). Several reducing agents have been effectively employed, each presenting distinct advantages and disadvantages in terms of reaction conditions, yield, and product purity. Alternative methods, such as direct chlorination of tungsten metal and disproportionation of other tungsten chlorides, offer additional pathways to WCl₄, albeit with their own set of considerations. This guide will delve into the specifics of these methods, presenting a clear comparison to inform laboratory practice.

Comparison of Key Performance Indicators

The following table summarizes the quantitative data associated with the primary synthesis methods for WCl₄, offering a side-by-side comparison of their performance.

Synthesis Method	Precursor	Reducing Agent	Reaction Temperature (°C)	Reaction Time	Yield (%)	Purity	Key Byproducts
Solid-State Reduction	WCl₆	Mercury (Hg)	200 - 210	1 day	83	Crystalline	Hg₂Cl₂
WCl₆	Bismuth (Bi)	210 - 220	1 day	82	Crystalline	BiCl₃
WCl₆	Antimony (Sb)	80 - 110	2 - 24 hours	97	High	SbCl₃[1]
WCl₆	Red Phosphorus	Not specified	Not specified	Improved Purity	High	PCl₃
Solution-Phase Reduction	WCl₆	Tin (Sn)	Reflux	Not specified	99	Highly Reactive	SnCl₄
Direct Chlorination	Tungsten (W)	Chlorine (Cl₂)	~600	Not specified	Not specified	>99.9%[2]	-
Disproportionation	WCl₅	-	Heat	Not specified	Not specified	Not specified	WCl₆

Experimental Protocols

Reduction of Tungsten Hexachloride (WCl₆)

This is the most widely employed method for synthesizing WCl₄. The general principle involves the reduction of W(VI) to W(IV) using a suitable reducing agent.

a) Solid-State Reduction with Antimony (Sb)

This method is reported to be optimal for the preparation of WCl₄.[1]

• Materials: Tungsten hexachloride (WCl₆), Antimony (Sb) powder.

• Procedure:

  • In an inert atmosphere (e.g., a glovebox), thoroughly mix WCl₆ and Sb powder in a 3:2 molar ratio.

  • Load the mixture into a borosilicate glass ampule.

  • Evacuate and seal the ampule.

  • Heat the ampule in a furnace at a temperature of 80-110°C for 2-24 hours.

  • After cooling, the ampule contains a mixture of WCl₄ and antimony trichloride (B1173362) (SbCl₃).

  • The SbCl₃ can be removed by sublimation under vacuum at a temperature of 120-130°C, leaving behind pure, crystalline WCl₄.

b) Solution-Phase Reduction with Tin (Sn)

This method yields a highly reactive form of WCl₄.

• Materials: Tungsten hexachloride (WCl₆), Tin (Sn) powder, 1,2-dichloroethane.

• Procedure:

  • In a flame-dried Schlenk flask under an inert atmosphere, suspend WCl₆ in anhydrous 1,2-dichloroethane.

  • Add a stoichiometric amount of tin powder to the suspension.

  • Reflux the mixture with vigorous stirring. The reaction progress is indicated by a color change.

  • Upon completion, the black precipitate of WCl₄ is isolated by filtration, washed with 1,2-dichloroethane, and dried under vacuum.

Direct Chlorination of Tungsten Metal

This method involves the direct reaction of tungsten metal with chlorine gas at elevated temperatures.

• Materials: Tungsten powder, Chlorine (Cl₂) gas.

• Procedure:

  • Place tungsten powder in a quartz tube within a tube furnace.

  • Purge the system with an inert gas (e.g., argon) to remove air and moisture.

  • Heat the furnace to approximately 600°C.

  • Introduce a controlled flow of chlorine gas over the heated tungsten powder.

  • The volatile WCl₄ product will sublime and can be collected in a cooler part of the reaction tube.

Disproportionation of Tungsten Pentachloride (WCl₅)

Tungsten(IV) chloride can also be generated through the thermal disproportionation of tungsten(V) chloride.

• Materials: Tungsten pentachloride (WCl₅).

• Procedure:

  • Heat WCl₅ in a sealed, evacuated tube.

  • The WCl₅ will disproportionate into WCl₄ and the more volatile WCl₆.

  • The WCl₆ can be separated by sublimation, leaving behind WCl₄. The precise temperature and time for this process require careful control to optimize the yield of WCl₄.

Visualization of Experimental Workflows

Caption: Workflow for WCl₄ synthesis via WCl₆ reduction.

Caption: Workflow for direct chlorination of tungsten.

Safety and Environmental Considerations

The synthesis of WCl₄ involves hazardous materials and requires strict adherence to safety protocols.

• Tungsten Halides: WCl₆, WCl₅, and WCl₄ are moisture-sensitive and corrosive. They should be handled in an inert atmosphere (e.g., a glovebox or using Schlenk techniques). Hydrolysis of these compounds produces hydrochloric acid, which is corrosive and toxic.

• Reducing Agents:

  • Mercury (Hg): Mercury and its compounds are highly toxic.[3] All manipulations involving mercury should be performed in a well-ventilated fume hood with appropriate personal protective equipment, including nitrile gloves.[4] Spills must be dealt with immediately using a mercury spill kit.[5] Mercury-containing waste must be disposed of as hazardous waste according to institutional and national regulations.[1]

  • Antimony (Sb) and Bismuth (Bi): While less toxic than mercury, their powders can be harmful if inhaled. The byproduct, SbCl₃, is corrosive and toxic.

  • Tin (Sn): Tin powder is generally considered low toxicity, but inhalation should be avoided.

  • Red Phosphorus: Red phosphorus is flammable and can ignite on friction.

• Chlorine Gas (Cl₂): Chlorine is a highly toxic and corrosive gas. It must be handled in a well-maintained fume hood with a proper gas delivery and scrubbing system.

Conclusion

The choice of synthesis method for tungsten(IV) chloride depends on the desired scale, purity, and available laboratory infrastructure. The reduction of WCl₆ offers a versatile and high-yielding approach, with the use of antimony providing a good balance of high yield and safety compared to mercury. The solution-phase reduction with tin is advantageous for producing a highly reactive form of WCl₄. Direct chlorination of tungsten, while potentially yielding a very pure product, involves the handling of highly toxic chlorine gas at high temperatures. The disproportionation of WCl₅ is a less common method that may be useful in specific contexts. Researchers should carefully evaluate the experimental parameters, safety considerations, and byproduct management associated with each method before proceeding.

References

• 1. stainsfile.com [stainsfile.com]
• 2. Tungsten Chloride Hydrolysis Method Preparing Tungsten Acid - Introduction,Property,Production,Photo,Video,Price,Market - Chinatungsten Online [tungstic-acid.com]
• 3. ehs.gatech.edu [ehs.gatech.edu]
• 4. www-group.slac.stanford.edu [www-group.slac.stanford.edu]
• 5. drs.illinois.edu [drs.illinois.edu]

A Comparative Guide to the Reactivity of Tungsten Tetrachloride (WCl4) and Tungsten Oxychlorides (WOCl4 and WO2Cl2)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of tungsten tetrachloride (WCl₄) and the tungsten oxychlorides, tungsten(VI) oxytetrachloride (WOCl₄) and tungsten(VI) dioxydichloride (WO₂Cl₂). This document summarizes key differences in their behavior, supported by experimental data, to aid in the selection of the appropriate tungsten compound for various chemical applications.

Core Chemical Properties and Structural Differences

Tungsten tetrachloride (WCl₄) is a dark brown to black solid in which tungsten exists in the +4 oxidation state.[1] It is known for its high reactivity, especially towards water and moisture, leading to hydrolysis.[1] In the solid state, WCl₄ adopts a polymeric structure with octahedral coordination around each tungsten atom.[2]

In contrast, tungsten oxychlorides contain tungsten in the +6 oxidation state. Tungsten(VI) oxytetrachloride (WOCl₄) is a red-orange crystalline solid, while tungsten(VI) dioxydichloride (WO₂Cl₂) typically appears as a yellow solid.[3][4] The presence of oxygen atoms significantly influences their structure and reactivity. In the solid state, WOCl₄ forms polymeric chains with oxygen bridges, resulting in a distorted octahedral geometry around the tungsten atom.[5] WO₂Cl₂ extends this polymeric nature into two-dimensional sheets.[5]

The Lewis acidity of these compounds is a key factor in their reactivity. While direct comparative studies on their Lewis acidity are not abundant, it is known that WOCl₄ is a Lewis acid, readily forming adducts with Lewis bases.[3] The polymeric nature of the oxychlorides in the solid state suggests that their effective Lewis acidity in solution may differ depending on the solvent's ability to break up these polymers.

Reactivity in Organic Synthesis: A Comparative Overview

The reactivity of WCl₄ and tungsten oxychlorides differs significantly, particularly in their interactions with organic molecules. A key distinction is their behavior in reactions with alcohols.

A comparative study on the reaction of tungsten chlorides and oxychlorides with alcohols demonstrated distinct reaction pathways.[6] While tungsten hexachloride (WCl₆) undergoes reduction to form tungsten(V) derivatives, WOCl₄ and WO₂Cl₂ react to form stable dialkoxy derivatives of the types (RO)₂WOCl₂ and (RO)₂WO₂, respectively.[6] This highlights a fundamental difference: the oxychlorides tend to undergo substitution reactions at the tungsten-chlorine bond, preserving the W=O moiety, whereas the simple chloride is more susceptible to changes in its oxidation state.

Experimental Protocol: Synthesis of Dialkoxy Derivatives of Tungsten Oxychlorides[6]

Objective: To compare the reactivity of WOCl₄ and WO₂Cl₂ with alcohols.

Materials:

• Tungsten(VI) oxytetrachloride (WOCl₄)

• Tungsten(VI) dioxydichloride (WO₂Cl₂)

• Anhydrous alcohols (ROH, where R = alkyl group)

• Anhydrous benzene (B151609) (solvent)

Procedure:

• A solution of the respective tungsten oxychloride (WOCl₄ or WO₂Cl₂) in anhydrous benzene is prepared in a reaction flask under an inert atmosphere.

• The alcohol is added dropwise to the tungsten oxychloride solution with constant stirring.

• The reaction mixture is refluxed for a specific period to ensure complete reaction.

• After cooling, the solvent is removed under reduced pressure.

• The resulting solid dialkoxy derivative is isolated, washed with a suitable solvent, and dried in a vacuum.

• The products, (RO)₂WOCl₂ and (RO)₂WO₂, are characterized by elemental analysis and spectroscopic methods.

While the specific yields were not detailed in the available abstract, the study confirms the successful synthesis of these dialkoxy derivatives from WOCl₄ and WO₂Cl₂, indicating a higher propensity for substitution reactions compared to the redox chemistry observed with tungsten chlorides lacking oxygen.[6]

Catalytic Performance in Polymerization Reactions

Both WCl₄ and WOCl₄ have been investigated as catalysts in polymerization reactions, particularly for diphenylacetylenes. Research has shown that replacing WCl₆ with WOCl₄ can lead to improved yields and higher molecular weights of the resulting polymers.[7] Furthermore, WCl₄, in the presence of a co-catalyst, is also an effective catalyst for this type of polymerization.[7] This suggests that the nature of the ligands (chloride vs. oxide) directly impacts the catalytic activity and the properties of the resulting polymer.

The logical workflow for comparing these catalysts in a polymerization reaction is outlined below.

Comparative Polymerization Workflow

Summary of Reactivity Differences

The following table summarizes the key differences in reactivity between WCl₄ and the tungsten oxychlorides based on available data.

Feature	Tungsten Tetrachloride (WCl₄)	Tungsten Oxychlorides (WOCl₄, WO₂Cl₂)
Tungsten Oxidation State	+4	+6
Structure in Solid State	Polymeric with chloride bridges[2]	Polymeric with oxygen bridges[5]
Reactivity with Alcohols	Prone to redox reactions	Undergo substitution to form stable dialkoxy derivatives[6]
Role in Polymerization	Effective catalyst[7]	Effective catalyst, can lead to higher yields and molecular weights compared to WCl₆[7]
Primary Reaction Type	More susceptible to redox chemistry	Dominated by substitution at W-Cl bonds

Conclusion

The reactivity of tungsten tetrachloride and tungsten oxychlorides is fundamentally dictated by the oxidation state of the tungsten center and the presence of strongly bonded oxygen atoms. WCl₄, with its +4 oxidation state, shows a greater tendency to participate in redox reactions. In contrast, the tungsten(VI) oxychlorides, WOCl₄ and WO₂Cl₂, are more inclined towards substitution reactions, leveraging their Lewis acidity while preserving the stable tungsten-oxygen bonds.

For applications in organic synthesis where the integrity of the tungsten core's oxidation state is desired during ligand exchange, tungsten oxychlorides are often the preferred reagents. In the realm of catalysis, such as polymerization, both WCl₄ and WOCl₄ demonstrate utility, with the choice of catalyst influencing the reaction efficiency and the properties of the final product. Further quantitative studies directly comparing these compounds in a wider range of catalytic reactions would be highly beneficial for a more comprehensive understanding of their relative performance.

The distinct reactivity profiles of these compounds, as illustrated by their differing reactions with alcohols, provide a clear basis for their selective application in research and development. This guide serves as a foundational resource for professionals to make informed decisions when selecting a tungsten-based reagent or catalyst.

References

• 1. asianpubs.org [asianpubs.org]
• 2. asianpubs.org [asianpubs.org]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. Vibrational Spectroscopy of Tungsten(VI) Chlorides: WCl6 and WOCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. A study of reactions of WCl6, WOCl4 and WO2Cl2 with alcohols-synthesis of dialkoxy derivatives of tungsten [inis.iaea.org]
• 7. The high yield synthesis of the tungsten (VI) oxyhalides WOCl4, WOBr4 and WO2Cl2 and some observations on tungsten(VI) bromide and tungsten(V) chloride | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Catalytic Applications of Tungsten(IV) Chloride (WCl4)

For researchers, scientists, and professionals in drug development, the selection of an appropriate catalyst is paramount to the success of synthetic organic chemistry. Tungsten(IV) chloride (WCl4), a versatile Lewis acid, has demonstrated significant utility in various organic transformations, most notably in the polymerization of alkynes. This guide provides a comprehensive cross-validation of experimental results using WCl4, offering a comparative analysis with alternative catalytic systems, detailed experimental protocols, and visual representations of reaction mechanisms.

Performance Comparison in Alkyne Polymerization

Tungsten-based catalysts, particularly WCl4 and its hexachloride counterpart (WCl6), often in conjunction with a co-catalyst, have been extensively studied for the polymerization of substituted acetylenes, such as phenylacetylene (B144264) (PA). These catalysts are known to produce high molecular weight polymers.[1] A common co-catalyst employed is tetraphenyltin (B1683108) (Ph4Sn), which is believed to reduce WCl6 to a W(IV) active species.[2] The choice of solvent also plays a crucial role, with nonpolar solvents generally favoring the polymerization.[2]

In comparison, rhodium-based catalysts have emerged as a powerful alternative for the stereoregular polymerization of phenylacetylene, often leading to polymers with a high cis-transoidal content.[3] These catalysts can exhibit "living" polymerization characteristics, allowing for precise control over the polymer's molecular weight and dispersity.[4]

Below is a comparative summary of the performance of WCl4-based systems and a common Rh-based catalyst for the polymerization of phenylacetylene.

Catalyst System	Monomer	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Polymer Yield (%)	Molecular Weight (Mw)	Polydispersity Index (PDI)	Reference
WCl6-Ph4Sn (1:1)	Phenylacetylene	Toluene	60	24	-	20-60	~15,000	-	[5]
WCl4	Phenylacetylene	Benzene	50	-	High	High	200,000	-	[1]
[Rh(nbd)(iPrNH2)(Ph2PPy)][BF4]	Phenylacetylene	THF	20	1.5	100	-	306,000	1.45	[6]
[RhX(nbd)(κC-MeIm∩Z)]	Phenylacetylene	THF	20	1-2.5	70-100	~Quantitative	1.30 x 10^5 - 2.18 x 10^6	1.64-2.00	[2]

WCl4 in Friedel-Crafts Reactions: A Lewis Acid Perspective

The Friedel-Crafts reaction is a cornerstone of organic synthesis for the alkylation and acylation of aromatic rings, traditionally relying on strong Lewis acids like aluminum chloride (AlCl3).[7] While WCl4 is a known Lewis acid, its application in Friedel-Crafts reactions is less documented compared to its role in polymerization. However, its potential as an alternative catalyst warrants consideration, particularly in scenarios where traditional catalysts may be too harsh or lead to unwanted side reactions.

A comparative study on the efficacy of various Lewis acids in a Friedel-Crafts alkylation reaction is summarized below. It is important to note that direct comparative data for WCl4 under identical conditions is scarce, and the following table is compiled from different studies to provide a general overview.

Lewis Acid	Aromatic Substrate	Electrophile	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
AlCl3	Anisole	α-ketophosphate	CH2Cl2	23	5	75	[8]
FeCl3	Anisole	α-ketophosphate	CH2Cl2	23	5	68	[8]
BF3·OEt2	Anisole	α-ketophosphate	CH2Cl2	23	5	81	[8]
ZnCl2	Pyrrole	2-enoyl-pyridine N-oxide	H2O/CHCl3	0	24	High	[9]

Experimental Protocols

General Procedure for WCl4-Catalyzed Polymerization of Phenylacetylene

This protocol is a generalized procedure based on common practices in the literature.[2][5]

Materials:

• Tungsten(IV) chloride (WCl4) or Tungsten(VI) chloride (WCl6)

• Tetraphenyltin (Ph4Sn) (if using WCl6)

• Phenylacetylene (freshly distilled)

• Anhydrous, deoxygenated solvent (e.g., toluene, benzene)

• Methanol (B129727)

• Hydrochloric acid (1.0 N)

• Schlenk flask and line or glovebox for inert atmosphere operations

• Magnetic stirrer and stir bar

Procedure:

• Catalyst Preparation (for WCl6-Ph4Sn system): In a Schlenk flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve WCl6 and an equimolar amount of Ph4Sn in the chosen anhydrous solvent. The mixture is typically aged for a specific period (e.g., 15 minutes at 60°C) to allow for the formation of the active catalytic species.[5] For WCl4 as a single-component catalyst, dissolve it directly in the solvent.

• Polymerization: To the prepared catalyst solution, add the freshly distilled phenylacetylene monomer. The reaction mixture is then stirred at the desired temperature for the specified duration. The progress of the polymerization can be monitored by techniques such as gas chromatography to measure monomer consumption.[5]

• Quenching and Polymer Isolation: After the reaction is complete, the polymerization is typically quenched by adding methanol. The precipitated polymer is then collected by filtration.

• Purification: The collected polymer is washed thoroughly with a mixture of methanol and 1.0 N hydrochloric acid (e.g., 9:1 v/v) to remove any catalyst residues.[5] The purified polymer is then dried under vacuum.

General Procedure for Rh-Catalyzed Polymerization of Phenylacetylene

This protocol is a generalized procedure based on common practices in the literature.[3][6]

Materials:

• Rhodium catalyst (e.g., [Rh(nbd)(iPrNH2)(Ph2PPy)][BF4])

• Phenylacetylene (freshly distilled)

• Anhydrous, deoxygenated solvent (e.g., THF)

• Methanol (for precipitation)

• Schlenk flask and line or glovebox for inert atmosphere operations

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve the rhodium catalyst in the anhydrous solvent.

• Polymerization: Add the freshly distilled phenylacetylene monomer to the catalyst solution. The reaction is typically carried out at room temperature and protected from light.

• Polymer Isolation: After the desired reaction time, the polymer is precipitated by pouring the reaction mixture into a large volume of a non-solvent, such as methanol.

• Purification: The precipitated polymer is collected by filtration, washed with the non-solvent, and then dried under vacuum.

Visualizing Reaction Pathways

Proposed Mechanism for WCl4-Catalyzed Phenylacetylene Polymerization

The polymerization of phenylacetylene by tungsten-based catalysts is generally believed to proceed through a coordination-insertion mechanism.[2] The active species is thought to be a tungsten-carbene complex.

Caption: Proposed mechanism for WCl4-catalyzed polymerization of phenylacetylene.

General Workflow for Catalyst Performance Comparison

A systematic approach is crucial for the objective comparison of different catalysts. The following workflow outlines the key steps.

References

• 1. Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07325B [pubs.rsc.org]
• 2. Polymerization of phenylacetylene catalyzed by rhodium( i ) complexes with N -functionalized N-heterocyclic carbene ligands - Polymer Chemistry (RSC Publishing) DOI:10.1039/D1PY01650D [pubs.rsc.org]
• 3. Stereoregular polymerization of phenylacetylene using alkynyl and methyl rhodium( i ) complexes with functionalized phosphine ligands: linear vs. bran ... - Polymer Chemistry (RSC Publishing) DOI:10.1039/D4PY00497C [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scispace.com [scispace.com]
• 6. zaguan.unizar.es [zaguan.unizar.es]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Lewis Acid-Promoted Friedel-Crafts Alkylation Reactions with α-Ketophosphate Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of Tungsten(IV) Chloride: A Step-by-Step Guide for Laboratory Professionals

Essential guidance for researchers, scientists, and drug development professionals on the safe handling and disposal of Tungsten(IV) chloride, ensuring laboratory safety and regulatory compliance.

Tungsten(IV) chloride (WCl4) is a highly reactive, corrosive, and moisture-sensitive solid that necessitates stringent handling and disposal protocols.[1][2] Improper management of WCl4 waste can lead to the release of hazardous substances, posing significant risks to personnel and the environment. This document provides a comprehensive, step-by-step guide for the safe disposal of Tungsten(IV) chloride, designed to meet the needs of laboratory and research settings.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to adhere to the following safety protocols:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., elbow-length PVC gloves), chemical safety goggles, a full-face shield, and a lab coat or overalls.[1] In case of dust generation, a NIOSH-approved respirator is required.[3]

• Controlled Environment: All handling of Tungsten(IV) chloride must be conducted in a well-ventilated area, preferably within a chemical fume hood.[3][4] The work area should be kept dry, and an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent premature reaction with air and moisture.[3][5]

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible.[6] A dry chemical powder or BCF fire extinguisher should be available for fire emergencies.[1] Do not use water-based extinguishers.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to Tungsten(IV) chloride.

Property	Value	Source
Molecular Formula	WCl₄
Molar Mass	325.65 g/mol	[7]
Appearance	Black solid	[7]
Density	4.62 g/cm³	[7]
Melting Point	450 °C (decomposes)	[7]
Incompatibility	Water, moisture, strong bases, oxidizing agents	[6][8]
Hazardous Decomposition	Hydrogen chloride (HCl), tungsten oxides	[1][3]

Disposal Plan: A Two-Stage Procedural Guide

The disposal of Tungsten(IV) chloride is a two-stage process involving controlled hydrolysis followed by precipitation and disposal of the resulting tungsten compounds. This procedure is designed to convert the reactive WCl4 into a more stable and less hazardous form.

Stage 1: Controlled Hydrolysis of Tungsten(IV) Chloride

The primary reaction in the disposal of WCl4 is its hydrolysis, which yields tungsten oxides and hydrochloric acid.[2][9] This process must be performed cautiously to manage the exothermic reaction and the evolution of corrosive hydrogen chloride gas.

Experimental Protocol:

• Preparation: In a chemical fume hood, place a large beaker of cold water or an ice bath on a magnetic stir plate. Place a smaller, robust beaker (e.g., borosilicate glass) containing a stir bar into the ice bath.

• Inert Atmosphere: If possible, purge the reaction beaker with an inert gas like argon or nitrogen to displace moist air.

• Slow Addition: Slowly and carefully add small portions of the Tungsten(IV) chloride waste to a beaker of cold water with constant, vigorous stirring. The slow addition is crucial to control the rate of reaction and heat generation.

• Gas Management: The hydrolysis reaction will generate hydrogen chloride (HCl) gas.[9] Ensure the fume hood is operating effectively to safely vent the gas.

• Neutralization of Acid: After all the WCl4 has been added and the reaction has subsided, the resulting solution will be strongly acidic due to the formation of HCl. Slowly add a neutralizing agent, such as a saturated solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (B78521) (NaOH), while monitoring the pH with a pH meter or pH paper. Add the base portion-wise to control the effervescence and heat generation. Continue until the pH of the solution is neutral (pH 6-8).

Stage 2: Precipitation of Tungsten Compounds

Following neutralization, the tungsten is present as insoluble tungsten oxides and potentially some soluble tungstates. To ensure maximum removal of tungsten from the aqueous waste, a precipitation step is recommended.

Experimental Protocol:

• Acidification: Re-acidify the neutral solution to a pH of less than 6 using sulfuric acid. Studies have shown that the removal of tungsten oxyanions is most efficient in acidic conditions.[10][11]

• Precipitation: While stirring, add a solution of ferric chloride (FeCl₃). This will induce the precipitation and coagulation of tungsten compounds.[10][11]

• Flocculation and Settling: Allow the mixture to stir for a period to encourage flocculation, then turn off the stirrer and let the precipitate settle.

• Separation: Separate the solid precipitate from the liquid by decantation or filtration.

• Waste Disposal:

  • Solid Waste: The collected solid precipitate, containing tungsten compounds, should be placed in a clearly labeled, sealed container. This is considered hazardous waste and must be disposed of through an approved chemical waste management facility in accordance with local, state, and federal regulations.[1][3]

  • Liquid Waste: The remaining liquid should be tested for residual tungsten content. If it meets the local regulatory limits for discharge, it can be disposed of down the drain with copious amounts of water. If not, it should be collected and treated as hazardous aqueous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Tungsten(IV) chloride.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. CAS 13470-13-8: Tungsten chloride (WCl4), (T-4)- [cymitquimica.com]
• 3. Tungsten Chloride - ESPI Metals [espimetals.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. Tungsten Chloride Hydrolysis Method Preparing Tungsten Acid - Introduction,Property,Production,Photo,Video,Price,Market - Chinatungsten Online [tungstic-acid.com]
• 6. fishersci.com [fishersci.com]
• 7. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. Buy Tungsten(IV) chloride | 13470-13-8 [smolecule.com]
• 10. Removal of tungsten oxyanions from industrial wastewater by precipitation, coagulation and flocculation processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Tungsten (IV) Chloride

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Tungsten (IV) chloride, a highly corrosive and reactive compound. Adherence to these procedures is critical to prevent injury and ensure the integrity of your research.

Tungsten (IV) chloride (WCl4) is a hazardous substance that can cause severe chemical burns to the skin and eyes upon contact.[1][2] It is also highly reactive with moisture, liberating toxic hydrogen chloride gas.[1][2] Therefore, stringent safety protocols, including the use of appropriate personal protective equipment (PPE), are mandatory.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is necessary to provide comprehensive protection against the hazards of Tungsten (IV) chloride. The following table summarizes the required equipment, its specifications, and the rationale for its use.

PPE Category	Recommended Equipment	Specifications & Rationale
Eye and Face Protection	Chemical safety goggles and a full-face shield.[1]	Provides a barrier against splashes and airborne particles. A full-face shield offers an additional layer of protection for the entire face.
Hand Protection	Elbow-length PVC or neoprene gloves.[1]	Offers protection against chemical burns and corrosion. The elbow-length design minimizes the risk of exposure to the forearms. For prolonged or frequently repeated contact, a glove with a protection class of 5 or higher (breakthrough time > 240 minutes) is recommended. For brief contact, a class 3 or higher glove (> 60 minutes) is suitable.[1]
Body Protection	Chemical-resistant overalls and a PVC apron.[1]	Protects underlying clothing and skin from spills and contamination.
Respiratory Protection	NIOSH-approved respirator with a particulate filter (e.g., N95) or a supplied-air respirator.[2]	Required when dusts are generated. Protects against the inhalation of Tungsten (IV) chloride dust, which can cause respiratory irritation and damage.[1] A supplied-air respirator is necessary for major spills or in poorly ventilated areas.

Logical Workflow for PPE Selection

The selection of appropriate PPE is a critical step that should be performed before any handling of Tungsten (IV) chloride. The following diagram illustrates a logical workflow for this process.

Caption: PPE selection workflow for handling Tungsten(IV) chloride.

Operational and Disposal Plans

A clear and concise plan for both the handling and disposal of Tungsten (IV) chloride is essential for maintaining a safe laboratory environment.

Experimental Protocol: Handling Tungsten (IV) Chloride

• Preparation:

  • Ensure a safety shower and eyewash station are readily accessible and have been recently tested.

  • Work in a well-ventilated fume hood, designated for handling corrosive and air-sensitive materials.

  • Assemble all necessary equipment, including spatulas, weighing paper, and reaction vessels, inside the fume hood.

  • Don all required PPE as outlined in the table above.

• Handling:

  • Handle and store the container under dry argon.[2]

  • Slowly and carefully open the Tungsten (IV) chloride container to avoid creating airborne dust.

  • Use a clean, dry spatula to transfer the desired amount of the compound.

  • Avoid all personal contact, including inhalation.[1]

  • Keep the container tightly sealed when not in use to protect it from humidity and moisture.[2]

• In Case of a Spill:

  • Minor Spills:

    • Remove all ignition sources.[1]

    • Clean up spills immediately.[1]

    • Use dry clean-up procedures and avoid generating dust.[1]

    • Place the spilled material in a suitable, labeled container for waste disposal.[1]

  • Major Spills:

    • Evacuate the area and move upwind.[1]

    • Alert emergency responders and inform them of the location and nature of the hazard.[1]

Disposal Plan

Tungsten (IV) chloride and any contaminated materials are considered hazardous waste and must be disposed of accordingly.

• Waste Collection:

  • Collect all waste, including empty containers, contaminated gloves, and weighing paper, in a designated, clearly labeled hazardous waste container.

  • The container must be suitable for corrosive solids and kept closed.

• Disposal Procedure:

  • All waste must be handled in accordance with local, state, and federal regulations.[1]

  • Contact your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.

  • Do not attempt to neutralize Tungsten (IV) chloride waste without proper training and equipment, as the reaction with water is vigorous and produces toxic gas.

  • Tungsten waste can often be recycled. Inquire with your EHS department or a specialized waste handler about recycling options to minimize environmental impact.[3][4]

By strictly adhering to these safety protocols and operational plans, researchers can safely handle Tungsten (IV) chloride, protecting themselves and their colleagues while advancing their scientific endeavors.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Tungsten Chloride - ESPI Metals [espimetals.com]
• 3. inelco-grinders.com [inelco-grinders.com]
• 4. itia.info [itia.info]